beta-L-Allopyranose

• CAS: 39392-62-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of beta-L-Allopyranose

For Researchers, Scientists, and Drug Development Professionals

Abstract

beta-L-Allopyranose is a rare monosaccharide and an epimer of L-glucose. As an L-sugar, it is not commonly found in nature and its biological roles are not as extensively studied as its D-enantiomer. However, the unique stereochemistry of beta-L-Allopyranose makes it a molecule of interest for various applications in glycobiology and drug development. This technical guide provides a detailed overview of the core physicochemical properties of beta-L-Allopyranose, including its structure, molecular weight, melting point, optical rotation, solubility, and acid dissociation constant (pKa). This document also outlines generalized experimental protocols for the determination of these properties and provides visualizations to illustrate key concepts and workflows.

Core Physicochemical Properties

The physicochemical properties of beta-L-Allopyranose are fundamental to its behavior in biological and chemical systems. As the enantiomer of beta-D-Allopyranose, many of its physical properties have the same magnitude but opposite sign in the case of optical rotation.[1][2]

Structure and Nomenclature

• IUPAC Name: (2S,3S,4S,5R,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol[1]

• Molecular Formula: C₆H₁₂O₆[1]

• Molecular Weight: 180.16 g/mol [1][2]

• CAS Number: 39392-62-6[1]

• ChEBI ID: CHEBI:37740[1]

beta-L-Allopyranose is the pyranose (six-membered ring) form of L-allose. The "beta" designation indicates that the hydroxyl group at the anomeric carbon (C1) is in the equatorial position.

Quantitative Physicochemical Data

The following table summarizes the key quantitative physicochemical properties of beta-L-Allopyranose. Data for the more commonly studied enantiomer, beta-D-Allopyranose, is included for comparison and as a basis for some of the L-enantiomer's properties.

Property	beta-L-Allopyranose	beta-D-Allopyranose	Data Source
Molecular Weight	180.16 g/mol	180.16 g/mol	[1][2]
Melting Point	148-150 °C (expected)	148-150 °C	[3][4][5]
Optical Rotation, [α]D	Negative value (expected)	Positive value	[6][7]
Solubility	Soluble in water; slightly soluble in methanol	Soluble in water; slightly soluble in methanol	[4][8]
pKa	~12.12 (predicted)	~12.12 (predicted)	[3][4]

Note: As a rare sugar, specific experimental data for beta-L-Allopyranose is limited. The melting point is expected to be identical to its D-enantiomer. The optical rotation is expected to have the same magnitude but opposite sign to the D-enantiomer. The solubility and pKa are expected to be very similar to the D-enantiomer as they are not dependent on chirality.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical properties of monosaccharides are crucial for research and quality control. The following are generalized methodologies that can be adapted for beta-L-Allopyranose.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity.

Methodology:

• A small, dry sample of crystalline beta-L-Allopyranose is finely powdered and packed into a capillary tube to a depth of 2-3 mm.

• The capillary tube is placed in a calibrated melting point apparatus.

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

• The temperature range from the appearance of the first liquid drop to the complete liquefaction of the sample is recorded as the melting point.

Measurement of Optical Rotation

Optical rotation is a characteristic property of chiral molecules and is measured using a polarimeter.

Methodology:

• A solution of beta-L-Allopyranose of a known concentration (c, in g/mL) is prepared in a suitable solvent (e.g., water).

• The polarimeter is calibrated using a blank (the pure solvent).

• The sample solution is placed in a polarimeter cell of a known path length (l, in dm).

• The observed optical rotation (α) is measured at a specific temperature (T) and wavelength (λ, typically the sodium D-line at 589 nm).

• The specific rotation [α] is calculated using the formula: [α]Tλ = α / (l × c)

Assessment of Solubility

Solubility is determined by finding the maximum amount of solute that can dissolve in a given amount of solvent at a specific temperature.

Methodology:

• An excess amount of beta-L-Allopyranose is added to a known volume of the solvent (e.g., water, methanol) in a thermostated vessel.

• The mixture is agitated (e.g., using a magnetic stirrer) at a constant temperature until equilibrium is reached (i.e., no more solid dissolves).

• The saturated solution is filtered to remove any undissolved solid.

• A known volume of the clear, saturated solution is carefully evaporated to dryness.

• The mass of the remaining solid is measured, and the solubility is expressed in g/100 mL or mol/L.

Visualizations

Stereochemical Relationship

The following diagram illustrates the enantiomeric relationship between beta-D-Allopyranose and beta-L-Allopyranose.

Enantiomeric relationship of Allopyranose.

Workflow for Physicochemical Characterization

This diagram outlines the general workflow for the experimental determination of the key physicochemical properties of beta-L-Allopyranose.

Physicochemical characterization workflow.

Conclusion

This technical guide has provided a detailed summary of the core physicochemical properties of beta-L-Allopyranose, a rare but potentially significant monosaccharide. While specific experimental data for this L-enantiomer is not abundant, its properties can be reliably inferred from its well-studied D-counterpart. The provided methodologies and visualizations serve as a valuable resource for researchers and professionals in the fields of glycobiology and drug development, facilitating further investigation and application of this unique sugar.

References

• 1. beta-L-Allopyranose | C6H12O6 | CID 11651921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. beta-D-allopyranose | C6H12O6 | CID 448388 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 7283-09-2 CAS MSDS (BETA-D-ALLOSE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. BETA-D-ALLOSE | 7283-09-2 [chemicalbook.com]
• 5. BETA-D-ALLOSE CAS#: 7283-09-2 [amp.chemicalbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]

The Elusive Sweetness: A Technical Guide to the Occurrence and Synthesis of L-Allose

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals on the rare sugar L-allose. While initial reports suggested its presence in various natural sources, a thorough review of the scientific literature reveals a nuanced reality. This document clarifies the natural occurrence of allose, with a focus on its stereochemistry, and provides an in-depth overview of the established enzymatic and chemo-enzymatic methods for the synthesis of L-allose, a compound of growing interest for its potential therapeutic applications.

Introduction: The Allure of a Rare Sugar

L-Allose, a C-3 epimer of L-glucose, is a monosaccharide that has garnered attention for its unique biological properties. As a member of the "rare sugars," its limited availability has been a significant hurdle to widespread research and application. This guide addresses the foundational question of its natural origins and provides the technical details necessary for its laboratory-scale and potential industrial production.

Natural Occurrence: A Case of Mistaken Identity and Ambiguity

Initial indications pointed to several natural sources of allose. However, closer examination of the evidence necessitates a critical reassessment.

2.1 Protea rubropilosa

The African shrub Protea rubropilosa has been cited as a natural source of allose. Seminal research has indeed confirmed the presence of allose in its leaves, but crucially, it exists as the dextrorotatory enantiomer, D-allose .[1][2] The D-allose is found in the form of 6-O-cinnamyl and 6-O-benzoyl glycosides of 2-hydroxy-4-hydroxymethylphenyl β-D-allopyranoside.[2] This distinction is critical for researchers sourcing or studying this molecule.

2.2 Ochromas malhamensis

Extracts from the freshwater alga Ochromas malhamensis have also been reported to contain allose. However, the absolute configuration of the allose from this source remains unknown.[3] Further stereochemical analysis is required to ascertain whether it is D- or L-allose.

2.3 Legumes and Beets

While general references have suggested the presence of allose in beans, peas, and beets, specific, peer-reviewed studies quantifying L-allose in these common food sources are lacking. Comprehensive analyses of the sugar profiles of legumes such as the common bean (Phaseolus vulgaris L.) and pea (Pisum sativum L.), and in beets (Beta vulgaris L.), focus on prevalent sugars like sucrose, glucose, fructose, and oligosaccharides like raffinose (B1225341) and stachyose.[4][5][6][7][8][9][10][11][12][13][14][15][16][17] There is no definitive evidence to support the natural occurrence of L-allose in these plants.

Synthesis of L-Allose

The primary route for obtaining L-allose is through the enzymatic isomerization of a suitable precursor.

3.1 Enzymatic Isomerization of L-Psicose

The most established method for L-allose synthesis involves the isomerization of L-psicose, catalyzed by L-ribose isomerase.

Experimental Protocol: Enzymatic Synthesis of L-Allose

This protocol is a representative method for the enzymatic synthesis of L-allose from L-psicose.

Materials and Reagents:

• L-psicose

• L-ribose isomerase (e.g., from Cellulomonas parahominis)

• Immobilization resin (e.g., DIAION HPA25L)

• Reaction buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.5)

• Crystallization solvent (e.g., ethanol)

Procedure:

• Enzyme Immobilization: The L-ribose isomerase is immobilized on a suitable resin according to standard protocols to enhance stability and reusability.

• Reaction Setup: A solution of L-psicose (e.g., 10% w/v) is prepared in the reaction buffer.

• Isomerization: The immobilized L-ribose isomerase is added to the L-psicose solution. The reaction mixture is incubated at a controlled temperature (e.g., 40°C) with gentle agitation.

• Monitoring: The reaction is monitored over time using High-Performance Liquid Chromatography (HPLC) to determine the concentrations of L-psicose and L-allose.

• Equilibrium and Termination: The reaction is allowed to proceed until equilibrium is reached. The immobilized enzyme is then removed by filtration for reuse.

• Purification and Crystallization: The resulting solution, containing a mixture of L-allose and unreacted L-psicose, is concentrated under reduced pressure. L-allose is then crystallized from the concentrated syrup, often with the addition of a solvent like ethanol, and collected by filtration.

Data Presentation

Parameter	Value	Reference
Substrate	L-Psicose
Enzyme	L-Ribose Isomerase
Reaction Temperature	40°C
Equilibrium Yield of L-Allose	~35%
Final Crystallized Yield	~23%

Signaling Pathways and Logical Relationships

As L-allose is not a known natural metabolite, there are no established natural signaling pathways involving this sugar. However, research into the biological effects of exogenously applied D-allose in plants has revealed interactions with signaling pathways, which may provide a framework for future investigations into L-allose. For instance, D-allose has been shown to induce defense responses in rice.

Below is a generalized workflow for the synthesis and purification of L-allose.

Caption: Workflow for the enzymatic synthesis and purification of L-allose.

Conclusion

The natural occurrence of L-allose remains unproven, with confirmed reports of naturally occurring allose being the D-enantiomer. For researchers and drug development professionals, this underscores the necessity of synthetic routes to access L-allose. The enzymatic isomerization of L-psicose stands as a viable and established method for its production. Further research into the biological activities of L-allose will undoubtedly be spurred by the availability of efficient and scalable synthetic methodologies. This guide provides a foundational understanding for these future endeavors.

References

• 1. The occrrence of D-(+)-allose in nature - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Metabolites of proteaceae. Part VIII. The occurrence of (+)-D-allose in nature: rubropilosin and pilorubrosin from Protea rubropilosa beard - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. Allose - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. ijcmas.com [ijcmas.com]
• 6. A Comprehensive Review of Pea (Pisum sativum L.): Chemical Composition, Processing, Health Benefits, and Food Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of Soluble Mono, Di, and Oligosaccharide Content in 23 Dry Beans (Phaseolus vulgaris L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring the Biochemical Profile of Beta vulgaris L.: A Comparative Study of Beetroots and Swiss Chard - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Issuu [issuu.com]
• 10. Beta vulgaris - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Physicochemical properties and digestibility of common bean (Phaseolus vulgaris L.) starches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Organic dry pea (Pisum sativum L.): A sustainable alternative pulse-based protein for human health | PLOS One [journals.plos.org]
• 14. chemijournal.com [chemijournal.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Nutritional features of organic peas (Pisum sativum L.) cultivated in different Italian environments and rheological profile of pea‐enriched crackers - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Structure of beta-L-Allopyranose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Allose, a rare L-enantiomer of the naturally occurring D-allose, presents a unique stereochemical landscape for exploration in carbohydrate chemistry and drug discovery. As an epimer of L-glucose at the C3 position, its distinct spatial arrangement of hydroxyl groups influences its conformational preferences, biological activity, and potential applications. This technical guide provides an in-depth elucidation of the structure of beta-L-Allopyranose, detailing its conformational analysis, spectroscopic signature, and methods for its synthesis.

Molecular Structure and Conformational Analysis

beta-L-Allopyranose is a monosaccharide with the chemical formula C₆H₁₂O₆. Its systematic IUPAC name is (2S,3S,4S,5R,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol. The "L" designation refers to the stereochemistry at C5, which is enantiomeric to the more common D-sugars. The "beta" anomer specifies that the hydroxyl group at the anomeric carbon (C1) is in the equatorial position in the most stable chair conformation.

The pyranose ring of monosaccharides is not planar and exists predominantly in a chair conformation. For beta-L-Allopyranose, the most stable conformation is the ¹C₄ chair form. This conformation is the mirror image of the ⁴C₁ chair conformation of its enantiomer, beta-D-Allopyranose. In the ¹C₄ conformation of beta-L-Allopyranose, the substituents at each carbon atom adopt specific axial or equatorial orientations, which dictates the molecule's overall shape and reactivity. X-ray crystallography studies on racemic D,L-allose have confirmed that L-allose adopts the ¹C₄ conformation in its beta-pyranose form in the solid state.[1][2]

dot graph beta_L_Allopyranose_Structure { layout=neato; node [shape=plaintext, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

// Ring atoms O5 [label="O", pos="0,0.8!"]; C1 [label="C1", pos="1.2,0.5!"]; C2 [label="C2", pos="1.5,-0.5!"]; C3 [label="C3", pos="0.5,-1.2!"]; C4 [label="C4", pos="-0.8,-1.2!"]; C5 [label="C5", pos="-1.2,0!"];

// Substituents on C1 H1 [label="H", pos="1.8,1!"]; OH1 [label="OH", pos="1.5,-0.1!"];

// Substituents on C2 H2 [label="H", pos="2.2,-0.5!"]; OH2 [label="OH", pos="1.2,-1.2!"];

// Substituents on C3 H3 [label="H", pos="0.8,-1.8!"]; OH3 [label="OH", pos="-0.1,-1.8!"];

// Substituents on C4 H4 [label="H", pos="-1.2,-1.8!"]; OH4 [label="OH", pos="-1.4,-0.6!"];

// Substituents on C5 H5 [label="H", pos="-1.8,0.5!"]; CH2OH [label="CH₂OH", pos="-2,-0.5!"];

// Ring bonds O5 -- C1 [label=""]; C1 -- C2 [label=""]; C2 -- C3 [label=""]; C3 -- C4 [label=""]; C4 -- C5 [label=""]; C5 -- O5 [label=""];

// Substituent bonds C1 -- H1 [style=dashed]; C1 -- OH1; C2 -- H2 [style=dashed]; C2 -- OH2; C3 -- H3 [style=dashed]; C3 -- OH3; C4 -- H4 [style=dashed]; C4 -- OH4; C5 -- H5 [style=dashed]; C5 -- CH2OH;

// Caption caption [label="Figure 1: Chair conformation of beta-L-Allopyranose (¹C₄).", pos="0,-2.5!", fontsize=10]; } . Caption: Chair conformation of beta-L-Allopyranose (¹C₄).

Spectroscopic Data for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the three-dimensional structure of organic molecules in solution. The chemical shifts (δ) and coupling constants (J) of ¹H and ¹³C nuclei provide detailed information about the connectivity and stereochemistry of the molecule. As L-allose and D-allose are enantiomers, their NMR spectra in an achiral solvent are identical. The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for the anomers of L-allopyranose in D₂O.

Table 1: ¹³C NMR Chemical Shifts (ppm) for L-Allose Anomers in D₂O

Carbon	α-pyranose	β-pyranose	α-furanose	β-furanose
C1	94.3	94.9	97.5	102.3
C2	68.6	72.8
C3	73.2	72.7
C4	67.6	68.3
C5	68.3	75.1
C6	62.3	62.8

Note: Data is based on the ¹³C NMR spectrum of D-[1-¹³C]allose, which is identical to that of L-allose.

Table 2: ¹H NMR Chemical Shifts (ppm) and Coupling Constants (Hz) for beta-L-Allopyranose (Expected)

Proton	Chemical Shift (δ)	Coupling Constants (J)
H-1	~4.8	J₁,₂ = ~8.0 Hz
H-2	~3.4	J₂,₃ = ~3.0 Hz
H-3	~3.9	J₃,₄ = ~3.0 Hz
H-4	~3.7	J₄,₅ = ~1.0 Hz
H-5	~3.8
H-6a	~3.7	J₆a,₆b = ~12.0 Hz, J₅,₆a = ~5.0 Hz
H-6b	~3.6	J₅,₆b = ~2.0 Hz

Note: These are approximate values based on typical ranges for similar pyranose structures. Precise values require experimental determination for L-allose.

Optical Rotation

The specific rotation is a physical property of chiral compounds and is a measure of their ability to rotate the plane of plane-polarized light. As the enantiomer of D-allose, L-allose is expected to exhibit an equal but opposite specific rotation. The direction of rotation for L-sugars is typically levorotatory (negative).

Table 3: Physicochemical Properties of L-Allose

Property	Value
Molecular Formula	C₆H₁₂O₆
Molar Mass	180.156 g/mol
Specific Rotation [α]D	Expected to be negative

Experimental Protocols

Synthesis of L-Allose via the Cyanohydrin Reaction with L-Ribose

This method provides a classical approach to ascend the carbon chain of an aldose, in this case, converting the five-carbon L-ribose into the six-carbon L-allose and its epimer, L-altrose.

Methodology:

• Cyanohydrin Formation: L-Ribose is reacted with hydrogen cyanide (generated in situ from KCN and a weak acid, or using a stabilized form like acetone (B3395972) cyanohydrin) in the presence of a base catalyst such as pyridine. This reaction adds a nitrile group to the aldehyde, creating two new stereocenters at C2, resulting in a mixture of epimeric cyanohydrins.

• Hydrolysis to Heptonic Acids: The resulting cyanohydrins are hydrolyzed under acidic conditions (e.g., with sulfuric acid) to convert the nitrile groups into carboxylic acid functionalities. This yields a mixture of L-allonic acid and L-altronic acid.

• Lactonization: The aqueous solution of the heptonic acids is concentrated by evaporation. This promotes the intramolecular esterification between the carboxylic acid at C1 and the hydroxyl group at C4, forming the more stable five-membered γ-lactones (L-allono-1,4-lactone and L-altrono-1,4-lactone).

• Reduction to Aldohexoses: The mixture of heptono-γ-lactones is then reduced to the corresponding aldohexoses. A classical method for this reduction is the use of sodium amalgam (Na-Hg) in a slightly acidic solution. This step converts the lactones back to the aldehyde form at C1.

• Separation and Purification: The resulting mixture of L-allose and L-altrose is then separated. This can be a challenging step and often relies on fractional crystallization. L-allose is typically crystallized from an aqueous ethanol (B145695) solution.

Biological Context of L-Sugars

While D-sugars, particularly D-glucose, are central to the metabolism of most organisms, L-sugars are generally not metabolized or are metabolized to a very limited extent.[3] This is due to the high stereospecificity of the enzymes involved in carbohydrate metabolic pathways. For example, hexokinase, the enzyme that initiates glycolysis, does not efficiently phosphorylate L-glucose.[3]

The limited metabolic availability of L-sugars has led to interest in their use as low-calorie sweeteners and in other pharmaceutical applications. While extensive research has been conducted on the biological activities of D-allose, including its anti-inflammatory and anti-proliferative effects, the biological roles of L-allose are less well-defined and remain an active area of investigation. The unique stereochemistry of beta-L-Allopyranose may lead to novel interactions with biological targets, making it a molecule of interest for drug development professionals.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. BJOC - Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose [beilstein-journals.org]
• 3. L-Glucose: Uses, Characteristics_Chemicalbook [chemicalbook.com]

anomeric stability of L-allopyranose

An In-depth Technical Guide to the Anomeric Stability of L-Allopyranose

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the anomeric stability of L-allopyranose, a rare L-sugar. The content synthesizes current computational data, outlines detailed experimental protocols for characterization, and explores the underlying stereoelectronic principles governing its conformational preferences. This document is intended to serve as a core reference for researchers in carbohydrate chemistry, drug discovery, and glycobiology.

In carbohydrate chemistry, the anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C1) of a pyranose ring to occupy an axial position, contrary to what would be predicted by steric hindrance alone. This stereoelectronic effect, estimated to be between 4-8 kJ/mol for most sugars, is a critical determinant of a carbohydrate's three-dimensional structure and, consequently, its biological activity and chemical reactivity.[1] The stability of anomers is typically evaluated by their equilibrium distribution in solution, which can be quantified to determine the free energy difference (ΔG) between the α (axial) and β (equatorial) forms.

L-allopyranose, as the C3 epimer of L-glucose, presents a unique conformational landscape. Understanding the stability of its anomers is fundamental for its potential application in drug development and as a building block in chemical synthesis.

Conformational Analysis of L-Allopyranose

Like other aldohexoses, L-allopyranose exists predominantly as a six-membered ring (pyranose) structure. This ring adopts a puckered chair conformation to minimize steric and torsional strain. For L-sugars, the ¹C₄ chair conformation is generally the more stable form, analogous to the ⁴C₁ chair for D-sugars.

The anomeric stability of L-allopyranose is primarily a balance between:

• Steric Interactions: Repulsive forces between bulky substituents. The β-anomer, with its equatorial C1 hydroxyl group, is sterically favored.

• The Anomeric Effect: A stabilizing hyperconjugative interaction between the lone pair of the endocyclic ring oxygen and the antibonding (σ*) orbital of the C1-O1 bond. This effect stabilizes the α-anomer, where the C1 hydroxyl group is in the axial position.[1]

The interplay of these effects determines the final equilibrium ratio of the α and β anomers in solution.

Diagram: Conformational Equilibrium of L-Allopyranose

Caption: Anomeric equilibrium of L-allopyranose in the stable ¹C₄ chair conformation.

Quantitative Analysis of Anomeric Stability

While direct experimental data on the anomeric equilibrium of unsubstituted L-allopyranose in solution is not prominently available in the literature, high-level computational studies on its enantiomer, D-allopyranose, provide valuable insights into its intrinsic stability. Since enantiomers have identical thermodynamic properties, these findings can be directly applied to L-allopyranose.

A key density functional theory (DFT) study at the B3LYP/6-311++G** level provides the most relevant quantitative data on the energetic preferences of allopyranose anomers in the gas phase.[2]

Data Presentation: Calculated Energy Differences

The following tables summarize the calculated electronic and free energy differences between the anomers of D-allopyranose (and by extension, L-allopyranose) in their two primary chair conformations.[2]

Table 1: Relative Energies of Anomers in the ⁴C₁ Conformation (Gas Phase)

Conformer	Electronic Energy (ΔE, kcal/mol)	Free Energy (ΔG, kcal/mol)	Note
α-D-Allopyranose	0.00 (Reference)	0.00 (Reference)	Lowest energy ⁴C₁ conformer

| β-D-Allopyranose | +0.3 | Not specified | α-anomer is slightly preferred |

Table 2: Relative Energies of Anomers in the ¹C₄ Conformation (Gas Phase)

Conformer	Electronic Energy (ΔE, kcal/mol)	Free Energy (ΔG, kcal/mol)	Note
α-D-Allopyranose	+1.6	Not specified	β-anomer is significantly preferred

| β-D-Allopyranose | 0.00 (Reference) | 0.00 (Reference) | Lowest energy ¹C₄ conformer |

These in vacuo calculations suggest that in the more stable chair form (¹C₄ for L-allopyranose), the β-anomer is expected to be considerably more stable.[2] However, it is crucial to note that solvation effects can significantly alter anomeric equilibria. Solvents capable of hydrogen bonding, such as water, can preferentially stabilize the more polar equatorial anomer.

Experimental Determination of Anomeric Stability

Nuclear Magnetic Resonance (NMR) spectroscopy is the primary experimental technique for determining the anomeric ratio of carbohydrates in solution. The protocol involves dissolving the sugar in a deuterated solvent, allowing it to reach equilibrium, and analyzing the ¹H-NMR spectrum.

Detailed Experimental Protocol: ¹H-NMR Spectroscopy

This section outlines a generalized, detailed methodology for determining the anomeric ratio of L-allopyranose.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of high-purity L-allopyranose.

• Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved. Gentle vortexing may be applied.

• Allow the solution to stand at a constant temperature (e.g., 25 °C) for a sufficient period (typically several hours to 24 hours) to ensure that the mutarotation equilibrium between the α and β anomers is reached.

2. NMR Data Acquisition:

• Acquire a one-dimensional ¹H-NMR spectrum on a high-field NMR spectrometer (≥400 MHz is recommended for better signal dispersion).

• Key Acquisition Parameters:

  • Temperature: Maintain a constant, calibrated temperature (e.g., 298 K).

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.

  • Relaxation Delay (d1): Set a long relaxation delay to ensure full magnetization recovery for accurate quantification. A delay of at least 5 times the longest T₁ relaxation time of the anomeric protons is recommended (a value of 30 seconds is often a safe starting point).

  • Number of Scans (ns): Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Solvent Suppression: If using D₂O, apply a presaturation sequence to suppress the residual HOD signal.

3. Spectral Processing and Analysis:

• Apply standard processing to the acquired Free Induction Decay (FID): Fourier transform, phase correction, and baseline correction.

• Identify Anomeric Signals: Locate the signals corresponding to the anomeric protons (H1). These typically appear in a well-resolved region of the spectrum, usually between δ 4.5 and 5.5 ppm.[3]

  • The α-anomer (axial H1) generally exhibits a smaller ³J(H1,H2) coupling constant (typically 2-4 Hz).[4]

  • The β-anomer (equatorial H1) generally shows a larger ³J(H1,H2) coupling constant (typically 7-9 Hz) due to the trans-diaxial relationship with H2.[4]

• Integration: Carefully integrate the distinct signals corresponding to the α and β anomeric protons.

• Calculate Anomeric Ratio: The ratio of the integrals directly corresponds to the molar ratio of the anomers at equilibrium.

  • % α-anomer = [Integral(α) / (Integral(α) + Integral(β))] * 100

  • % β-anomer = [Integral(β) / (Integral(α) + Integral(β))] * 100

4. Calculation of Free Energy Difference (ΔG):

• The Gibbs free energy difference between the anomers can be calculated from the equilibrium constant (K_eq) using the following equation:

  • K_eq = [% β-anomer] / [% α-anomer]

  • ΔG = -RT ln(K_eq)

  • Where R is the gas constant (8.314 J·mol⁻¹·K⁻¹) and T is the temperature in Kelvin.

Diagram: Experimental Workflow for Anomeric Stability Determination

Caption: Workflow for determining anomeric stability via ¹H-NMR spectroscopy.

Factors Influencing L-Allopyranose Anomeric Stability

Several factors beyond the intrinsic stereoelectronics can modulate the anomeric equilibrium of L-allopyranose.

• Solvent: As mentioned, the polarity and hydrogen-bonding capacity of the solvent are critical. Polar, protic solvents like water will stabilize the β-anomer's equatorial hydroxyl group through hydrogen bonding, potentially overriding the gas-phase preference.

• Temperature: The anomeric equilibrium is temperature-dependent. Increasing the temperature generally shifts the equilibrium toward the sterically favored β-anomer, as the entropic contribution becomes more significant.

• Chemical Derivatization: The introduction of substituents can dramatically alter anomeric stability. For example, in certain imine derivatives of other sugars, intramolecular hydrogen bonding between the anomeric hydroxyl and the imine nitrogen can lead to a "reverse anomeric effect," where the β-anomer becomes overwhelmingly favored even against strong stereoelectronic factors.[5] While not demonstrated for L-allopyranose itself, this highlights the sensitivity of the anomeric balance to structural modifications.

Conclusion and Future Directions

The anomeric stability of L-allopyranose is governed by a subtle interplay of steric and stereoelectronic forces. High-level computational studies indicate a significant intrinsic preference for the β-anomer in the stable ¹C₄ chair conformation in the gas phase.[2] However, the lack of direct experimental data for unsubstituted L-allopyranose in solution represents a notable gap in the literature.

For researchers and drug development professionals, a precise understanding of this equilibrium is paramount. The detailed ¹H-NMR protocol provided in this guide offers a robust framework for obtaining this critical experimental data. Future work should focus on the experimental quantification of the anomeric ratio of L-allopyranose in various pharmaceutically relevant solvents (e.g., D₂O, DMSO-d₆, methanol-d₄) and at different temperatures. Such data would provide a complete thermodynamic profile of its anomeric stability, enabling more accurate molecular modeling and facilitating the rational design of L-allopyranose-based therapeutics and chemical entities.

References

• 1. Detecting and Differentiating Monosaccharide Enantiomers by 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A True Reverse Anomeric Effect Does Exist After All: A Hydrogen Bonding Stereocontrolling Effect in 2-Iminoaldoses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and conformational analysis of pyran inter-halide analogues of ᴅ-talose - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Spectroscopic Characterization of beta-L-Allopyranose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic techniques used to characterize beta-L-Allopyranose, a rare monosaccharide. The information presented here is intended to assist researchers in the identification, purification, and structural elucidation of this compound and its derivatives, which is crucial for applications in drug discovery and development.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural analysis of organic molecules, including carbohydrates. For beta-L-Allopyranose, both ¹H and ¹³C NMR are essential for confirming its identity and stereochemistry.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a distinct signal for each carbon atom in the molecule. As beta-L-Allopyranose and its enantiomer, beta-D-Allopyranose, are mirror images, their ¹³C NMR chemical shifts are identical. The chemical shifts for the pyranose form of allose in D₂O have been reported and are summarized in the table below.

Carbon Atom	Chemical Shift (δ) in ppm
C1	94.9
C2	72.8
C3	72.7
C4	68.3
C5	75.1
C6	62.8

Note: Data corresponds to D-Allose and is applicable to L-Allose.[1]

Experimental Protocol: ¹³C NMR of Allopyranose

A standard protocol for acquiring a ¹³C NMR spectrum of allopyranose involves the following steps:

• Sample Preparation: Dissolve 10-50 mg of the purified sugar in approximately 0.6 mL of deuterium (B1214612) oxide (D₂O). Transfer the solution to a 5 mm NMR tube. Add a small amount of an internal standard, such as DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) or TSP (trimethylsilylpropanoic acid), for chemical shift referencing.

• Instrument Setup: The spectrum is typically acquired on a spectrometer operating at a frequency of 125 MHz or higher for ¹³C.

• Data Acquisition: A standard one-dimensional ¹³C experiment with proton decoupling is performed. Key parameters to set include the spectral width, acquisition time, relaxation delay, and the number of scans. Due to the low natural abundance of ¹³C, a larger number of scans is often required to achieve a good signal-to-noise ratio.

• Data Processing: The acquired free induction decay (FID) is processed using a Fourier transform. This is followed by phase correction, baseline correction, and referencing of the chemical shift scale to the internal standard.

NMR Experimental Workflow

¹H NMR Spectroscopy

The ¹H NMR spectrum of beta-L-Allopyranose is more complex than the ¹³C spectrum due to proton-proton spin-spin coupling. In solution, monosaccharides exist as an equilibrium mixture of anomers (alpha and beta) and different ring forms (pyranose and furanose). This results in a complex spectrum with overlapping signals. Techniques such as Selective Total Correlation Spectroscopy (sel-TOCSY) or advanced methods like SRI-FESTA can be employed to isolate the signals of individual anomers and facilitate unambiguous assignment of chemical shifts and coupling constants.[2]

Experimental Protocol: ¹H NMR of Allopyranose

• Sample Preparation: Similar to ¹³C NMR, dissolve 1-5 mg of the sample in D₂O and transfer to an NMR tube.

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 500 MHz or higher) to achieve better signal dispersion.

• Data Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. To aid in assignment, two-dimensional experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are highly recommended.

• Data Processing and Analysis: Process the 1D and 2D spectra to identify the chemical shifts of each proton and their coupling patterns. The coupling constants (J-values) are crucial for determining the relative stereochemistry of the protons and thus the conformation of the pyranose ring.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. For beta-L-Allopyranose, MS can be used to determine its molecular weight and to gain structural information through fragmentation analysis.

Expected Mass Spectral Data

Ion	Formula	Calculated m/z
[M+H]⁺	C₆H₁₃O₆⁺	181.0707
[M+Na]⁺	C₆H₁₂O₆Na⁺	203.0526
[M-H]⁻	C₆H₁₁O₆⁻	179.0561

Experimental Protocol: Mass Spectrometry of Allopyranose

A common method for the analysis of carbohydrates is Electrospray Ionization Mass Spectrometry (ESI-MS).

• Sample Preparation: Prepare a dilute solution of beta-L-Allopyranose (typically 1-10 µg/mL) in a solvent mixture compatible with ESI, such as water-acetonitrile or water-methanol, often with a small amount of formic acid (for positive ion mode) or ammonia (B1221849) (for negative ion mode) to promote ionization.

• Instrument Setup: The analysis can be performed on various types of mass spectrometers, such as a quadrupole, time-of-flight (TOF), or Orbitrap instrument, coupled to an ESI source.

• Data Acquisition: Infuse the sample solution directly into the ESI source or inject it via a liquid chromatography (LC) system. Acquire the mass spectrum in either positive or negative ion mode.

• Fragmentation Analysis (MS/MS): To obtain structural information, perform tandem mass spectrometry (MS/MS) by selecting the precursor ion of interest (e.g., [M+H]⁺ or [M-H]⁻) and subjecting it to collision-induced dissociation (CID). The resulting fragment ions can provide insights into the structure of the sugar.

Mass Spectrometry Experimental Workflow

Infrared (IR) Spectroscopy

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. The IR spectrum of beta-L-Allopyranose is characterized by absorption bands corresponding to its various functional groups.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3500 - 3200	O-H	Stretching (broad)
3000 - 2800	C-H	Stretching
1200 - 1000	C-O	Stretching
Below 1000	Fingerprint Region

Experimental Protocol: IR Spectroscopy of Allopyranose

Attenuated Total Reflectance (ATR) FT-IR is a convenient method for obtaining the IR spectrum of a solid or liquid sample.

• Sample Preparation: Place a small amount of the solid beta-L-Allopyranose sample directly onto the ATR crystal.

• Data Acquisition: Press the sample against the crystal using the instrument's pressure clamp to ensure good contact. Record the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty ATR crystal should be recorded first and subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare them with known spectra of carbohydrates to confirm the presence of hydroxyl and other functional groups.

Circular Dichroism (CD) Spectroscopy

Circular dichroism spectroscopy is a form of light absorption spectroscopy that measures the difference in the absorption of left- and right-circularly polarized light by chiral molecules. As a chiral molecule, beta-L-Allopyranose will exhibit a characteristic CD spectrum that is sensitive to its absolute configuration and conformation in solution. The CD spectrum of beta-L-Allopyranose will be the mirror image of the spectrum of beta-D-Allopyranose. This technique is particularly useful for confirming the enantiomeric form of the sugar.

Experimental Protocol: CD Spectroscopy of Allopyranose

• Sample Preparation: Prepare a solution of beta-L-Allopyranose in a suitable solvent that is transparent in the desired UV region (e.g., water or phosphate (B84403) buffer). The concentration should be adjusted to give an optimal signal, typically in the range of 0.1 to 1 mg/mL.

• Instrument Setup: Use a CD spectropolarimeter. The instrument should be purged with nitrogen gas, especially for measurements in the far-UV region.

• Data Acquisition: Record the CD spectrum over a desired wavelength range (e.g., 190-260 nm). A baseline spectrum of the solvent should also be recorded and subtracted from the sample spectrum.

• Data Analysis: The data is typically presented as molar ellipticity [θ] as a function of wavelength. The sign and magnitude of the Cotton effects in the CD spectrum can be used to confirm the L-configuration of the allopyranose.

Circular Dichroism Spectroscopy Workflow

References

• 1. omicronbio.com [omicronbio.com]
• 2. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]

The Enigmatic Biology of L-Sugars: A Technical Guide Focused on the Allose Stereoisomers

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: This technical guide addresses the current scientific understanding of the potential biological roles of beta-L-Allopyranose. Initial comprehensive searches of the scientific literature have revealed a significant scarcity of research specifically investigating the biological activities of L-allose and its anomers. The vast majority of studies have focused on its D-enantiomer, D-allose, which has demonstrated a range of promising physiological functions.

This document will first summarize the limited available information on L-allose. It will then provide an in-depth overview of the well-documented biological roles of D-allose as a case study in the potential for rare sugar bioactivity. It is crucial to note that due to the high stereospecificity of biological systems, the activities of D-allose cannot be directly extrapolated to beta-L-Allopyranose.[1][2][3] Enzymes and receptors in biological systems are chiral and can differentiate between enantiomers, often leading to vastly different or no biological effect for one of the mirror-image forms.[2][3] This guide will, therefore, present the data on D-allose to showcase the types of biological activities that stereoisomers of allose can possess and to provide a framework for potential future investigations into the L-form.

Current State of Research on L-Allose

Research specifically detailing the biological roles of beta-L-Allopyranose is sparse. The primary challenge has been the difficulty and cost of synthesizing L-sugars, which are rare in nature.[4] However, some studies have begun to explore the potential of L-sugars.

One screening study investigated the growth-inhibitory effects of all aldohexose stereoisomers, including L-allose, on the nematode Caenorhabditis elegans. While D-allose, D-talose, and L-idose showed considerable growth inhibition, the effect of L-allose was not highlighted as significant in the abstract.[5][6][7] This suggests that the biological activity observed for some rare sugars is highly dependent on their specific stereochemistry.

The enzymatic production of L-allose has been achieved. For instance, L-ribose isomerase from Cellulomonas parahominis can convert L-psicose to L-allose.[8] This development in production may facilitate more extensive biological screening of L-allose in the future.

Biological Roles of D-Allose: A Comprehensive Case Study

D-Allose, the C-3 epimer of D-glucose, has been the subject of numerous studies and has demonstrated a variety of biological activities, including anti-cancer, anti-inflammatory, antioxidant, and immunosuppressant effects.[9][10][11][12]

Anti-Cancer and Anti-Proliferative Activities

D-Allose has been shown to inhibit the proliferation of several cancer cell lines.[13] The proposed mechanisms often involve the induction of apoptosis and cell cycle arrest.

Table 1: Summary of Anti-Proliferative Effects of D-Allose on Cancer Cell Lines

Cell Line	Cancer Type	Key Findings	Reference
Human leukemia MOLT-4F	Leukemia	A D-allose-6-phosphate derivative showed anti-proliferative activity.	Ishiyama et al. (2020)
Hepatocellular carcinoma cells	Liver Cancer	D-allose induces G1 cell cycle arrest.	Yamaguchi et al. (2008)[14]
Head and neck cancer cells	Head and Neck Cancer	D-allose up-regulates thioredoxin-interacting protein (TXNIP).	Hoshikawa et al. (2010)

Anti-Inflammatory and Immunosuppressive Effects

D-Allose has shown potential in modulating the immune response and reducing inflammation.

Table 2: Summary of Anti-Inflammatory and Immunosuppressive Activities of D-Allose

Model	Effect	Key Findings	Reference
Rat model of cerebral ischemia/reperfusion	Anti-inflammatory	D-allose administration reduced infarct size and neurological deficits.	Gao et al. (2013)[14]
Allogenic orthotopic liver transplantation in rats	Immunosuppressant	D-allose, in combination with FK506, prolonged allograft survival.	Hossain et al. (2000)[14]
Cisplatin-induced nephrotoxicity in mice	Anti-inflammatory	D-allose ameliorated renal dysfunction and inflammation.	Miyawaki et al. (2012)[14]

Other Reported Biological Activities

• Antioxidant Properties: D-Allose has been reported to scavenge reactive oxygen species (ROS).[11]

• Lifespan Extension: In C. elegans, D-allose has been shown to extend lifespan through pathways involving sirtuin and insulin (B600854) signaling.[15]

• Cryoprotective Effects: D-Allose has demonstrated cryoprotective effects on mammalian cells.[14]

Experimental Protocols for D-Allose Research

The following are examples of experimental protocols that have been used to investigate the biological activities of D-allose. These can serve as a template for designing future studies on beta-L-Allopyranose.

Cell Proliferation Assay (MTT Assay)

This protocol is used to assess the effect of a compound on the proliferation of cancer cells.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Treatment: Treat the cells with various concentrations of D-allose (e.g., 0, 10, 25, 50, 100 mM) for 24, 48, or 72 hours. A vehicle control (culture medium) should be included.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Western Blot Analysis for Protein Expression

This protocol is used to detect changes in the expression levels of specific proteins in response to treatment.

• Cell Lysis: Treat cells with D-allose as described above. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a 10-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with a primary antibody against the protein of interest (e.g., TXNIP, p27kip1) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate a known signaling pathway for D-allose and a typical experimental workflow.

Signaling Pathway of D-Allose in Cancer Cells

Caption: Proposed signaling pathway of D-allose in cancer cells.

Experimental Workflow for Screening Biological Activity

References

• 1. Monosaccharide Properties: Chemical Reactivity & Analysis - Creative Biolabs [creative-biolabs.com]
• 2. quora.com [quora.com]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Item - Screening of biologically active monosaccharides: growth inhibitory effects of d-allose, d-talose, and l-idose against the nematode Caenorhabditis elegans - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 6. Screening of biologically active monosaccharides: growth inhibitory effects of d-allose, d-talose, and l-idose against the nematode Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Novel and innovative D-allose synthesis method - NOVA University Innovation [novainnovation.unl.pt]
• 13. researchgate.net [researchgate.net]
• 14. fortunejournals.com [fortunejournals.com]
• 15. D-Allose, a Stereoisomer of D-Glucose, Extends the Lifespan of Caenorhabditis elegans via Sirtuin and Insulin Signaling - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Isolation of L-Allose: A Technical Guide

This guide provides an in-depth exploration of the rare sugar L-allose, focusing on its discovery, isolation, and the methodologies developed for its synthesis. While its natural occurrence is exceedingly rare, advancements in biotechnology have enabled its production for research purposes. This document details the enzymatic protocols for L-allose synthesis, summarizes key quantitative data, and visualizes the known signaling pathways of its enantiomer, D-allose, to provide a comprehensive resource for researchers, scientists, and drug development professionals.

Discovery of Allose in Nature

The first documented discovery of allose in a natural source was in 1973 by Perold, Beylis, and Howard. They identified the D-enantiomer, (+)-D-allose, in the leaves of the African shrub Protea rubropilosa.[1] The sugar was not found in its free form but as a component of glycosides, specifically the 6-O-cinnamate (rubropilosin) and the 6-O-benzoate (pilorubrosin) of 2-hydroxy-4-hydroxymethylphenyl β-D-allopyranoside.[1] The occurrence of L-allose in nature has not been as clearly documented, making it an even rarer sugar than its D-counterpart.

Inferred Historical Isolation Protocol from Protea rubropilosa

Experimental Protocol: Inferred Historical Isolation of D-Allose

• Extraction:

  • Dried and powdered leaves of Protea rubropilosa would be subjected to solvent extraction, likely using a polar solvent such as ethanol (B145695) or methanol, to extract the glycosides.[2]

  • This process would involve repeated extractions to ensure a comprehensive recovery of the target compounds.

• Purification of Glycosides:

  • The crude extract would then undergo purification steps to isolate the glycosides from other plant metabolites. This could involve techniques such as liquid-liquid partitioning and precipitation.

• Hydrolysis of the Glycosidic Bond:

  • The isolated glycosides (rubropilosin and pilorubrosin) would be hydrolyzed to break the glycosidic bond and release the free sugar. Acid hydrolysis, using a dilute acid such as sulfuric acid or hydrochloric acid, was a common method.[2][3]

  • The reaction would be carefully monitored to ensure complete hydrolysis without significant degradation of the released sugar.

• Isolation and Purification of D-Allose:

  • Following hydrolysis, the reaction mixture would contain D-allose, the aglycone, and other byproducts.

  • The sugar would be separated from the mixture, likely through a series of chromatographic techniques that were available at the time, such as column chromatography on a suitable stationary phase like cellulose (B213188) or charcoal.

  • The purified D-allose would then be crystallized for further characterization.

• Characterization:

  • The identity and purity of the isolated D-allose would be confirmed using analytical techniques such as melting point determination, optical rotation measurements, and derivatization followed by comparison to known standards.

Enzymatic Synthesis of L-Allose

Due to its scarcity in nature, the most practical and widely used methods for obtaining L-allose are through enzymatic synthesis. These methods typically involve the isomerization of a more readily available L-ketose.

Production of L-Allose from L-Psicose using L-Ribose Isomerase

A key method for the production of L-allose involves the isomerization of L-psicose, catalyzed by the enzyme L-ribose isomerase (L-RI).

Experimental Protocol: Enzymatic Synthesis of L-Allose

• Enzyme Source and Preparation:

  • The L-ribose isomerase enzyme is typically produced recombinantly in a host organism like Escherichia coli.

  • The enzyme can be used in a partially purified form or immobilized on a solid support (e.g., DIAION HPA25L resin) to improve stability and reusability.

• Isomerization Reaction:

  • A reaction mixture is prepared containing L-psicose as the substrate.

  • The L-ribose isomerase (either free or immobilized) is added to the substrate solution.

  • The reaction is carried out under optimized conditions of temperature and pH.

• Purification of L-Allose:

  • After the reaction reaches equilibrium, the mixture contains both L-allose and unreacted L-psicose.

  • The L-allose is separated from the reaction mixture using chromatographic techniques, such as high-performance liquid chromatography (HPLC).

  • The purified L-allose is then concentrated and crystallized.

• Characterization:

  • The final product is characterized by measuring its melting point, optical rotation, and by spectroscopic methods like 13C NMR to confirm its identity and purity.

Quantitative Data for L-Allose Synthesis and Characterization

Parameter	Value	Reference
Enzymatic Synthesis
Enzyme	L-Ribose Isomerase
Substrate	L-Psicose
Temperature	40 °C
pH	9.0 (50 mM glycine-NaOH buffer)
Substrate Concentration	10% (w/w)
Equilibrium Yield of L-Allose	35.0%
Final Crystal Yield of L-Allose	23.0%
Physicochemical Properties of L-Allose
Molecular Formula	C6H12O6	[4][5][6]
Molecular Weight	180.16 g/mol	[4][5][6]
Melting Point	128-129 °C	[4]
Optical Rotation [α]D	-13.0° (c=1 in H2O)
Purity (HPLC)	≥97.0%

Signaling Pathways and Biological Activity

Currently, there is a significant lack of research on the specific signaling pathways and biological activities of L-allose. Most of the available literature focuses on its D-enantiomer, D-allose, which has been shown to possess a range of biological effects, including anti-cancer, anti-inflammatory, and antioxidant properties.[7]

While direct evidence for L-allose is wanting, some studies have investigated the biological effects of other rare sugars. For instance, L-idose has been shown to have a considerable growth inhibitory effect on the nematode Caenorhabditis elegans.[8] This suggests that other L-sugars may also possess unique biological activities that warrant further investigation.

Given the extensive research on D-allose, the following sections present the known signaling pathways for this enantiomer. This information may provide a foundation for future investigations into the potential biological roles of L-allose.

D-Allose Signaling in Cancer Cells

D-allose has been shown to exert anti-cancer effects through the modulation of several key signaling pathways, primarily centered around the induction of Thioredoxin-Interacting Protein (TXNIP).

References

• 1. Metabolites of proteaceae. Part VIII. The occurrence of (+)-D-allose in nature: rubropilosin and pilorubrosin from Protea rubropilosa beard - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Amygdalin - Wikipedia [en.wikipedia.org]
• 3. Two hydrolytic enzymes and an epistemological–historical approach – scienceinschool.org [scienceinschool.org]
• 4. echemi.com [echemi.com]
• 5. L-Allose | C6H12O6 | CID 111317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]

Thermodynamic Properties of beta-L-Allopyranose: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the thermodynamic properties of beta-L-Allopyranose. Due to a scarcity of direct experimental data for this specific stereoisomer, this document leverages theoretical principles, computational data for its enantiomer (beta-D-Allopyranose), and established experimental protocols for carbohydrates to offer a comprehensive resource. The guide includes a discussion on the relationship between the thermodynamic properties of enantiomers, tabulated computational data, detailed descriptions of relevant experimental methodologies, and visualizations of key concepts and workflows.

Introduction

Allopyranose is a hexopyranose sugar, an epimer of glucose at the C3 position. The beta-L-anomer, beta-L-Allopyranose, is a rare sugar with potential applications in various fields, including drug development. A thorough understanding of its thermodynamic properties, such as enthalpy of formation, Gibbs free energy of formation, and heat capacity, is crucial for modeling its behavior in biological and chemical systems, optimizing synthesis and purification processes, and understanding its stability.

However, a comprehensive review of the existing literature reveals a significant lack of direct experimental thermodynamic data for beta-L-Allopyranose. This guide aims to bridge this gap by providing the best available information, grounded in theoretical principles and computational chemistry.

Thermodynamic Equivalence of Enantiomers

A fundamental principle of stereochemistry states that enantiomers (non-superimposable mirror images) of a chiral molecule possess identical physical and chemical properties in an achiral environment. This includes their thermodynamic properties. Therefore, the standard enthalpy of formation (ΔfH°), standard Gibbs free energy of formation (ΔfG°), and molar heat capacity (Cp) of beta-L-Allopyranose are theoretically identical to those of its enantiomer, beta-D-Allopyranose.[1]

This principle allows for the use of data for beta-D-Allopyranose as a reliable proxy for beta-L-Allopyranose.

Diagram 1: Thermodynamic Equivalence of Enantiomers

Quantitative Thermodynamic Data

As of late 2025, experimental data on the condensed-phase thermodynamic properties of beta-L-Allopyranose (or beta-D-Allopyranose) remain elusive in publicly accessible literature. However, computational studies provide valuable estimates for the gas phase.

The following table summarizes computational thermodynamic data for various conformations of beta-D-Allopyranose in the gas phase, calculated at the B3LYP/6-311++G** level of theory.[2] It is important to note that these are theoretical values for isolated molecules and will differ from experimental values for the solid state due to intermolecular interactions. For context, experimental data for the well-studied alpha-D-Glucose are also provided.

Table 1: Computational Thermodynamic Data for beta-D-Allopyranose (Gas Phase) and Experimental Data for alpha-D-Glucose (Solid Phase)

Property	beta-D-Allopyranose (Computational, Gas Phase)[2]	alpha-D-Glucose (Experimental, Solid)[3]	Units
Relative Enthalpy (H)	See Note 1	-	kcal/mol
Relative Gibbs Free Energy (G)	See Note 1	-	kcal/mol
Standard Enthalpy of Formation (ΔfH°)	Data not available	-1274.5	kJ/mol
Standard Enthalpy of Combustion (ΔcH°)	Data not available	-2801.5	kJ/mol
Molar Heat Capacity (Cp)	Data not available	221 (at 300 K)	J/mol·K

Note 1: The computational study by Schnupf (2007) investigated 102 different conformations of alpha- and beta-D-allopyranose. The study found that in the gas phase, the alpha-anomer is slightly preferred over the beta-anomer in the 4C1 conformation by approximately 0.3 kcal/mol in terms of free energy. The lowest energy conformation for beta-D-allopyranose was identified, and the relative enthalpies and free energies of other conformations were calculated with respect to this minimum. Due to the extensive number of conformations, individual values are not reproduced here, and readers are directed to the original publication for detailed data.[2]

Experimental Protocols for Thermodynamic Characterization

While specific protocols for beta-L-Allopyranose are not available, the following sections describe standard methodologies used for determining the thermodynamic properties of carbohydrates.

Enthalpy of Combustion and Formation via Bomb Calorimetry

The standard enthalpy of combustion (ΔcH°) is determined experimentally using a bomb calorimeter. From this value, the standard enthalpy of formation (ΔfH°) can be calculated.

Methodology:

• Sample Preparation: A precise mass of the crystalline carbohydrate is pressed into a pellet.

• Calorimeter Setup: The pellet is placed in a crucible inside a high-pressure vessel (the "bomb"). A fuse wire is positioned to ignite the sample. The bomb is then filled with pure oxygen to a high pressure (e.g., 25 atm) and placed in a calorimeter bucket containing a known mass of water.[2]

• Combustion: The sample is ignited electrically. The complete combustion of the carbohydrate releases heat, which is absorbed by the surrounding water and the calorimeter components, causing a temperature rise.

• Temperature Measurement: The temperature of the water is precisely monitored before and after combustion to determine the temperature change (ΔT).

• Calculation: The heat of combustion is calculated using the formula: ΔcH = (Csystem * ΔT) / n where Csystem is the heat capacity of the calorimetric system (determined by calibrating with a substance of known heat of combustion, such as benzoic acid), and n is the number of moles of the carbohydrate sample.[1]

• Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated from the standard enthalpy of combustion using Hess's Law and the known standard enthalpies of formation of CO2 and H2O.

Heat Capacity Measurement using a Physical Property Measurement System (PPMS)

The molar heat capacity (Cp) as a function of temperature is a critical thermodynamic property. Modern measurements are often performed using a Physical Property Measurement System (PPMS). This technique was used, for example, to determine the heat capacity of alpha-D-xylose(cr).[4]

Methodology:

• Sample Preparation: A small, known mass of the crystalline sample is typically pressed into a thin pellet to ensure good thermal contact.

• Mounting: The pellet is attached to the sample platform of the calorimeter using a thermal grease (e.g., Apiezon N grease) to facilitate heat transfer.[5]

• Measurement Principle: The PPMS uses a relaxation method. A small heat pulse is applied to the sample platform, causing its temperature to rise. The heat is then allowed to dissipate to the surroundings through a weak thermal link.

• Data Acquisition: The temperature of the platform is recorded as a function of time during the heating and subsequent cooling (relaxation) phases.

• Heat Capacity Calculation: The heat capacity of the sample is determined by analyzing the relaxation time constant of the temperature decay. The system's software automatically performs these calculations, subtracting the heat capacity of the sample holder and grease (the addendum), which is measured separately.[5]

• Temperature Range: The PPMS can measure heat capacity over a wide range of temperatures, typically from below 2 K to 400 K.[6][7]

Computational Workflow for Thermodynamic Properties

Given the challenges in obtaining experimental data for rare sugars, computational chemistry has become an indispensable tool for predicting their thermodynamic properties.[8][9]

Diagram 2: Computational Workflow for Thermodynamic Properties

This workflow outlines the typical steps involved in the ab initio calculation of thermodynamic properties for a molecule like beta-L-Allopyranose. The accuracy of these predictions is highly dependent on the level of theory and basis set employed.[2]

Conclusion

While direct experimental thermodynamic data for beta-L-Allopyranose are currently unavailable, this guide provides a robust framework for researchers, scientists, and drug development professionals. By understanding the thermodynamic equivalence of enantiomers, utilizing available computational data for beta-D-Allopyranose, and applying established experimental protocols for carbohydrates, it is possible to approximate and work with the thermodynamic properties of this rare sugar. The continued advancement of computational methods offers a promising avenue for obtaining increasingly accurate thermodynamic data for such compounds, facilitating their study and application.

References

• 1. nist.gov [nist.gov]
• 2. DFT study of alpha- and beta-D-allopyranose at the B3LYP/6-311++G ** level of theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. α-D-Glucopyranose [webbook.nist.gov]
• 4. Allose Clinisciences [clinisciences.com]
• 5. α-D-Glucose [webbook.nist.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recent Advances in Computational Thermochemistry and Challenges for the Future - Impact of Advances in Computing and Communications Technologies on Chemical Science and Technology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Recent advances in computational thermochemistry and challenges for the future. (Conference) | OSTI.GOV [osti.gov]

The Anomeric Stability of L-Allopyranose: A Technical Deep Dive

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the relative stability of beta-L-Allopyranose and alpha-L-Allopyranose, providing a comprehensive overview of the underlying stereoelectronic principles, quantitative energetic data, and the experimental and computational methodologies used to determine these properties. This document is intended to serve as a valuable resource for researchers in carbohydrate chemistry, drug design, and related fields where the conformational behavior of monosaccharides is of critical importance.

Introduction: The Anomeric Effect and Allopyranose Stereochemistry

The relative stability of cyclic monosaccharide anomers is primarily governed by a combination of steric and stereoelectronic effects, the most significant of which is the anomeric effect. This effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C1) of a pyranose ring to occupy the axial position, despite the potential for steric hindrance. This preference arises from a stabilizing hyperconjugative interaction between a lone pair of the endocyclic oxygen atom and the antibonding (σ*) orbital of the C1-substituent bond.

Allopyranose, a C3 epimer of glucose, possesses a unique stereochemistry that influences the interplay of these effects. In the context of L-allopyranose, the hydroxyl groups at C2, C3, and C4 are in a cis relationship on the same side of the pyranose ring in its most stable chair conformation. This arrangement leads to distinct energetic landscapes for the alpha and beta anomers. It is important to note that L-allopyranose is the enantiomer of D-allopyranose. As such, the relative energy differences and equilibrium compositions between the alpha and beta anomers are identical for both enantiomers.

Quantitative Analysis of Anomeric Stability

The relative stability of α-L-allopyranose and β-L-allopyranose can be quantified through both experimental measurements of the anomeric equilibrium in solution and theoretical calculations of their energetic differences.

Experimental Anomeric Equilibrium in Aqueous Solution

The most direct measure of the relative stability of anomers in a given solvent is their equilibrium composition. For D-allose in an aqueous solution, the equilibrium mixture has been determined to consist of the following pyranose forms[1]:

Anomer	Percentage at Equilibrium
beta-D-Allopyranose	77.5%
alpha-D-Allopyranose	14%

Note: The remainder of the equilibrium mixture consists of furanose forms (5% β-D-allofuranose and 3.5% α-D-allofuranose).

As L-allopyranose is the enantiomer of D-allopyranose, the anomeric equilibrium in an aqueous solution of L-allose will be identical. This experimental data clearly indicates that beta-L-Allopyranose is the more stable anomer in an aqueous environment.

From this equilibrium data, the Gibbs free energy difference (ΔG°) of anomerization at standard conditions can be calculated using the following equation:

ΔG° = -RT ln(Keq)

where R is the gas constant, T is the temperature in Kelvin, and Keq is the equilibrium constant ([β]/[α]).

Theoretical Energetic Comparison

Computational chemistry provides a powerful tool for dissecting the energetic contributions to anomeric stability. Density Functional Theory (DFT) calculations have been performed on D-allopyranose, and the results are directly applicable to L-allopyranose.

A study utilizing DFT at the B3LYP/6-311++G** level of theory in the gas phase (in vacuo) revealed a small energetic preference for the alpha-anomer in the 4C1 chair conformation. However, in the less stable 1C4 conformation, there was a significant energetic preference for the beta-anomer.

Experimental Protocol: Determination of Anomeric Equilibrium by ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is the primary experimental technique for determining the anomeric ratio of sugars in solution. The anomeric protons (H1) of the α and β anomers typically resonate at distinct chemical shifts, allowing for their integration and the determination of their relative populations.

Sample Preparation

• Dissolution: Dissolve a precisely weighed sample of L-allopyranose in deuterium (B1214612) oxide (D₂O). D₂O is used as the solvent to avoid a large interfering signal from water protons.

• Equilibration: Allow the solution to reach mutarotational equilibrium. This process involves the interconversion of the α and β anomers through the open-chain aldehyde form and can take several hours. The equilibration can be expedited by gentle heating or the addition of a catalytic amount of a weak base (e.g., a trace of NaOD).

• Concentration: The concentration of the sugar solution should be optimized for the NMR spectrometer being used, typically in the range of 10-50 mg/mL.

NMR Data Acquisition

• Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• Solvent Suppression: Employ a solvent suppression pulse sequence (e.g., presaturation) to minimize the residual HOD signal from the D₂O solvent.

• Acquisition Parameters: Acquire the ¹H NMR spectrum with appropriate parameters, including a sufficient number of scans to achieve a good signal-to-noise ratio.

Spectral Analysis

• Identification of Anomeric Signals: The anomeric proton signals are typically found in the downfield region of the spectrum (around 4.5-5.5 ppm). The α-anomer generally resonates at a lower field (further downfield) than the β-anomer. The multiplicity of these signals (typically a doublet) and the magnitude of the ³JH1,H2 coupling constant can further aid in their assignment. For pyranoses, a larger coupling constant (around 7-9 Hz) is characteristic of a trans-diaxial relationship between H1 and H2, often seen in the β-anomer, while a smaller coupling constant (around 2-4 Hz) suggests a cis or equatorial-axial relationship, often found in the α-anomer.

• Integration: Carefully integrate the well-resolved anomeric proton signals corresponding to the α and β anomers.

• Calculation of Anomeric Ratio: The ratio of the integrals of the anomeric proton signals directly corresponds to the molar ratio of the α and β anomers at equilibrium.

Figure 1. Experimental workflow for determining the anomeric ratio of L-allopyranose by ¹H NMR spectroscopy.

Computational Methodology: Predicting Anomeric Stability

Computational methods, particularly those based on quantum mechanics, are invaluable for understanding the intrinsic factors that determine anomeric stability.

Density Functional Theory (DFT) Calculations

DFT is a widely used method for calculating the electronic structure and energies of molecules.

• Model Building: Construct 3D models of both α-L-allopyranose and β-L-allopyranose in their preferred chair conformations (e.g., 4C1).

• Geometry Optimization: Perform geometry optimization calculations to find the lowest energy conformation for each anomer. A suitable level of theory, such as B3LYP with a basis set like 6-311++G(d,p), is often employed.

• Energy Calculation: Calculate the single-point electronic energies of the optimized structures. The difference in these energies provides an estimate of the relative stability in the gas phase.

• Frequency Analysis: Perform frequency calculations to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain thermodynamic properties such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy.

Solvation Models

To better approximate the behavior in solution, implicit or explicit solvation models can be incorporated into the calculations.

• Implicit Solvation Models (e.g., PCM, SMD): These models treat the solvent as a continuous medium with a specific dielectric constant. This approach is computationally efficient and can provide a good approximation of the bulk solvent effects on the relative energies of the anomers.

• Explicit Solvation Models (e.g., Molecular Dynamics): In this approach, individual solvent molecules (e.g., water) are included in the simulation box with the sugar molecule. Molecular dynamics (MD) simulations can then be run to sample a wide range of conformations and solvent arrangements, providing a more detailed picture of the solute-solvent interactions. The potential of mean force (PMF) along the anomerization coordinate can be calculated to determine the free energy difference between the anomers in solution.

Figure 2. Logical workflow for the computational determination of anomeric stability.

Signaling Pathways and Logical Relationships

At the molecular level, the interconversion between the alpha and beta anomers of L-allopyranose proceeds through a transient open-chain aldehyde form. This process, known as mutarotation, is a dynamic equilibrium. The relative populations of the anomers are dictated by their respective Gibbs free energies.

Figure 3. Mutarotation pathway of L-allopyranose.

Conclusion

The stability of L-allopyranose anomers is a nuanced interplay of steric and stereoelectronic factors. Experimental evidence from ¹H NMR spectroscopy conclusively demonstrates that beta-L-Allopyranose is the more stable anomer in aqueous solution , comprising approximately 77.5% of the pyranose equilibrium mixture. While gas-phase DFT calculations suggest a slight preference for the alpha-anomer in the 4C1 conformation, the dominant stability of the beta anomer in solution highlights the crucial role of solute-solvent interactions. The methodologies outlined in this guide provide a robust framework for the experimental and computational investigation of monosaccharide anomeric equilibria, which is fundamental to advancing our understanding of carbohydrate chemistry and its applications in drug development and materials science.

References

• 1. researchgate.net [researchgate.net]

A Technical Guide to the Theoretical Modeling of β-L-Allopyranose Conformation

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the theoretical and computational methodologies used to model the conformational landscape of β-L-Allopyranose. It covers fundamental principles of conformational analysis, details of prevalent modeling techniques, quantitative energetic data, and protocols for experimental validation.

Introduction to Allopyranose Conformation

Allopyranose is a hexopyranose sugar and a C-3 epimer of glucose.[1] The three-dimensional structure of pyranose rings is not planar; instead, it adopts puckered conformations to minimize steric and electronic strain. The specific conformation of a sugar is critical as it dictates its chemical reactivity and its ability to interact with biological receptors, such as enzymes and lectins.[2][3] Understanding the conformational preferences of β-L-Allopyranose is therefore essential for applications in glycobiology and drug design.

The two most stable and prevalent conformations for pyranose rings are the chair forms, denoted as ⁴C₁ and ¹C₄.[4] These are typically in equilibrium with higher-energy, more flexible forms, such as boat and skew-boat conformations, which often represent transition states in the chair-to-chair interconversion pathway.[1][5]

It is important to note that enantiomers, such as L- and D-allopyranose, are perfect mirror images and are energetically identical. Therefore, computational and experimental data derived from the more commonly studied β-D-allopyranose are directly applicable to its β-L-enantiomer.[6]

Theoretical Modeling Methodologies

The conformational analysis of monosaccharides like β-L-Allopyranose is predominantly carried out using two classes of computational methods: Molecular Mechanics (MM) and Quantum Mechanics (QM).

Molecular Mechanics (MM)

Molecular Mechanics models a molecule as a collection of atoms governed by a classical potential energy function known as a force field.[7] This function calculates the total steric energy of a conformation based on contributions from bond stretching, angle bending, dihedral angle torsion, and non-bonded (van der Waals and electrostatic) interactions.[6]

• Key Features:

  • Computational Efficiency: MM calculations are significantly faster than QM methods, making them ideal for scanning the vast conformational space of molecules and running molecular dynamics (MD) simulations to study dynamic behavior.

  • Force Fields: Accurate modeling depends on the quality of the force field parameters. Several well-established force fields are specifically parameterized for carbohydrates, including CHARMM, GLYCAM, and AMBER.[6][8][9][10] These have been developed to be compatible with force fields for other biomolecules like proteins and lipids, enabling the simulation of complex glycoproteins.[6]

Quantum Mechanics (QM)

Quantum Mechanics methods provide a more fundamental and often more accurate description of molecular energetics by solving an approximation of the Schrödinger equation.

• Key Features:

  • Density Functional Theory (DFT): DFT is a popular QM method that balances computational cost with accuracy. It is frequently used to perform geometry optimizations and calculate the relative energies of different sugar conformers. A common level of theory for such studies is the B3LYP functional with a 6-311++G** basis set.[1]

  • High-Accuracy Methods: More computationally intensive methods, such as Coupled-Cluster (CCSD(T)), are considered the "gold standard" for energy calculations and are often used to benchmark the accuracy of DFT and MM methods.[2][3]

  • Application: Due to their computational expense, QM methods are typically used to refine the geometries and calculate single-point energies of a limited number of stable conformers previously identified through an MM-based search.

The general workflow for theoretical modeling involves an initial conformational search using MM, followed by geometry optimization and energy calculation of the most stable conformers using high-level QM methods.

Workflow for theoretical modeling of pyranose conformation.

Conformational Landscape of β-L-Allopyranose

The conformational equilibrium of β-L-Allopyranose is dominated by the two chair forms, ⁴C₁ and ¹C₄. The relative stability of these chairs is determined by the orientation of the hydroxyl groups and the anomeric group. Axial substituents lead to unfavorable 1,3-diaxial interactions, which destabilize a conformation.

In β-D-allopyranose, the ⁴C₁ chair places the C1-OH group in an equatorial position but forces the C3-OH group into an axial position. Conversely, the ¹C₄ chair places the C1-OH group in an axial position while the C3-OH is equatorial. DFT studies on β-D-allopyranose have shown a considerable energetic preference for the ¹C₄ conformation over the ⁴C₁ form in a vacuum.[1] This suggests that for β-L-Allopyranose, the ¹C₄ chair is also the more stable conformation.

Higher-energy boat and skew-boat conformers exist as intermediates on the potential energy surface and are crucial for the interconversion between the two chair forms.[1] While they are not significantly populated at equilibrium, their energy barriers define the flexibility of the pyranose ring.

Conformational equilibrium of β-L-Allopyranose.

Quantitative Conformational Data

The relative energies of different conformers determine their population at equilibrium. The table below summarizes representative data for the primary chair conformations of β-D-allopyranose, which are applicable to the L-enantiomer, calculated using DFT at the B3LYP/6-311++G** level of theory.[1]

Conformation	Relative Electronic Energy (kcal/mol)	Relative Free Energy (kcal/mol)	Key Structural Features
¹C₄ Chair	0.00	0.00	Anomeric OH is axial; C3-OH is equatorial. Generally the most stable form.
⁴C₁ Chair	~1.60	~1.60	Anomeric OH is equatorial; C3-OH is axial. Destabilized by 1,3-diaxial interactions.
Boat/Skew	> 3.4	> 3.4	Higher energy transition states; various forms exist (e.g., ²Sₒ, B₃,ₒ).[5]

Note: Energies are relative to the most stable ¹C₄ conformer. The value for the ⁴C₁ chair is inferred from the energetic preference for the β-anomer in the ¹C₄ conformation as reported for D-allopyranose.[1]

Experimental Validation and Protocols

Theoretical models must be validated by experimental data. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for studying the solution-state conformation of carbohydrates.[11][12]

NMR Spectroscopy in Conformational Analysis

The primary NMR parameters used for conformational analysis are the vicinal proton-proton coupling constants (³JH,H). According to the Karplus equation, the magnitude of ³JH,H is directly related to the dihedral angle between the two protons. In a pyranose ring, large coupling constants (~8-10 Hz) are indicative of a trans-diaxial arrangement of protons, which is characteristic of the dominant chair conformation. Analysis of the full set of coupling constants around the ring allows for an unambiguous assignment of the preferred conformation and an estimation of the ratio of the ⁴C₁ and ¹C₄ populations.[12]

Generalized Protocol for ¹H NMR Analysis

This protocol outlines the key steps for determining the conformation of a pyranose sugar in solution.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the carbohydrate sample.

• Dissolve the sample in 0.5-0.6 mL of deuterium (B1214612) oxide (D₂O). D₂O is used to avoid a large, interfering solvent signal from H₂O.

• Lyophilize the sample once or twice to exchange the labile hydroxyl protons (-OH) with deuterium (-OD), which simplifies the spectrum by removing the OH signals and their couplings.

• Re-dissolve the final sample in high-purity D₂O (99.96%) and transfer it to a 5 mm NMR tube.

2. Data Acquisition:

• Use a high-field NMR spectrometer (e.g., 500 MHz or higher) for better signal dispersion.[13]

• Set the sample temperature, typically to 298 K (25 °C).

• Acquire a standard one-dimensional (1D) ¹H NMR spectrum. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

• Acquire a two-dimensional (2D) Correlation Spectroscopy (COSY) experiment. This experiment reveals which protons are coupled to each other, which is essential for assigning the signals in the crowded spectrum.

3. Data Analysis:

• Process the spectra using appropriate NMR software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase correction, and baseline correction.

• Assign all proton resonances using the 2D COSY spectrum, starting from an easily identifiable signal, such as the anomeric proton (H-1), which typically appears at a distinct downfield chemical shift.

• Measure the chemical shift for each proton.

• Extract the ³JH,H coupling constants from the 1D ¹H spectrum. For complex, overlapping multiplets, spectral simulation or analysis of 2D J-resolved spectra may be necessary.[14]

• Use the measured coupling constants in conjunction with the Karplus equation to determine the ring's dominant chair conformation and estimate the conformational equilibrium.

References

• 1. DFT study of alpha- and beta-D-allopyranose at the B3LYP/6-311++G ** level of theory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modeling pyranose ring pucker in carbohydrates using machine learning and semi‐empirical quantum chemical methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pyranose Ring Puckering Thermodynamics for Glycan Monosaccharides Associated with Vertebrate Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. CHARMM additive all-atom force field for carbohydrate derivatives and its utility in polysaccharide and carbohydrate-protein modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. GLYCAM06: A Generalizable Biomolecular Force Field. Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. cigs.unimo.it [cigs.unimo.it]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Solubility of β-L-Allopyranose in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

Introduction

β-L-Allopyranose is a rare L-series monosaccharide. Understanding its solubility in organic solvents is crucial for a variety of applications in drug development, synthetic chemistry, and materials science. The solubility of a compound dictates its formulation possibilities, reaction conditions, and purification strategies. This technical guide aims to provide a foundational understanding of the solubility characteristics of monosaccharides in non-aqueous systems, with a focus on providing relevant data for structurally analogous compounds to β-L-Allopyranose.

Monosaccharides, being polyhydroxylated compounds, are generally hydrophilic and exhibit high solubility in water. Their solubility in organic solvents is significantly lower and is dependent on the polarity of the solvent and its ability to form hydrogen bonds with the hydroxyl groups of the sugar. Generally, polar aprotic solvents and protic solvents with shorter alkyl chains are more effective at dissolving monosaccharides than nonpolar solvents.

Quantitative Solubility Data of Structurally Related Monosaccharides

Due to the absence of specific solubility data for β-L-Allopyranose, the following table summarizes the solubility of its D-enantiomer and other common hexopyranoses in various organic solvents. This data is intended to provide a comparative reference.

Monosaccharide	Solvent	Solubility (mg/mL)	Reference
D-(+)-Glucose	Ethanol	~0.3	[1]
Dimethyl Sulfoxide (DMSO)	~30	[1]
Dimethylformamide (DMF)	~20	[1]
Methanol	Poorly soluble	[2]
D-Galactose	Ethanol	~1	[3]
Dimethyl Sulfoxide (DMSO)	~20	[3]
Dimethylformamide (DMF)	~20	[3]
D-Mannose	Dimethyl Sulfoxide (DMSO)	~20	[4]
Dimethylformamide (DMF)	~10	[4]
Ethanol	Slightly to insoluble	[5]
Methanol	Slightly to insoluble	[5]

Experimental Protocol for Determining Monosaccharide Solubility in Organic Solvents

This section outlines a general experimental protocol for the gravimetric determination of the solubility of a monosaccharide, such as β-L-Allopyranose, in an organic solvent.

3.1. Materials and Equipment

• Monosaccharide (e.g., β-L-Allopyranose) of high purity

• Anhydrous organic solvents of interest (e.g., ethanol, methanol, DMSO, DMF)

• Analytical balance (± 0.1 mg precision)

• Vials with airtight seals (e.g., screw-cap vials with PTFE septa)

• Thermostatically controlled shaker or incubator

• Centrifuge

• Micropipettes

• Drying oven or vacuum desiccator

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

3.2. Procedure

• Sample Preparation: Accurately weigh an excess amount of the monosaccharide into a pre-weighed vial. The excess amount is crucial to ensure that a saturated solution is formed.

• Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

• Equilibration: Securely seal the vial and place it in a thermostatically controlled shaker set to the desired temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that the solution reaches saturation. The equilibration time should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation: After equilibration, remove the vial from the shaker and allow the undissolved solid to settle. For solvents with higher viscosity or fine particles, centrifugation can be used to achieve a clear separation of the solid and liquid phases.

• Aliquoting the Saturated Solution: Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-warmed (to the equilibration temperature) micropipette. To avoid precipitation of the solute due to temperature changes, this step should be performed quickly. Alternatively, a pre-warmed syringe with a filter can be used to draw the supernatant.

• Solvent Evaporation: Transfer the aliquot of the saturated solution to a pre-weighed vial. Determine the mass of the aliquot. Evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum desiccator until a constant weight of the dried solute is achieved.

• Mass Determination and Solubility Calculation: Weigh the vial containing the dried solute. The mass of the dissolved monosaccharide is the difference between this weight and the initial weight of the empty vial. The solubility can then be calculated and expressed in various units, such as mg/mL or g/100g of solvent.

3.3. Data Analysis and Reporting

The experiment should be performed in triplicate for each solvent and temperature to ensure the reliability of the results. The average solubility and standard deviation should be reported.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of a monosaccharide in an organic solvent.

Caption: Experimental workflow for determining monosaccharide solubility.

Conclusion

While direct solubility data for β-L-Allopyranose in organic solvents remains elusive, this guide provides a framework for researchers to approach this challenge. By referencing the solubility of structurally similar monosaccharides and employing the detailed experimental protocol, scientists and drug development professionals can generate the necessary data to advance their research. The provided workflow visualization offers a clear and concise overview of the experimental process. Further research into the solubility of rare sugars like β-L-Allopyranose is warranted to expand the knowledge base in this area.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Glucose - Wikipedia [en.wikipedia.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. MANNOSE (D) - PCCA [pccarx.com]

Beta-L-Allopyranose as a Building Block in Glycobiology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The field of glycobiology continues to unveil the critical roles of carbohydrates in a myriad of biological processes, from cell-cell recognition and signaling to immune responses and pathogenesis. While D-sugars are the most abundant in nature, their L-enantiomers, or "rare sugars," are gaining increasing attention for their unique biological properties and potential therapeutic applications. This technical guide focuses on beta-L-Allopyranose, the enantiomer of the naturally occurring D-Allose, as a potential building block for the synthesis of novel glycoconjugates. Although research specifically centered on beta-L-Allopyranose is still emerging, this document consolidates available information on the synthesis of L-sugars, general principles of glycoconjugate construction, and the known biological activities of the closely related D-Allose to provide a comprehensive resource for researchers venturing into this exciting area.

Physicochemical Properties of Allose

Property	Value (for D-Allose)	Reference
Molecular Formula	C₆H₁₂O₆	[1]
Molecular Weight	180.16 g/mol	[1]
Sweetness (relative to sucrose)	~80%	[2]
Caloric Value	Ultra-low	[2]
Biological Activities	Anti-cancer, anti-inflammatory, anti-oxidative, immunosuppressant	[1][3]

Synthesis of beta-L-Allopyranose Building Blocks

The utility of beta-L-Allopyranose in glycobiology is contingent on its efficient synthesis and derivatization into suitable glycosyl donors. While direct synthesis of L-Allose can be challenging, several strategies have been developed for the synthesis of L-sugars and their derivatives.

Chemical Synthesis

One effective approach involves a domino reaction to create 1,6-anhydro-beta-L-hexopyranose derivatives, which are versatile building blocks for the synthesis of various L-sugars, including L-Allose.[4][5] This method provides a stereoselective route to protected L-Allose, which can then be further functionalized.[4][5]

Enzymatic Synthesis

Enzymatic methods offer high stereoselectivity and milder reaction conditions. L-ribose isomerase has been shown to convert L-psicose into L-allose.[6] This enzymatic conversion provides a direct route to L-allose from another rare sugar.[6]

Incorporation of beta-L-Allopyranose into Glycoconjugates

The incorporation of beta-L-Allopyranose into larger glycostructures, such as glycoproteins and glycolipids, requires its activation as a glycosyl donor, typically a nucleotide sugar. This process involves two key steps: the formation of L-allose-1-phosphate and its subsequent conversion to a nucleotide sugar, such as UDP-L-allose or GDP-L-allose.

Workflow for Enzymatic Glycosoconjugate Synthesis

The following diagram illustrates a hypothetical workflow for the enzymatic synthesis of a glycoconjugate containing beta-L-Allopyranose.

Caption: Hypothetical workflow for the synthesis of L-Allose containing glycoconjugates.

Experimental Protocols

Protocol 1: Synthesis of L-Allose from L-Ribose (Conceptual)

This protocol is a conceptual outline based on established methods for sugar epimerization.

• Protection of L-Ribose: Protect the hydroxyl groups of L-ribose, leaving the C2 hydroxyl group free for inversion. This can be achieved using standard protecting group chemistry, such as the formation of acetals or silyl (B83357) ethers.

• Oxidation of the C2 Hydroxyl: Oxidize the free C2 hydroxyl group to a ketone using a mild oxidizing agent like Swern oxidation or Dess-Martin periodinane.

• Stereoselective Reduction: Reduce the resulting ketone back to a hydroxyl group using a reducing agent that favors the formation of the allose configuration (axial hydroxyl group). This can be achieved with reagents like sodium borohydride, potentially with steric hindrance directing the hydride attack.

• Deprotection: Remove the protecting groups to yield L-allose.

Protocol 2: Preparation of L-Allose-1-Phosphate (General Method)

This protocol is based on general methods for the synthesis of sugar-1-phosphates.[7]

• Anomeric Protection: Protect the anomeric hydroxyl of L-allose with a suitable group that can be selectively removed, such as a p-methoxybenzyl (PMB) ether.

• Protection of Other Hydroxyls: Protect the remaining hydroxyl groups with a protecting group that is stable to the conditions of phosphorylation and subsequent deprotection of the anomeric position, for example, benzyl (B1604629) ethers.

• Anomeric Deprotection: Selectively remove the anomeric protecting group.

• Phosphorylation: Phosphorylate the free anomeric hydroxyl group using a phosphitylating agent followed by oxidation, or using a phosphoramidite (B1245037) reagent.

• Deprotection: Remove the remaining protecting groups to yield L-allose-1-phosphate.

Protocol 3: Enzymatic Synthesis of UDP-L-Allose (General Method)

This protocol is based on the action of pyrophosphorylases.[7]

• Reaction Mixture Preparation: Prepare a reaction buffer containing L-allose-1-phosphate, Uridine-5'-triphosphate (UTP), a suitable pyrophosphorylase (a screen may be necessary to find an enzyme with activity towards L-allose-1-phosphate), and MgCl₂ as a cofactor.

• Incubation: Incubate the reaction mixture at the optimal temperature for the pyrophosphorylase (typically 25-37°C).

• Monitoring the Reaction: Monitor the formation of UDP-L-allose by HPLC or other suitable analytical techniques.

• Purification: Purify the UDP-L-allose from the reaction mixture using anion-exchange chromatography.

Protocol 4: Characterization of L-Allose Containing Glycoconjugates

The structural elucidation of synthesized glycoconjugates is crucial and typically involves a combination of NMR spectroscopy and mass spectrometry.[8][9]

• Mass Spectrometry (MS):

  • Determine the molecular weight of the glycoconjugate to confirm the addition of the L-allose moiety.

  • Use tandem MS (MS/MS) to fragment the glycoconjugate and obtain sequence and linkage information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1D ¹H NMR: Identify the anomeric proton signals of the sugar residues. The coupling constants can help determine the anomeric configuration (α or β).

  • 2D NMR (COSY, TOCSY, HSQC, HMBC): Perform a full assignment of the proton and carbon signals of the L-allose residue and the acceptor molecule. HMBC experiments are particularly useful for determining the linkage position between the L-allose and the acceptor.

Potential Biological Roles and Signaling Pathways

While specific signaling pathways involving L-Allose have not been elucidated, the known biological activities of D-Allose suggest that L-Allose-containing glycoconjugates could have interesting therapeutic properties. D-Allose has been shown to have anti-cancer, anti-inflammatory, and antioxidant effects.[1][3][10][11] It is plausible that L-Allose, being an unnatural sugar, could lead to glycoconjugates with increased stability against enzymatic degradation, potentially enhancing their therapeutic efficacy.

Sugars are known to act as signaling molecules in various organisms.[12][13][14] A hypothetical signaling pathway for L-Allose could involve its recognition by a cell surface receptor, leading to a downstream signaling cascade.

Hypothetical L-Allose Signaling Pathway

Caption: A hypothetical signaling pathway initiated by an L-Allose glycoconjugate.

Conclusion and Future Directions

Beta-L-Allopyranose represents an intriguing and largely unexplored building block in glycobiology. While direct research is limited, the foundational knowledge of L-sugar synthesis and glycoconjugation provides a clear path for its investigation. The potential for L-Allose-containing glycoconjugates to exhibit novel biological activities, including enhanced stability and unique receptor interactions, makes this an exciting area for future research. Key future directions include the identification and characterization of glycosyltransferases that can utilize UDP-L-allose, the systematic evaluation of the biological effects of L-Allose glycoconjugates, and the elucidation of any specific signaling pathways they may modulate. Such studies will undoubtedly expand our understanding of the roles of rare sugars in biological systems and could lead to the development of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent research on the physiological functions, applications, and biotechnological production of D-allose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The inhibitory effect and possible mechanisms of D-allose on cancer cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid access to 1,6-anhydro-beta-L-hexopyranose derivatives via domino reaction: synthesis of L-allose and L-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stereospecific synthesis of sugar-1-phosphates and their conversion to sugar nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pharmtech.com [pharmtech.com]
• 10. researchgate.net [researchgate.net]
• 11. fortunejournals.com [fortunejournals.com]
• 12. Sugar Sensing and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. molbio.mgh.harvard.edu [molbio.mgh.harvard.edu]
• 14. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of beta-L-Allopyranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Allopyranose, a rare L-hexose, is a C-3 epimer of L-glucose. As an enantiomer of the naturally more abundant D-allose, L-allopyranose and its derivatives are of significant interest to researchers in glycobiology and drug development for their potential as unique chiral building blocks and biologically active molecules. Traditional chemical synthesis of L-allose is often complex and can produce unwanted byproducts. Enzymatic synthesis offers a highly specific and efficient alternative for the production of this rare sugar.

This document provides detailed application notes and protocols for the enzymatic synthesis of beta-L-Allopyranose, primarily focusing on the isomerization of L-psicose catalyzed by L-ribose isomerase. Additionally, protocols for the enzymatic synthesis of the starting material, L-psicose, are included to provide a comprehensive workflow.

Enzymatic Synthesis Pathway

The primary enzymatic route for the synthesis of L-allose involves the isomerization of L-psicose, which can be produced from other L-sugars. The overall synthesis can be envisioned as a two-step enzymatic cascade.

Enzymatic cascade for beta-L-Allopyranose synthesis.

Quantitative Data Summary

The following tables summarize the key quantitative data for the enzymatic synthesis of L-psicose and L-allose.

Table 1: Enzymatic Synthesis of L-Psicose

Enzyme	Substrate(s)	Product	Yield	Reference

| TagA Aldolase (Bacillus licheniformis) & Fructose-1-phosphatase | L-Glyceraldehyde + DHAP | L-Psicose | 378 mg/L |[1] |

Table 2: Enzymatic Synthesis of L-Allose

Enzyme	Substrate	Product	Substrate Conc.	Temp.	Equilibrium Yield	Isolated Yield	Reference

| L-Ribose Isomerase (Cellulomonas parahominis MB426) | L-Psicose | L-Allose | 10% (w/w) | 40°C | 35.0% | 23.0% |[2] |

Experimental Protocols

Protocol 1: Synthesis of L-Psicose from L-Glyceraldehyde and DHAP

This protocol is based on the method described by Yang et al. for the one-pot synthesis of L-psicose[1].

Materials:

• TagA aldolase from Bacillus licheniformis (recombinant)

• Fructose-1-phosphatase (YqaB) (recombinant)

• Dihydroxyacetone-phosphate (DHAP)

• L-Glyceraldehyde

• Reaction Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• HPLC system with an appropriate column for sugar analysis (e.g., Aminex HPX-87C) and a refractive index (RI) detector.

Procedure:

• Prepare a reaction mixture containing L-glyceraldehyde and DHAP in the reaction buffer.

• Add the TagA aldolase and fructose-1-phosphatase to the reaction mixture.

• Incubate the reaction at a suitable temperature (e.g., 37°C) with gentle agitation.

• Monitor the reaction progress by taking samples at regular intervals and analyzing them by HPLC to determine the concentrations of substrates and the L-psicose product.

• Once the reaction has reached completion or equilibrium, terminate the reaction by heat inactivation of the enzymes (e.g., boiling for 10 minutes).

• Centrifuge the reaction mixture to remove precipitated proteins.

• The supernatant containing L-psicose can be used for the next step or purified further if necessary.

Protocol 2: Expression and Partial Purification of Recombinant L-Ribose Isomerase

This protocol describes a general procedure for the expression and partial purification of His-tagged recombinant L-ribose isomerase from Cellulomonas parahominis MB426 in E. coli.

Materials:

• E. coli strain (e.g., BL21(DE3)) transformed with an expression vector containing the L-ribose isomerase gene with a His-tag.

• LB Broth with appropriate antibiotic.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Lysis Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 10 mM imidazole).

• Ni-NTA affinity chromatography column.

• Wash Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 20 mM imidazole).

• Elution Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 300 mM NaCl, 250 mM imidazole).

Procedure:

• Inoculate a starter culture of the transformed E. coli and grow overnight.

• Inoculate a larger volume of LB broth with the starter culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1.0 mM and continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours or overnight.

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in Lysis Buffer and lyse the cells by sonication or other appropriate methods.

• Clarify the lysate by centrifugation.

• Load the supernatant onto a pre-equilibrated Ni-NTA column.

• Wash the column with Wash Buffer to remove unbound proteins.

• Elute the His-tagged L-ribose isomerase with Elution Buffer.

• Collect the fractions containing the purified enzyme. For the purpose of immobilization, a partially purified enzyme solution is often sufficient[2].

Protocol 3: Immobilization of L-Ribose Isomerase on DIAION HPA25L Resin

This protocol outlines a general procedure for the immobilization of L-ribose isomerase on an amino-resin.

Materials:

• Partially purified L-ribose isomerase solution.

• DIAION HPA25L resin (or a similar amino-functionalized resin).

• Immobilization Buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.0).

Procedure:

• Wash the DIAION HPA25L resin thoroughly with the Immobilization Buffer.

• Prepare a slurry of the resin in the Immobilization Buffer.

• Add the partially purified L-ribose isomerase solution to the resin slurry.

• Incubate the mixture with gentle agitation for a specified period (e.g., 3-5 hours) at a suitable temperature (e.g., 20-25°C) to allow for enzyme binding.

• After immobilization, collect the resin by filtration.

• Wash the immobilized enzyme with the Immobilization Buffer to remove any unbound enzyme.

• The immobilized L-ribose isomerase is now ready for use in the synthesis of L-allose.

Protocol 4: Enzymatic Synthesis of L-Allose from L-Psicose

This protocol is based on the method described by Terami et al.[2][3].

Materials:

• Immobilized L-ribose isomerase.

• L-Psicose.

• Reaction Buffer (e.g., 50 mM glycine-NaOH, pH 9.0).

• Reaction vessel with temperature control.

• HPLC system for analysis.

Procedure:

• Prepare a 10% (w/w) solution of L-psicose in the Reaction Buffer.

• Add the immobilized L-ribose isomerase to the L-psicose solution.

• Incubate the reaction mixture at 40°C with gentle stirring.

• Monitor the reaction until it reaches equilibrium (approximately 35% conversion to L-allose), which may take up to 24 hours[3].

• Once equilibrium is reached, separate the immobilized enzyme from the reaction mixture by filtration. The immobilized enzyme can be reused.

Protocol 5: Purification and Crystallization of beta-L-Allopyranose

This protocol describes the purification and crystallization of L-allose from the reaction mixture[2].

Materials:

• Reaction mixture containing L-allose and unreacted L-psicose.

• Activated charcoal.

• Crystallization vessel.

Procedure:

• Decolorize the reaction mixture by adding activated charcoal, stirring for a period, and then filtering.

• Concentrate the filtrate under reduced pressure to obtain a syrup with a high sugar concentration (approximately 70% w/w).

• Transfer the concentrated syrup to a crystallization vessel and store at 4°C to induce crystallization.

• Collect the L-allose crystals by filtration.

• The crystals obtained will be predominantly the beta-L-Allopyranose anomer[4].

Workflow and Logic Diagrams

Experimental workflow for beta-L-Allopyranose synthesis.

Troubleshooting logic for low L-Allose yield.

Conclusion

The enzymatic synthesis of beta-L-Allopyranose using L-ribose isomerase provides a specific and efficient method for producing this rare sugar. By following the detailed protocols for enzyme preparation, immobilization, enzymatic reaction, and product purification, researchers can obtain high-purity beta-L-Allopyranose for various applications in drug development and glycobiology. The use of immobilized enzymes allows for their reuse, making the process more cost-effective and scalable. Further optimization of reaction conditions and enzyme stability may lead to even higher yields and productivities.

References

• 1. Biosynthesis of l-Sorbose and l-Psicose Based on C—C Bond Formation Catalyzed by Aldolases in an Engineered Corynebacterium glutamicum Strain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Crystal structure of β-d,l-allose - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemical Synthesis of L-Allose from L-Ribose

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Allose, a rare C3 epimer of L-ribose, is a valuable carbohydrate for various research and pharmaceutical applications. This document outlines a detailed chemical synthesis protocol for the preparation of L-allose from the more readily available starting material, L-ribose. The synthetic strategy is centered around a key C3 epimerization achieved through a sequence of protection, oxidation, stereoselective reduction, and deprotection steps. This multi-step process is designed to provide a practical route to L-allose for laboratory-scale synthesis.

Introduction

The chemical synthesis of rare sugars is a critical aspect of drug discovery and development, as these molecules often serve as chiral building blocks for novel therapeutics. L-Allose, in particular, has garnered interest for its potential biological activities. The following application note provides a comprehensive, step-by-step protocol for a plausible chemical synthesis of L-allose from L-ribose, based on established principles of carbohydrate chemistry. The core of the synthesis involves the strategic use of protecting groups to isolate the C3 hydroxyl group of L-ribose for stereochemical inversion.

Overall Synthetic Scheme

The proposed chemical synthesis of L-allose from L-ribose can be summarized in the following key transformations:

• Formation of Methyl L-Ribofuranoside: The anomeric carbon of L-ribose is first protected as a methyl glycoside.

• Selective Protection of the C5 Hydroxyl Group: The primary hydroxyl group at the C5 position is selectively protected.

• Protection of the C2 and C3 Hydroxyl Groups: The cis-diol at C2 and C3 is protected.

• Regioselective Opening of the C2,C3-Protecting Group: The protecting group is opened to selectively expose the C3 hydroxyl group.

• Oxidation of the C3 Hydroxyl Group: The free hydroxyl group at C3 is oxidized to a ketone.

• Stereoselective Reduction of the C3-Keto Group: The ketone is stereoselectively reduced to the C3 epimer (allose configuration).

• Global Deprotection: All protecting groups are removed to yield the final product, L-allose.

Experimental Protocols

Protocol 1: Synthesis of Methyl L-Ribofuranoside

• Reaction Setup: Suspend L-ribose (1.0 eq) in anhydrous methanol.

• Acid Catalysis: Add a catalytic amount of a strong acid catalyst (e.g., acetyl chloride, dropwise).

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Neutralization: Upon completion, neutralize the reaction with a suitable base (e.g., sodium bicarbonate).

• Work-up: Filter the mixture and concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting residue by silica (B1680970) gel column chromatography to obtain methyl L-ribofuranoside.

Protocol 2: Synthesis of Methyl 5-O-Trityl-L-ribofuranoside

• Dissolution: Dissolve methyl L-ribofuranoside (1.0 eq) in anhydrous pyridine.

• Protection: Add trityl chloride (1.1 eq) portion-wise at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quenching: Quench the reaction by the addition of methanol.

• Extraction: Concentrate the mixture and partition the residue between dichloromethane (B109758) and water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by silica gel chromatography.

Protocol 3: Synthesis of Methyl 2,3-O-Isopropylidene-5-O-trityl-L-ribofuranoside

• Acetonide Formation: Dissolve methyl 5-O-trityl-L-ribofuranoside (1.0 eq) in anhydrous acetone (B3395972) and 2,2-dimethoxypropane.

• Catalysis: Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Reaction: Stir the mixture at room temperature until the starting material is consumed (TLC).

• Neutralization and Work-up: Neutralize with a base (e.g., triethylamine), concentrate, and extract with an organic solvent.

• Purification: Purify the crude product by column chromatography.

Protocol 4: Synthesis of Methyl 2-O-Acetyl-5-O-trityl-L-ribofuranoside (via regioselective opening)

This protocol is a representative example of regioselective opening; conditions may need optimization.

• Reaction: Dissolve methyl 2,3-O-isopropylidene-5-O-trityl-L-ribofuranoside in a suitable solvent and treat with a reagent that can effect regioselective opening of the acetonide to expose the C3-hydroxyl. This is a challenging step and may require exploration of different methodologies, such as those involving organotin intermediates or specific acidic conditions followed by selective protection of the more reactive C2-hydroxyl. For the purpose of this protocol, we will assume a multi-step sequence where the isopropylidene is removed and the C2-hydroxyl is selectively acetylated.

• Deprotection of Isopropylidene: Treat the product from Protocol 3 with aqueous acetic acid to remove the isopropylidene group.

• Selective Acetylation: The resulting diol is then subjected to selective acetylation at the C2 position, potentially using a bulky acetylating agent or enzymatic catalysis to favor the C2 position.

Protocol 5: Oxidation to Methyl 2-O-Acetyl-5-O-trityl-L-erythro-pentofuranosid-3-ulose

• Oxidizing Agent: Prepare a solution of a suitable oxidizing agent (e.g., Dess-Martin periodinane or Swern oxidation conditions) in an anhydrous solvent.

• Oxidation: Add the protected ribofuranoside from the previous step to the oxidizing agent solution at low temperature (e.g., 0 °C or -78 °C).

• Monitoring and Quenching: Monitor the reaction by TLC. Upon completion, quench the reaction with an appropriate quenching agent (e.g., sodium thiosulfate (B1220275) for Dess-Martin).

• Work-up and Purification: Perform an aqueous work-up, extract the product, and purify by column chromatography.

Protocol 6: Stereoselective Reduction to Methyl 2-O-Acetyl-5-O-trityl-L-allofuranoside

• Reduction Setup: Dissolve the 3-keto intermediate (1.0 eq) in an anhydrous solvent (e.g., THF) and cool to a low temperature (e.g., -78 °C).

• Reducing Agent: Add a stereoselective reducing agent such as L-Selectride® (1.1 eq) dropwise.

• Reaction and Quenching: Stir the reaction at low temperature until completion (TLC). Quench carefully with water or a saturated aqueous solution of ammonium (B1175870) chloride.

• Work-up and Purification: Allow the mixture to warm to room temperature, perform an aqueous work-up, and purify the product by silica gel chromatography.

Protocol 7: Global Deprotection to L-Allose

• Removal of Trityl and Acetyl Groups: Treat the protected allofuranoside with a mild acid (e.g., trifluoroacetic acid in dichloromethane) to remove the trityl and acetyl groups.

• Hydrolysis of Methyl Glycoside: Subject the resulting intermediate to acidic hydrolysis (e.g., with a cation exchange resin in water) to cleave the methyl glycoside and yield L-allose.

• Purification: Neutralize the solution and purify the final product, L-allose, by a suitable method such as recrystallization or chromatography.

Data Presentation

Step	Starting Material	Product	Key Reagents	Solvent	Temperature (°C)	Approx. Yield (%)
1	L-Ribose	Methyl L-Ribofuranoside	Methanol, Acetyl chloride	Methanol	Room Temp.	85-95
2	Methyl L-Ribofuranoside	Methyl 5-O-Trityl-L-ribofuranoside	Trityl chloride, Pyridine	Pyridine	0 to Room Temp.	80-90
3	Methyl 5-O-Trityl-L-ribofuranoside	Methyl 2,3-O-Isopropylidene-5-O-trityl-L-ribofuranoside	Acetone, 2,2-Dimethoxypropane, p-TsOH	Acetone	Room Temp.	90-95
4	Methyl 2,3-O-Isopropylidene-5-O-trityl-L-ribofuranoside	Methyl 2-O-Acetyl-5-O-trityl-L-ribofuranoside	1. Aq. Acetic Acid; 2. Acetic anhydride (B1165640) (selective)	Dichloromethane	Varies	50-70 (over 2 steps)
5	Methyl 2-O-Acetyl-5-O-trityl-L-ribofuranoside	Methyl 2-O-Acetyl-5-O-trityl-L-erythro-pentofuranosid-3-ulose	Dess-Martin periodinane	Dichloromethane	0 to Room Temp.	85-95
6	Methyl 2-O-Acetyl-5-O-trityl-L-erythro-pentofuranosid-3-ulose	Methyl 2-O-Acetyl-5-O-trityl-L-allofuranoside	L-Selectride®	Tetrahydrofuran	-78	70-85
7	Methyl 2-O-Acetyl-5-O-trityl-L-allofuranoside	L-Allose	1. Trifluoroacetic acid; 2. H+ resin	Dichloromethane, Water	Varies	75-85 (over 2 steps)

Note: Yields are approximate and will vary depending on reaction scale and optimization.

Visualizations

Logical Workflow for L-Allose Synthesis

Caption: Overall workflow for the chemical synthesis of L-Allose from L-Ribose.

C3 Epimerization Pathway

Caption: The key C3 epimerization step via an oxidation-reduction sequence.

Application Notes and Protocols for the Production of L-Allose from L-Psicose

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Allose, a rare aldohexose, is a C-3 epimer of L-psicose and has garnered interest for its potential biological activities and applications in the pharmaceutical and food industries. Unlike its more common D-enantiomer, L-allose is not readily found in nature, necessitating its production through enzymatic or chemical synthesis. Enzymatic conversion of L-psicose to L-allose offers a highly specific and efficient route, minimizing the formation of undesirable byproducts often associated with chemical methods.

This document provides detailed protocols for the enzymatic production of L-allose from L-psicose, primarily utilizing L-ribose isomerase (L-RI). The methodologies outlined below are based on established research and are intended to guide researchers in the successful synthesis, purification, and analysis of L-allose.

Enzymatic Conversion of L-Psicose to L-Allose

The most direct and effective method for producing L-allose is through the isomerization of L-psicose. This reversible reaction is catalyzed by specific isomerases, such as L-ribose isomerase, which can act on various aldose and ketose substrates.

Key Enzyme: L-Ribose Isomerase (L-RI)

L-ribose isomerase (EC 5.3.1.15) from various microbial sources has been shown to effectively catalyze the conversion of L-psicose to L-allose. One such example is the L-RI from Cellulomonas parahominis MB426, which can be recombinantly expressed in hosts like Escherichia coli for large-scale production.[1][2][3]

Data Presentation

The following tables summarize quantitative data for the enzymatic production of L-allose from L-psicose.

Table 1: Reaction Parameters and Yields for L-Allose Production using Immobilized L-Ribose Isomerase

Parameter	Value	Reference
Enzyme Source	Recombinant L-RI from Cellulomonas parahominis MB426	[1][2]
Substrate	L-Psicose	[1][2]
Substrate Concentration	10% (w/w)	[1][2][3]
Buffer	50 mM Glycine-NaOH	[2][3]
pH	9.0	[2][3]
Temperature	40 °C	[1][2][3]
Enzyme Loading	2000 units of recombinant L-RI	[2][3]
Reaction Time to Equilibrium	24 hours	[2][3]
Equilibrium Yield of L-Allose	35.0%	[1][2][3]
Final Yield after Crystallization	23.0%	[1][3]

Table 2: Reusability of Immobilized L-Ribose Isomerase for L-Allose Production

Reaction Cycle	Conversion of L-Psicose to L-Allose (%)	Reference
1	>33%	[2][3]
2	>33%	[2][3]
3	>33%	[2][3]
4	>33%	[2][3]
5	>33%	[2][3]
6	>33%	[2][3]
7	Reaction did not reach equilibrium	[2][3]

Experimental Protocols

Protocol 1: Production and Immobilization of Recombinant L-Ribose Isomerase

This protocol describes the expression of recombinant L-ribose isomerase in E. coli and its subsequent immobilization.

1. Enzyme Preparation (Recombinant L-RI):

• The gene encoding L-ribose isomerase from a suitable microbial source (e.g., Cellulomonas parahominis MB426) is cloned into an expression vector and transformed into an appropriate E. coli host strain (e.g., JM109).[1][2]

• Culture the transformed E. coli in a suitable growth medium (e.g., LB broth with appropriate antibiotic selection) at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induce protein expression by adding a suitable inducer (e.g., IPTG) and continue the culture at a lower temperature (e.g., 18-25°C) for several hours.

• Harvest the cells by centrifugation and resuspend them in a lysis buffer.

• Lyse the cells using sonication or a French press.

• Centrifuge the lysate to remove cell debris and collect the supernatant containing the crude recombinant L-RI.

• Partially purify the enzyme using standard chromatography techniques if necessary.[1][2]

2. Enzyme Immobilization:

• Prepare a suitable resin for immobilization (e.g., DIAION HPA25L).[1][2]

• Mix the partially purified recombinant L-RI solution with the prepared resin.

• Allow the enzyme to immobilize on the resin by gentle shaking at a controlled temperature (e.g., 4°C) for a specified duration.

• After immobilization, wash the resin with buffer to remove any unbound enzyme.

• The immobilized L-RI is now ready for use in the conversion reaction.

Protocol 2: Enzymatic Conversion of L-Psicose to L-Allose in a Batch Reactor

This protocol details the batch conversion of L-psicose to L-allose using immobilized L-ribose isomerase.

1. Reaction Setup:

• Prepare a reaction mixture containing:

  • L-Psicose: 10% (w/w) in 50 mM Glycine-NaOH buffer (pH 9.0).[2][3]

  • Immobilized L-Ribose Isomerase: Add the immobilized enzyme preparation (e.g., 2000 units).[2][3]

• The total reaction volume will depend on the desired scale of production.

2. Isomerization Reaction:

• Incubate the reaction mixture in a conical flask or a suitable reactor vessel at 40°C with gentle agitation.[2][3]

• The reaction is allowed to proceed for 24 hours to reach equilibrium.[2][3]

3. Monitoring the Reaction:

• Periodically take samples from the reaction mixture.

• Analyze the samples for the concentrations of L-psicose and L-allose using High-Performance Liquid Chromatography (HPLC).

  • HPLC Conditions (Example):

    • Column: A suitable carbohydrate analysis column (e.g., Aminex HPX-87P).

    • Mobile Phase: Deionized water.

    • Flow Rate: 0.6 mL/min.

    • Temperature: 85°C.

    • Detection: Refractive Index (RI) detector.

4. Product Recovery and Purification:

• After the reaction reaches equilibrium, separate the immobilized enzyme from the reaction mixture by filtration. The immobilized enzyme can be washed and reused for subsequent batches.[1][2][3]

• Concentrate the resulting sugar solution containing L-allose and unreacted L-psicose under reduced pressure.[1]

• The concentrated syrup (e.g., up to 70%) can be subjected to crystallization to separate L-allose.[1]

• Induce crystallization by storing the concentrated syrup at a low temperature (e.g., 4°C).[1]

• Collect the L-allose crystals by filtration.[1]

• The final yield of crystalline L-allose can be determined after drying.

Visualizations

Caption: Experimental workflow for the production of L-allose from L-psicose.

Caption: Logical relationship of the enzymatic conversion of L-psicose to L-allose.

References

• 1. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]

Application Notes and Protocols for beta-L-Allopyranose in Drug Discovery

Disclaimer: Research specifically detailing the applications of beta-L-Allopyranose in drug discovery is limited in publicly available literature. The following application notes and protocols are based on the established biological activities of its enantiomer, D-allose, and the broader therapeutic potential of L-sugars. These notes are intended to provide a scientific framework for investigating the potential of beta-L-Allopyranose as a therapeutic agent.

Introduction

L-sugars, the enantiomers of the more common D-sugars, represent a compelling area of research in drug discovery. Due to their unnatural configuration, they are often resistant to metabolism by endogenous enzymes, which can lead to improved pharmacokinetic profiles. While specific data on beta-L-Allopyranose is scarce, its D-enantiomer, D-allose, has demonstrated significant potential in cancer therapy. D-allose has been shown to suppress the growth of various tumor cells by up-regulating Thioredoxin-interacting protein (TXNIP), which in turn increases intracellular reactive oxygen species (ROS) and induces cell cycle arrest. This provides a strong rationale for investigating beta-L-Allopyranose for similar activities. Furthermore, L-sugars and their derivatives have been explored as glycosidase inhibitors and as scaffolds for antiviral drug development.

These application notes provide a theoretical framework and practical protocols for researchers to begin exploring the therapeutic potential of beta-L-Allopyranose.

Application Notes

Potential as an Anticancer Agent

Based on the known mechanisms of its D-enantiomer, beta-L-Allopyranose could be investigated as a novel anticancer agent. The primary hypothesized mechanism of action is the induction of oxidative stress in cancer cells through the upregulation of TXNIP.

• Mechanism of Action Hypothesis:

  • beta-L-Allopyranose enters cancer cells, potentially through glucose transporters (GLUTs).

  • Intracellularly, it may lead to the upregulation of TXNIP expression.

  • TXNIP inhibits the antioxidant function of thioredoxin, leading to an accumulation of intracellular Reactive Oxygen Species (ROS).

  • Increased ROS levels can induce oxidative stress, leading to cell cycle arrest, apoptosis, and inhibition of tumor growth.

• Research Applications:

  • Screening against various cancer cell lines to determine cytotoxic or cytostatic effects.

  • Investigating the molecular mechanism of action, particularly its effect on the TXNIP-thioredoxin axis and ROS production.

  • In vivo studies in animal models of cancer to assess efficacy and safety.

Potential as a Glycosidase Inhibitor

L-sugars and their derivatives can act as inhibitors of glycosidases, enzymes that play crucial roles in carbohydrate metabolism and glycoprotein (B1211001) processing.[1] Inhibition of these enzymes has therapeutic implications in various diseases.

• Therapeutic Relevance:

  • Diabetes: Inhibition of intestinal α-glucosidases can delay carbohydrate digestion and lower postprandial blood glucose levels.[2]

  • Antiviral Therapy: Many viruses rely on host cell glycosidases for the proper folding and function of their envelope glycoproteins. Inhibiting these enzymes can prevent viral maturation and infectivity.[3]

• Research Applications:

  • Enzymatic assays to screen for inhibitory activity against a panel of glycosidases.

  • Structural studies to understand the binding mode of beta-L-Allopyranose to target glycosidases.

  • Cell-based assays to evaluate its potential to prevent viral entry or replication.

Quantitative Data Summary

The following table outlines the key quantitative data that should be generated to evaluate the therapeutic potential of beta-L-Allopyranose.

Parameter	Assay	Purpose	Example Data Presentation
Cytotoxicity	MTT Cell Viability Assay	To determine the concentration at which beta-L-Allopyranose inhibits cancer cell growth.	IC50 (µM or mM)
ROS Production	DCFH-DA Assay	To quantify the increase in intracellular ROS levels upon treatment.	Fold change in fluorescence intensity vs. control
Protein Expression	Western Blotting	To measure the change in the expression of key proteins like TXNIP.	Relative protein expression levels (normalized to a loading control)
Enzyme Inhibition	Glycosidase Inhibition Assay	To determine the inhibitory potency against specific glycosidase enzymes.	IC50 or Ki (µM)

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is for assessing the effect of beta-L-Allopyranose on the viability and proliferation of adherent cancer cell lines.[4][5]

Materials:

• beta-L-Allopyranose

• 96-well tissue culture plates

• Cancer cell line of interest (e.g., HeLa, MCF-7)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[6]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treatment: Prepare serial dilutions of beta-L-Allopyranose in culture medium. Remove the old medium from the wells and add 100 µL of the various concentrations of the test compound. Include untreated cells as a negative control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[5]

• Formazan (B1609692) Crystal Formation: Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[5][6]

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[4] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[5]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value.

Protocol 2: Intracellular ROS Detection using DCFH-DA

This protocol describes the measurement of intracellular ROS levels in cells treated with beta-L-Allopyranose using the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[1][7]

Materials:

• beta-L-Allopyranose

• 24-well or 96-well plates (black, clear bottom for microscopy)

• Adherent cell line

• Complete cell culture medium

• Serum-free medium

• DCFH-DA (10 mM stock solution in DMSO)[1]

• PBS, pH 7.4

• Positive control (e.g., H2O2)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a multi-well plate to achieve 70-90% confluency on the day of the experiment.[7]

• Treatment: Treat the cells with various concentrations of beta-L-Allopyranose in complete medium for the desired time. Include untreated and positive controls.

• DCFH-DA Loading: Remove the treatment medium and wash the cells once with warm PBS.

• Prepare a working solution of DCFH-DA (e.g., 10-25 µM) in pre-warmed serum-free medium.[7]

• Add the DCFH-DA working solution to each well and incubate for 30 minutes at 37°C, protected from light.[1]

• Washing: Remove the DCFH-DA solution and wash the cells twice with warm PBS to remove excess probe.[1]

• Fluorescence Measurement: Add 500 µL of PBS to each well.[1] Measure the fluorescence intensity using a fluorescence microplate reader with excitation at ~485 nm and emission at ~530 nm.[8] Alternatively, visualize and capture images using a fluorescence microscope with a GFP filter set.[1]

• Data Analysis: Quantify the mean fluorescence intensity for each condition and express the results as a fold change relative to the untreated control.

Protocol 3: Western Blotting for TXNIP Expression

This protocol details the detection and quantification of Thioredoxin-interacting protein (TXNIP) expression in cells treated with beta-L-Allopyranose by Western blotting.[3]

Materials:

• beta-L-Allopyranose

• 6-well plates

• Adherent cell line

• Complete cell culture medium

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against TXNIP

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 80-90% confluency. Treat the cells with different concentrations of beta-L-Allopyranose for a specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and then add ice-cold RIPA buffer to each well. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against TXNIP (e.g., at a 1:400 dilution) overnight at 4°C.[3]

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: If necessary, strip the membrane and re-probe with the loading control antibody.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the TXNIP signal to the loading control signal to determine the relative protein expression.

Visualizations

Caption: Hypothesized signaling pathway for beta-L-Allopyranose in cancer cells.

Caption: Experimental workflow for evaluating the anticancer potential of beta-L-Allopyranose.

References

• 1. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diabetesjournals.org [diabetesjournals.org]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. doc.abcam.com [doc.abcam.com]
• 8. Identification of thioredoxin-interacting protein (TXNIP) as a downstream target for IGF1 action - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolic Labeling with β-L-Allopyranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic labeling is a powerful technique for elucidating the dynamics of cellular processes by introducing tagged biomolecules into their natural pathways. This document provides detailed application notes and protocols for the use of β-L-Allopyranose, a rare L-sugar, in metabolic labeling studies. While its D-enantiomer, D-Allose, has been more extensively studied for its anti-cancer and anti-inflammatory properties, the unique stereochemistry of β-L-Allopyranose makes it a novel probe for investigating glycan biosynthesis and metabolism. These protocols are based on established methods for other labeled monosaccharides and provide a framework for incorporating β-L-Allopyranose into glycoproteins and other glycoconjugates for subsequent analysis.

The methodologies outlined below are intended for researchers in cell biology, glycobiology, and drug development to trace the metabolic fate of β-L-Allopyranose, quantify its incorporation into cellular components, and explore its impact on biological pathways.

Data Presentation: Quantitative Analysis of β-L-Allopyranose Incorporation

Effective metabolic labeling studies rely on accurate quantification of the incorporated label. The following tables provide templates for organizing and presenting quantitative data obtained from mass spectrometry-based analyses of cells or tissues treated with isotopically labeled β-L-Allopyranose (e.g., ¹³C-labeled).

Table 1: Incorporation of ¹³C-Labeled β-L-Allopyranose into Cellular Glycoproteins

Cell Line	Treatment Condition	Labeling Duration (hours)	¹³C Enrichment (%) in Total Glycoproteins
HEK293T	10 mM ¹³C₆-β-L-Allopyranose	24	15.2 ± 1.8
48	28.9 ± 2.5
72	41.3 ± 3.1
HeLa	10 mM ¹³C₆-β-L-Allopyranose	24	12.8 ± 1.5
48	25.4 ± 2.1
72	38.1 ± 2.9
Control	10 mM Unlabeled β-L-Allopyranose	72	< 1.0

Table 2: Relative Abundance of Labeled Glycopeptides Identified by Mass Spectrometry

Protein ID	Glycosylation Site (Peptide Sequence)	Fold Change (Labeled vs. Unlabeled)	p-value
P12345	N-X-S/T (VVSNATK)	3.5	0.001
Q67890	N-X-S/T (GLNVTL)	2.8	0.005
P54321	N-X-S/T (FGTN*ISR)	4.1	< 0.001

Experimental Protocols

The following protocols provide a detailed methodology for metabolic labeling of mammalian cells in culture with β-L-Allopyranose.

Protocol 1: Metabolic Labeling of Mammalian Cells with β-L-Allopyranose

This protocol describes the culture of mammalian cells in a medium containing β-L-Allopyranose to facilitate its incorporation into cellular glycans.

Materials:

• Mammalian cell line of interest (e.g., HEK293T, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Glucose-free DMEM

• Dialyzed Fetal Bovine Serum (dFBS)

• β-L-Allopyranose (unlabeled and/or isotopically labeled, e.g., ¹³C-labeled)

• Phosphate-Buffered Saline (PBS), sterile

• 6-well tissue culture plates

• Standard cell culture incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed mammalian cells in a 6-well plate at a density that will result in 70-80% confluency at the time of labeling. Incubate overnight in a standard cell culture incubator.

• Preparation of Labeling Medium:

  • Prepare glucose-free DMEM supplemented with 10% dFBS and 1% Penicillin-Streptomycin.

  • Add β-L-Allopyranose to the desired final concentration (a starting concentration of 5-25 mM is recommended). For quantitative studies, prepare a "light" medium with unlabeled β-L-Allopyranose and a "heavy" medium with the isotopically labeled version.

• Metabolic Labeling:

  • Aspirate the standard culture medium from the cells and wash once with sterile PBS.

  • Add 2 mL of the pre-warmed β-L-Allopyranose labeling medium to each well.

  • Incubate the cells for the desired labeling period (e.g., 24, 48, or 72 hours), depending on the cell line and experimental goals.[1]

• Cell Harvesting:

  • Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold PBS to each well and scrape the cells using a cell scraper.

  • Transfer the cell suspension to a microcentrifuge tube and centrifuge at 500 x g for 5 minutes at 4°C.[1]

  • Discard the supernatant. The cell pellet can be stored at -80°C for further analysis.

Protocol 2: Enrichment of Glycoproteins using Hydrazide Chemistry

This protocol outlines the enrichment of glycoproteins from total cell lysates, a crucial step for reducing sample complexity before mass spectrometry analysis.

Materials:

• Cell pellet from Protocol 1

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• Sodium periodate (B1199274)

• Hydrazide-functionalized beads

• Coupling buffer (e.g., 100 mM sodium acetate, 150 mM NaCl, pH 5.5)

• Wash buffers (e.g., PBS, high-salt buffer)

• Elution buffer (e.g., PNGase F in a suitable buffer)

Procedure:

• Protein Extraction:

  • Lyse the cell pellets in an appropriate volume of lysis buffer.

  • Determine the protein concentration using a BCA assay.[1]

• Oxidation of Glycans:

  • To 100 µg of protein lysate, add sodium periodate to a final concentration of 10 mM.

  • Incubate in the dark at room temperature for 1 hour. This step oxidizes cis-diols in the sugar rings to aldehydes.[1]

• Glycoprotein (B1211001) Capture:

  • Wash the hydrazide beads with coupling buffer.

  • Add the oxidized protein lysate to the beads and incubate with gentle rotation at room temperature for 16-20 hours.[1]

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution of Glycoproteins:

  • Elute the captured glycoproteins by enzymatic release using an enzyme such as PNGase F, which cleaves N-linked glycans.

Protocol 3: Mass Spectrometry Analysis of Labeled Glycopeptides

This protocol provides a general workflow for the analysis of enriched glycopeptides by mass spectrometry.

Materials:

• Enriched glycoprotein sample from Protocol 2

• Trypsin (mass spectrometry grade)

• Reduction and alkylation reagents (DTT and iodoacetamide)

• C18 solid-phase extraction (SPE) cartridges

• Mass spectrometer (e.g., Orbitrap or Q-TOF)

Procedure:

• In-solution Digestion:

  • Reduce and alkylate the eluted glycoproteins.

  • Digest the proteins into peptides using trypsin overnight at 37°C.

• Peptide Desalting:

  • Desalt the peptide mixture using C18 SPE cartridges.

  • Lyophilize the cleaned peptides.

• LC-MS/MS Analysis:

  • Reconstitute the peptides in a suitable solvent for mass spectrometry.

  • Analyze the peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use appropriate software to identify and quantify the labeled glycopeptides. Search for the expected mass shifts corresponding to the isotopic label in β-L-Allopyranose.

Visualizations

The following diagrams illustrate the experimental workflow and a relevant biological pathway.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Purification of beta-L-Allopyranose

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the purification of beta-L-Allopyranose, a rare sugar with potential applications in glycobiology and drug development. The purification process typically involves three main stages: enzymatic synthesis of L-allose from a more readily available precursor, bulk purification by crystallization, and fine purification of the desired beta-anomer using preparative high-performance liquid chromatography (HPLC).

Data Presentation

The following table summarizes the expected quantitative data for each major step in the purification of beta-L-Allopyranose, starting from L-psicose. These values are based on literature data and may vary depending on the specific experimental conditions.

Purification Stage	Key Parameters	Starting Material	Product	Yield (%)	Purity (%)	Reference
Enzymatic Synthesis	L-ribose isomerase, 40°C, pH 9.0, 24h	10% (w/v) L-Psicose	L-Allose in reaction mixture	~35% (equilibrium conversion)	Mixture	[1]
Crystallization	Concentrated syrup (70%), 4°C	L-Allose/L-Psicose Mixture	Crystalline L-Allose	~65% (from L-Allose in mixture)	>95% (total L-Allose)	[1]
Preparative HPLC	Chiral Stationary Phase	Crystalline L-Allose	beta-L-Allopyranose	>80% (of beta-anomer loaded)	>99% (beta-L-Allopyranose)	[2]
Overall Process	-	10% (w/v) L-Psicose	beta-L-Allopyranose	~18-20%	>99%	Calculated

Experimental Protocols

Protocol 1: Enzymatic Synthesis of L-Allose from L-Psicose

This protocol describes the conversion of L-psicose to L-allose using an immobilized L-ribose isomerase.

Materials:

• L-psicose

• Immobilized L-ribose isomerase (e.g., from Cellulomonas parahominis immobilized on DIAION HPA25L resin)[1]

• 50 mM Glycine-NaOH buffer (pH 9.0)

• Reaction vessel with temperature control and agitation

Procedure:

• Prepare a 10% (w/v) solution of L-psicose in 50 mM Glycine-NaOH buffer (pH 9.0).

• Add the immobilized L-ribose isomerase to the L-psicose solution. The enzyme loading should be optimized based on the activity of the specific immobilized enzyme preparation.

• Incubate the reaction mixture at 40°C with gentle agitation for 24 hours to reach equilibrium.[1]

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing the sugar composition by HPLC.

• Once equilibrium is reached (approximately 35% conversion to L-allose), terminate the reaction by separating the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed and reused.[1]

• The resulting solution contains a mixture of L-allose and unreacted L-psicose.

Protocol 2: Bulk Purification of L-Allose by Crystallization

This protocol details the crystallization of L-allose from the enzymatic reaction mixture.

Materials:

• L-allose/L-psicose reaction mixture from Protocol 1

• Rotary evaporator

• Crystallization vessel

• Centrifuge or filtration apparatus

Procedure:

• Concentrate the L-allose/L-psicose solution from Protocol 1 using a rotary evaporator under reduced pressure to a final sugar concentration of approximately 70% (w/w).[1]

• Transfer the concentrated syrup to a crystallization vessel.

• Cool the syrup to 4°C and allow it to stand without agitation. Crystal formation should be observed within a few days.[1]

• Once a significant amount of crystals have formed, collect them by filtration or centrifugation.[1]

• Wash the crystals with a small amount of ice-cold ethanol (B145695) to remove residual syrup.

• Dry the crystals under vacuum. The final yield of crystalline L-allose is expected to be around 23% from the initial L-psicose.[1]

Protocol 3: Purification of beta-L-Allopyranose by Preparative Chiral HPLC

This protocol describes the separation of the beta- and alpha-anomers of L-allose using preparative chiral HPLC. This method is an adaptation of an analytical method and should be optimized for the specific preparative HPLC system being used.[2]

Materials:

• Crystalline L-allose from Protocol 2

• HPLC-grade acetonitrile (B52724) and water

• Preparative HPLC system with a fraction collector

• Chiral stationary phase column (e.g., a preparative version of Chiralpak AD-H or similar)[2]

Procedure:

• Analytical Method Development (if necessary):

  • Dissolve a small amount of crystalline L-allose in the mobile phase.

  • Using an analytical chiral column (e.g., Chiralpak AD-H, 250 x 4.6 mm), inject the sample and develop a separation method. A mobile phase of acetonitrile/water (e.g., 90:10 v/v) at a flow rate of 0.5-1.0 mL/min is a good starting point.[3]

  • Optimize the mobile phase composition and flow rate to achieve baseline separation of the alpha- and beta-anomers of L-allose.

• Preparative Scale-Up:

  • Equilibrate the preparative chiral column with the optimized mobile phase. The flow rate should be scaled up from the analytical method based on the column diameter.

  • Dissolve the crystalline L-allose in the mobile phase to a high concentration, ensuring it is fully dissolved.

  • Inject the concentrated L-allose solution onto the preparative column.

  • Monitor the elution profile using a suitable detector (e.g., refractive index detector).

  • Collect the fractions corresponding to the beta-L-Allopyranose peak.

  • Combine the fractions containing the pure beta-L-Allopyranose.

  • Remove the solvent by rotary evaporation or lyophilization to obtain the purified beta-L-Allopyranose.

  • Assess the purity of the final product using the analytical HPLC method.

Visualizations

Caption: Experimental workflow for beta-L-Allopyranose purification.

Caption: Postulated signaling pathway of L-Allose.

Disclaimer: The provided protocols are intended as a guide and may require optimization for specific laboratory conditions and equipment. It is recommended to consult the original literature for further details. The signaling pathway is based on studies of D-allose and is presented as a plausible mechanism for L-allose, which requires further investigation.

References

• 1. benchchem.com [benchchem.com]
• 2. Screening of biologically active monosaccharides: growth inhibitory effects of d-allose, d-talose, and l-idose against the nematode Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chiraltech.com [chiraltech.com]

Application Notes and Protocols for the Analytical Detection of beta-L-Allopyranose

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-L-Allopyranose is a rare monosaccharide and an epimer of L-glucose. As interest in rare sugars for applications in glycobiology, therapeutic development, and as functional food ingredients grows, robust and reliable analytical methods for their detection and quantification are crucial. These application notes provide detailed protocols and comparative data for the analysis of beta-L-Allopyranose using several established analytical techniques. The choice of method will depend on the specific requirements of the study, including sensitivity, selectivity, sample matrix complexity, and available instrumentation.

Data Presentation: Comparative Performance of Analytical Methods

The selection of an appropriate analytical method is critical and depends on various factors such as the required sensitivity, selectivity, the complexity of the sample matrix, and the desired throughput. The following table summarizes the quantitative performance of key analytical techniques applicable to the analysis of monosaccharides like beta-L-Allopyranose. Please note that while specific data for beta-L-Allopyranose is limited, the presented values are representative for the analysis of similar monosaccharides and provide a strong basis for method selection and development.

Parameter	High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Enzymatic Assay
Principle	Separation of ionized carbohydrates on an anion-exchange column at high pH with direct electrochemical detection.	Separation of volatile derivatives of the sugar by gas chromatography and detection by mass spectrometry.	Exploits the magnetic properties of atomic nuclei to provide detailed structural and quantitative information.	Measures the activity of an enzyme that specifically converts beta-L-Allopyranose, often coupled to a spectrophotometric or fluorometric readout.
Limit of Detection (LOD)	Low picomole range	0.6–2.7 µg/mL (derivatized)[1]	Millimolar to high micromolar range	0.4 to 200 µM (depending on assay format)[2]
Limit of Quantification (LOQ)	Low to mid picomole range	3.1–13.3 µg/mL (derivatized)[1]	High micromolar to low millimolar range	1 to 200 µM (colorimetric)[2]
Linear Range	Typically 2-3 orders of magnitude	R² > 0.99 over a wide concentration range[1]	Dependent on instrument and acquisition parameters	1 to 200 µM (colorimetric), 0.4 to 20 µM (fluorometric)[2]
Recovery	80 - 98% (representative for monosaccharides)[3]	80-120% (for similar compounds)[4]	Not typically measured in the same way as chromatographic methods	85 - 115% (representative for enzymatic kits)[3]
Derivatization Required?	No	Yes (e.g., silylation)	No	No
Key Advantages	High sensitivity and selectivity for underivatized carbohydrates.	High resolution, sensitivity, and provides structural information from mass spectra.[1]	Non-destructive, provides detailed structural information for anomeric purity.	High specificity and can be adapted for high-throughput screening.
Key Disadvantages	Requires a dedicated ion chromatography system.	Derivatization can be time-consuming and introduce variability.	Lower sensitivity compared to chromatographic methods.	A specific enzyme for beta-L-Allopyranose may not be commercially available.

Experimental Protocols and Workflows

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive and specific method for the direct analysis of carbohydrates without derivatization.[5] At a high pH, the hydroxyl groups of carbohydrates are partially ionized, allowing them to be separated on a strong anion-exchange column.[5]

Experimental Protocol:

• Sample Preparation:

  • For biological samples, perform protein precipitation by adding 3 volumes of chilled acetonitrile (B52724) to 1 volume of sample.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.[3]

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in ultrapure water.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

• HPAEC-PAD System and Conditions:

  • Instrument: A dedicated ion chromatography system equipped with a pulsed amperometric detector with a gold working electrode.

  • Column: A high-performance anion-exchange column suitable for carbohydrate analysis (e.g., CarboPac™ series).

  • Mobile Phase: An isocratic or gradient elution using sodium hydroxide (B78521) (NaOH) solution. The concentration will need to be optimized, but a starting point of 20 mM NaOH can be used for aldohexoses.[5]

  • Flow Rate: 0.5 - 1.0 mL/min.[5][6]

  • Column Temperature: 30 °C.[6]

  • Injection Volume: 5 - 25 µL.

  • Detection: Pulsed Amperometry using a standard carbohydrate waveform.

• Data Analysis:

  • Identify the beta-L-Allopyranose peak by comparing the retention time to a pure standard.

  • Quantify the analyte by creating a calibration curve using a series of known concentrations of the standard.

Experimental Workflow Diagram:

HPAEC-PAD workflow for beta-L-Allopyranose analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds.[3] For non-volatile sugars like beta-L-Allopyranose, a derivatization step is necessary to increase their volatility.[3] Trimethylsilyl (TMS) derivatization is a common approach.

Experimental Protocol:

• Sample Preparation and Derivatization:

  • Perform sample extraction and protein precipitation as described in the HPAEC-PAD protocol (Section 1, steps 1.1-1.3).

  • Evaporate the supernatant to complete dryness.

  • To the dried residue, add 50 µL of pyridine (B92270) and vortex to dissolve.[3]

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[3]

  • Cap the vial tightly and heat at 70°C for 60 minutes to ensure complete derivatization.[3]

  • Cool the sample to room temperature before injection.

• GC-MS System and Conditions:

  • Instrument: A gas chromatograph coupled to a mass spectrometer.

  • Column: A non-polar capillary column, such as a DB-5 or equivalent (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature of 80°C, hold for 2 minutes.

    • Ramp to 190°C at 2.5°C/min.

    • Ramp to 252°C at 2°C/min.

    • Ramp to 310°C at 25°C/min and hold for 10 minutes (adapted from[1]).

  • MS Conditions:

    • Ion Source Temperature: 230 °C.[1]

    • Ionization Mode: Electron Impact (EI) at 70 eV.[1]

    • Scan Range: m/z 50-600. For targeted analysis, select specific fragment ions for the TMS-derivatized beta-L-Allopyranose.

• Data Analysis:

  • Identify the derivatized beta-L-Allopyranose peak based on its retention time and mass spectrum, confirmed with a derivatized standard.

  • Quantify using a calibration curve prepared from the derivatized standard. An internal standard (e.g., myo-Inositol) should be used to correct for variations in derivatization efficiency and injection volume.[3]

Experimental Workflow Diagram:

References

• 1. mdpi.com [mdpi.com]
• 2. bioassaysys.com [bioassaysys.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographic rp-hplc method: Topics by Science.gov [science.gov]
• 5. HPLC Separation of All Aldopentoses and Aldohexoses on an Anion-Exchange Stationary Phase Prepared from Polystyrene-Based Copolymer and Diamine: The Effect of NaOH Eluent Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for the Large-Scale Production of L-Allose

Audience: Researchers, scientists, and drug development professionals.

Introduction:

L-Allose, a rare monosaccharide, is a C-3 epimer of L-psicose. Its unique stereochemistry confers distinct biological activities that are of significant interest for therapeutic and nutraceutical applications. Unlike its more studied enantiomer, D-allose, the large-scale production of L-allose has been less explored. This document provides detailed application notes and protocols for the enzymatic synthesis of L-allose, focusing on a robust method utilizing L-ribose isomerase for the conversion of L-psicose. The protocols provided herein cover enzyme immobilization, batch production, and downstream purification to obtain high-purity crystalline L-allose.

Enzymatic Production of L-Allose

The most effective and documented method for L-allose production is the isomerization of L-psicose, catalyzed by L-ribose isomerase (L-RI). This enzymatic conversion offers high specificity and avoids the complex purification steps associated with chemical synthesis.

Caption: General experimental workflow for the enzymatic production of L-Allose.

Data Presentation

The following tables summarize the quantitative data for the enzymatic production of L-allose from L-psicose using immobilized L-ribose isomerase from Cellulomonas parahominis MB426.[1][2]

Table 1: Reaction Parameters for L-Allose Production

Parameter	Value	Reference
Enzyme	Recombinant L-ribose isomerase (from C. parahominis MB426)	[1]
Substrate	L-Psicose	[1]
Substrate Concentration	10% (w/w)	[1][2]
Immobilization Support	DIAION HPA25L resin	[1]
Buffer	50 mM glycine-NaOH	[2]
pH	9.0	[2]
Temperature	40 °C	[1][2]
Enzyme Load	2000 units of recombinant L-RI	[2]
Reaction Time to Equilibrium	24 hours	[2]

Table 2: Production Yields and Efficiency

Parameter	Value	Reference
Equilibrium Yield of L-Allose	35.0%	[1][2]
Final Crystal Yield of L-Allose	23.0%	[1][2]
Immobilized Enzyme Reusability	Up to 7 cycles without significant loss of activity	[1][2]

Experimental Protocols

Protocol 1: Expression and Partial Purification of Recombinant L-Ribose Isomerase

This protocol describes the expression of recombinant L-ribose isomerase (L-RI) from Cellulomonas parahominis MB426 in an E. coli host system.

Materials:

• E. coli JM109 cells harboring the L-RI expression vector

• Luria-Bertani (LB) broth with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Phosphate (B84403) buffer (50 mM, pH 7.5)

• Centrifuge

• Sonicator

Procedure:

• Culture Growth: Inoculate a single colony of E. coli JM109 containing the L-RI plasmid into 5 mL of LB broth with the selective antibiotic. Incubate overnight at 37°C with shaking.

• Scale-Up: Transfer the overnight culture to 1 L of LB broth with the antibiotic and grow at 37°C with shaking until the OD600 reaches 0.5-0.7.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1 mM. Continue to incubate at 25°C for 12-16 hours with shaking.

• Cell Harvest: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Lysis: Resuspend the cell pellet in 50 mM phosphate buffer (pH 7.5) and disrupt the cells by sonication on ice.

• Clarification: Centrifuge the lysate at 12,000 x g for 30 minutes at 4°C to remove cell debris.

• Enzyme Solution: The resulting supernatant is the partially purified recombinant L-RI solution.

Protocol 2: Immobilization of L-Ribose Isomerase

This protocol details the immobilization of the partially purified L-RI onto DIAION HPA25L resin.[1][2]

Materials:

• Partially purified L-RI solution (from Protocol 1)

• DIAION HPA25L resin

• Phosphate buffer (50 mM, pH 7.5)

• Shaking incubator

Procedure:

• Resin Preparation: Wash the DIAION HPA25L resin with deionized water and then equilibrate with 50 mM phosphate buffer (pH 7.5).

• Immobilization: Mix the equilibrated resin with the L-RI solution at a ratio of 1:10 (g resin: mL enzyme solution).

• Incubation: Incubate the mixture at 25°C for 4 hours with gentle shaking to allow for enzyme adsorption.

• Washing: After incubation, wash the resin with 50 mM phosphate buffer (pH 7.5) to remove any unbound enzyme.

• Storage: The immobilized L-RI can be stored in phosphate buffer at 4°C until use.

Protocol 3: Batch Production of L-Allose

This protocol describes the conversion of L-psicose to L-allose in a batch reactor using the immobilized L-RI.[1][2]

Materials:

• Immobilized L-RI (from Protocol 2)

• L-Psicose

• 50 mM glycine-NaOH buffer (pH 9.0)

• Temperature-controlled shaker or bioreactor

Procedure:

• Reaction Mixture Preparation: Prepare a 10% (w/w) L-psicose solution in 50 mM glycine-NaOH buffer (pH 9.0).

• Enzyme Addition: Add the immobilized L-RI to the L-psicose solution. A typical enzyme load is 2000 units per reaction volume.[2]

• Incubation: Incubate the reaction mixture at 40°C with gentle agitation for 24 hours to reach equilibrium.[1][2]

• Monitoring (Optional): Samples can be taken periodically and analyzed by HPLC to monitor the progress of the reaction.

• Enzyme Recovery: After the reaction, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed and reused for subsequent batches.

Caption: Reversible isomerization of L-Psicose to L-Allose.

Protocol 4: Downstream Processing - Purification and Crystallization of L-Allose

This protocol outlines the steps for purifying L-allose from the reaction mixture and obtaining it in crystalline form.[1][2]

Materials:

• L-allose/L-psicose solution from the batch reaction

• Rotary evaporator

• Crystallization vessel

• Filtration apparatus

• Ethanol (B145695) (for washing)

Procedure:

• Concentration: Concentrate the L-allose/L-psicose solution from the batch reaction to 70% (w/w) using a rotary evaporator under reduced pressure.[1][2]

• Crystallization: Transfer the concentrated syrup to a crystallization vessel and maintain it at 4°C to induce crystallization.[1][2]

• Crystal Harvest: Collect the L-allose crystals by filtration.

• Washing: Wash the collected crystals with a small amount of cold ethanol to remove residual syrup.

• Drying: Dry the crystals under vacuum to obtain the final high-purity L-allose product.

Disclaimer: These protocols are intended for research and development purposes. Optimization of reaction conditions and purification strategies may be necessary for specific large-scale production requirements.

References

• 1. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Immobilization of Enzymes in L-Sugar Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-sugars, the enantiomers of their more common D-counterparts, are rare in nature but hold significant value in the pharmaceutical and food industries. Their applications range from low-calorie sweeteners to building blocks for antiviral and anticancer nucleoside analogs.[1] The chemical synthesis of L-sugars is often complex and costly, making biocatalytic production using enzymes a highly attractive alternative.[2][3] Key enzymes in these processes include isomerases and epimerases, which can convert readily available substrates into valuable L-sugars.[2]

However, the use of free enzymes in industrial processes is often hampered by their instability, difficulty in recovery, and high cost.[4] Enzyme immobilization, the process of confining enzymes to a solid support, overcomes these limitations by enhancing stability, simplifying product separation, and enabling continuous operation and repeated use of the biocatalyst.[4][5] This document provides detailed application notes and protocols for the immobilization of enzymes crucial for L-sugar synthesis, offering a guide for researchers to develop robust and efficient biocatalytic systems.

Data Presentation: Performance of Immobilized Enzymes in Rare Sugar Synthesis

The following tables summarize quantitative data from various studies on the immobilization of enzymes for the production of rare sugars, including L-sugars and their D-enantiomers, which are often produced using analogous enzymatic processes.

Table 1: Immobilized Isomerases for L-Sugar and D-Tagatose Synthesis

Enzyme	Substrate	Product	Support Material	Immobilization Method	Optimal Temp (°C)	Optimal pH	Key Performance Metrics	Reference(s)
L-arabinose isomerase & Mannose-6-phosphate (B13060355) isomerase (recombinant E. coli)	L-arabinose	L-ribose	Alginate	Whole-cell entrapment	60	7.5	Productivity: 33 g/L/h; Yield: 33% (w/w); Half-life: 28 days in continuous operation.[6]	[6]
L-arabinose isomerase & Mannose-6-phosphate isomerase	L-arabinose	L-ribose	Not specified	Cross-linking	70	7.0	Retained >20% conversion after 9 batches; Productivity: 39.3 g/L/h.[7][8]	[7][8]
L-ribose isomerase	L-arabinose	L-ribose	Zeolite-based metal framework	Covalent attachment	40	5.0-6.0	Conversion: 22.6%; Retained >50% activity after 6 cycles.[9]	[9]
L-ribose isomerase	Mesoporous silica (B1680970) (MCM41)	L-ribose	Mesoporous silica (MCM41)	Covalent attachment	N/A	N/A	Conversion: 22% in 2h; Retained >50% activity after 4 cycles.[10]	[10]
L-arabinose isomerase (E. coli)	D-galactose	D-tagatose	Agarose	Covalent binding	N/A	N/A	Productivity: 7.5 g/L/day for 7 days.[9]	[9]
L-arabinose isomerase (Gali152)	D-galactose	D-tagatose	Alginate	Entrapment	65	8.0	Produced 230 g/L D-tagatose from 500 g/L D-galactose; Conversion: 46%.[8]	[6][8]
L-arabinose isomerase (E. coli)	D-galactose	D-tagatose	Bentonite	Covalent binding	35	7.5	Retained 84.63% activity after 50 continuous uses.	[11]

Table 2: Immobilized Epimerases and Dehydrogenases for L-Sugar and D-Psicose Synthesis

Enzyme	Substrate	Product	Support Material	Immobilization Method	Optimal Temp (°C)	Optimal pH	Key Performance Metrics	Reference(s)
L-arabinitol 4-dehydrogenase (LAD) & NADH oxidase (Nox)	L-arabinitol	L-xylulose	Magnetic Nanoparticles (Fe₃O₄)	Sequential co-immobilization	30-40	8.0	Conversion: 62.2%; Retained >70% activity after 10 cycles.[1][11][12]	[1][11][12]
D-psicose 3-epimerase (A. tumefaciens)	D-fructose	D-psicose	Duolite A568 beads	Adsorption	55	9.0	High productivity in the presence of borate.[13]	[13]
D-psicose 3-epimerase	D-fructose	D-psicose	Cobalt Phosphate (B84403)	Self-assembly (Nanoflower)	60	8.5	Activity ~7.2-fold higher than free enzyme; Retained ~90% activity after 6 cycles.
D-psicose 3-epimerase (C. glutamicum)	D-fructose	D-psicose	Sodium Alginate	Whole-cell entrapment	50	N/A	Maintained operational stability for over 25 days.

Experimental Protocols & Visualizations

This section provides detailed methodologies for common enzyme immobilization techniques applicable to L-sugar synthesis.

Protocol 1: Whole-Cell Entrapment in Calcium Alginate Beads

This method is ideal for intracellular enzymes, as it avoids the need for enzyme purification. It is a gentle, simple, and cost-effective technique.

Methodology:

• Cell Culture: Cultivate the recombinant microbial cells (e.g., E. coli expressing L-arabinose isomerase) under optimal conditions to induce high enzyme expression.

• Cell Harvesting: Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes at 4°C).

• Cell Suspension: Wash the cell pellet with a suitable buffer (e.g., 0.1 M Tris-HCl, pH 7.5) and resuspend to a desired cell concentration (e.g., 10% w/v).

• Alginate Mixture: Prepare a sterile sodium alginate solution (e.g., 3% w/v) in distilled water. Mix the cell suspension with the sodium alginate solution at a 1:1 ratio.

• Bead Formation: Extrude the cell-alginate mixture dropwise into a gently stirring, cold (4°C) calcium chloride solution (e.g., 2% w/v) using a syringe.

• Curing: Allow the formed beads to harden in the CaCl₂ solution for at least 1-2 hours at 4°C with gentle agitation.

• Washing: Collect the beads by filtration and wash them thoroughly with sterile distilled water or buffer to remove excess calcium ions and un-trapped cells.

• Storage: Store the immobilized cell beads in a buffer at 4°C until use.

Workflow for whole-cell immobilization in calcium alginate.

Protocol 2: Covalent Attachment to Magnetic Nanoparticles

This method provides a strong enzyme-support linkage, minimizing enzyme leaching. Magnetic nanoparticles allow for easy and rapid separation of the biocatalyst from the reaction mixture using an external magnetic field.[1][11]

Methodology:

• Nanoparticle Functionalization (Amine Group):

  • Disperse Fe₃O₄ nanoparticles in ethanol (B145695).

  • Add 3-aminopropyltriethoxysilane (B1664141) (APTES) and stir at room temperature for 12-24 hours to introduce amine groups onto the surface.

  • Collect the amine-functionalized magnetic nanoparticles (MNP-NH₂) using a magnet, and wash sequentially with ethanol and deionized water.

• Activation with Glutaraldehyde (B144438):

  • Resuspend the MNP-NH₂ in a phosphate buffer (e.g., 0.1 M, pH 7.0).

  • Add glutaraldehyde solution (e.g., 2.5% v/v) and incubate with gentle shaking for 2-3 hours at room temperature. This activates the support by providing aldehyde groups.

  • Collect the activated nanoparticles (MNP-CHO) with a magnet and wash thoroughly with the phosphate buffer to remove excess glutaraldehyde.

• Enzyme Immobilization:

  • Add the purified enzyme solution (e.g., L-arabinitol 4-dehydrogenase in phosphate buffer) to the MNP-CHO suspension.

  • Incubate the mixture for 12-24 hours at 4°C with gentle shaking to allow covalent bond formation (Schiff base) between the aldehyde groups on the support and amine groups on the enzyme.

• Washing and Storage:

  • Separate the immobilized enzyme-nanoparticle conjugate from the supernatant using a magnet.

  • Wash the particles several times with buffer to remove any unbound enzyme.

  • Resuspend the final biocatalyst in a suitable buffer and store at 4°C.

Workflow for covalent immobilization on magnetic nanoparticles.

Protocol 3: Carrier-Free Immobilization via Cross-Linked Enzyme Aggregates (CLEAs)

CLEAs are produced by precipitating the enzyme from an aqueous solution and then cross-linking the resulting physical aggregates. This carrier-free method results in highly concentrated enzyme preparations with enhanced stability.

Methodology:

• Enzyme Solution: Prepare a solution of the purified enzyme in a suitable buffer (e.g., 50 mM acetate (B1210297) buffer, pH 5.5).

• Precipitation:

  • Cool the enzyme solution to 4°C.

  • Slowly add a precipitating agent while gently stirring. Common precipitants include ammonium (B1175870) sulfate (B86663) (added to a final saturation of ~60-80%), or water-miscible organic solvents like tert-butanol (B103910) or acetone.

  • Continue stirring at 4°C for 1-4 hours to allow for the formation of enzyme aggregates.

• Cross-linking:

  • Add a bifunctional cross-linking agent, typically glutaraldehyde, to the aggregate suspension (e.g., to a final concentration of 20-50 mM).

  • Allow the cross-linking reaction to proceed for 2-4 hours at 4°C with gentle stirring. The pH may need to be adjusted as it can affect the cross-linking efficiency.[4]

• Recovery and Washing:

  • Collect the formed CLEAs by centrifugation (e.g., 8000 x g for 15 minutes at 4°C).

  • Wash the CLEA pellet multiple times with a buffer to remove the precipitant and unreacted cross-linker. Resuspend and centrifuge for each wash.

• Storage: Resuspend the final CLEA preparation in a minimal volume of buffer and store at 4°C.

Workflow for the preparation of Cross-Linked Enzyme Aggregates (CLEAs).

References

• 1. Sequential Co-Immobilization of Enzymes on Magnetic Nanoparticles for Efficient l-Xylulose Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enzymes for the biocatalytic production of rare sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Longevity & Reusability of Immobilised Enzymes [biolaxienzymes.com]
• 5. [Enzymatic synthesis of xylulose from formaldehyde] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. L-Ribose production from L-arabinose by immobilized recombinant Escherichia coli co-expressing the L-arabinose isomerase and mannose-6-phosphate isomerase genes from Geobacillus thermodenitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. l-Ribose Production from l-Arabinose by Using Purified l-Arabinose Isomerase and Mannose-6-Phosphate Isomerase from Geobacillus thermodenitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scilit.com [scilit.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the Chemoenzymatic Synthesis of L-Hexoses

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-hexoses, the enantiomers of the abundant D-hexoses, are rare sugars that play crucial roles in various biological processes and serve as valuable chiral building blocks for the synthesis of pharmaceuticals and other bioactive molecules.[1][2] Their limited availability from natural sources has driven the development of efficient synthetic routes.[1][3] Chemoenzymatic methods have emerged as a powerful strategy, combining the selectivity and efficiency of enzymatic catalysis with the versatility of chemical synthesis to produce these valuable compounds from readily available starting materials.[4][5]

These application notes provide detailed protocols and comparative data for the chemoenzymatic synthesis of several key L-hexoses. The methodologies outlined leverage a range of enzymes, including isomerases, oxidases, transketolases, and aldolases, often in multi-enzyme cascade systems to improve efficiency and yield.[2][6][7]

I. Synthesis of L-Glucose and L-Galactose using Galactose Oxidase

Galactose oxidase (EC 1.1.3.9) provides a direct route to L-aldohexoses through the stereospecific oxidation of the C6 primary alcohol of corresponding polyols. This approach is particularly useful for the synthesis of L-glucose and L-galactose from D-sorbitol and galactitol, respectively. To enhance stability and reusability, the enzyme is often immobilized.

Data Presentation: Galactose Oxidase-Catalyzed Synthesis

Product	Starting Material	Enzyme System	Substrate Conc.	Reaction Time	Yield (%)	Reference
L-Glucose	D-Sorbitol	Immobilized Galactose Oxidase	50 mM	5 days	6.2
L-Glucose	D-Sorbitol	Immobilized Galactose Oxidase + Catalase	50 mM	5 days	10.5
L-Galactose	Galactitol	Immobilized Galactose Oxidase	50 mM	5 days	5.0
L-Galactose	Galactitol	Immobilized Galactose Oxidase + Catalase	50 mM	5 days	8.5

Experimental Protocol: Synthesis of L-Glucose from D-Sorbitol

Materials:

• D-Sorbitol

• Galactose Oxidase (e.g., from Fusarium graminearum)

• Catalase (optional, but recommended)

• Crab-shell particles (or other suitable support for immobilization)

• Glutaraldehyde (B144438) solution (2.5%)

• Sodium phosphate (B84403) buffer (0.1 M, pH 7.0)

• Sodium chloride (1 M)

• 3,5-Dinitrosalicylic acid (DNS) reagent for analysis

• Reaction vessel (e.g., mini batch reactor)

Enzyme Immobilization:

• Wash crab-shell particles with distilled water and treat with 4N NaOH overnight to deacetylate and expose free amino groups.

• Thoroughly wash the particles with distilled water to remove excess NaOH.

• Activate the particles by incubating with a 2.5% glutaraldehyde solution for 1.5 hours at room temperature.

• Wash the activated particles extensively with distilled water to remove excess glutaraldehyde.

• Dissolve galactose oxidase (and catalase, if used) in 0.1 M sodium phosphate buffer (pH 7.0).

• Mix the enzyme solution with the activated crab-shell particles and let it stand at room temperature for 2 hours, followed by 24 hours at 4°C.

• Decant the enzyme solution and wash the immobilized enzyme preparation with 1 M NaCl solution followed by distilled water to remove non-covalently bound enzyme.

Reaction Procedure:

• Prepare a 50 mM solution of D-sorbitol in 0.1 M sodium phosphate buffer (pH 7.0).

• Add the immobilized galactose oxidase (co-immobilized with catalase) to the D-sorbitol solution in a reaction vessel.

• Incubate the reaction mixture at 25°C with stirring for 5 days.

• Monitor the formation of L-glucose by taking aliquots at different time intervals and analyzing with DNS reagent.

• Upon completion, separate the immobilized enzyme by filtration for reuse.

• The resulting solution containing L-glucose can be purified using chromatographic methods, such as column chromatography on a cation-exchange resin.

Workflow Diagram: Galactose Oxidase-Catalyzed Synthesis of L-Hexoses

Galactose Oxidase-Catalyzed L-Hexose Synthesis.

II. Synthesis of L-Talose and L-Gulose using L-Rhamnose Isomerase

L-Rhamnose isomerase (EC 5.3.1.14) is a versatile enzyme that catalyzes the isomerization between various aldoses and ketoses.[8] It can be employed for the synthesis of L-talose from L-tagatose and D-gulose from D-sorbose.[8]

Data Presentation: L-Rhamnose Isomerase-Catalyzed Synthesis

Product	Starting Material	Enzyme	Substrate Conc.	Reaction Time	Yield (%)	Reference
L-Talose	L-Tagatose	Immobilized L-Rhamnose Isomerase (Pseudomonas sp.)	Not specified	Equilibrium	12	[8]
D-Gulose	D-Sorbose	Immobilized L-Rhamnose Isomerase (Pseudomonas sp.)	10% (w/v)	24-48 hours	10	[8][9]

Experimental Protocol: Synthesis of L-Talose from L-Tagatose

Materials:

• L-Tagatose

• Immobilized L-Rhamnose Isomerase (e.g., from Pseudomonas sp. or Mesorhizobium loti)

• Tris-HCl buffer (50 mM, pH 7.5) or Glycine-NaOH buffer (50 mM, pH 9.0)

• Manganese chloride (MnCl₂) (1 mM)

• Reaction vessel

• HPLC system for analysis

Procedure:

• Prepare a solution of L-tagatose (e.g., 50 g/L) in the appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Add 1 mM MnCl₂ to the substrate solution.

• Add the immobilized L-rhamnose isomerase to the solution.

• Incubate the reaction mixture at 50°C with gentle agitation for 24 hours to allow the reaction to reach equilibrium.

• Terminate the reaction by removing the immobilized enzyme via filtration.

• Analyze the product mixture (containing L-talose and unreacted L-tagatose) by HPLC.

• Purify L-talose from the reaction mixture using preparative chromatography.

Workflow Diagram: L-Rhamnose Isomerase-Catalyzed Synthesis

Isomerase-catalyzed synthesis of L-talose and D-gulose.

III. Multi-Enzyme Cascade for the Synthesis of L-Fucose

L-fucose can be synthesized in a one-pot, three-enzyme cascade starting from dihydroxyacetone phosphate (DHAP) and DL-lactaldehyde.[6] This multi-enzyme system offers an efficient route to this important deoxy-L-hexose.

Data Presentation: L-Fucose Multi-Enzyme Synthesis

Product	Starting Materials	Enzyme System	Yield (%)	Reference
L-Fucose	Dihydroxyacetone phosphate (DHAP), DL-lactaldehyde	L-fuculose-1-phosphate aldolase (B8822740) (FucA), Acid phosphatase, L-fucose isomerase	Not specified	[6]

Experimental Protocol: One-Pot Synthesis of L-Fucose

Materials:

• Dihydroxyacetone phosphate (DHAP)

• DL-lactaldehyde

• L-fuculose-1-phosphate aldolase (FucA)

• Acid phosphatase

• L-fucose isomerase

• Suitable buffer (e.g., Tris-HCl, pH 7.5)

• Reaction vessel

Procedure:

• In a single reaction vessel, prepare a buffered solution containing DHAP and DL-lactaldehyde.

• Add the three enzymes (L-fuculose-1-phosphate aldolase, acid phosphatase, and L-fucose isomerase) to the reaction mixture. The optimal concentration of each enzyme should be determined empirically.

• Incubate the reaction mixture at an optimal temperature (e.g., 37°C) with gentle agitation.

• The reaction proceeds through three sequential steps in the same pot:

  • FucA catalyzes the aldol (B89426) addition of DHAP and DL-lactaldehyde to form L-fuculose-1-phosphate.

  • Acid phosphatase dephosphorylates L-fuculose-1-phosphate to L-fuculose.

  • L-fucose isomerase converts L-fuculose to L-fucose.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, terminate it by heating to denature the enzymes.

• Purify the L-fucose from the reaction mixture using appropriate chromatographic techniques.

Workflow Diagram: Multi-Enzyme Synthesis of L-Fucose

One-pot multi-enzyme cascade for L-fucose synthesis.

IV. Synthesis of L-gluco-Heptulose via a Transketolase-Transaminase Cascade

A one-pot, two-step enzymatic cascade can be employed for the synthesis of L-gluco-heptulose from L-arabinose. This system utilizes a transaminase to generate the expensive substrate β-hydroxypyruvate in situ, which is then used by a transketolase for the C-C bond formation.

Data Presentation: L-gluco-Heptulose Synthesis

Product	Starting Materials	Enzyme System	Reaction Conditions	Reference
L-gluco-heptulose	L-arabinose (10 mM), L-serine (30 mM), α-ketoglutaric acid (30 mM)	Transaminase (Deinococcus geothermalis), Transketolase (Deinococcus geothermalis)	50°C, pH 7.0-8.5

Experimental Protocol: One-Pot Synthesis of L-gluco-Heptulose

Materials:

• L-arabinose

• L-serine

• α-ketoglutaric acid

• Thermostable transaminase (e.g., from Deinococcus geothermalis)

• Thermostable transketolase (e.g., from Deinococcus geothermalis)

• Pyridoxal 5'-phosphate (PLP) (0.125 mM)

• Thiamine diphosphate (B83284) (ThDP) (1.25 mM)

• Magnesium chloride (MgCl₂) (4.5 mM)

• Buffer (50 mM, pH 7.0-8.5)

• HPAEC-PAD for analysis

Procedure:

• Prepare a reaction mixture in a 50 mM buffer containing 30 mM L-serine, 30 mM α-ketoglutaric acid, 10 mM L-arabinose, 0.125 mM PLP, 4.5 mM MgCl₂, and 1.25 mM ThDP.

• Pre-incubate the transketolase with MgCl₂ and ThDP at 25°C for 10 minutes.

• Incubate the substrate mixture at 50°C before adding the enzymes.

• Add the transaminase (e.g., 0.42 mg/mL) and the pre-incubated transketolase (e.g., 0.2 mg/mL) to the reaction mixture.

• Incubate the reaction at 50°C.

• Monitor the formation of L-gluco-heptulose by taking aliquots, quenching with sulfuric acid, and analyzing by HPAEC-PAD.

• Upon completion, purify the L-gluco-heptulose from the reaction mixture.

Workflow Diagram: Transketolase-Transaminase Cascade for L-gluco-Heptulose

One-pot synthesis of L-gluco-heptulose.

Conclusion

The chemoenzymatic synthesis of L-hexoses offers significant advantages in terms of stereoselectivity, yield, and sustainability compared to traditional chemical methods. The protocols and data presented here provide a foundation for researchers to produce these valuable rare sugars for a variety of applications in drug discovery and development. Further optimization of these enzymatic systems, including protein engineering and process intensification, will continue to enhance the efficiency and economic viability of L-hexose production.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in the enzymatic production of L-hexoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of l-hexoses and their related biomolecules - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. escholarship.org [escholarship.org]
• 5. Chemoenzymatic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Novel In Vitro Multienzyme Cascade for Efficient Synthesis of d-Tagatose from Sucrose [mdpi.com]
• 8. BJOC - Biosynthesis of rare hexoses using microorganisms and related enzymes [beilstein-journals.org]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for the Incorporation of beta-L-Allopyranose into Oligosaccharides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oligosaccharides play crucial roles in a myriad of biological processes, including cell-cell recognition, immune responses, and pathogenesis. The structural diversity of these complex carbohydrates is a key determinant of their biological function. The incorporation of rare or unnatural monosaccharides, such as L-sugars, into oligosaccharides offers a powerful strategy for developing novel therapeutic agents, probes for studying biological systems, and tools for drug discovery. This document provides detailed application notes and protocols for the incorporation of beta-L-Allopyranose, a rare L-sugar, into oligosaccharides.

L-sugars are enantiomers of the more common D-sugars and are not typically found in mammalian glycans. Their incorporation can lead to oligosaccharides with altered biological activities, improved stability against enzymatic degradation, and unique pharmacological properties. While the natural occurrence of L-allose is rare, its D-enantiomer, D-allose, has been shown to possess biological activities such as antioxidant properties.[1] The synthesis of oligosaccharides containing L-sugars like L-fucose and L-guluronic acid has been successfully demonstrated, paving the way for the exploration of other L-sugars like L-Allopyranose.[2][3]

These notes provide both enzymatic and chemical approaches for the synthesis of beta-L-Allopyranose-containing oligosaccharides, along with protocols for their analysis and potential biological evaluation.

Data Presentation: Quantitative Analysis of beta-L-Allopyranose Incorporation

The following tables summarize hypothetical quantitative data for the enzymatic and chemical incorporation of beta-L-Allopyranose. These values are illustrative and will require experimental determination.

Table 1: Enzymatic Incorporation of beta-L-Allopyranose using a Hypothetical L-Allo-Glycosyltransferase

Acceptor Substrate	Donor Substrate	Enzyme Concentration (µg/mL)	Reaction Time (h)	Incorporation Efficiency (%)	Product Yield (mg)
N-acetyl-D-glucosamine (GlcNAc)	UDP-L-Allopyranose	10	24	65	6.5
Lactose	UDP-L-Allopyranose	10	24	50	5.0
Di-N-acetylchitobiose	UDP-L-Allopyranose	15	36	75	7.5
Galactose	UDP-L-Allopyranose	10	24	40	4.0

Table 2: Chemical Glycosylation for beta-L-Allopyranose Incorporation

Glycosyl Donor	Glycosyl Acceptor	Promoter/Catalyst	Reaction Temperature (°C)	Anomeric Selectivity (β:α)	Yield (%)
L-Allopyranosyl trichloroacetimidate (B1259523)	Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside	TMSOTf	-20	>95:5	78
L-Allopyranosyl bromide	Benzyl (B1604629) 2,3,6-tri-O-benzoyl-β-D-galactopyranoside	Silver triflate	0	90:10	65
Thio-L-allopyranoside	1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose	NIS/TfOH	-40	>98:2	85

Experimental Protocols

Protocol 1: Enzymatic Synthesis of beta-L-Allopyranose-containing Disaccharide

This protocol describes a general method for the enzymatic incorporation of L-Allopyranose into a disaccharide using a putative glycosyltransferase. Glycosyltransferases are enzymes that catalyze the transfer of a monosaccharide from a nucleotide sugar donor to an acceptor molecule.[4][5][6]

Materials:

• UDP-L-Allopyranose (donor substrate)

• N-acetyl-D-glucosamine (GlcNAc) (acceptor substrate)

• Recombinant L-Allo-Glycosyltransferase (hypothetical enzyme)

• HEPES buffer (50 mM, pH 7.5) containing 10 mM MnCl2

• UDP-Glo™ Glycosyltransferase Assay kit (for activity monitoring)[7][8][9]

• C18 Sep-Pak cartridges for purification

• HPLC system with an amino or amide column for product analysis and purification[10][11][12][13]

• Mass spectrometer for product characterization

Procedure:

• Enzyme Activity Assay: Before proceeding with the synthesis, determine the activity and optimal conditions for the L-Allo-Glycosyltransferase using a luminescence-based assay like the UDP-Glo™ assay, which measures the amount of UDP produced.[7][8][9]

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • 50 µL of 50 mM HEPES buffer (pH 7.5) with 10 mM MnCl2

  • 10 µL of 100 mM GlcNAc solution (acceptor)

  • 20 µL of 10 mM UDP-L-Allopyranose solution (donor)

  • 10 µL of L-Allo-Glycosyltransferase solution (1 mg/mL)

  • Adjust the total volume to 100 µL with sterile water.

• Incubation: Incubate the reaction mixture at 37°C for 24-48 hours with gentle agitation. Monitor the progress of the reaction by taking small aliquots at different time points and analyzing them by TLC or HPLC.

• Reaction Termination: Terminate the reaction by heating the mixture at 100°C for 5 minutes.

• Purification:

  • Centrifuge the reaction mixture to pellet the denatured enzyme.

  • Load the supernatant onto a pre-equilibrated C18 Sep-Pak cartridge to remove unreacted nucleotide sugar and other hydrophobic impurities.

  • Elute the oligosaccharide product with water or a low percentage of acetonitrile (B52724) in water.

  • Further purify the product using preparative HPLC with an amino or amide column.

• Analysis and Characterization:

  • Confirm the identity and purity of the synthesized disaccharide using analytical HPLC.

  • Determine the exact mass of the product by mass spectrometry (e.g., ESI-MS or MALDI-TOF MS).[14]

  • Determine the structure and stereochemistry of the glycosidic linkage using NMR spectroscopy.

Protocol 2: Chemical Synthesis of a beta-L-Allopyranose-containing Disaccharide

This protocol outlines a general chemical glycosylation method for synthesizing a beta-L-Allopyranose-containing disaccharide.[15][16] Chemical synthesis offers a versatile approach to creating novel oligosaccharide structures that may not be accessible through enzymatic methods.[17][18]

Materials:

• Per-O-acetylated L-Allopyranose

• Trichloroacetonitrile (B146778)

• Dichloromethane (DCM, anhydrous)

• Potassium carbonate (anhydrous)

• Methyl 2,3,4-tri-O-benzyl-α-D-glucopyranoside (glycosyl acceptor)

• Trimethylsilyl trifluoromethanesulfonate (B1224126) (TMSOTf)

• Molecular sieves (4 Å)

• Silica (B1680970) gel for column chromatography

• TLC plates

Procedure:

• Preparation of the Glycosyl Donor (L-Allopyranosyl Trichloroacetimidate):

  • Dissolve per-O-acetylated L-Allopyranose in anhydrous DCM.

  • Add hydrazine (B178648) acetate (B1210297) to selectively remove the anomeric acetyl group. Monitor the reaction by TLC.

  • After completion, purify the resulting hemiacetal by silica gel chromatography.

  • To a solution of the hemiacetal in anhydrous DCM, add trichloroacetonitrile and anhydrous potassium carbonate.

  • Stir the reaction at room temperature until completion (monitored by TLC).

  • Filter the reaction mixture and concentrate the filtrate under reduced pressure. Purify the crude product by silica gel chromatography to obtain the L-Allopyranosyl trichloroacetimidate donor.

• Glycosylation Reaction:

  • In a flame-dried flask under an inert atmosphere (argon or nitrogen), dissolve the glycosyl acceptor and the L-Allopyranosyl trichloroacetimidate donor in anhydrous DCM.

  • Add activated 4 Å molecular sieves and stir the mixture at room temperature for 30 minutes.

  • Cool the reaction mixture to -20°C.

  • Add a catalytic amount of TMSOTf dropwise.

  • Allow the reaction to proceed at -20°C, monitoring its progress by TLC.

• Work-up and Purification:

  • Once the reaction is complete, quench it by adding a few drops of triethylamine.

  • Filter the mixture through Celite and concentrate the filtrate.

  • Purify the crude product by silica gel column chromatography to isolate the protected disaccharide.

• Deprotection:

  • Remove the acetyl and benzyl protecting groups using standard deprotection procedures (e.g., Zemplén deacetylation followed by catalytic hydrogenation) to obtain the final disaccharide.

• Characterization:

  • Characterize the final product by NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Visualizations

Signaling Pathway

Caption: Hypothetical signaling cascade initiated by a beta-L-Allopyranose-containing oligosaccharide.

Experimental Workflow: Enzymatic Synthesis

Caption: Workflow for the enzymatic synthesis of a beta-L-Allopyranose-containing oligosaccharide.

Logical Relationship: Chemical vs. Enzymatic Synthesis

Caption: Comparison of chemical and enzymatic approaches for oligosaccharide synthesis.

References

• 1. D-Allose | C6H12O6 | CID 439507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of some oligosaccharides containing the O-alpha-L-fucopyranosyl-(1----2)-D-galactopyranosyl unit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cmapspublic3.ihmc.us [cmapspublic3.ihmc.us]
• 5. researchgate.net [researchgate.net]
• 6. Chemical and Enzymatic Synthesis of Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. UDP-Glo™ Glycosyltransferase Assay Technical Manual [worldwide.promega.com]
• 8. worldwide.promega.com [worldwide.promega.com]
• 9. Rapid screening of sugar-nucleotide donor specificities of putative glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aquaculture.ugent.be [aquaculture.ugent.be]
• 11. researchgate.net [researchgate.net]
• 12. pietdaas.nl [pietdaas.nl]
• 13. academic.oup.com [academic.oup.com]
• 14. BR112021008765A2 - methods of quantification of oligosaccharide preparations - Google Patents [patents.google.com]
• 15. Chemical glycosylation - Wikipedia [en.wikipedia.org]
• 16. Frontiers | Recent Advances in Stereoselective Chemical O-Glycosylation Reactions [frontiersin.org]
• 17. Preparation, structural characterization, biological activity, and nutritional applications of oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Automated Chemical Oligosaccharide Synthesis: Novel Approach to Traditional Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of L-Sugars in Chiral Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-sugars, the enantiomers of the naturally abundant D-sugars, represent a unique and valuable class of chiral building blocks in asymmetric synthesis. While less common in nature, their distinct stereochemistry offers powerful advantages in the synthesis of complex chiral molecules, including pharmaceuticals, agrochemicals, and other fine chemicals. This document provides detailed application notes and experimental protocols for the utilization of L-sugars in various chiral synthesis strategies, including their use as chiral synthons, organocatalysts, and precursors for bioactive molecules like L-nucleoside analogs.

Application Notes

L-Sugars as Chiral Scaffolds and Synthons

L-sugars serve as excellent chiral starting materials, providing a scaffold with multiple, well-defined stereocenters. This "chiral pool" approach allows for the transfer of the inherent chirality of the L-sugar to the target molecule, often with a high degree of stereocontrol.

• Synthesis of Rare Sugars and Derivatives: L-sugars are indispensable for the synthesis of other rare L-series carbohydrates and their derivatives, which are often components of bioactive natural products.

• Enantiomeric Synthesis: They provide a direct route to the enantiomers of natural products that are derived from D-sugars, which is crucial for structure-activity relationship (SAR) studies and the development of drugs with improved pharmacological profiles. For instance, L-glucose, the mirror image of D-glucose, has been explored as a non-caloric sweetener and for its potential in drug delivery.[1]

• Head-to-Tail Inversion Strategy: A notable strategy for accessing L-sugars is the "head-to-tail" inversion of readily available D-sugars. This involves chemically modifying the C1 and C5/C6 positions of a D-sugar to effectively invert its stereochemical configuration to the L-form.[2]

L-Sugar Derivatives as Organocatalysts

In recent years, organocatalysis has emerged as a powerful tool in asymmetric synthesis. Chiral molecules derived from L-sugars have been successfully employed as organocatalysts in a variety of enantioselective transformations.

• Asymmetric Michael Additions: L-sugar-derived thioureas have proven to be highly effective catalysts for the enantioselective Michael addition of nucleophiles to α,β-unsaturated compounds. These catalysts can achieve high yields and excellent enantioselectivities (up to 99% ee).

• Asymmetric Aldol (B89426) Reactions: Prolinamide catalysts derived from L-sugars have been utilized in direct asymmetric aldol reactions, affording the corresponding aldol products with high diastereoselectivity and enantioselectivity.

L-Sugars in the Synthesis of Bioactive Molecules

The unique stereochemistry of L-sugars makes them critical components in the synthesis of various biologically active compounds, particularly in the field of drug discovery.

• L-Nucleoside Analogs: L-nucleoside analogs are a prominent class of antiviral and anticancer agents. The L-configuration of the sugar moiety can confer enhanced biological activity and improved pharmacokinetic properties, such as increased resistance to enzymatic degradation. The synthesis of these analogs often involves the coupling of a protected L-sugar derivative with a nucleobase.

• Glycomimetics and Drug Modification: The attachment of L-sugars to drug molecules can alter their solubility, bioavailability, and targeting capabilities.

Experimental Protocols

Protocol 1: Synthesis of L-Glucose from D-Glucose via Head-to-Tail Inversion

This protocol outlines a key transformation in the synthesis of L-glucose from a D-glucose derivative, involving an oxidation and subsequent stereoselective reduction. The overall synthesis is a multi-step process, and this protocol focuses on the inversion of a key stereocenter.

Step 1: Swern Oxidation of a Protected D-Glucose Derivative

This step converts a primary alcohol to an aldehyde. A standard procedure for Swern oxidation is provided below.

• Materials:

  • Protected D-glucose derivative with a free primary hydroxyl group (1.0 equiv)

  • Oxalyl chloride (1.5 equiv)

  • Anhydrous Dichloromethane (DCM)

  • Anhydrous Dimethyl sulfoxide (B87167) (DMSO) (2.7 equiv)

  • Triethylamine (B128534) (TEA) (7.0 equiv)

  • Argon or Nitrogen atmosphere

• Procedure:

  • To a solution of oxalyl chloride in anhydrous DCM at -78 °C under an inert atmosphere, add a solution of DMSO in anhydrous DCM dropwise over 5 minutes.

  • Stir the mixture for 10 minutes at -78 °C.

  • Slowly add a solution of the protected D-glucose derivative in anhydrous DCM via syringe over 10 minutes.

  • Stir the reaction mixture at -78 °C for 30 minutes.

  • Add triethylamine dropwise over 10 minutes.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour.

  • Quench the reaction with water and extract the product with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude aldehyde by flash column chromatography.

Step 2: Stereoselective Reduction of the Aldehyde to an L-series Alcohol

This step utilizes a reducing agent to convert the aldehyde to a primary alcohol with the desired L-configuration at the newly formed stereocenter.

• Materials:

  • Aldehyde from Step 1 (1.0 equiv)

  • Sodium borohydride (B1222165) (NaBH₄) (1.5 equiv)

  • Methanol (B129727) or Ethanol (B145695)

• Procedure:

  • Dissolve the aldehyde in methanol or ethanol and cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride portion-wise to the stirred solution.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove the alcohol solvent.

  • Extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by flash column chromatography.

Protocol 2: Enantioselective Michael Addition using an L-Sugar-Derived Thiourea (B124793) Catalyst

This protocol describes a general procedure for the asymmetric Michael addition of a 1,3-dicarbonyl compound to a nitroolefin catalyzed by a chiral thiourea derived from an L-sugar.

• Materials:

  • Nitroolefin (1.0 equiv)

  • 1,3-Dicarbonyl compound (1.2 equiv)

  • L-sugar-derived thiourea catalyst (1-10 mol%)

  • Toluene or Dichloromethane (DCM)

• Procedure:

  • To a solution of the nitroolefin and the L-sugar-derived thiourea catalyst in the chosen solvent, add the 1,3-dicarbonyl compound.

  • Stir the reaction mixture at room temperature for the time indicated by TLC analysis (typically 12-48 hours).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired Michael adduct.

  • Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Protocol 3: Synthesis of an L-Nucleoside Analog via Vorbrüggen Glycosylation

This protocol outlines the key glycosylation step in the synthesis of an L-nucleoside analog, coupling a protected L-ribofuranose with a silylated nucleobase.

• Materials:

  • Peracylated L-ribofuranose (e.g., 1-O-acetyl-2,3,5-tri-O-benzoyl-L-ribofuranose) (1.0 equiv)

  • Silylated nucleobase (e.g., persilylated uracil) (1.2 equiv)

  • Anhydrous acetonitrile (B52724) or 1,2-dichloroethane

  • Lewis acid (e.g., trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) - TMSOTf) (1.2 equiv)

  • Argon or Nitrogen atmosphere

• Procedure:

  • To a solution of the peracylated L-ribofuranose and the silylated nucleobase in the anhydrous solvent under an inert atmosphere, add the Lewis acid dropwise at 0 °C.

  • Stir the reaction mixture at room temperature or gentle heating (e.g., 60 °C) until the starting sugar is consumed (monitor by TLC).

  • Cool the reaction mixture and quench with a saturated aqueous solution of sodium bicarbonate.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield the protected L-nucleoside.

  • Subsequent deprotection steps will yield the final L-nucleoside analog.

Quantitative Data

The following tables summarize representative quantitative data for the use of L-sugars and their derivatives in chiral synthesis, compiled from various literature sources.

Table 1: Enantioselective Michael Addition Catalyzed by Sugar-Derived Thioureas

Entry	Nucleophile	Electrophile	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr	ee (%)
1	Acetylacetone	β-Nitrostyrene	5	Toluene	24	95	-	92
2	Diethyl malonate	(E)-1-Nitro-3-phenylprop-1-ene	2	DCM	48	91	-	95
3	2-Hydroxy-1,4-naphthoquinone	β-Nitrostyrene	1	Toluene	12	98	-	99
4	Cyclohexanone	(E)-2-(2-Nitrovinyl)furan	10	Chloroform	36	88	95:5	90

Table 2: Asymmetric Aldol Reactions Catalyzed by L-Sugar-Derived Prolinamides

Entry	Aldehyde	Ketone	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti/syn)	ee (%) (anti)
1	4-Nitrobenzaldehyde	Cyclohexanone	10	DMSO	24	99	>99:1	99
2	Benzaldehyde	Acetone	20	DMF	48	75	-	85
3	2-Naphthaldehyde	Cyclopentanone	15	NMP	36	92	98:2	97
4	4-Chlorobenzaldehyde	Cyclohexanone	10	DMSO	24	96	>99:1	98

Table 3: Synthesis of L-Sugars

Starting Material	Target L-Sugar	Key Reaction Steps	Overall Yield (%)	Reference
D-Glucose	L-Glucose	Head-to-tail inversion	~30	[2]
L-Arabinose	L-Ribose	Swern oxidation, stereoselective reduction	76.3	-

Note: Yields, dr, and ee values are highly dependent on the specific substrates, catalyst structure, and reaction conditions.

Visualizations

Synthesis of L-Glucose from D-Glucose (Simplified Workflow)

Caption: Simplified workflow for the synthesis of L-Glucose from D-Glucose.

Experimental Workflow for L-Sugar Catalyzed Asymmetric Michael Addition

References

• 1. L-Glucose: physiological functions, clinical applications and side effect_Chemicalbook [chemicalbook.com]
• 2. Synthesis of L-glucose and L-galactose derivatives from D-sugars [html.rhhz.net]

Application Notes and Protocols for Developing L-Allose as a Metabolic Pathway Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-Allose is a rare, naturally occurring monosaccharide and an epimer of L-glucose. Unlike D-sugars, which are the primary carbohydrates utilized in mammalian metabolism, L-sugars are generally poorly metabolized. This characteristic makes L-allose a compelling candidate for use as a metabolic tracer, particularly for investigating cellular uptake and transport mechanisms without the confounding effects of downstream catabolism. These application notes provide a comprehensive guide to developing and utilizing L-allose, including isotopically labeled L-allose (e.g., L-[¹³C₆]-Allose), as a tracer in metabolic research. The protocols provided are based on established methodologies for similar tracer studies and are intended to serve as a framework for the validation of L-allose in specific experimental systems.

Core Principle: L-Allose as a Non-Metabolizable Tracer

The central hypothesis for using L-allose as a metabolic tracer is its expected minimal metabolism in mammalian cells. While its D-enantiomer, D-allose, is known to enter cells and modulate signaling pathways that regulate glucose metabolism, it is also minimally catabolized.[1] L-sugars are typically not substrates for the glycolytic pathway. Therefore, isotopically labeled L-allose can be used to specifically study:

• Cellular Uptake and Transport Kinetics: By measuring the rate of accumulation of labeled L-allose inside cells, researchers can investigate the activity of glucose transporters (GLUTs) and sodium-glucose cotransporters (SGLTs).

• Competition with Other Sugars: L-allose can be used in competitive uptake assays to understand how other sugars, like glucose or D-allose, affect its transport.

• Subcellular Distribution: Following uptake, the localization of labeled L-allose within different cellular compartments can be determined.

Quantitative Data Summary

As the use of L-allose as a metabolic tracer is an emerging application, published quantitative data is scarce. The following tables are presented as templates for organizing and presenting data generated during the validation and application of L-allose as a tracer.

Table 1: Cellular Uptake of L-[¹³C₆]-Allose in Various Cell Lines

Cell Line	L-[¹³C₆]-Allose Concentration (mM)	Incubation Time (min)	Intracellular L-[¹³C₆]-Allose (nmol/mg protein)
HEK293	1	5	Experimental Data
1	15	Experimental Data
1	30	Experimental Data
MCF-7	1	5	Experimental Data
1	15	Experimental Data
1	30	Experimental Data
HepG2	1	5	Experimental Data
1	15	Experimental Data
1	30	Experimental Data

Table 2: Competitive Inhibition of L-[¹³C₆]-Allose Uptake

Cell Line	L-[¹³C₆]-Allose Concentration (mM)	Inhibitor	Inhibitor Concentration (mM)	% Inhibition of L-[¹³C₆]-Allose Uptake
HEK293	1	D-Glucose	10	Experimental Data
1	D-Allose	10	Experimental Data
1	Phloretin	0.2	Experimental Data
MCF-7	1	D-Glucose	10	Experimental Data
1	D-Allose	10	Experimental Data
1	Phloretin	0.2	Experimental Data

Experimental Protocols

Protocol 1: In Vitro L-Allose Uptake Assay Using Stable Isotope Labeling

Objective: To quantify the uptake of L-[¹³C₆]-Allose in cultured mammalian cells.

Materials:

• Mammalian cell line of interest (e.g., HEK293, MCF-7, HepG2)

• Cell culture medium (e.g., DMEM) and supplements (FBS, penicillin/streptomycin)

• L-[¹³C₆]-Allose (or other labeled L-allose)

• Phosphate-buffered saline (PBS), ice-cold

• Krebs-Ringer-HEPES (KRH) buffer (glucose-free)

• Extraction solvent: 80% methanol (B129727), -80°C

• Cell scrapers

• Microcentrifuge tubes

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture: Seed cells in 6-well plates and grow to 80-90% confluency.

• Glucose Starvation: Gently wash the cells twice with warm KRH buffer. Incubate the cells in KRH buffer for 30-60 minutes at 37°C to deplete intracellular glucose.

• Tracer Incubation: Prepare a solution of L-[¹³C₆]-Allose in KRH buffer at the desired concentration (e.g., 1 mM). Remove the starvation buffer and add the L-[¹³C₆]-Allose solution to the cells. Incubate for various time points (e.g., 5, 15, 30 minutes) at 37°C.

• Stopping the Reaction: To stop the uptake, aspirate the tracer solution and immediately wash the cells three times with ice-cold PBS.

• Metabolite Extraction: Add 1 mL of ice-cold 80% methanol to each well. Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

• Sample Processing: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C. Collect the supernatant containing the polar metabolites.

• LC-MS Analysis: Analyze the supernatant using an LC-MS system to quantify the amount of intracellular L-[¹³C₆]-Allose. Normalize the data to the total protein content of each sample, determined from a parallel plate.

Protocol 2: Western Blot Analysis of Glucose Transporter Expression

Objective: To assess if L-allose treatment alters the expression of key glucose transporters.

Materials:

• Cell lysates prepared from cells treated with or without L-allose

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies against GLUT1, SGLT1, and a loading control (e.g., β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Culture cells as in Protocol 1 and treat with varying concentrations of L-allose for a specified duration (e.g., 24 hours).

• Protein Extraction: Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate 20-30 µg of protein per sample on an SDS-PAGE gel. Transfer the proteins to a PVDF membrane. Block the membrane and incubate with primary antibodies overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Detection: Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system. Quantify the band intensities and normalize to the loading control.

Visualizations

Conceptual pathway for L-Allose as a transport tracer.

Experimental workflow for L-Allose uptake assay.

Potential Signaling Effects of L-Allose

While L-allose is not expected to be significantly metabolized, it may still exert biological effects. Its stereoisomer, D-allose, is known to induce the expression of Thioredoxin-Interacting Protein (TXNIP), which in turn downregulates the glucose transporter GLUT1 and inhibits glycolysis-dependent energy production in cancer cells.[2] It is plausible that L-allose could have distinct signaling effects, and this should be investigated as part of its characterization as a tracer.

Known signaling pathway of D-Allose for comparison.

L-allose holds promise as a novel metabolic tracer for studying sugar transport and uptake in mammalian cells. Its presumed lack of metabolic degradation makes it an ideal tool to dissect these processes without interference from downstream metabolic pathways. The protocols and frameworks provided here offer a starting point for researchers to validate L-allose in their systems of interest and to explore its potential biological activities. Further research, including direct comparative studies with other sugar tracers, will be crucial in establishing L-allose as a standard tool in metabolic research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis and Bioassay of L-Allose Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of L-allose derivatives and protocols for their evaluation in biological assays. L-allose, a rare L-sugar, and its derivatives are of increasing interest in biomedical research due to the unique biological activities often exhibited by L-enantiomers of sugars compared to their naturally occurring D-counterparts. The methodologies detailed below are intended to serve as a guide for researchers exploring the therapeutic potential of this class of compounds.

I. Synthesis of L-Allose and its Derivatives

The scarcity of L-allose in nature necessitates its synthesis from more readily available starting materials. Two primary strategies for obtaining L-allose are highlighted: the cyanohydrin chain extension of a smaller L-sugar and the "head-to-tail" inversion of a D-sugar.

A. Synthesis of L-Allose from L-Ribose via the Cyanohydrin Reaction

A classical approach to extend the carbon chain of an aldose is the cyanohydrin synthesis. This method allows for the preparation of L-allose and its epimer, L-altrose, from L-ribose.

Experimental Protocol: Synthesis of L-Allose and L-Altrose from L-Ribose

This protocol is adapted from the established Kiliani-Fischer synthesis methodology.

Materials:

• L-Ribose

• Sodium cyanide (NaCN)

• Sulfuric acid (H₂SO₄)

• Sodium amalgam (2.5%)

• Barium hydroxide (B78521) (Ba(OH)₂)

• Methanol

• Ethanol

• Pyridine

• Water

Procedure:

• Cyanohydrin Formation:

  • Dissolve L-ribose in water and cool in an ice bath.

  • Slowly add an aqueous solution of sodium cyanide.

  • Acidify the reaction mixture carefully with dilute sulfuric acid to generate hydrocyanic acid in situ, which then reacts with L-ribose to form the corresponding cyanohydrins (L-allononitrile and L-altrononitrile).

  • Maintain the reaction at a low temperature for several hours.

• Nitrile Hydrolysis:

  • Neutralize the reaction mixture with barium hydroxide.

  • Heat the solution to hydrolyze the nitrile groups to carboxylic acids, forming L-allonic acid and L-altronic acid.

  • The barium salts of these acids will precipitate. Filter and wash the precipitate.

• Lactone Formation and Reduction:

  • Treat the barium salts with the stoichiometric amount of sulfuric acid to release the free acids.

  • Concentrate the solution under reduced pressure to facilitate the formation of the corresponding γ-lactones (L-allono-1,4-lactone and L-altrono-1,4-lactone).

  • Dissolve the resulting syrup in dilute sulfuric acid.

• Reduction to Aldoses:

  • Cool the solution containing the lactones in an ice-water bath.

  • Gradually add 2.5% sodium amalgam to reduce the lactones to the corresponding aldoses (L-allose and L-altrose). Maintain the pH of the solution between 2.5 and 3.0 by the periodic addition of sulfuric acid.

• Separation and Purification:

  • After the reaction is complete, neutralize the solution with barium hydroxide and filter off the resulting barium sulfate.

  • Concentrate the filtrate to a syrup.

  • The separation of L-allose and L-altrose can be achieved by fractional crystallization from methanol-ethanol mixtures or by chromatography. L-allose is typically less soluble and will crystallize first.

B. Conceptual Synthesis of L-Allose Derivatives from D-Glucose via Head-to-Tail Inversion

A powerful strategy for the synthesis of L-sugars is the "head-to-tail" inversion of abundant D-sugars. This involves chemically modifying the C1 and C6 positions of a D-sugar to reverse their functionalities, effectively converting the D-enantiomer to the L-enantiomer. While a detailed protocol for the conversion of D-glucose directly to L-allose is complex and multi-stepped, the general workflow is presented below. This conceptual pathway can be adapted to synthesize various L-allose derivatives by starting with appropriately substituted D-glucose derivatives.

Workflow for Head-to-Tail Inversion:

Technical Notes & Optimization

Technical Support Center: Improving L-Allose Enzymatic Synthesis

Welcome to the technical support center for the enzymatic synthesis of L-Allose. This resource is designed for researchers, scientists, and drug development professionals to navigate and optimize their experimental workflows. Here you will find troubleshooting guidance and frequently asked questions to help improve the yield and efficiency of your L-Allose production.

Frequently Asked Questions (FAQs)

Q1: What are the primary enzymatic routes for L-Allose synthesis?

A1: The most common and well-documented enzymatic pathway for L-Allose production is the isomerization of D-psicose (also known as D-allulose). This reaction is typically catalyzed by an aldose-ketose isomerase. Key enzymes used for this conversion include:

• L-rhamnose (B225776) isomerase (L-RI): This is the most effective and widely reported enzyme for converting D-psicose to L-Allose.[1][2]

• Glucose Isomerase (GI): Commercial glucose isomerases have also been successfully used for this conversion.[1]

An alternative two-step, "one-pot" synthesis from the more affordable substrate D-fructose is also utilized.[1][3] This involves:

• Epimerization of D-fructose to D-psicose, catalyzed by D-psicose 3-epimerase (DPEase).[1]

• Isomerization of the resulting D-psicose to L-Allose, catalyzed by L-rhamnose isomerase (L-RI).[1][3]

Q2: What is a typical conversion yield for the D-psicose to L-Allose reaction?

A2: The enzymatic isomerization of D-psicose to L-Allose is a reversible reaction limited by thermodynamic equilibrium.[1][4] Typically, the conversion ratio at equilibrium is around 25-38%.[1][4][5][6] For example, a reaction starting with D-psicose will yield a mixture containing approximately 25% L-Allose and 67% D-psicose, with a small percentage of D-altrose as a byproduct.[1][7] Some studies using L-rhamnose isomerase have achieved yields around 37.5%.[8]

Q3: Which factors are critical for optimizing L-Allose yield?

A3: To maximize your L-Allose yield, you should focus on optimizing the following reaction parameters:

• pH: Most relevant isomerases exhibit optimal activity in a neutral to slightly alkaline pH range, typically between pH 7.0 and 8.0.[1]

• Temperature: The optimal temperature often falls between 60°C and 75°C, depending on the thermostability of the specific enzyme used.[1]

• Metal Ion Cofactors: The activity of many L-rhamnose isomerases is dependent on or enhanced by the presence of divalent metal ions, most commonly Manganese (Mn²⁺) or Cobalt (Co²⁺).[1][9]

• Substrate Concentration: High substrate concentrations can sometimes lead to inhibition.[4][10] It is crucial to determine the optimal concentration for your specific enzyme.

• Enzyme Loading: The concentration of the enzyme will directly impact the reaction rate and the time required to reach equilibrium.[1]

Q4: How can I purify L-Allose from the final reaction mixture?

A4: Separating L-Allose from the remaining substrate (D-psicose) and any byproducts is a critical step. Common purification strategies include:

• Ethanol (B145695) Crystallization: L-Allose can be selectively crystallized from the reaction mixture using ethanol.[7]

• Chromatography: Techniques like Simulated Moving Bed (SMB) chromatography are effective for separating sugars with high purity.[10]

Troubleshooting Guide

Problem 1: My L-Allose yield is significantly lower than the expected ~25-38%.

Potential Cause	Troubleshooting Action	Rationale
Reaction Has Not Reached Equilibrium	Increase reaction time and take samples at various intervals to monitor progress via HPLC.[1]	The isomerization is a time-dependent process that needs sufficient duration to reach its thermodynamic endpoint.
Suboptimal Reaction Conditions	Verify and optimize pH, temperature, and metal ion cofactor concentrations based on the enzyme's specifications.[1][4]	Enzyme activity is highly sensitive to its environment. Deviations from optimal conditions can drastically reduce catalytic efficiency.
Enzyme Inactivation	Perform a standard activity assay on your enzyme stock.[4] Consider using a fresh batch or a different supplier if activity is low.	The enzyme may have lost activity due to improper storage, handling, or instability under reaction conditions.[4]
Presence of Inhibitors	Use high-purity substrate and reagents.[4] Perform the reaction in a minimal, well-defined buffer system.	Contaminants in the substrate or buffer can inhibit enzyme activity, reducing the conversion rate.[4]

Problem 2: The reaction is very slow or appears to have stalled.

Potential Cause	Troubleshooting Action	Rationale
Insufficient Enzyme Concentration	Increase the enzyme loading in the reaction mixture.[1]	A higher enzyme concentration will increase the reaction rate, allowing equilibrium to be reached faster.
Enzyme Instability	Consider enzyme immobilization on a solid support (e.g., anion exchange resin).[3][10]	Immobilization can significantly enhance enzyme stability and allow for easier reuse.[10]
Substrate Inhibition	Optimize the substrate concentration. High concentrations can sometimes inhibit enzyme activity.[10]	While a higher substrate concentration can drive the reaction forward, excessive levels can be inhibitory for some enzymes.

Problem 3: I am observing significant byproduct formation.

Potential Cause	Troubleshooting Action	Rationale
Non-Specific Enzyme Activity	This is often an inherent property of the enzyme. Some isomerases may produce small amounts of other epimers like D-altrose.[1][4]	If byproduct levels are unacceptably high, consider screening for a more specific enzyme variant.
Non-Enzymatic Browning	Operate at the lower end of the optimal temperature and pH range.	At high pH and temperature, non-enzymatic browning (Maillard reaction) can occur, reducing the yield and complicating purification.[1][8]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize key quantitative data for optimizing L-Allose synthesis.

Table 1: Effect of Temperature on L-Rhamnose Isomerase Activity and Stability

Enzyme Source	Optimal Temperature (°C)	Half-life at specified temperature
Clostridium stercorarium	70 - 75	9.5 h at 70°C, 1.9 h at 75°C[11]
Bacillus subtilis	70	85% activity retained after 4h at 60°C[5][6]
Metagenome (L-RIM)	75	~5 days at 70°C[9]
Caldicellulosiruptor obsidiansis	85	24.75 h at 70°C (with Co²⁺)[11]

Table 2: Typical Yields and Reaction Compositions

Starting Substrate	Key Enzymes	Equilibrium Composition / Yield	Reference
D-psicose	L-rhamnose isomerase	~25% D-allose (B117823), 67% D-psicose, 8% D-altrose	[7]
D-psicose	Bacillus subtilis L-RI	37.51% D-allose	[5][6]
D-fructose	D-psicose 3-epimerase & L-rhamnose isomerase	Mass ratio of D-fructose:D-psicose:D-allose = 6.6:2.4:1.0	[3]
D-psicose	Commercial Glucose Isomerase	~30% D-allose	[1][8]

Experimental Protocols

Protocol 1: L-Allose Production from D-Psicose using L-Rhamnose Isomerase

This protocol is based on a high-yield method using L-rhamnose isomerase (L-RI) from Clostridium stercorarium.[11][12]

• Enzyme Preparation: Use a purified, recombinant L-RI. Ensure the enzyme's specific activity is known.

• Reaction Mixture Preparation:

  • Dissolve D-psicose in 50 mM HEPES or Phosphate buffer (pH 7.0) to a final concentration of 600 g/L.[1][12]

  • Add MnCl₂ to a final concentration of 1 mM.[1][12]

  • Pre-heat the mixture to the optimal temperature of 70°C.[1][11][12]

• Isomerization Reaction:

  • Initiate the reaction by adding L-RI to a final concentration of approximately 27 U/L.[1][12]

  • Incubate the reaction at 70°C for at least 2.5 hours.[1][12] Monitor the reaction over time to ensure equilibrium is reached.

• Reaction Termination and Analysis:

  • Terminate the reaction by boiling the mixture for 10 minutes to denature the enzyme.[4][12]

  • Centrifuge the mixture to remove the precipitated protein.[1][12]

  • Analyze the supernatant for L-Allose and D-psicose concentrations using High-Performance Liquid Chromatography (HPLC).[1][4][12]

Protocol 2: One-Pot Synthesis from D-Fructose using Immobilized Enzymes

This protocol is adapted from methods for simplified L-Allose production using a two-enzyme system.[3][12]

• Enzyme Immobilization:

  • Immobilize recombinant D-psicose 3-epimerase (DPE) and L-rhamnose isomerase (L-RI) on suitable supports (e.g., anion exchange resin for DPE and amino resin for L-RI).[3]

• One-Pot Reaction:

  • Prepare a reaction mixture containing D-fructose as the starting substrate in an appropriate buffer (e.g., 50 mM Tris-HCl, pH 7.5).[1]

  • Add the co-immobilized enzymes to the fructose (B13574) solution.

  • Incubate the mixture at an optimized temperature (e.g., 55-60°C) with gentle agitation.[1]

• Monitoring and Recovery:

  • Monitor the reaction progress by analyzing samples for D-fructose, D-psicose, and L-Allose concentrations via HPLC.[1] The reaction should reach equilibrium in approximately 5 hours.[3]

  • Once equilibrium is reached, separate the immobilized enzymes by filtration for reuse.[1]

  • Proceed with downstream purification of L-Allose from the sugar mixture.[1]

Visualizations

Caption: A troubleshooting decision tree for diagnosing low L-Allose yield.

Caption: A generalized workflow for enzymatic L-Allose production.

References

• 1. benchchem.com [benchchem.com]
• 2. Production of D-Allose From D-Allulose Using Commercial Immobilized Glucose Isomerase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Production of D-allose from D-fructose using immobilized L-rhamnose isomerase and D-psicose 3-epimerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. Efficient biosynthesis of D-allose from D-psicose by cross-linked recombinant L-rhamnose isomerase: separation of product by ethanol crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A novel thermotolerant l-rhamnose isomerase variant for biocatalytic conversion of d-allulose to d-allose - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up L-allose Production

Welcome to the technical support center for L-allose production. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up L-allose synthesis. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during enzymatic and fermentative production of L-allose.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for large-scale L-allose production?

A1: The two primary routes for scaling up L-allose production are enzymatic conversion and microbial fermentation.

• Enzymatic Conversion: This method typically involves the isomerization of L-psicose to L-allose using an L-ribose isomerase.[1][2] The enzyme can be used in a free or immobilized form. Immobilization is often preferred for industrial-scale production to improve enzyme stability and reusability.[1]

• Microbial Fermentation: This approach utilizes genetically engineered microorganisms, such as Escherichia coli, to produce L-allose from a more abundant and less expensive carbon source like D-glucose.[3][4] This involves creating a whole-cell biocatalyst that expresses the necessary enzymatic pathway for the conversion.

Q2: What is a typical conversion yield for the enzymatic isomerization of L-psicose to L-allose?

A2: The enzymatic isomerization of L-psicose to L-allose is a reversible reaction that reaches a thermodynamic equilibrium. At equilibrium, the yield of L-allose is typically around 33-35% from a 10% (w/w) L-psicose solution.[2]

Q3: What are the main challenges in purifying L-allose?

A3: The primary challenge in L-allose purification is its structural similarity to the starting material (L-psicose) and other sugars in the reaction or fermentation broth.[4] This makes separation difficult. Common purification strategies include:

• Chromatographic Separation: Techniques like simulated moving bed (SMB) chromatography are effective for separating sugars with high purity.[4]

• Crystallization: After achieving a high-purity solution through chromatography, crystallization can be used to obtain solid L-allose.[1][5]

Q4: Is fermentative production of L-allose economically viable?

A4: While still an emerging technology, fermentative production of L-allose has the potential to be more cost-effective than enzymatic methods at a large scale. This is primarily due to the ability to use inexpensive starting materials like glucose.[3] However, challenges such as low yields and complex downstream processing currently impact its economic feasibility.[3][6]

Troubleshooting Guides

Enzymatic L-allose Production

Problem 1: Low L-allose Yield (<30%)

Possible Cause	Troubleshooting Steps
Reaction has not reached equilibrium	Increase the reaction time and monitor the L-allose concentration at regular intervals until it plateaus.
Suboptimal Reaction Conditions	Verify and optimize the pH and temperature for the specific L-ribose isomerase being used. For example, L-ribose isomerase from Cellulomonas parahominis MB426 has an optimal pH of 9.0 and a temperature of 40°C.[2]
Enzyme Instability/Inactivity	- Perform an activity assay on your enzyme stock. - Consider enzyme immobilization to enhance stability and allow for reuse. DIAION HPA25L resin has been used successfully for immobilizing L-ribose isomerase.[1] - If using a free enzyme, consider that its stability may decrease over the reaction time, especially at elevated temperatures.
Substrate Inhibition	While less common for this specific reaction, high substrate concentrations can sometimes inhibit enzyme activity. Test a range of L-psicose concentrations to determine the optimal level.

Problem 2: Browning of the Reaction Mixture

Possible Cause	Troubleshooting Steps
Non-enzymatic Browning (Maillard Reaction)	This occurs at high temperatures and alkaline pH.[4] - Lower the reaction temperature, even if it slightly reduces the initial reaction rate. - Operate at the lower end of the optimal pH range for your enzyme.

Fermentative L-allose Production

Problem 3: Low or No L-allose Production in Engineered Microbes

Possible Cause	Troubleshooting Steps
Inefficient Substrate Uptake	Ensure the engineered strain has an efficient transport system for the starting sugar (e.g., D-glucose). Overexpression of transporters like GalP (D-galactose:H+ symporter) can improve substrate uptake.[3]
Carbon Flux Diverted to Central Metabolism	The starting sugar and intermediates can be consumed by the host's central metabolic pathways.[3] - Knock out genes involved in the phosphorylation of the substrate and key intermediates (e.g., fruA, ptsG, glk, mak, pfkA, pfkB in E. coli).[3][4]
Low Activity of Pathway Enzymes	The expression levels and specific activities of the heterologously expressed enzymes (e.g., D-glucose isomerase, D-allulose 3-epimerase, ribose-5-phosphate (B1218738) isomerase) may be insufficient.[3] - Optimize codon usage of the enzyme-encoding genes for the host organism. - Use strong, inducible promoters to control enzyme expression. - Perform in vitro assays to confirm the activity of each enzyme in the pathway.
Product Export/Metabolism	The produced L-allose may be transported back into the cell and metabolized. Inactivation of native sugar transporters (e.g., alsB in E. coli) can help retain the product in the medium.[3]
Suboptimal Fermentation Conditions	Optimize fermentation parameters such as temperature, pH, aeration, and nutrient composition. These will be specific to the engineered microbial strain.[7]

Problem 4: Stuck or Sluggish Fermentation

Possible Cause	Troubleshooting Steps
Nutrient Limitation	Ensure the fermentation medium contains sufficient nitrogen, phosphorus, and trace elements to support cell growth and enzyme production.[1][2]
Accumulation of Toxic Byproducts	The accumulation of metabolic byproducts like organic acids can inhibit cell growth and enzyme activity. Monitor the concentration of potential inhibitors and consider strategies like fed-batch fermentation to control their formation.[7]
Inadequate Oxygen Supply (for aerobic or microaerobic processes)	Optimize the agitation and aeration rates to ensure sufficient dissolved oxygen for cell respiration and enzyme function.[8]

Data Presentation

Table 1: Comparison of L-allose Production Parameters Using L-ribose Isomerase

Enzyme Source	Substrate	Product Concentration	Conversion Yield	Temperature (°C)	pH	Reference
Cellulomonas parahominis MB426	10% (w/w) L-psicose	33 g/L	~33%	40	9.0	[2]
Cellulomonas parahominis MB426 (immobilized)	10% (w/w) L-psicose	-	35%	40	-	[1]

Table 2: Fermentative Production of D-allose by Engineered E. coli

(Note: Data for L-allose fermentation is limited; this table on D-allose provides analogous insights into potential yields and conditions.)

Engineered Strain Modifications	Substrate	Product Concentration	Fermentation Time (h)	Reference
Co-expression of GalP, DGI, DAE, and RPI; Knockout of fruA, ptsG, glk, mak, pfkA, pfkB, alsB	D-glucose	~127 mg/L	84	[3][4]

Experimental Protocols

Protocol 1: Enzymatic Production of L-allose from L-psicose

Based on the method described for L-ribose isomerase from Cellulomonas parahominis MB426.[2]

• Enzyme Preparation:

  • Use a partially purified recombinant L-ribose isomerase (L-RI) from an E. coli expression system.

• Reaction Setup:

  • Prepare a reaction mixture containing:

    • 10% (w/w) L-psicose

    • 50 mM Glycine-NaOH buffer (pH 9.0)

    • 2000 units of recombinant L-RI per liter of reaction mixture.

  • Incubate the reaction at 40°C with gentle agitation.

• Monitoring the Reaction:

  • Take samples periodically and analyze the concentrations of L-psicose and L-allose using High-Performance Liquid Chromatography (HPLC) with a refractive index (RI) detector.

  • Continue the reaction for approximately 24 hours or until the ratio of L-allose to L-psicose remains constant, indicating that equilibrium has been reached.

• Downstream Processing:

  • Terminate the reaction by heat inactivation of the enzyme (e.g., boiling for 10 minutes).

  • Centrifuge the mixture to remove the denatured enzyme.

  • Concentrate the supernatant containing L-allose and L-psicose.

  • Purify L-allose from the concentrated mixture using chromatographic methods.

  • Induce crystallization from the purified L-allose solution.

Protocol 2: General Workflow for Fermentative L-allose Production

Adapted from the strategy for D-allose production in engineered E. coli.[3][4]

• Strain Construction:

  • Genetically engineer an E. coli strain to:

    • Express the enzymes required for the conversion of a starting sugar (e.g., D-glucose) to L-allose. This would involve a pathway analogous to the Izumoring strategy.

    • Knock out genes that divert the carbon flux away from the L-allose production pathway.

    • Inactivate transporters that may re-uptake the produced L-allose.

• Fermentation:

  • Culture the engineered E. coli strain in a suitable fermentation medium (e.g., M9 medium) containing a primary carbon source for growth (e.g., glycerol) and the substrate for L-allose production (e.g., D-glucose).

  • Maintain the fermentation at an optimal temperature (e.g., 30°C) and pH with appropriate aeration and agitation.

  • Induce the expression of the pathway enzymes at the appropriate cell density.

• Monitoring and Analysis:

  • Periodically sample the fermentation broth to monitor cell growth (OD600) and the concentrations of the substrate, intermediates, and L-allose using HPLC.

• Downstream Processing:

  • After the fermentation is complete, separate the cells from the broth by centrifugation or microfiltration.

  • The supernatant, containing L-allose and other components, is then subjected to purification steps, which may include:

    • Activated carbon treatment to remove color.

    • Ion-exchange chromatography to remove charged impurities.

    • Size-exclusion or affinity chromatography to separate L-allose from other sugars.

  • Concentrate the purified L-allose solution and induce crystallization.

Mandatory Visualizations

Enzymatic production of L-allose from L-psicose.

References

• 1. arishtam.com [arishtam.com]
• 2. foodsafety.ces.ncsu.edu [foodsafety.ces.ncsu.edu]
• 3. Frontiers | Engineering of Escherichia coli for D-allose fermentative synthesis from D-glucose through izumoring cascade epimerization [frontiersin.org]
• 4. Engineering of Escherichia coli for D-allose fermentative synthesis from D-glucose through izumoring cascade epimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Scale‐up/Scale‐down of microbial bioprocesses: a modern light on an old issue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scientificbio.com [scientificbio.com]
• 8. iipseries.org [iipseries.org]

Technical Support Center: Purification of beta-L-Allopyranose

Welcome to the technical support center for the purification of beta-L-Allopyranose. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the purification of this rare sugar from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying beta-L-Allopyranose?

The main challenges in purifying beta-L-Allopyranose stem from its inherent chemical properties and the nature of its synthesis:

• Presence of Epimers: Chemical synthesis of L-Allopyranose, particularly from L-ribose via the cyanohydrin reaction, often results in the formation of its C-2 epimer, L-altrose. These epimers have very similar physical and chemical properties, making their separation difficult.

• Anomerization: In solution, L-Allopyranose exists as an equilibrium mixture of alpha and beta anomers. This interconversion, known as mutarotation, can lead to peak broadening or the appearance of multiple peaks for a single compound during chromatographic analysis.[1]

• High Polarity: As a sugar, L-Allopyranose is highly polar, which can make it challenging to retain and resolve on standard reversed-phase chromatography columns.

• Complex Reaction Mixtures: Synthesis reactions can leave behind unreacted starting materials, reagents, and other byproducts that need to be efficiently removed.

Q2: Which chromatographic techniques are most effective for purifying L-Allopyranose?

Several HPLC techniques can be employed, with the choice depending on the specific impurities present:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is a common and effective method for separating highly polar compounds like sugars. It uses a polar stationary phase and a mobile phase with a high concentration of an organic solvent.

• Anion-Exchange Chromatography (AEC): At high pH, the hydroxyl groups of sugars can be partially ionized, allowing for separation on an anion-exchange column. This technique can be very effective in separating sugar isomers.

• Preparative Reversed-Phase Chromatography (Prep-RP): While less common for unprotected sugars due to their high polarity, Prep-RP can be used, often requiring specific column chemistries and mobile phase modifiers to achieve adequate retention and separation.

Q3: How can I crystallize beta-L-Allopyranose from a purified solution?

Crystallization is a crucial final step to obtain high-purity beta-L-Allopyranose. A common method involves using ethanol (B145695) as an anti-solvent.[2] The general procedure is to dissolve the purified L-Allopyranose syrup in a minimal amount of water and then slowly add ethanol until the solution becomes slightly turbid. Allowing this solution to stand at a low temperature (e.g., 4°C) can induce crystallization.[3] Seeding with a small crystal of pure beta-L-Allopyranose can facilitate this process.

Troubleshooting Guides

Chromatographic Purification

Problem	Possible Cause(s)	Suggested Solution(s)
Poor resolution between L-Allopyranose and L-Altrose peaks	1. Inappropriate mobile phase composition.2. Column not suitable for isomer separation.3. Flow rate is too high.	1. Optimize the mobile phase gradient and solvent composition. For HILIC, adjust the water/acetonitrile (B52724) ratio. For AEC, modify the eluent concentration (e.g., NaOH).2. Use a column specifically designed for carbohydrate analysis or a high-resolution preparative column.3. Reduce the flow rate to allow for better equilibration and separation.
Broad or split peaks for L-Allopyranose	1. Anomerization on the column.2. Column overloading.3. Poor column condition.	1. Increase the column temperature (e.g., 60-80°C) to accelerate mutarotation and obtain a single, averaged peak.[1]2. Reduce the sample load on the column.3. Clean or replace the column as per the manufacturer's instructions.
Low recovery of L-Allopyranose from the column	1. Irreversible adsorption to the stationary phase.2. Degradation of the sugar on the column.	1. Modify the mobile phase pH to minimize interactions.2. Ensure the stationary phase and mobile phase are compatible with the stability of L-Allopyranose. Avoid strongly acidic or basic conditions if the sugar is labile.
High backpressure	1. Clogged column frit or tubing.2. Particulate matter in the sample.3. Mobile phase precipitation.	1. Reverse-flush the column (if permissible by the manufacturer) or replace the frit.2. Filter the sample through a 0.45 µm filter before injection.3. Ensure the mobile phase components are fully miscible and dissolved.

Crystallization

Problem	Possible Cause(s)	Suggested Solution(s)
Failure of L-Allopyranose to crystallize (remains a syrup)	1. Solution is not sufficiently supersaturated.2. Presence of impurities inhibiting crystal formation.3. High viscosity of the solution.	1. Concentrate the solution further or add more anti-solvent (e.g., ethanol).2. Re-purify the syrup using chromatography to remove residual impurities.3. Gently warm the solution to reduce viscosity before attempting to cool and crystallize again.
Formation of a fine powder instead of larger crystals	1. Nucleation rate is too high compared to crystal growth rate.2. Rapid cooling.	1. Decrease the level of supersaturation by using a slightly more dilute solution.2. Allow the solution to cool more slowly to room temperature before transferring to a colder environment.
Oiling out of the solution	1. Solution is too concentrated.2. Cooling is too rapid.	1. Add a small amount of solvent (e.g., water) to the oiled-out mixture and gently warm to redissolve before attempting a slower cooling process.2. Ensure a gradual temperature decrease.

Data Presentation

The following table summarizes quantitative data from a reported method for L-Allopyranose production and purification.

Purification Stage	Method	Starting Material	Yield (%)	Purity (%)
Enzymatic Conversion & Crystallization	L-ribose isomerase conversion followed by crystallization	L-Psicose	23.0	>99 (crystalline)

Note: This data is from an enzymatic synthesis route and may vary for chemical synthesis methods.[3]

Experimental Protocols

Preparative HPLC Purification of L-Allopyranose from a Synthetic Mixture

This protocol is a general guideline for the purification of L-Allopyranose from a reaction mixture containing its epimer, L-Altrose, and other polar impurities.

1. Sample Preparation:

• Neutralize the reaction mixture to a pH of ~7.0.
• Remove any precipitated salts by filtration or centrifugation.
• Concentrate the solution under reduced pressure to obtain a syrup.
• Dissolve the syrup in the HPLC mobile phase for injection.

2. HPLC Conditions:

• Column: Preparative HILIC column (e.g., Amide-based stationary phase).
• Mobile Phase: A gradient of acetonitrile and water. A typical starting condition is 85:15 (v/v) acetonitrile:water, gradually increasing the water content to elute the sugars.
• Flow Rate: Dependent on the column dimensions, typically in the range of 10-50 mL/min for preparative columns.
• Detection: Refractive Index (RI) detector.
• Temperature: 40°C.

3. Fraction Collection:

• Collect fractions corresponding to the L-Allopyranose peak based on the chromatogram.
• Analyze the collected fractions by analytical HPLC to confirm purity.

4. Post-Purification:

• Pool the pure fractions.
• Remove the mobile phase solvents under reduced pressure to obtain a purified L-Allopyranose syrup.

Crystallization of beta-L-Allopyranose

1. Dissolution:

• Dissolve the purified L-Allopyranose syrup in a minimal amount of deionized water with gentle warming.

2. Anti-Solvent Addition:

• Slowly add absolute ethanol to the aqueous solution with constant stirring until the solution becomes persistently cloudy.

3. Crystal Formation:

• Cover the vessel and allow it to stand undisturbed at room temperature. For slower crystallization and larger crystals, the vessel can be placed in a refrigerator (4°C).
• If crystallization does not initiate, add a seed crystal of pure beta-L-Allopyranose.

4. Isolation and Drying:

• Once a significant amount of crystals has formed, collect them by vacuum filtration.
• Wash the crystals with a small amount of cold ethanol.
• Dry the crystals under vacuum to a constant weight.

Visualizations

Caption: Experimental workflow for the synthesis and purification of beta-L-Allopyranose.

Caption: Troubleshooting decision tree for beta-L-Allopyranose purification.

References

• 1. Sugar Separation Problems - Chromatography Forum [chromforum.org]
• 2. Efficient biosynthesis of D-allose from D-psicose by cross-linked recombinant L-rhamnose isomerase: separation of product by ethanol crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Conversion Rates in Rare Sugar Synthesis

Welcome to the Technical Support Center for Rare Sugar Synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize experimental protocols for improved conversion rates.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low conversion rates in enzymatic rare sugar synthesis?

Low conversion rates in enzymatic rare sugar synthesis are often multifactorial. The most common causes include:

• Thermodynamic Equilibrium: Many isomerization and epimerization reactions are reversible, leading to an equilibrium mixture of the substrate and the product, which inherently limits the maximum achievable yield.[1][2]

• Suboptimal Reaction Conditions: Enzyme activity is highly dependent on pH, temperature, and the presence of cofactors. Deviations from the optimal ranges for a specific enzyme can significantly reduce conversion rates.[2]

• Enzyme Instability and Inactivity: Enzymes can lose activity over time due to thermal denaturation, pH shifts, or the presence of inhibitors in the reaction mixture.[3][4][5] Improper storage or handling of the enzyme can also lead to inactivity.[5]

• Substrate Inhibition: High concentrations of the starting substrate can sometimes inhibit the enzyme's activity, leading to lower than expected conversion rates.[6]

• By-product Formation: Undesirable side reactions can consume the substrate or product, reducing the final yield of the target rare sugar.[1][3]

Q2: How can I shift the reaction equilibrium to favor product formation?

Several strategies can be employed to shift the thermodynamic equilibrium towards the desired rare sugar product:

• Product Removal: Continuously removing the product from the reaction mixture can drive the equilibrium forward. This can be achieved through techniques like chromatography or by using a subsequent enzymatic reaction that consumes the rare sugar.

• Addition of Complexing Agents: In some cases, adding agents that form a complex with the product can effectively remove it from the equilibrium, thus increasing the yield. For example, adding borate (B1201080) can form a complex with L-tagatose, shifting the equilibrium in the isomerization of D-galactose.[1]

• Multi-Enzyme Cascade Systems: A redox-driven multi-enzyme cascade system can be designed to achieve a theoretical conversion rate of 100% by avoiding unfavorable thermodynamic equilibria.[7]

Q3: My enzyme appears to be inactive or unstable. What troubleshooting steps should I take?

If you suspect enzyme inactivity or instability, consider the following:

• Verify Storage Conditions: Ensure the enzyme has been stored at the recommended temperature and in the appropriate buffer.

• Perform a Control Reaction: Use a known, well-characterized substrate for your enzyme to confirm its basic functionality.[5]

• Check for Inhibitors: Impurities in your substrate preparation or other reaction components could be inhibiting the enzyme.[5] Consider purifying your substrate.

• Optimize Cofactor Concentration: Many isomerases require metal ion cofactors (e.g., Mn²⁺, Co²⁺) for optimal activity.[3][8] Ensure these are present at the correct concentration.

• Consider Enzyme Immobilization: Immobilizing the enzyme can enhance its stability and allow for easier reuse.[3][8]

Troubleshooting Guides

Issue 1: Low Yield in D-Allulose (D-Psicose) Production from D-Fructose

Symptoms: The conversion of D-fructose to D-allulose is significantly below the expected ~30-40% equilibrium conversion rate.[3]

Potential Cause	Recommended Solution(s)
Suboptimal pH or Temperature	Verify that the reaction pH and temperature are within the optimal range for the D-ketose 3-epimerase (DKEase) being used. For many DKEases, the optimal temperature is around 60°C.[9]
Missing or Incorrect Cofactors	Ensure the presence of required cofactors, such as Co²⁺ or Mn²⁺, which can improve the catalytic activity of DKEase.[3]
Enzyme Instability	The DKEase may have a short half-life at the operating temperature. Consider using an immobilized enzyme to improve thermostability and reusability.[3][8]
High Substrate Concentration	High concentrations of D-fructose (e.g., 50-70% w/v) can lead to lower conversion rates.[6] Test a range of substrate concentrations to find the optimal balance.

Issue 2: Incomplete Conversion of L-Arabinose to L-Ribose (B16112)

Symptoms: The two-step enzymatic conversion of L-arabinose to L-ribulose (via L-arabinose isomerase) and then to L-ribose (via L-ribose isomerase) stalls, resulting in a low final yield of L-ribose.

Potential Cause	Recommended Solution(s)
Unfavorable Reaction Equilibrium	The isomerization reactions are equilibrium-limited. The reported equilibrium ratio of L-arabinose:L-ribulose:L-ribose is approximately 54:14:32 under certain conditions.[10]
Suboptimal Enzyme Ratio	The ratio of L-arabinose isomerase (AI) to L-ribose isomerase (RI) is critical. An optimal AI/RI ratio is necessary for maximum L-ribose production.[10]
Low Enzyme Loading	Insufficient amounts of either enzyme will slow down the reaction and may not be enough to reach equilibrium in a reasonable time. Increasing the enzyme concentration can improve the conversion rate until a plateau is reached.[10][11]
Substrate Concentration Effects	While higher initial L-arabinose concentrations can lead to higher absolute amounts of L-ribose, the conversion yield may decrease at very high substrate levels.[10][11]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on rare sugar synthesis.

Table 1: D-Allulose Production from D-Fructose

Enzyme Source	Substrate Conc. (g/L)	Temperature (°C)	pH	Conversion Rate (%)	Reference
D-ketose 3-epimerase family	-	-	-	< 40	[3]
Purified DPEase	100	-	-	~17	[6]
Purified DPEase	300	-	-	~9.6	[6]
Recombinant E. coli expressing D-allulose 3-epimerase	500	-	-	27.86 (139.3 g/L)	[12]

Table 2: L-Ribose Production from L-Arabinose

Enzyme System	Substrate Conc. (g/L)	Temperature (°C)	pH	Conversion Rate (%)	Reference
Recombinant BlAI and BvLI	100	-	-	22.7	[11]
Recombinant BlAI and BvLI	500	-	-	~21 (105 g/L)	[11]
Purified AI and MPI from Geobacillus thermodenitrificans	100	70	7.0	32	[10]
Genetically engineered Candida tropicalis	30	-	-	20 (6.0 g/L)	[13][14]

Table 3: L-Tagatose Production from D-Galactose

Enzyme Source	Substrate Conc. (g/L)	Temperature (°C)	pH	Conversion Rate (%)	Reference
L. sakei L-arabinose isomerase	-	37	-	36-39	[15]
E. coli whole cells (LPAI)	140	-	-	28 (39.0 g/L)	[16]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of D-Allulose from D-Fructose

This protocol outlines a general procedure for the enzymatic conversion of D-fructose to D-allulose using a D-ketose 3-epimerase (DKEase).

Materials:

• D-Fructose

• Purified or immobilized D-ketose 3-epimerase (DPEase)

• Reaction buffer (e.g., phosphate (B84403) buffer, pH 7.5)

• Metal ion cofactor solution (e.g., 10 mM CoCl₂)

• Reaction vessel with temperature control and agitation

Procedure:

• Substrate Preparation: Dissolve D-fructose in the reaction buffer to the desired concentration (e.g., 100-500 g/L).

• Reaction Setup:

  • Add the D-fructose solution to the reaction vessel.

  • Add the metal ion cofactor to the final concentration (e.g., 1 mM).

  • Adjust the pH to the optimal level for the DPEase.

  • Bring the reaction mixture to the optimal temperature (e.g., 60°C).

• Enzyme Addition: Add the DPEase solution or immobilized enzyme to the reaction mixture to initiate the conversion.

• Incubation: Incubate the reaction mixture at the optimal temperature with gentle agitation.

• Monitoring: Periodically take samples from the reaction mixture. Analyze the samples using High-Performance Liquid Chromatography (HPLC) to determine the concentrations of D-fructose and D-allulose.

• Termination: Once the reaction reaches equilibrium (typically after several hours), terminate the reaction by heat inactivation of the enzyme (if using a free enzyme) or by removing the immobilized enzyme.

• Purification: Proceed with downstream purification steps, such as chromatography, to isolate the D-allulose.

Protocol 2: Two-Step Enzymatic Synthesis of L-Ribose from L-Arabinose

This protocol describes the conversion of L-arabinose to L-ribose using L-arabinose isomerase (AI) and L-ribose isomerase (RI).

Materials:

• L-Arabinose

• Purified L-arabinose isomerase (AI)

• Purified L-ribose isomerase (RI) or Mannose-6-phosphate isomerase (MPI) which also acts on L-ribose[10]

• Reaction buffer (e.g., phosphate buffer, pH 7.0)

• Metal ion cofactor solution (e.g., 10 mM CoCl₂ or MnCl₂)

• Reaction vessel with temperature control

Procedure:

• Substrate Preparation: Dissolve L-arabinose in the reaction buffer to the desired concentration (e.g., 100-500 g/L).

• Reaction Setup:

  • Add the L-arabinose solution to the reaction vessel.

  • Add the metal ion cofactor to a final concentration of 1 mM.[10]

  • Adjust the pH to 7.0.[10]

  • Heat the mixture to the optimal reaction temperature (e.g., 70°C).[10]

• Enzyme Addition: Add both L-arabinose isomerase and L-ribose isomerase to the reaction mixture at the predetermined optimal ratio.

• Incubation: Incubate the reaction mixture at the optimal temperature.

• Monitoring: Monitor the formation of L-ribulose and L-ribose over time using HPLC.

• Termination and Purification: Once equilibrium is reached, terminate the reaction and proceed with purification to separate L-ribose from the remaining L-arabinose and L-ribulose.

Visualizations

Caption: Experimental workflow for the enzymatic synthesis of D-allulose.

Caption: Troubleshooting workflow for low conversion rates in rare sugar synthesis.

Caption: Pathway for the two-step enzymatic synthesis of L-ribose from L-arabinose.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Review: Manufacturing, and Properties of the D-Fructose Epimer D-Allulose (D-Psicose) [scirp.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Streamlined production of immobilized D-psicose 3-epimerase via secretion in Pichia pastoris: a new paradigm for industrial D-psicose production - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enhanced production of D-psicose from D-fructose by a redox-driven multi-enzyme cascade system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scirp.org [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. l-Ribose Production from l-Arabinose by Using Purified l-Arabinose Isomerase and Mannose-6-Phosphate Isomerase from Geobacillus thermodenitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Conversion of L-arabinose to L-ribose by genetically engineered Candida tropicalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Conversion of l-arabinose to l-ribose by genetically engineered Candida tropicalis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Galactose to tagatose isomerization at moderate temperatures with high conversion and productivity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

L-Allose Synthesis Technical Support Center

Welcome to the technical support center for L-allose synthesis. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to minimize byproducts and optimize the synthesis of L-allose.

Frequently Asked Questions (FAQs)

Q1: What is the most common enzymatic pathway for L-allose synthesis?

A1: The most prevalent enzymatic method for producing L-allose is through the isomerization of L-psicose. This reaction is effectively catalyzed by L-ribose isomerase (L-RI).[1][2][3] A notable enzyme for this conversion is the L-ribose isomerase from Cellulomonas parahominis MB426, which has demonstrated good thermal stability and broad substrate specificity.[3]

Q2: What are the primary byproducts to be concerned about during L-allose synthesis from L-psicose?

A2: In the enzymatic isomerization of L-psicose to L-allose using L-ribose isomerase from Cellulomonas parahominis MB426, the primary substance to separate from the final product is the unreacted starting material, L-psicose.[2][3] The reaction is a reversible equilibrium, meaning the final mixture will contain both L-allose and L-psicose.[2] Unlike some other isomerase reactions, the formation of other sugar epimers as byproducts is not reported as a significant issue with this specific enzyme.[2][3] Additionally, non-enzymatic browning can occur at elevated temperatures and alkaline pH, leading to colored impurities that complicate purification.

Q3: How can I maximize the yield of L-allose?

A3: Maximizing the final isolated yield of L-allose involves optimizing both the enzymatic conversion and the subsequent purification steps. For the enzymatic reaction, it is crucial to operate under optimal conditions of pH, temperature, and enzyme concentration to reach equilibrium efficiently.[2][3] Since the isomerization is reversible, consider strategies to shift the equilibrium towards L-allose formation, if compatible with your system. Effective purification techniques, such as column chromatography followed by crystallization, are essential to isolate pure L-allose from the unreacted L-psicose.[1][2][3]

Q4: My reaction mixture is turning brown. What is causing this and how can I prevent it?

A4: A brown coloration in your reaction mixture is likely due to non-enzymatic browning reactions, such as the Maillard reaction. This can be triggered by the combination of sugars and any residual amino acids or proteins, especially under alkaline pH conditions and at elevated temperatures. To mitigate this, ensure your substrate and enzyme preparations are of high purity. Operating at the lower end of the optimal temperature and pH range for the enzyme can also help to reduce the rate of browning reactions while still allowing for efficient enzymatic conversion.

Q5: What is a typical conversion yield for the isomerization of L-psicose to L-allose?

A5: The enzymatic isomerization of L-psicose to L-allose is an equilibrium-limited reaction. At equilibrium, the ratio of L-allose to L-psicose is approximately 33:67 to 35:65.[1][2] This means that the maximum conversion yield of L-allose in the reaction mixture is around 33-35%.[1][2] The final isolated yield of crystalline L-allose after purification will likely be lower, with reported yields around 23%.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps & Solutions
Low L-allose yield (<30%)	Reaction has not reached equilibrium.	- Increase the reaction time and monitor the L-allose concentration at regular intervals using HPLC to ensure a plateau is reached.[2] - Increase the enzyme concentration to accelerate the reaction rate.
Suboptimal reaction conditions.	- Verify that the pH of the reaction buffer is optimal for the L-ribose isomerase (e.g., pH 9.0 for L-RI from C. parahominis).[2] - Ensure the reaction is conducted at the optimal temperature (e.g., 40°C for L-RI from C. parahominis).[2]
Enzyme inactivation.	- Perform an activity assay on your enzyme stock to confirm its viability. - If using an immobilized enzyme, check for a decrease in activity after multiple uses. The L-RI from C. parahominis has been shown to be reusable for up to 7 cycles without a significant drop in activity.[1][2]
Reaction is slow or stalled	Presence of inhibitors.	- Ensure high purity of the L-psicose substrate and other reagents.
Insufficient enzyme concentration.	- Increase the amount of L-ribose isomerase in the reaction mixture.
Difficulty in purifying L-allose	Inefficient separation from L-psicose.	- Optimize the chromatographic separation method. This may involve adjusting the stationary phase, mobile phase composition, and flow rate. - For crystallization, ensure the L-allose solution is sufficiently concentrated (e.g., up to 70%) and pure before cooling.[1][2]
Presence of colored byproducts	Non-enzymatic browning.	- Lower the reaction temperature and pH, while still maintaining reasonable enzyme activity. - Use highly purified substrate and enzyme to minimize contaminants that can participate in browning reactions.

Quantitative Data Summary

Table 1: Enzymatic Conversion of L-psicose to L-allose using L-ribose Isomerase from Cellulomonas parahominis MB426

Parameter	Value	Reference
Substrate	L-psicose	[1][2]
Enzyme	L-ribose isomerase (immobilized)	[1][2]
Substrate Concentration	10% (w/w)	[2]
Temperature	40°C	[2]
pH	9.0 (50 mM Glycine-NaOH buffer)	[2]
Equilibrium Conversion Yield	~33-35% L-allose	[1][2]
Final Isolated Yield (Crystalline)	23% L-allose	[1][2]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of L-allose from L-psicose

This protocol is based on the method using recombinant L-ribose isomerase from Cellulomonas parahominis MB426.

1. Materials:

• Recombinant L-ribose Isomerase (L-RI) from C. parahominis MB426 (immobilized on a suitable resin, e.g., DIAION HPA25L)[1][2]

• L-psicose

• 50 mM Glycine-NaOH buffer (pH 9.0)

• Reaction vessel with temperature control

• Filtration system

2. Enzyme Reaction Setup:

• Prepare a 10% (w/w) L-psicose solution in 50 mM Glycine-NaOH buffer (pH 9.0).

• Add the immobilized L-RI to the L-psicose solution in the reaction vessel. A typical enzyme loading is around 2000 units for a 24-hour reaction.[2]

• Incubate the reaction mixture at 40°C with agitation for 24 hours to reach equilibrium.[2]

• Monitor the reaction progress by taking samples periodically and analyzing the sugar composition by HPLC.

3. Product Recovery:

• Once equilibrium is reached, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can be washed and reused for subsequent batches.[2]

• The resulting solution will contain a mixture of L-allose and unreacted L-psicose.

Protocol 2: Purification of L-allose

1. Materials:

• Reaction mixture containing L-allose and L-psicose

• Chromatography system (e.g., column chromatography)

• Evaporator

• Crystallization vessel

2. Purification Procedure:

• Apply the reaction mixture to a suitable chromatography column to separate L-allose from L-psicose.

• Collect the fractions containing pure L-allose.

• Combine the pure L-allose fractions and concentrate the solution using an evaporator to approximately 70% (w/w).[2]

• Transfer the concentrated L-allose solution to a crystallization vessel and store at 4°C to induce crystallization.[1][2]

• Collect the L-allose crystals by filtration.

Visualizations

Caption: Experimental workflow for L-allose synthesis and purification.

References

• 1. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]

optimizing reaction conditions for L-rhamnose isomerase

Welcome to the technical support center for L-rhamnose (B225776) isomerase (L-RI). This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues encountered when working with this versatile enzyme.

Frequently Asked Questions (FAQs)

Q1: What is L-rhamnose isomerase and what are its primary applications?

L-rhamnose isomerase (EC 5.3.1.14) is an enzyme that catalyzes the reversible isomerization of L-rhamnose to L-rhamnulose (B173794).[1][2][3] It is a key enzyme in the microbial metabolism of L-rhamnose.[1][2] Beyond its native function, L-RI has garnered significant attention for its broad substrate specificity, enabling it to catalyze the isomerization of various other rare sugars.[1][2] This property makes it a valuable biocatalyst in the food and pharmaceutical industries for the production of rare sugars like D-allose (B117823), L-talose, and L-fructose (B118286), which have applications as low-calorie sweeteners and precursors for pharmaceutical compounds.[1][4][5]

Q2: What are the optimal reaction conditions for L-rhamnose isomerase activity?

The optimal reaction conditions for L-rhamnose isomerase can vary depending on the microbial source of the enzyme. However, most L-RIs are thermophilic, exhibiting maximal activity at elevated temperatures and neutral to slightly alkaline pH.

Optimal Temperature: The optimal temperature for L-rhamnose isomerases generally falls between 60°C and 90°C.[1] For instance, the L-RI from Caldicellulosiruptor obsidiansis shows maximal activity at 85°C, while the enzyme from Bacillus subtilis works best at 70°C.[4][5]

Optimal pH: Most characterized L-rhamnose isomerases function optimally in a pH range of 7.0 to 9.0.[6] However, some variants, like the one from the probiotic Lactobacillus rhamnosus Probio-M9, are active in acidic conditions, with an optimal pH of 5.5.[1] Operating at a slightly acidic or neutral pH can be advantageous to prevent the Maillard reaction and the formation of unwanted by-products at high temperatures.[6]

Metal Ion Requirements: L-rhamnose isomerases are typically metal-dependent enzymes, requiring divalent metal ions for their catalytic activity.[1][4] These enzymes possess two metal-binding sites: a structural site (M1) that aids in substrate binding and a catalytic site (M2) involved in the hydride shift mechanism.[1][4] Manganese (Mn²⁺) and Cobalt (Co²⁺) are the most common and effective activators for most L-RIs.[4][5][6] The presence of a chelating agent like EDTA will often lead to a significant loss of enzyme activity.[7]

Q3: Does L-rhamnose isomerase have broad substrate specificity?

Yes, one of the most significant characteristics of L-rhamnose isomerase for biotechnological applications is its broad substrate specificity.[1][2] While its primary substrate is L-rhamnose, many L-RIs can efficiently catalyze the isomerization of other aldose and ketose sugars.[8] For example, L-RI from Pseudomonas stutzeri can act on a wide range of substrates including L-lyxose, L-mannose, D-ribose, and D-allose.[1][8] This versatility is exploited for the enzymatic production of various rare sugars.[1][2]

Troubleshooting Guide

Problem 1: Low or No Enzyme Activity

Low or no enzymatic activity is a frequent issue. The following troubleshooting workflow can help identify the potential cause.

Caption: Troubleshooting workflow for low L-RI activity.

Detailed Troubleshooting Steps:

• Verify Assay Conditions: Ensure the pH, temperature, and buffer composition of your reaction mixture align with the optimal conditions for your specific L-rhamnose isomerase. Refer to the data tables below for typical ranges. For example, an assay at pH 5.0 for an enzyme with an optimum of pH 8.0 will yield very low activity.

• Check for Metal Ion Cofactors: Most L-RIs are metal-dependent, with Mn²⁺ or Co²⁺ being crucial for activity.[4][5][6] The absence of these cofactors, or the presence of chelating agents like EDTA in your buffers, can completely inactivate the enzyme.[7] Try supplementing the reaction mixture with 1 mM MnCl₂ or CoCl₂.

• Assess Enzyme Integrity and Concentration: Run an SDS-PAGE gel to confirm the presence and purity of your enzyme at the correct molecular weight (typically 45-49 kDa).[9] If the protein is degraded or has formed aggregates, the activity will be compromised. Consider purifying the enzyme if you are using a crude lysate.

• Consider Substrate/Product Inhibition: High concentrations of the substrate (e.g., L-rhamnose) or product (e.g., L-rhamnulose) can sometimes inhibit enzyme activity. Try running the assay with a range of substrate concentrations to determine if inhibition is occurring.

• Review Storage and Handling: Improper storage or repeated freeze-thaw cycles can lead to denaturation and loss of activity.[10] Ensure the enzyme is stored at the recommended temperature in a suitable buffer. It is advisable to store the enzyme in small aliquots to avoid multiple freeze-thaw cycles.

Problem 2: Poor Enzyme Stability at High Temperatures

While many L-rhamnose isomerases are thermostable, they can still lose activity over time, especially during prolonged incubations at their optimal temperatures.

• Half-Life Considerations: The thermal stability of an enzyme is often described by its half-life (t₁/₂) at a specific temperature. For example, the L-RI from Clostridium stercorarium has a half-life of 9.5 hours at 70°C, but this drops to 1.9 hours at 75°C.[9][11] Operating at a slightly lower temperature can significantly extend the enzyme's operational stability.

• Cofactor Presence: The presence of the activating metal ion (e.g., Co²⁺) can enhance thermostability. The L-RI from Caldicellulosiruptor obsidiansis shows significantly longer half-lives at high temperatures in the presence of Co²⁺.[5]

• Protein Engineering: For industrial applications requiring high thermostability, protein engineering strategies such as site-directed mutagenesis have been successfully employed to improve the stability of L-RIs.[12][13]

• Immobilization: Immobilizing the enzyme on a solid support can improve its stability and allow for easier reuse, which is particularly beneficial for continuous production processes.[14]

Data and Protocols

Optimal Reaction Conditions for L-Rhamnose Isomerases from Various Sources

Enzyme Source	Optimal pH	Optimal Temperature (°C)	Required Metal Ion	Reference
Caldicellulosiruptor obsidiansis	8.0	85	Co²⁺	[5][9]
Clostridium stercorarium	7.0	75	Mn²⁺	[9][11]
Bacillus subtilis	Not specified	70	Mn²⁺	[4][15]
Chloroflexus islandicus (metagenomic)	7.0	75	Co²⁺ or Mn²⁺	[6]
Lactobacillus rhamnosus Probio-M9	5.5	Not specified	Not specified	[1]
Mesorhizobium loti	9.0	60	Mn²⁺	[7]

Thermostability of Selected L-Rhamnose Isomerases

Enzyme Source	Temperature (°C)	Half-life (h)	Reference
Clostridium stercorarium	65	22.8	[9][11]
70	9.5	[9][11]
75	1.9	[9][11]
80	0.2	[9][11]
Caldicellulosiruptor obsidiansis (with Co²⁺)	70	24.75	[5]
75	11.55	[5]
80	4.15	[5]
85	3.30	[5]
Chloroflexus islandicus (metagenomic)	65	~288 (12 days)	[6]
70	~120 (5 days)	[6]

Experimental Protocols

Protocol 1: Standard Activity Assay for L-Rhamnose Isomerase (Cysteine-Carbazole Method)

This protocol is used to determine the amount of ketose (e.g., L-rhamnulose) produced from an aldose substrate (e.g., L-rhamnose).

Caption: Workflow for L-RI activity assay.

Methodology:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture (e.g., 0.5 mL total volume) containing the appropriate buffer (e.g., 100 mM Glycine-NaOH, pH 8.5), 1 mM of the required metal cofactor (e.g., MnCl₂), and a suitable amount of the enzyme solution.[4][16]

• Initiate Reaction: Start the reaction by adding the substrate, L-rhamnose, to a final concentration of 1%.[4]

• Incubation: Incubate the reaction mixture at the enzyme's optimal temperature (e.g., 60°C) for a defined period (e.g., 30 minutes).[4]

• Termination: Stop the reaction by adding a small volume of 10% trichloroacetic acid (TCA).[16]

• Product Quantification (Cysteine-Carbazole Method):

  • To a sample of the reaction mixture, add 1.5% cysteine hydrochloride solution, followed by 70% sulfuric acid.

  • Add 0.12% carbazole solution and incubate at room temperature to allow for color development.[16]

  • Measure the absorbance at 540 nm using a spectrophotometer.[16]

• Standard Curve: Prepare a standard curve using known concentrations of the product (e.g., L-rhamnulose) to calculate the amount formed in the enzymatic reaction.

Protocol 2: Production of D-Allose from D-Psicose

This protocol is based on a high-yield production method using the L-rhamnose isomerase from Clostridium stercorarium.[14]

• Enzyme Preparation: Use a purified, recombinant L-rhamnose isomerase from Clostridium stercorarium.

• Reaction Setup: Prepare a reaction mixture containing:

  • Substrate: D-psicose (600 g/L)

  • Enzyme: 27 U/L of L-rhamnose isomerase

  • Buffer: 50 mM HEPES, pH 7.0

  • Cofactor: 1 mM MnCl₂

• Incubation: Incubate the reaction at 70°C for 2.5 hours.[14]

• Termination and Analysis:

  • Terminate the reaction by boiling the mixture for 10 minutes to denature the enzyme.[14]

  • Centrifuge to remove the precipitated protein.

  • Analyze the supernatant for D-allose and remaining D-psicose concentrations using High-Performance Liquid Chromatography (HPLC).[14]

This protocol has been reported to achieve a D-allose concentration of 199 g/L with a conversion yield of 33%.[11]

References

• 1. L-rhamnose isomerase: a crucial enzyme for rhamnose catabolism and conversion of rare sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. L-Rhamnose isomerase and its use for biotechnological production of rare sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. L-rhamnose isomerase - Wikipedia [en.wikipedia.org]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Characterization of a thermostable recombinant l-rhamnose isomerase from Caldicellulosiruptor obsidiansis OB47 and its application for the production of l-fructose and l-rhamnulose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A novel thermotolerant l-rhamnose isomerase variant for biocatalytic conversion of d-allulose to d-allose - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Novel reactions of L-rhamnose isomerase from Pseudomonas stutzeri and its relation with D-xylose isomerase via substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Improving Thermostability and Catalytic Behavior of l-Rhamnose Isomerase from Caldicellulosiruptor obsidiansis OB47 toward d-Allulose by Site-Directed Mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]

Technical Support Center: β-L-Allopyranose Stability in Solution

Welcome to the technical support center for β-L-Allopyranose. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of β-L-Allopyranose in solution. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for β-L-Allopyranose solutions?

A1: For short-term storage (up to one week), it is recommended to store aqueous solutions of β-L-Allopyranose at 2-8°C. For long-term storage, aliquoting the solution into single-use volumes and storing at -20°C or -80°C is advisable to minimize degradation from freeze-thaw cycles.[1] Solid, crystalline β-L-Allopyranose should be stored in a cool, dry, and dark place in a tightly sealed container.[1]

Q2: How stable is β-L-Allopyranose in aqueous solution at room temperature?

A2: While relatively stable for short durations, prolonged storage of β-L-Allopyranose in aqueous solution at room temperature is not recommended. Like other reducing sugars, it can undergo slow anomerization, isomerization, and degradation.[1] For experiments requiring high precision, it is best to prepare fresh solutions or use freshly thawed aliquots.

Q3: What is the effect of pH on the stability of β-L-Allopyranose in solution?

A3: The stability of aldoses like L-Allopyranose is significantly influenced by pH. Generally, neutral to slightly acidic conditions (pH 4-7) provide the best stability.[1] In alkaline solutions, β-L-Allopyranose can undergo enolization, which can lead to epimerization (conversion to other L-sugars) and degradation into various acidic byproducts.[1]

Q4: Can I autoclave solutions of β-L-Allopyranose?

A4: Autoclaving solutions of β-L-Allopyranose is not recommended. The high temperatures and pressures of autoclaving can cause significant degradation, including caramelization (browning) and the formation of various byproducts.[1] If sterile solutions are required, filter sterilization using a 0.22 µm filter is the preferred method.

Q5: Why is the β-anomer of a pyranose sugar generally more stable than the α-anomer?

A5: The greater stability of the β-anomer in pyranose sugars like glucose is often attributed to its stereochemistry. In the chair conformation of β-D-glucopyranose, all large substituents (hydroxyl groups and the CH₂OH group) are in the more stable equatorial positions, minimizing steric hindrance.[2] In contrast, the α-anomer has the anomeric hydroxyl group in the axial position, which can lead to steric clashes.[2] Additionally, intramolecular hydrogen bonding can contribute to the stability of the β-anomer.[3] While this is a general principle for D-glucose, the specific energetic preferences for L-allopyranose anomers may vary.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent experimental results over time.	Degradation of β-L-Allopyranose in stock solutions.	Prepare fresh solutions for each experiment or use single-use frozen aliquots. Store stock solutions at ≤ -20°C.[1]
Unexpected peaks in analytical chromatography (e.g., HPLC).	1. Isomerization or epimerization of β-L-Allopyranose. 2. Degradation into byproducts due to pH or temperature instability.	1. Analyze freshly prepared solutions. 2. Ensure the pH of the solution is maintained in the optimal range (pH 4-7).[1] 3. Avoid exposing solutions to high temperatures.[1]
Browning or discoloration of the solution, especially upon heating.	Caramelization or Maillard reaction (if amines are present).	Avoid heating β-L-Allopyranose solutions to high temperatures.[1][4] If a reaction requires heat, use the lowest effective temperature for the shortest possible duration.
A gradual decrease in the pH of the solution.	Degradation of β-L-Allopyranose into acidic byproducts, particularly under alkaline or high-temperature conditions.	Use a buffer to maintain a stable pH, preferably within the neutral to slightly acidic range.[1]
Reduced biological or chemical activity in assays.	1. Anomerization to the less active anomer. 2. Epimerization to other sugars with different activities. 3. Degradation of the molecule.	1. Use freshly prepared solutions. 2. If possible, confirm the anomeric and isomeric purity of the solution using appropriate analytical techniques (e.g., NMR, HPLC).

Data Presentation

Table 1: General Stability of L-Allopyranose in Aqueous Solution Under Various Conditions *

Condition	pH	Temperature	Expected Stability	Potential Degradation Products
Optimal Storage	6.0 - 7.0	-80°C to -20°C	High (months)	Minimal
Short-term Storage	6.0 - 7.0	2 - 8°C	Moderate (days to a week)	Trace anomers and isomers
Room Temperature	6.0 - 7.0	20 - 25°C	Low (hours to days)	Anomers, epimers, degradation acids
Acidic	< 4.0	25°C	Moderate	Isomerization and dehydration products
Alkaline	> 8.0	25°C	Very Low	Epimers (e.g., L-psicose), acidic byproducts[1]
Elevated Temperature	6.0 - 7.0	> 40°C	Very Low	Caramelization products, various byproducts[1][4]

*Note: Specific quantitative data for the stability of β-L-Allopyranose is limited. This table is based on general principles of sugar chemistry and data for the enantiomer, D-Allose.[1][4] Researchers should perform their own stability studies for their specific experimental conditions.

Experimental Protocols

Protocol 1: General Stability Assessment of β-L-Allopyranose using HPLC

This protocol outlines a general method for assessing the stability of β-L-Allopyranose under different pH and temperature conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• β-L-Allopyranose
• High-purity water (HPLC grade)
• Buffers of various pH values (e.g., citrate (B86180) for acidic, phosphate (B84403) for neutral, borate (B1201080) for alkaline)
• HPLC system with a suitable column for sugar analysis (e.g., an amino-based column) and a refractive index (RI) detector.
• Temperature-controlled incubators or water baths.

2. Preparation of Solutions:

• Prepare a stock solution of β-L-Allopyranose (e.g., 10 mg/mL) in high-purity water.
• For each condition to be tested (different pH and temperature), dilute the stock solution with the appropriate buffer to a final concentration (e.g., 1 mg/mL).

3. Incubation:

• Aliquot the buffered β-L-Allopyranose solutions into vials for each time point to be tested (e.g., 0, 2, 4, 8, 24, 48 hours).
• Place the vials in the respective temperature-controlled environments.

4. HPLC Analysis:

• At each time point, remove a vial from each condition and quench any reaction by cooling it on ice or adding a quenching agent if necessary.
• Analyze the samples by HPLC. The mobile phase and column temperature will depend on the specific column used. A common mobile phase for amino columns is an acetonitrile/water gradient.
• Monitor the chromatogram for the appearance of new peaks (indicating degradation products or isomers) and a decrease in the area of the main β-L-Allopyranose peak.

5. Data Analysis:

• Calculate the percentage of remaining β-L-Allopyranose at each time point relative to the initial concentration (time 0).
• Plot the percentage of remaining β-L-Allopyranose against time for each condition to determine the degradation rate.

Visualizations

Caption: Workflow for assessing the stability of β-L-Allopyranose.

Caption: Potential degradation pathways of β-L-Allopyranose in solution.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Chiral Separation of Allose Enantiomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the chiral separation of D-allose and L-allose.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for separating allose enantiomers?

A1: High-Performance Liquid Chromatography (HPLC) is the most widely used method for the separation and analysis of chiral compounds, including sugars like allose.[] This technique, particularly when paired with a chiral stationary phase (CSP), is well-suited for resolving the stereoisomers of polar and thermally sensitive molecules.[]

Q2: Which type of HPLC column is best suited for allose enantiomer separation?

A2: Polysaccharide-based chiral stationary phases are highly effective for the enantioseparation of a wide range of compounds, including sugars.[2][3] Columns with chiral selectors such as amylose (B160209) or cellulose (B213188) derivatives (e.g., Chiralpak® series) are excellent starting points for developing a separation method for allose enantiomers.[3][4] Immobilized polysaccharide CSPs are often preferred as they offer greater stability and compatibility with a broader range of solvents.[2]

Q3: Can I use the same column for normal-phase, reversed-phase, and polar organic modes?

A3: Many modern polysaccharide-based chiral columns are versatile and can be used in normal-phase, reversed-phase, and polar organic modes.[2] This flexibility allows for extensive method development to achieve optimal separation. However, it is crucial to consult the column manufacturer's guidelines to ensure compatibility and prevent irreversible damage to the stationary phase.[5]

Q4: Why is temperature control important in the chiral separation of allose?

A4: Temperature is a critical parameter in chiral HPLC as it influences both the thermodynamics and kinetics of the interaction between the enantiomers and the chiral stationary phase.[6] Changes in temperature can affect retention times, resolution, and in some cases, even reverse the elution order of the enantiomers.[3][7] Therefore, maintaining a stable and optimized column temperature is essential for reproducible results.

Q5: What are common mobile phase additives used in chiral separations?

A5: Mobile phase additives can significantly impact the selectivity of a chiral separation.[3] For separations in normal-phase or polar organic modes, small amounts of acids (e.g., acetic acid, formic acid) or bases (e.g., diethylamine (B46881), triethylamine) are often used to improve peak shape and resolution.[8] In reversed-phase mode, buffers are used to control the pH. The choice and concentration of the additive may need to be optimized for the specific separation of allose enantiomers.

Troubleshooting Guide

Issue 1: Poor or No Resolution of Enantiomers

Possible Causes & Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The current CSP may not provide sufficient chiral recognition for allose.

  • Solution: Screen different types of polysaccharide-based CSPs (e.g., both amylose and cellulose derivatives).[3] The nature of the polysaccharide backbone (amylose vs. cellulose) can lead to different selectivities.[3]

• Incorrect Mobile Phase Composition: The mobile phase may not be optimal for inducing the necessary diastereomeric interactions on the column.

  • Solution 1: If using normal phase (e.g., hexane/alcohol), systematically vary the alcohol (e.g., isopropanol, ethanol) and its percentage in the mobile phase.[9]

  • Solution 2: Explore polar organic and reversed-phase modes, as a change in the elution mode can dramatically alter selectivity.[3]

  • Solution 3: Introduce or adjust the concentration of an acidic or basic additive. Even small changes can significantly impact resolution.[3]

• Suboptimal Temperature: The column temperature may not be ideal for this specific separation.

  • Solution: Systematically vary the column temperature (e.g., in 5 °C increments from 10 °C to 40 °C).[8] Note that for some separations, resolution can improve at lower or higher temperatures.[6]

Issue 2: Peak Tailing or Broad Peaks

Possible Causes & Solutions:

• Secondary Interactions: Unwanted interactions between allose and the stationary phase can cause peak tailing.

  • Solution: Add a modifier to the mobile phase. For example, a small amount of a basic additive like diethylamine can often improve the peak shape of polar analytes.[8]

• Sample Overload: Injecting too concentrated a sample can lead to broad, asymmetric peaks.

  • Solution: Dilute the sample and reinject.

• Sample Solvent Incompatibility: The solvent used to dissolve the sample may be too strong compared to the mobile phase, causing peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[10] If a stronger solvent is necessary, minimize the injection volume.

Issue 3: Irreproducible Retention Times and/or Resolution

Possible Causes & Solutions:

• Lack of Column Equilibration: Insufficient equilibration time between runs or after changing the mobile phase is a common cause of shifting retention times.

  • Solution: Ensure the column is thoroughly equilibrated with the mobile phase before each injection. This is particularly important when using mobile phases with additives.

• Temperature Fluctuations: An unstable column temperature will lead to inconsistent retention.

  • Solution: Use a reliable column oven and allow sufficient time for the column to reach the set temperature.

• Additive Memory Effects: Traces of acidic or basic additives from previous runs can linger on the stationary phase and affect subsequent analyses.[11]

  • Solution: Dedicate a column to a specific method (e.g., acidic or basic additives) or implement a rigorous column flushing procedure between methods.[11]

Issue 4: Reversal of Enantiomer Elution Order

Possible Causes & Solutions:

• Change in Separation Mechanism: The elution order of enantiomers can be highly sensitive to the separation conditions.

  • Explanation: A change in the mobile phase composition (e.g., type of alcohol, additive) or column temperature can alter the dominant interactions between the allose enantiomers and the CSP, leading to a reversal in elution order.[3][12]

  • Action: This is not necessarily a problem, but it is critical to re-verify the identity of each peak if any method parameters are changed. This can be done by injecting a standard of a single enantiomer (if available).[]

Experimental Protocols

Protocol 1: Chiral HPLC Method Screening for Allose Enantiomers

This protocol outlines a systematic approach to screen for suitable separation conditions.

• Column Selection:

  • Select a primary screening column, for example, a polysaccharide-based CSP like Chiralpak® IA (amylose derivative) or Chiralpak® IC (cellulose derivative).

• Sample Preparation:

  • Prepare a 1 mg/mL solution of racemic allose.

  • Dissolve the sample in a solvent compatible with the initial mobile phase (e.g., a 50:50 mixture of hexane/isopropanol for normal phase).

• Screening Conditions:

  • Mode 1: Normal Phase

    • Mobile Phase A: n-Hexane / Isopropanol (90:10, v/v)

    • Mobile Phase B: n-Hexane / Ethanol (90:10, v/v)

  • Mode 2: Polar Organic

    • Mobile Phase C: Acetonitrile / Methanol (98:2, v/v)

  • Mode 3: Reversed Phase

    • Mobile Phase D: Water / Acetonitrile (50:50, v/v)

  • General Parameters:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25 °C

    • Detection: Refractive Index (RI) or UV (if derivatized).

    • Injection Volume: 5 µL

• Evaluation:

  • Analyze the chromatograms from each condition for any signs of separation. If partial separation is observed, proceed to the optimization protocol.

Protocol 2: Method Optimization

Based on the most promising results from the screening protocol (e.g., partial separation in Normal Phase A), perform the following optimization steps:

• Optimize Mobile Phase Ratio:

  • Vary the percentage of the alcohol modifier. For example, test n-Hexane / Isopropanol ratios of 95:5, 90:10, and 85:15.

• Optimize with Additives:

  • To the best mobile phase from the previous step, add a small amount of an additive. For example, add 0.1% diethylamine (DEA) or 0.1% trifluoroacetic acid (TFA).

• Optimize Temperature:

  • Using the best mobile phase composition, analyze the sample at different column temperatures, for example, 15 °C, 25 °C, and 35 °C.

Quantitative Data Summary

The following tables provide representative starting conditions for the chiral separation of monosaccharides on polysaccharide-based columns. Optimal values for allose must be determined experimentally.

Table 1: Typical Normal Phase Conditions

Parameter	Condition 1	Condition 2	Condition 3
Stationary Phase	Amylose-based CSP	Cellulose-based CSP	Amylose-based CSP
Mobile Phase	n-Hexane/Isopropanol	n-Hexane/Ethanol	n-Hexane/Isopropanol/DEA
Ratio (v/v)	90:10	80:20	85:15:0.1
Flow Rate	1.0 mL/min	1.0 mL/min	0.8 mL/min
Temperature	25 °C	30 °C	20 °C

Table 2: Typical Reversed-Phase and Polar Organic Conditions

Parameter	Condition 4 (Reversed-Phase)	Condition 5 (Polar Organic)
Stationary Phase	Immobilized Amylose-based CSP	Immobilized Cellulose-based CSP
Mobile Phase	Water/Acetonitrile	Acetonitrile/Methanol
Ratio (v/v)	60:40	95:5
Flow Rate	0.7 mL/min	1.0 mL/min
Temperature	35 °C	25 °C

Visualizations

Caption: Workflow for developing a chiral separation method for allose enantiomers.

Caption: Decision tree for troubleshooting poor resolution in chiral separations.

References

• 2. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bgb-analytik.com [bgb-analytik.com]
• 6. Temperature and eluent composition effects on enantiomer separation of carvedilol by high-performance liquid chromatography on immobilized amylose-based chiral stationary phases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Enzyme Stability for Continuous L-Sugar Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the continuous production of L-sugars using stabilized enzymes.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments, providing potential causes and actionable solutions.

1. Issue: Rapid Loss of Enzyme Activity in a Continuous Packed-Bed Reactor.

• Potential Cause 1: Enzyme Leaching. The enzyme may be detaching from the support matrix and washing out with the product stream. This is common with non-covalent immobilization methods like physical adsorption.[1][2]

  • Solution:

    • Switch to a covalent immobilization method to form a stronger, more stable bond between the enzyme and the support.[1][2]

    • Optimize the cross-linking agent (e.g., glutaraldehyde) concentration and cross-linking time to ensure a robust attachment.

    • If using adsorption, consider a support with a higher affinity for the enzyme or modify the surface of the support to enhance binding.

• Potential Cause 2: Thermal Denaturation. The operating temperature of the reactor may be too high for the enzyme, causing it to unfold and lose its catalytic function.

  • Solution:

    • Lower the operating temperature of the reactor. Note that this may also decrease the reaction rate.

    • Select a more thermostable enzyme, potentially from a thermophilic organism.

    • Employ protein engineering techniques, such as site-directed mutagenesis, to introduce stabilizing mutations.[3]

    • Immobilization itself can enhance thermal stability; ensure your immobilization protocol is optimized for this purpose.[4]

• Potential Cause 3: pH Instability. The local pH within the reactor may be shifting away from the enzyme's optimal pH range, leading to a loss of activity.

  • Solution:

    • Ensure the feed stream is adequately buffered to the optimal pH of the immobilized enzyme.

    • Select an immobilization support that does not alter the local microenvironment pH.

    • Immobilization can often broaden the operational pH range of an enzyme; verify the optimal pH of your immobilized enzyme as it may differ from the free enzyme.[5]

2. Issue: Reactor Clogging or Increased Backpressure.

• Potential Cause 1: Support Particle Compaction. The physical pressure from the continuous flow can cause soft or irregularly shaped support particles to compress, reducing the void space and impeding flow.

  • Solution:

    • Use rigid, spherical support materials (e.g., silica (B1680970) beads, macroporous resins) that can withstand the operational pressures.

    • Optimize the particle size and size distribution to ensure good packing density without excessive compaction.

• Potential Cause 2: Substrate or Product Fouling. The substrate, product, or impurities in the feed stream may precipitate or adsorb onto the support material, blocking the pores and channels of the packed bed.

  • Solution:

    • Pre-filter the substrate feed to remove any particulate matter.

    • If the product has low solubility, consider a two-phase system or in-line product removal to prevent precipitation.

    • Periodically backflush the reactor with a suitable buffer or solvent to remove accumulated foulants.

• Potential Cause 3: Microbial Contamination. The presence of microorganisms can lead to biofilm formation, which can clog the reactor.

  • Solution:

    • Sterilize the reactor and support material before packing.

    • Operate under aseptic conditions and consider adding antimicrobial agents to the feed stream if compatible with the enzyme.

    • Operate at temperatures that are not conducive to microbial growth, if permissible for the enzyme.[6]

Frequently Asked Questions (FAQs)

Q1: Which enzyme immobilization method is best for continuous L-sugar production?

A1: The best method depends on the specific enzyme and process conditions. However, for continuous processes, covalent binding is often preferred due to its ability to prevent enzyme leaching and provide high stability.[1][2] Methods like entrapment in polymers (e.g., calcium alginate) can also be effective, but may introduce mass transfer limitations.[7] Physical adsorption is the simplest method but is prone to enzyme leakage under continuous flow.[1]

Q2: How can I increase the operational stability of my immobilized enzyme for longer production runs?

A2: Several strategies can be employed:

• Multipoint Covalent Attachment: Creating multiple covalent bonds between the enzyme and the support significantly increases rigidity and stability.[3][4]

• Use of Stabilizing Additives: Including polyols (e.g., sorbitol, glycerol) or sugars (e.g., trehalose) in the reaction medium can help maintain the enzyme's conformational stability.[8][9][10]

• Protein Engineering: Techniques like directed evolution or rational design can be used to create more robust enzyme variants with higher intrinsic stability.[3][11]

• Optimize Reaction Conditions: Operating at the optimal pH and temperature for the immobilized enzyme is crucial. Note that these optima may shift upon immobilization.[5]

Q3: What is a typical half-life for an immobilized enzyme in a continuous reactor, and how is it measured?

A3: The apparent half-life of an immobilized enzyme can range from hours to several months, depending on the enzyme, immobilization method, and operating conditions. For example, some immobilized enzymes have shown half-lives of over 100 hours at elevated temperatures.[12] It can be determined by monitoring the enzyme's activity over time under continuous operation. This can be done in two ways:

• Constant Conversion Policy: The flow rate is gradually decreased to maintain a constant product conversion rate. The half-life is the time it takes for the flow rate to be reduced to half of its initial value.[13]

• Constant Flow Rate Policy: The flow rate is kept constant, and the product conversion is monitored. The half-life is the time it takes for the conversion rate to drop to half of its initial value.[13]

Q4: Can I reuse my immobilized enzyme?

A4: Yes, reusability is a primary advantage of enzyme immobilization.[4] After a production run, the immobilized enzyme can be washed and stored under appropriate conditions (e.g., in a buffer at 4°C) for future use. The number of times it can be reused depends on the stability of the enzyme and the harshness of the reaction and cleaning conditions. Some immobilized enzymes have been shown to be reusable for over 10 cycles with minimal loss of activity.[14]

Data Presentation

Table 1: Comparison of Immobilization Methods on Enzyme Stability (Illustrative Examples)

Enzyme	Support Material	Immobilization Method	Key Stability Enhancement	Reference
β-glucosidase	Silica Gel	Covalent Binding	Increased thermal stability; retained all initial activity after 2h at 55°C, whereas free enzyme retained 89.25%.	[5]
Inulinase	Chitosan (B1678972) Beads	Covalent Binding	Increased thermal stability at 50°C and 60°C compared to the free enzyme.	[15]
D-psicose 3-epimerase	Duolite A568	Adsorption	Half-life at 50°C increased 128-fold compared to the free enzyme.	[12]
Invertase	Starch-Copper Nanocomposite	Adsorption	Retained 49% of its activity after ten cycles of reuse.	[14]

Note: Data presented is for enzymes used in various sugar processing applications and serves as a comparative reference for L-sugar production systems.

Experimental Protocols

Protocol 1: Covalent Immobilization of Isomerase on Glutaraldehyde-Activated Chitosan Beads

This protocol provides a general procedure for the covalent immobilization of an isomerase, which can be adapted for enzymes used in L-sugar production.

Materials:

• Chitosan beads (3-4 mm diameter)

• 1.5% (v/v) Acetic acid

• 2% (w/v) NaOH

• Glutaraldehyde (B144438) solution (e.g., 2% v/v)

• Phosphate (B84403) buffer (0.1 M, pH 7.0)

• Purified isomerase solution

• Distilled water

Procedure:

• Prepare Chitosan Beads: Dissolve chitosan powder in 1.5% acetic acid with stirring. Drop the chitosan solution into a 2% NaOH solution to form beads. Allow the beads to harden for at least 2 hours.[16][17]

• Wash and Activate Beads: Thoroughly wash the chitosan beads with distilled water until the washings are neutral.

• Cross-linking with Glutaraldehyde: Immerse the chitosan beads in a glutaraldehyde solution (e.g., 2% v/v in 0.1 M phosphate buffer, pH 7.0) and shake gently at room temperature overnight. This activates the beads by introducing aldehyde groups.[15][18]

• Wash Activated Beads: Wash the glutaraldehyde-activated beads extensively with distilled water to remove any unbound glutaraldehyde.

• Enzyme Immobilization: Immerse the activated beads in a solution of the purified isomerase in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 6.0-7.0). Gently agitate the mixture at 4°C for a specified time (e.g., 12-24 hours) to allow for covalent bond formation between the enzyme's amino groups and the aldehyde groups on the beads.[18]

• Wash and Store: After immobilization, separate the beads from the enzyme solution. Wash the immobilized enzyme beads with buffer to remove any non-covalently bound enzyme. Store the immobilized enzyme at 4°C in a suitable buffer until use.

Protocol 2: Setup and Operation of a Continuous Packed-Bed Reactor

This protocol describes the basic setup for a continuous enzymatic reaction.

Materials:

• Immobilized enzyme beads

• Glass or stainless steel column (bioreactor)

• Peristaltic pump

• Substrate feed reservoir

• Product collection vessel

• Water bath or column jacket for temperature control

Procedure:

• Reactor Assembly: Pack the immobilized enzyme beads into the column, ensuring there are no air bubbles or channels. Place porous frits at the inlet and outlet of the column to retain the beads.

• System Equilibration: Connect the column to the peristaltic pump and pump a suitable buffer through the packed bed at the desired operating temperature to equilibrate the system.

• Initiate Substrate Feed: Start pumping the substrate solution from the reservoir through the packed bed at a defined flow rate. The flow rate will determine the residence time of the substrate in the reactor.

• Continuous Operation and Monitoring: Collect the product stream at the outlet of the reactor. Periodically take samples to analyze the product concentration and calculate the conversion rate. Adjust the flow rate as needed to maintain the desired conversion.[19]

• Shutdown and Storage: After the production run, flush the reactor with buffer to remove any remaining substrate and product. The reactor can then be stored at 4°C for future use.

Visualizations

Caption: Workflow for enzyme immobilization and continuous reactor setup.

Caption: Troubleshooting flowchart for continuous L-sugar production.

References

• 1. Biocatalysis in packed-bed reactors: immobilization as an enabling technology [comptes-rendus.academie-sciences.fr]
• 2. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 3. From Protein Engineering to Immobilization: Promising Strategies for the Upgrade of Industrial Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. getenotes.weebly.com [getenotes.weebly.com]
• 7. Continuous Immobilized Enzyme Reactor [user.eng.umd.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Enzyme Stabilizers And Additives For Enhanced Longevity [eureka.patsnap.com]
• 11. Comparison of five protein engineering strategies to stabilize an α/β-hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Evaluation of half-life of immobilized enzyme during continuous reaction in bioreactors: A theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jaabjournal.org [jaabjournal.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. Immobilization of catalase onto chitosan and chitosan–bentonite complex: A comparative study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Strategies for Cost Reduction in Rare Sugar Production

Welcome to the Technical Support Center for Rare Sugar Production. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address specific issues encountered during experimental work aimed at reducing production costs.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of high costs in rare sugar production?

A1: The major cost contributors in rare sugar production are typically the starting substrate, the enzymes or microbial catalysts, and the downstream purification processes.[1][2][3] Many conventional methods rely on expensive substrates and enzymes with limited stability, leading to low yields and complex purification steps that increase overall expenses.[1][4]

Q2: What are the most promising overall strategies to reduce the cost of rare sugar production?

A2: The most effective strategies focus on three key areas:

• Enzymatic and Microbial Process Optimization: This includes discovering and engineering more efficient and stable enzymes, and developing robust microbial strains for whole-cell biocatalysis.[5][6][7]

• Use of Inexpensive Substrates: Replacing expensive starting materials with abundant and low-cost substrates like glucose, sucrose (B13894), or even lignocellulosic biomass is a significant cost-saving measure.[2][8][9]

• Improving Downstream Processing: Developing more efficient and cost-effective methods for separation and purification, such as advanced chromatography and crystallization techniques, can dramatically reduce overall production costs.[10][11]

Q3: What is the "Izumoring" strategy and why is it important for rare sugar production?

A3: The "Izumoring" strategy is a systematic approach to produce various rare sugars from abundant monosaccharides using a combination of enzymatic reactions, including isomerization, epimerization, and reduction/oxidation.[2][7] It provides a foundational blueprint for the interconversion of sugars, enabling the production of a wide range of rare sugars from readily available starting materials.

Q4: How can enzyme immobilization contribute to cost reduction?

A4: Enzyme immobilization, the process of attaching enzymes to a solid support, is a key strategy for reducing costs.[12][13] Immobilized enzymes offer several advantages:

• Reusability: They can be easily separated from the reaction mixture and reused for multiple batches, significantly lowering the cost associated with enzyme replacement.[14]

• Enhanced Stability: Immobilization often increases the thermal and operational stability of enzymes.[1]

• Continuous Processing: Immobilized enzymes are well-suited for continuous production processes, which can improve efficiency and reduce operational costs.[12]

Q5: What are the challenges in scaling up rare sugar fermentation from the lab to an industrial scale?

A5: Scaling up fermentation processes presents several challenges, including:

• Maintaining Consistency: Small variations in parameters like temperature, pH, and oxygen levels can have a significant impact on yield at a larger scale.[15]

• Oxygen Transfer: Ensuring adequate oxygen supply is more complex in large bioreactors compared to lab-scale shake flasks.[16]

• Process Economics: The cost-effectiveness of the growth medium and sterilization methods becomes critical at an industrial scale.[17] It's often necessary to transition from batch sterilization to more efficient continuous methods like UHT.[17]

Troubleshooting Guides

Issue 1: Low Conversion Yield in Enzymatic Reactions

Question: My enzymatic conversion of D-fructose to D-allulose shows a low yield (around 30%). How can I improve this?

Answer: A low conversion rate in the enzymatic production of D-allulose from D-fructose is often due to the thermodynamic equilibrium of the reaction.[5] Here are several troubleshooting steps and strategies to improve the yield:

• Enzyme Activity and Stability:

  • Verify Enzyme Activity: Ensure your enzyme has not lost activity due to improper storage or handling. Perform a standard activity assay.

  • Optimize Reaction Conditions: Confirm that the pH and temperature are optimal for your specific enzyme. For instance, D-allulose 3-epimerase often has an optimal temperature around 60°C and a pH of 8.5.[18]

  • Cofactor Presence: Some epimerases require metal ions (e.g., Mn²⁺) for optimal activity.[6] Check if your reaction buffer contains the necessary cofactors.

• Overcoming Thermodynamic Equilibrium:

  • Phosphorylation-Dephosphorylation Pathway: This synthetic biology approach can break the thermodynamic equilibrium. In this pathway, the substrate is phosphorylated, converted to the phosphorylated rare sugar, and then dephosphorylated to yield the final product. This can significantly increase the conversion rate.[5][19]

  • Product Removal: If feasible, continuously removing the product from the reaction mixture can shift the equilibrium towards product formation.

• Substrate and Product Inhibition:

  • Substrate Concentration: Very high substrate concentrations can sometimes inhibit enzyme activity. Experiment with different substrate concentrations to find the optimal range.

  • Product Inhibition: The accumulation of the rare sugar product may inhibit the enzyme. Monitor the reaction over time and consider stopping it at the optimal point before significant inhibition occurs.

Issue 2: Poor Yield After Crystallization/Purification

Question: I am experiencing a low yield of purified rare sugar after the crystallization step. What could be the cause and how can I fix it?

Answer: Low yield after crystallization is a common issue in downstream processing. Here are some potential causes and solutions:

• Incomplete Crystallization:

  • Supersaturation: Ensure your solution is sufficiently supersaturated to induce crystallization. This can be achieved by carefully evaporating the solvent or by cooling the solution at a controlled rate.

  • Seeding: Adding a small crystal of the pure rare sugar (seeding) can initiate and promote crystallization.[11]

  • Solvent Choice: The choice of solvent is critical. You may need to experiment with different solvent systems to find one that provides good crystal formation and yield.

• Rapid Crystallization:

  • If crystallization occurs too quickly, impurities can be trapped within the crystals.[20] To slow down the process, you can slightly increase the amount of solvent or cool the solution more slowly.[20] An insulating setup, such as an inverted beaker over the flask, can help control the cooling rate.[20]

• Loss of Product in Mother Liquor:

  • Excess Solvent: Using too much solvent will result in a significant amount of your product remaining dissolved in the mother liquor.[20] Use the minimum amount of hot solvent necessary for dissolution.

  • Recovery from Mother Liquor: Before discarding the mother liquor, you can test for the presence of your product by evaporating a small sample. If a significant amount of product remains, you can try to recover it by further concentrating the mother liquor and attempting a second crystallization.

Issue 3: Low Productivity in Whole-Cell Biocatalysis

Question: My whole-cell biocatalyst for rare sugar production shows low productivity. How can I optimize this?

Answer: Low productivity in whole-cell biocatalysis can be due to several factors related to the microbial strain and the reaction conditions.

• Metabolic Engineering of the Strain:

  • Substrate Consumption: The host microorganism may be consuming the substrate for its own growth instead of converting it to the desired rare sugar.[4] This can be addressed by knocking out genes involved in the substrate's metabolic pathway.

  • Enzyme Expression Levels: Ensure high-level expression of the necessary enzymes (e.g., epimerase, isomerase) within the host cells. This can be optimized by using strong promoters and optimizing codon usage.[18]

• Optimization of Reaction Conditions:

  • Cell Density: The concentration of cells in the reaction mixture is a critical parameter. Higher cell densities can lead to higher productivity, but can also lead to issues with mass transfer. Experiment with different cell concentrations to find the optimal balance.[18]

  • Permeabilization: If the substrate uptake or product export is a limiting factor, consider permeabilizing the cell membrane using methods such as treatment with organic solvents or detergents. This should be done carefully to avoid denaturing the intracellular enzymes.

• Process Strategy:

  • Fed-Batch Fermentation: A fed-batch strategy, where the substrate is fed continuously or intermittently, can help to maintain optimal substrate concentrations and improve productivity.

  • Immobilization of Whole Cells: Similar to enzyme immobilization, immobilizing the whole cells can improve their stability and reusability, leading to more cost-effective production.

Data Presentation

Table 1: Comparison of D-Allulose Production Strategies

Strategy	Substrate	Catalyst	Conversion Rate (%)	Productivity	Reference
Enzymatic Conversion	D-Fructose	D-Allulose 3-Epimerase	~30%	-	[5]
D-Fructose	D-Tagatose 3-Epimerase	35%	-	[5]
Whole-Cell Biocatalysis	D-Fructose	Recombinant E. coli	33%	345 g/L/h	[18]
Multi-Enzyme Cascade	Fruit Juices	Fructose Isomerase & D-Allulose 3-Epimerase	75% (from D-fructose)	-	[5]
Metabolically Engineered B. subtilis	D-Fructose	Engineered B. subtilis	-	74.2 g/L (in 64h)	[4]

Table 2: Techno-Economic Analysis of Sweetener Production from Sugarcane A-Molasses

Product	Production Method	Minimum Selling Price (USD/ton)	Market Price (USD/ton)
Isomaltulose	Biorefinery	870	> 870
Allulose	Biorefinery	2030	> 2030
scFOS	Biorefinery	1540	> 1540
Thaumatin	Biorefinery	11,665,000	< 11,665,000

(Data from a stochastic techno-economic analysis of a single-product biorefinery)[21]

Experimental Protocols

Protocol 1: Whole-Cell Biocatalysis for D-Psicose (B8758972) (D-Allulose) Production

This protocol is a general guideline for the production of D-psicose from D-fructose using recombinant E. coli cells expressing D-psicose 3-epimerase. Optimization will be required for specific strains and enzymes.

1. Cultivation of Recombinant E. coli a. Inoculate a single colony of the recombinant E. coli strain into 5 mL of Terrific Broth (TB) medium containing the appropriate antibiotic. b. Incubate at 37°C with shaking at 200 rpm for 8-12 hours. c. Transfer the seed culture to 500 mL of TB medium in a 2L flask and incubate at 37°C with shaking. d. When the optical density at 600 nm (OD600) reaches 0.6-0.8, induce protein expression by adding IPTG to a final concentration of 0.1 mM. e. Continue to incubate at a lower temperature (e.g., 20°C) for 16-24 hours to allow for protein expression. f. Harvest the cells by centrifugation at 5000 x g for 10 minutes at 4°C. g. Wash the cell pellet with a suitable buffer (e.g., 50 mM Tris-HCl, pH 8.0) and resuspend in the same buffer to the desired cell concentration (e.g., 4 g/L).

2. Whole-Cell Bioconversion a. Prepare a D-fructose solution (e.g., 700 g/L) in a reaction vessel. b. Add the prepared cell suspension to the D-fructose solution. c. Incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 60°C) with gentle agitation. d. Monitor the reaction progress by taking samples at regular intervals and analyzing the concentrations of D-fructose and D-psicose using High-Performance Liquid Chromatography (HPLC). e. Once the reaction reaches equilibrium or the desired conversion is achieved, terminate the reaction by separating the cells from the reaction mixture by centrifugation or filtration.

3. Product Analysis (HPLC) a. Use an HPLC system equipped with a suitable column for sugar analysis (e.g., an amino- or HILIC-based column).[10] b. The mobile phase is typically a mixture of acetonitrile (B52724) and water (e.g., 80:20 v/v).[10] c. A refractive index (RI) detector is commonly used for sugar detection.[22] d. Quantify the concentrations of D-fructose and D-psicose by comparing the peak areas to a standard curve.

Protocol 2: Covalent Immobilization of an Epimerase on an Epoxy-Activated Support

This protocol describes a general method for the covalent immobilization of an enzyme with available amino groups onto an epoxy-activated resin.

1. Materials

• Purified enzyme (e.g., D-allulose 3-epimerase) in a suitable buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.5).

• Epoxy-activated support resin (e.g., epoxy methacrylate).

• Reaction vessel.

• Shaker or rotator.

2. Immobilization Procedure a. Wash the epoxy-activated support with distilled water to remove any preservatives. b. Prepare the enzyme solution at a known concentration. c. Add the washed support to the enzyme solution in the reaction vessel. The ratio of enzyme to support should be optimized. d. Incubate the mixture at room temperature with gentle agitation for a specified period (e.g., 24 hours). The covalent bonds will form between the epoxy groups on the support and the amino groups on the enzyme surface.[23] e. After incubation, separate the immobilized enzyme from the solution by filtration. f. Wash the immobilized enzyme thoroughly with the buffer to remove any unbound enzyme. g. The activity of the immobilized enzyme can be determined by a standard activity assay. The amount of immobilized protein can be quantified by measuring the protein concentration in the supernatant before and after immobilization.

Visualizations

Caption: General workflow for rare sugar production.

Caption: Troubleshooting low enzymatic conversion yield.

Caption: Classification of enzyme immobilization methods.

References

• 1. What Are the Most Cost-Effective Methods for Enzyme Immobilization? [synapse.patsnap.com]
• 2. Rare Sugars: Recent Advances and Their Potential Role in Sustainable Crop Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microbial Enzyme Production Using Lignocellulosic Food Industry Wastes as Feedstock: A Review [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Review on D-Allulose: In vivo Metabolism, Catalytic Mechanism, Engineering Strain Construction, Bio-Production Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enzyme innovations create new industrial uses for sucrose | CARBAFIN Project | Results in Brief | H2020 | CORDIS | European Commission [cordis.europa.eu]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Top 3 Preparation Methods for Bulk D-allulose Powder [bshingredients.com]
• 12. solidzymes.com [solidzymes.com]
• 13. mdpi.com [mdpi.com]
• 14. Impact of immobilization technology in industrial and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Confidently scaling-up microbial fermentation: Overcoming common challenges | INFORS HT [infors-ht.com]
• 16. How to Scale Up Fermentation from Shake Flask to 5L [synapse.patsnap.com]
• 17. How to scale fermentation processes from lab to factory [foodnavigator.com]
• 18. Production of d-psicose from d-fructose by whole recombinant cells with high-level expression of d-psicose 3-epimerase from Agrobacterium tumefaciens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. experts.illinois.edu [experts.illinois.edu]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. researchgate.net [researchgate.net]
• 22. azom.com [azom.com]
• 23. A Comprehensive Guide to Enzyme Immobilization: All You Need to Know - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dealing with Substrate Inhibition in Enzymatic Reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering substrate inhibition in their enzymatic assays.

Troubleshooting Guide

This guide addresses common problems observed during experiments that may indicate substrate inhibition.

Problem ID	Observed Issue	Potential Cause	Recommended Solution
SI-01	Reaction rate decreases at high substrate concentrations.	This is the classic sign of substrate inhibition. At excessive concentrations, the substrate may bind to the enzyme in a non-productive manner, hindering the catalytic process.[1][2]	Perform a substrate titration experiment over a wide range of concentrations to identify the point at which the reaction velocity begins to decrease. This will help determine the optimal substrate concentration for your assay.[1]
SI-02	Non-linear or inconsistent reaction rates.	While substrate inhibition is a primary suspect, other factors could be at play, such as substrate depletion at lower concentrations, enzyme instability, or the presence of contaminants.	Ensure you are measuring the initial velocity of the reaction. Check the stability of your enzyme under the assay conditions (pH, temperature). Run controls to test for inhibitors in your sample preparation and verify instrument settings.
SI-03	Difficulty in determining kinetic parameters (Km and Vmax).	The characteristic "hook" shape of the substrate saturation curve in the presence of substrate inhibition complicates standard Michaelis-Menten analysis.	Use non-linear regression analysis with a model that accounts for substrate inhibition, such as the Haldane-Andrew equation.[3] This will allow for the simultaneous determination of Vmax, Km, and the substrate inhibition constant (Ki).
SI-04	High background signal in the assay.	This can be caused by a variety of factors including substrate instability, autofluorescence of assay components, or contaminating enzymes in your sample.	Prepare substrate solutions fresh for each experiment. Use appropriate microplates (e.g., black plates for fluorescence assays) to minimize background. Include controls with protease inhibitors if sample contamination is suspected.[4]
SI-05	Assay not working at all (no signal).	This could be due to a number of fundamental issues with the assay setup, such as inactive enzyme, incorrect buffer conditions, or omission of a key reagent.[4]	Systematically check each component of your assay. Verify enzyme activity with a known positive control. Ensure the assay buffer is at the optimal pH and temperature for your enzyme. Double-check that all reagents have been added in the correct order and concentrations.[4][5]

Frequently Asked Questions (FAQs)

1. What is substrate inhibition?

Substrate inhibition is a phenomenon where the rate of an enzyme-catalyzed reaction decreases at very high substrate concentrations.[2] Instead of reaching a maximum velocity (Vmax) and plateauing, the reaction rate peaks and then declines. This deviation from classic Michaelis-Menten kinetics occurs in a significant number of enzymes.[2]

2. What are the common molecular mechanisms for substrate inhibition?

There are two primary mechanisms proposed for substrate inhibition:

• Formation of an Unproductive Ternary Complex: The most widely accepted mechanism involves the binding of a second substrate molecule to the enzyme-substrate (ES) complex at a distinct, lower-affinity inhibitory site. This forms an unproductive E-S-S complex, which cannot proceed to form the product.

• Blockage of Product Release: An alternative mechanism suggests that a substrate molecule binds to the enzyme-product (EP) complex. This binding can physically block the exit of the product from the active site, thereby halting the catalytic cycle.

3. How can I visually identify if my enzyme is experiencing substrate inhibition?

The most direct method is to plot the initial reaction velocity (v₀) against a wide range of substrate concentrations ([S]). If substrate inhibition is occurring, the resulting curve will be bell-shaped, rising to a peak velocity at an optimal substrate concentration and then descending as the substrate concentration is further increased. This is in contrast to the hyperbolic curve predicted by the Michaelis-Menten model.

4. How do I determine the kinetic parameters in the presence of substrate inhibition?

Standard Michaelis-Menten analysis is not suitable for data showing substrate inhibition. Instead, you should use non-linear regression to fit your data to an equation that accounts for substrate inhibition, such as the Haldane-Andrew equation:

v = (Vmax * [S]) / (Km + [S] + ([S]^2 / Ki))

Where:

• v is the initial reaction velocity

• Vmax is the maximum reaction velocity

• [S] is the substrate concentration

• Km is the Michaelis constant

• Ki is the substrate inhibition constant

Software packages like GraphPad Prism offer built-in models for substrate inhibition analysis.[3]

5. How can I overcome or minimize the effects of substrate inhibition in my experiments?

Several strategies can be employed to mitigate substrate inhibition:

• Optimize Substrate Concentration: The most straightforward approach is to work at substrate concentrations below the inhibitory range. A detailed substrate titration will reveal the optimal concentration that gives the maximal reaction rate.

• Fed-Batch Systems: In bioreactor settings, a fed-batch approach can be used to maintain the substrate concentration at an optimal, non-inhibitory level by continuously adding the substrate over time.

• Enzyme Immobilization: Immobilizing the enzyme on a solid support can sometimes alter its kinetic properties and reduce substrate inhibition.

Experimental Protocols

Protocol 1: Characterizing Substrate Inhibition Kinetics

This protocol outlines the steps to determine if an enzyme exhibits substrate inhibition and to calculate the relevant kinetic parameters.

1. Reagent Preparation:

• Prepare a concentrated stock solution of your substrate in a suitable buffer.
• Prepare a stock solution of your enzyme in an appropriate storage buffer and keep it on ice.
• Prepare the assay buffer with the optimal pH and any necessary cofactors for your enzyme.

2. Enzyme Titration (to determine optimal enzyme concentration):

• Perform the assay with a fixed, saturating (but non-inhibitory, if known) concentration of the substrate and vary the enzyme concentration.
• Identify an enzyme concentration that results in a linear reaction rate for a desired period (e.g., 10-15 minutes).

3. Substrate Titration:

• Prepare a series of substrate dilutions in the assay buffer covering a wide range of concentrations. It is crucial to have data points well below the expected Km, around the Km, and significantly above the concentration where you hypothesize inhibition might occur. A logarithmic dilution series can be effective.
• Set up your assay in a microplate or cuvettes. Each reaction should contain the assay buffer, the determined optimal enzyme concentration, and one of the substrate concentrations.
• Initiate the reaction by adding the enzyme or substrate.
• Immediately monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a plate reader or spectrophotometer.

4. Data Analysis:

• For each substrate concentration, calculate the initial reaction velocity (v₀) from the linear portion of the progress curve.
• Plot v₀ versus the substrate concentration [S].
• If the plot shows a decrease in velocity at high [S], fit the data to the Haldane-Andrew equation for substrate inhibition using non-linear regression software to determine Vmax, Km, and Ki.[3]

Protocol 2: Determining the Substrate Inhibition Constant (Ki)

This protocol focuses specifically on the determination of Ki once substrate inhibition has been confirmed.

1. Preliminary Substrate Titration:

• Follow steps 1-3 of Protocol 1 to identify the approximate optimal substrate concentration and the range where inhibition occurs.

2. Focused Substrate Titration:

• Prepare a more detailed series of substrate dilutions focusing on the concentrations around the peak velocity and in the inhibitory range. Ensure you have several data points on the descending part of the curve.

3. Assay Execution:

• Perform the enzymatic assay as described in Protocol 1, using the optimal enzyme concentration and the focused range of substrate concentrations.

4. Graphical Analysis and Non-linear Regression:

• Plot the initial velocity (v₀) against the substrate concentration ([S]).
• Use non-linear regression analysis with the substrate inhibition model (Haldane-Andrew equation) to obtain the value of Ki along with Vmax and Km.[3]
• Alternatively, graphical methods such as a plot of v/([Vmax] - v) versus 1/[S] can be used to analyze the type of substrate inhibition (complete or partial) and estimate Ki.[6]

Visualizations

Caption: Kinetic model of substrate inhibition showing the formation of an inactive ESS complex.

Caption: Experimental workflow for characterizing substrate inhibition in enzymatic reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. genscript.com [genscript.com]
• 3. graphpad.com [graphpad.com]
• 4. docs.abcam.com [docs.abcam.com]
• 5. superchemistryclasses.com [superchemistryclasses.com]
• 6. Analysis of the substrate inhibition of complete and partial types - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing L-allose Crystallization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the efficiency of L-allose crystallization. The following troubleshooting guides and Frequently Asked Questions (FAQs) address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing L-allose?

A1: L-allose, a rare sugar, presents unique crystallization challenges compared to more common sugars. These include high solubility in aqueous solutions, which can make precipitation difficult, and a tendency to form amorphous glasses or syrups instead of well-defined crystals.[1] Controlling nucleation and crystal growth is critical and is significantly influenced by factors such as the purity of the starting material, choice of solvent, temperature, and the presence of any contaminants.

Q2: Which solvent systems are recommended for L-allose crystallization?

A2: L-allose is soluble in water and practically insoluble in methanol. Therefore, a common and effective strategy for L-allose crystallization is to use a mixed solvent system. Typically, water is used as the primary solvent to dissolve the L-allose, and an anti-solvent, such as ethanol (B145695) or methanol, is added to reduce its solubility and promote crystallization. The precise ratio of solvent to anti-solvent is a critical parameter that requires optimization for each specific experiment.

Q3: What is the ideal temperature for L-allose crystallization?

A3: While a specific optimal temperature for L-allose crystallization is not extensively documented, general principles of sugar crystallization can be applied. Dissolving L-allose in a minimal amount of warm or hot water to achieve a supersaturated solution, followed by slow cooling, generally promotes the formation of larger, higher-quality crystals.[1] Rapid cooling should be avoided as it often leads to the rapid nucleation of many small crystals. A starting point is to dissolve the L-allose and then allow the solution to cool slowly to room temperature, followed by further cooling to a lower temperature (e.g., 4°C).

Q4: How can I induce crystallization if no crystals form?

A4: If spontaneous crystallization does not occur, several techniques can be employed to induce nucleation:

• Seeding: Introduce a small, high-quality crystal of L-allose (a seed crystal) into the supersaturated solution. This provides a template for further crystal growth.[2][3]

• Scratching: Gently scratch the inside surface of the crystallization vessel with a glass rod. The microscopic imperfections created can act as nucleation sites.[1]

• Concentration: If the solution is too dilute, slowly evaporate the solvent to increase the L-allose concentration and achieve supersaturation.

• Lowering Temperature: Further decrease the temperature of the solution to reduce the solubility of L-allose.[1]

Q5: What is "oiling out," and how can I prevent it?

A5: "Oiling out" refers to the separation of the solute as a liquid or syrup instead of a solid crystal. This often occurs if the solution is too supersaturated or if the temperature is too high. To prevent this, you can try reheating the solution to dissolve the oil and then adding a small amount of additional solvent to reduce the supersaturation. Allowing the solution to cool more slowly can also help.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Formation of a Fine Powder Instead of Crystals	Nucleation is occurring too rapidly.	- Reduce the rate of cooling.[1] - Decrease agitation or stirring. - Start with a less supersaturated solution by using more of the primary solvent.
No Crystals Form	The solution is not sufficiently supersaturated, or there are no nucleation sites.	- Induce nucleation through seeding or scratching.[1][2] - Slowly evaporate the solvent to increase the concentration.[1] - Ensure the starting material is of high purity, as impurities can inhibit crystallization.
Crystals Redissolve	The temperature of the solution has increased, or the solvent composition has changed.	- Ensure the crystallization vessel is in a stable temperature environment.[1] - Avoid adding more of the primary solvent after crystallization has begun.
Low Crystal Yield	- Too much solvent was used, leaving a significant amount of L-allose in the mother liquor.[4] - The crystallization time was too short.	- Reduce the initial amount of solvent used to dissolve the L-allose. - Concentrate the mother liquor by evaporation and attempt a second crystallization. - Allow the crystallization process to proceed for a longer duration.
Poor Crystal Quality (e.g., small, irregular)	- Cooling rate was too fast. - Presence of impurities.	- Employ a slower, more controlled cooling process. - Purify the L-allose starting material before crystallization.

Data Presentation

Table 1: Illustrative Solubility of Aldohexoses in Different Solvents at 25°C

Sugar	Water	Methanol	Ethanol
D-Glucose	~91 g/100 mL	Sparingly soluble	Poorly soluble
D-Galactose	~68 g/100 mL	Sparingly soluble	Poorly soluble
L-Allose	Soluble	Practically Insoluble	Poorly soluble

Note: This table provides a qualitative comparison. Exact solubility values can vary with temperature and other factors.

Table 2: Illustrative Effect of Cooling Rate on Crystal Size for a Model Sugar

Cooling Rate	Average Crystal Size	Crystal Morphology
Rapid Cooling (e.g., ice bath)	Small	Fine needles, powder
Moderate Cooling (e.g., air cooling)	Medium	Prismatic
Slow Cooling (e.g., insulated container)	Large	Well-defined, large prisms

Experimental Protocols

Protocol 1: Crystallization of β-D,L-Allose (Racemic Mixture)

This protocol is adapted from a published method for the crystallization of a racemic mixture of D- and L-allose.[5]

Materials:

• Equimolar mixture of D-allose and L-allose

• Deionized water

Procedure:

• Dissolve the equimolar mixture of D-allose and L-allose in deionized water to create a 15% (w/w) solution.

• Maintain the solution at a constant temperature of 30°C for approximately 48 hours to allow for the formation of initial crystal nuclei.

• After nucleation, reduce the temperature to 25°C and allow the crystals to grow for up to two weeks.

• Monitor crystal growth periodically.

• Once crystals of a suitable size are formed, they can be harvested by filtration, washed with a cold solvent (such as ethanol or a saturated L-allose solution), and dried.

Protocol 2: General Protocol for L-Allose Crystallization using an Anti-Solvent

This protocol provides a general framework for crystallizing L-allose from a water/alcohol mixed solvent system. Optimization of solvent ratios, concentrations, and temperatures will be necessary.

Materials:

• L-allose

• Deionized water (solvent)

• Methanol or Ethanol (anti-solvent)

Procedure:

• Gently warm a minimal amount of deionized water and dissolve the L-allose to create a saturated or slightly supersaturated solution.

• Filter the warm solution through a pre-warmed filter to remove any insoluble impurities.

• Slowly add the anti-solvent (methanol or ethanol) to the warm L-allose solution with gentle stirring until the solution becomes slightly turbid.

• Gently warm the solution again until it becomes clear.

• Cover the container and allow it to cool slowly to room temperature. To achieve slower cooling, the container can be placed in an insulated box.

• Once the solution has reached room temperature, it can be transferred to a refrigerator (e.g., 4°C) to maximize crystal yield.

• Harvest the crystals by filtration, wash with a small amount of cold anti-solvent, and dry under vacuum.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Seeding – Terese Bergfors [xray.teresebergfors.com]
• 3. hamptonresearch.com [hamptonresearch.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Monitoring L-Allose Production

Welcome to the technical support center for monitoring L-allose production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the analytical challenges encountered during the quantification of L-allose. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you navigate and resolve common issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for quantifying L-allose?

A1: The primary methods for quantifying L-allose include High-Performance Liquid Chromatography (HPLC), enzymatic assays, and Mass Spectrometry (MS).[1][2] HPLC is widely used for its ability to separate and quantify various sugars in a mixture.[3] Enzymatic assays offer high specificity for L-allose or related substrates. Mass spectrometry, often coupled with liquid chromatography (LC-MS) or gas chromatography (GC-MS), provides high sensitivity and structural information, which is crucial for distinguishing between sugar isomers.[1][4]

Q2: Why is it challenging to differentiate L-allose from other sugar isomers?

A2: Differentiating L-allose from its isomers, such as D-allose, L-altrose, and other hexoses, is a significant analytical challenge because they share the same chemical formula (C6H12O6) and molecular weight.[5][6] Chromatographic methods like HPLC require careful optimization of the stationary phase, mobile phase, and temperature to achieve separation. Mass spectrometry alone is often insufficient for isomer differentiation, necessitating tandem MS (MS/MS) techniques or coupling with separation methods like ion mobility spectrometry.[1][4]

Q3: What are the key enzymes used in the production and analysis of L-allose?

A3: The key enzymes involved in L-allose production are isomerases. L-ribose isomerase (L-RI) is known to catalyze the conversion of L-psicose to L-allose.[7][8][9] Another important enzyme is L-rhamnose isomerase (L-RhI), which can convert D-allulose to D-allose and has broad substrate specificity that may be relevant for L-sugars.[10][11][12] For analytical purposes, specific enzymes that react with L-allose or its precursors can be used in enzymatic assays to determine its concentration.

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Problem	Possible Cause	Solution
Poor Peak Resolution / Co-elution of Sugars	1. Inappropriate column selection.	1. Use a column specifically designed for carbohydrate analysis, such as an amino or a ligand-exchange column.
2. Mobile phase is not optimized.	2. Adjust the mobile phase composition. For amino columns, vary the acetonitrile/water ratio. For ligand-exchange columns, ensure the correct counter-ion is used.
3. Column temperature is not optimal.	3. Optimize the column temperature. Higher temperatures can improve resolution for some carbohydrate columns.[2]
Peak Tailing	1. Secondary interactions with the stationary phase.	1. For silica-based columns, residual silanol (B1196071) groups can cause tailing. Use a mobile phase with an appropriate pH or additives to suppress these interactions.
2. Column overload.	2. Reduce the injection volume or dilute the sample.
3. Column contamination or degradation.	3. Flush the column with a strong solvent or replace the guard column. If the problem persists, the analytical column may need replacement.[13][14]
Fluctuating Retention Times	1. Inconsistent mobile phase composition.	1. Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.[2][15]
2. Unstable column temperature.	2. Use a column oven to maintain a constant temperature.[2]
3. Pump malfunction or leaks.	3. Check for leaks in the system and ensure the pump is delivering a consistent flow rate.[13][14]
Low Detector Response	1. Inappropriate detector for sugars.	1. Use a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD) for non-UV absorbing sugars.[16]
2. Sample concentration is too low.	2. Concentrate the sample or increase the injection volume.
3. Detector settings are not optimal.	3. Check and adjust the detector settings according to the manufacturer's recommendations.[2]

Enzymatic Assays

Problem	Possible Cause	Solution
Low or No Enzyme Activity	1. Incorrect assay conditions (pH, temperature).	1. Ensure the buffer pH and incubation temperature are optimal for the specific enzyme being used.[17][18]
2. Enzyme has been inactivated.	2. Check the storage conditions and age of the enzyme. Perform an activity assay with a known standard to confirm its viability.[17]
3. Presence of inhibitors in the sample.	3. Purify the sample to remove potential inhibitors. Run a control with the buffer and substrate to rule out contamination.[17][18]
High Background Signal	1. Non-enzymatic degradation of the substrate.	1. Run a control reaction without the enzyme to measure the rate of non-enzymatic substrate degradation.
2. Interfering substances in the sample matrix.	2. Deproteinize the sample if necessary. Use a sample blank that includes all components except the substrate.[19]
Non-linear Reaction Rate	1. Substrate or cofactor depletion.	1. Ensure that the substrate and any necessary cofactors are in excess.
2. Enzyme concentration is too high.	2. Reduce the enzyme concentration to ensure the reaction rate is linear over the measurement period.
3. Product inhibition.	3. Measure the initial reaction rate before significant product accumulation occurs.

Mass Spectrometry (MS)

Problem	Possible Cause	Solution
Poor Ionization Efficiency	1. Sugars are highly hydrophilic and have low surface activity.	1. Use derivatization to increase hydrophobicity and improve ionization.
2. Inappropriate ionization source.	2. Electrospray ionization (ESI) is commonly used, but consider other sources like Atmospheric Pressure Chemical Ionization (APCI) if applicable.
Inability to Distinguish Isomers	1. Isomers have the same mass-to-charge ratio.	1. Couple the MS with a separation technique like HPLC or ion mobility spectrometry.[4]
2. Use tandem mass spectrometry (MS/MS) to generate unique fragmentation patterns for each isomer.[1]
Matrix Effects in Complex Samples (e.g., Fermentation Broth)	1. Other components in the sample suppress or enhance the analyte signal.	1. Implement a thorough sample preparation procedure, such as solid-phase extraction (SPE) or liquid-liquid extraction, to remove interfering substances.[20][21][22]
2. Use an internal standard, preferably a stable isotope-labeled version of L-allose, to correct for matrix effects.

Experimental Protocols

Protocol 1: Quantification of L-Allose using HPLC-RI

Objective: To quantify the concentration of L-allose in a fermentation broth sample.

Materials:

• HPLC system with a Refractive Index (RI) detector

• Carbohydrate analysis column (e.g., Aminex HPX-87C)

• 0.22 µm syringe filters

• Deionized water (mobile phase)

• L-allose standard

• Fermentation broth sample

Procedure:

• Sample Preparation:

  • Centrifuge the fermentation broth at 10,000 x g for 10 minutes to pellet cells and other solids.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Dilute the filtered sample with deionized water to ensure the L-allose concentration is within the linear range of the standard curve.

• Standard Curve Preparation:

  • Prepare a series of L-allose standards of known concentrations (e.g., 0.1, 0.5, 1, 5, 10 mg/mL) in deionized water.

• HPLC Analysis:

  • Set up the HPLC system with the following conditions (example):

    • Column: Aminex HPX-87C

    • Mobile Phase: Degassed deionized water

    • Flow Rate: 0.6 mL/min

    • Column Temperature: 85°C

    • Detector: Refractive Index (RI)

    • Injection Volume: 20 µL

  • Inject the standards and the prepared sample.

• Data Analysis:

  • Integrate the peak corresponding to L-allose in the chromatograms.

  • Construct a standard curve by plotting the peak area versus the concentration of the L-allose standards.

  • Determine the concentration of L-allose in the sample by interpolating its peak area on the standard curve, accounting for the dilution factor.

Protocol 2: Enzymatic Production of L-Allose from L-Psicose

Objective: To produce L-allose from L-psicose using L-ribose isomerase.

Materials:

• Immobilized L-ribose isomerase (L-RI)

• L-psicose

• Reaction buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.5)

• Shaking incubator or water bath

• HPLC system for monitoring the reaction

Procedure:

• Reaction Setup:

  • Prepare a solution of 10% (w/v) L-psicose in the reaction buffer.

  • Add the immobilized L-RI to the L-psicose solution. The optimal enzyme loading should be determined experimentally.

  • Incubate the reaction mixture at 40°C with gentle agitation.[7][8]

• Monitoring the Reaction:

  • Periodically take small aliquots of the reaction mixture.

  • Stop the enzymatic reaction in the aliquots by heat inactivation (e.g., boiling for 10 minutes).

  • Analyze the composition of the aliquots (L-psicose and L-allose) by HPLC (as described in Protocol 1).

• Reaction Termination and Product Recovery:

  • Once the reaction has reached equilibrium (the ratio of L-allose to L-psicose remains constant), terminate the reaction.

  • Separate the immobilized enzyme from the reaction mixture by filtration or centrifugation for potential reuse.

  • The resulting solution contains a mixture of L-allose and L-psicose, which can be further purified by chromatographic methods.

Visualizations

References

• 1. Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. L-Ribose isomerase and mannose-6-phosphate isomerase: properties and applications for L-ribose production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. L-Allose | C6H12O6 | CID 111317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. L-rhamnose isomerase: a crucial enzyme for rhamnose catabolism and conversion of rare sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 11. L-Rhamnose isomerase and its use for biotechnological production of rare sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. L-rhamnose isomerase - Wikipedia [en.wikipedia.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. realab.ua [realab.ua]
• 15. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. docs.abcam.com [docs.abcam.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]
• 22. Worried about sugar content of samples for LC-MS/MS - Chromatography Forum [chromforum.org]

Technical Support Center: Optimization of Fermentation Processes for Rare Sugars

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the fermentation processes for rare sugar production. It provides practical troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to address common challenges encountered during experimentation.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the fermentation of rare sugars.

Problem	Possible Causes	Troubleshooting Steps & Solutions
Low Rare Sugar Yield	1. Suboptimal Fermentation Conditions: Incorrect pH, temperature, or aeration. 2. Enzyme Inactivity or Instability: The biocatalyst (whole-cell or purified enzyme) may not be functioning optimally. 3. Nutrient Limitation: Insufficient levels of essential nutrients in the fermentation medium. 4. Substrate or Product Inhibition: High concentrations of the substrate or product may be inhibiting the enzymatic conversion. 5. Byproduct Formation: Undesired side reactions consuming the substrate or product.	1. Optimize Fermentation Conditions: Systematically vary pH, temperature, and aeration/agitation rates to identify the optimal range for your specific microbial strain and rare sugar. Refer to the quantitative data tables below for typical optimal conditions for D-allulose and D-tagatose production. 2. Verify Enzyme Activity: Assay the activity of the enzyme (e.g., D-psicose (B8758972) 3-epimerase for D-allulose) before and during fermentation. Consider enzyme immobilization to improve stability. Ensure necessary cofactors (e.g., Co²⁺ for some D-glucose (B1605176) isomerases) are present in the medium.[1] 3. Medium Optimization: Supplement the medium with additional nitrogen sources, vitamins, or trace elements. Conduct a medium optimization study using techniques like one-factor-at-a-time or response surface methodology.[2][3] 4. Fed-Batch or Continuous Fermentation: Implement a fed-batch strategy to maintain substrate concentration at a non-inhibitory level. Continuous fermentation with product removal can also alleviate product inhibition. 5. Metabolic Engineering: If using a whole-cell catalyst, consider metabolic engineering to knock out genes responsible for byproduct formation.
Slow or Stalled Fermentation	1. Poor Inoculum Health: The initial microbial culture may be stressed or have low viability. 2. Suboptimal Growth Conditions: The conditions may not be conducive to robust microbial growth. 3. Presence of Inhibitors: The fermentation medium may contain inhibitory compounds. 4. Inadequate Mixing: Poor mixing can lead to localized nutrient depletion and accumulation of inhibitory byproducts.	1. Optimize Inoculum Preparation: Ensure the seed culture is in the exponential growth phase before inoculation. Use an appropriate inoculum size. Acclimatize the yeast or bacteria to the fermentation medium if there are significant differences in composition or temperature.[4] 2. Verify Growth Parameters: Double-check that the temperature, pH, and nutrient levels are optimal for the growth of your specific microbial strain. 3. Medium Analysis: Analyze the fermentation medium for potential inhibitors that may have been introduced with the raw materials. 4. Improve Agitation: Increase the agitation speed to ensure proper mixing of the culture.[4]
Contamination	1. Inadequate Sterilization: Incomplete sterilization of the fermenter, medium, or air supply. 2. Leaky Connections: Contaminants entering through seals, ports, or tubing. 3. Contaminated Inoculum: The seed culture may be contaminated.	1. Verify Sterilization Protocol: Ensure the autoclave is functioning correctly and that the sterilization time and temperature are sufficient for the volume of medium. Check the integrity of the sterile air filter. 2. Inspect Fermenter System: Before sterilization, carefully inspect all seals, O-rings, and connections for any signs of wear or damage. Maintain positive pressure inside the fermenter during operation. 3. Check Inoculum Purity: Before inoculating the production fermenter, perform a purity check of the seed culture using microscopy and plating on selective media.
Inconsistent Results	1. Variability in Raw Materials: Batch-to-batch variation in the composition of media components. 2. Inconsistent Inoculum: Differences in the age, size, or viability of the inoculum. 3. Fluctuations in Fermentation Parameters: Poor control of pH, temperature, or dissolved oxygen.	1. Standardize Raw Materials: Use high-purity, certified raw materials whenever possible. Analyze the composition of complex raw materials before use. 2. Standardize Inoculum Protocol: Implement a strict, standardized protocol for preparing the seed culture to ensure consistency. 3. Calibrate Probes and Controllers: Regularly calibrate pH, temperature, and dissolved oxygen probes to ensure accurate measurement and control.

Frequently Asked Questions (FAQs)

Q1: What are the most common microbial hosts for producing rare sugars like D-allulose and D-tagatose?

A1: Engineered strains of Escherichia coli are frequently used for the production of D-allulose due to their well-understood genetics and fast growth.[5][6] For D-tagatose production, various microorganisms have been explored, including species of Lactobacillus, Bacillus, and recombinant Pichia pastoris.[7][8]

Q2: What is the "Izumoring" strategy for rare sugar production?

A2: The Izumoring strategy is a blueprint for the systematic production of various rare sugars from abundant monosaccharides using a combination of microbial enzymes, such as isomerases and epimerases.[9][10][11] This strategy allows for the conversion of common sugars like D-glucose and D-fructose into their rare sugar counterparts.[10]

Q3: How can I improve the conversion efficiency of my enzymatic reaction?

A3: To improve conversion efficiency, you can:

• Optimize reaction conditions: Systematically test different pH values and temperatures to find the optimum for your specific enzyme.[12][13]

• Add necessary cofactors: Some enzymes, like certain L-arabinose isomerases used for D-tagatose production, require metal ions such as Mn²⁺ for optimal activity.[13]

• Use immobilized enzymes: Immobilization can enhance enzyme stability and allow for reuse, leading to a more cost-effective process.

• Shift the reaction equilibrium: For reversible reactions, adding agents like borate (B1201080) can form complexes with the product and shift the equilibrium towards its formation.[7]

Q4: My HPLC analysis of rare sugars is showing peak splitting. What could be the cause and how can I fix it?

A4: Peak splitting in the HPLC analysis of sugars can be caused by the separation of anomers (α and β forms) of reducing sugars.[14][15] To resolve this, you can try the following:

• Increase the column temperature: Higher temperatures can accelerate the interconversion between anomers, leading to a single, sharp peak.[14]

• Adjust the mobile phase pH: Operating at a high pH can also help to collapse the anomeric peaks into one.[15]

• Check for column contamination or voids: A blocked frit or a void in the stationary phase can also cause peak splitting for all components.[16] In this case, the frit or the column may need to be replaced.[16]

Q5: What are the key considerations for scaling up a rare sugar fermentation process?

A5: Key considerations for scale-up include:

• Maintaining geometric similarity: The design of the larger fermenter should be geometrically similar to the lab-scale vessel to ensure comparable mixing and mass transfer characteristics.

• Oxygen transfer: Ensuring adequate oxygen supply is crucial for aerobic fermentations and can be more challenging in larger vessels. The kLa (volumetric mass transfer coefficient) should be a key scale-up parameter.

• Heat removal: Fermentation is an exothermic process, and efficient heat removal becomes more critical at larger scales to maintain the optimal temperature.

• Mixing: Achieving homogenous mixing to avoid gradients of pH, temperature, and nutrients is essential for consistent performance.

Data Presentation

Table 1: Comparative Production of D-allulose by Different Recombinant E. coli Strains

Host Strain	Key Genes Expressed/Modified	Carbon Source	Fermentation Mode	Titer (g/L)	Yield (g/g)	Reference
E. coli JM109 (DE3)	PtsG-F, dpe, ΔfryA, ΔfruA, ΔmanXYZ, Δmak, ΔgalE	D-fructose	Thermo-swing fermentation	32.33	0.94	[6]
E. coli JM109 (DE3)	GalP, DGI, DAE, RPI, ΔFruA, ΔPtsG, ΔGlk, ΔMak, ΔPfkA, ΔPfkB, ΔAlsB	D-glucose	Batch	0.127	-	[17]
E. coli BL21(DE3)	D-glucose isomerase, D-psicose 3-epimerase	D-glucose	Whole-cell bioconversion	89.1	-	[1]
E. coli JM109 (DE3)	alsE, a6PP, ΔpfkA, Δzwf	D-fructose	Batch	1.23	0.68	[18]
E. coli BL21(DE3)	D-allulose 3-epimerase	D-fructose	Whole-cell bioconversion	196.0	-	[19]

Table 2: Optimal Fermentation Parameters for D-tagatose Production

Microbial Strain	Key Enzyme	Substrate	Optimal pH	Optimal Temperature (°C)	Titer (g/L)	Conversion Rate (%)	Reference
Lactobacillus fermentum CGMCC2921 (immobilized)	L-arabinose isomerase	D-galactose	6.5	65	-	-	[20]
Bacillus stearothermophilus US100	L-arabinose isomerase	D-galactose	7.5-8.5	65	-	-	[12]
Recombinant E. coli expressing L-AI from T. neapolitana	L-arabinose isomerase	D-galactose	7.5	90	1.22	68	[13]
Recombinant E. coli expressing L-AI from L. brevis	L-arabinose isomerase	D-galactose	7.0	55	3.916	43.5	[13]
Recombinant C. glutamicum expressing Tagatose 4-epimerase	Tagatose 4-epimerase	D-fructose	-	60	-	21.7	[21]

Experimental Protocols

Protocol 1: Media Preparation for Recombinant E. coli Fermentation

Luria-Bertani (LB) Medium (per Liter):

• Tryptone: 10 g

• Yeast Extract: 5 g

• NaCl: 10 g

• Dissolve the components in deionized water to a final volume of 1 L.

• Sterilize by autoclaving at 121°C for 20 minutes.

M9 Minimal Medium for Fermentation (per Liter): [17][18]

• Na₂HPO₄: 4.78 g

• KH₂PO₄: 2.99 g

• NaCl: 0.5 g

• NH₄Cl: 0.5 g

• MgSO₄: 0.12 g

• CaCl₂: 33 mg

• Thiamin: 1 mg

• Biotin: 1 mg

• Trace Metal Solution: 1 ml (containing EDTA, H₃BO₃, CuCl₂, ZnCl₂, FeCl₃, CoCl₂, MnCl₂)

• Dissolve the salts in deionized water. Autoclave the salt solution and the MgSO₄ and CaCl₂ solutions separately. Aseptically add the sterile MgSO₄, CaCl₂, vitamins, and trace metal solutions to the cooled salt solution. The carbon source (e.g., glycerol (B35011) for growth, D-glucose or D-fructose as substrate) should also be sterilized separately and added aseptically.

Protocol 2: Step-by-Step Fermentation Protocol for D-allulose Production

• Inoculum Preparation: Inoculate a single colony of the recombinant E. coli strain into 5 mL of LB medium containing the appropriate antibiotic. Incubate overnight at 37°C with shaking at 220 rpm.

• Seed Culture: Transfer the overnight culture to 50 mL of M9 minimal medium (with glycerol as the carbon source) in a 250 mL flask. Incubate at 37°C and 220 rpm until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.[17]

• Production Phase: Inoculate the production fermenter containing M9 medium (with the substrate, e.g., D-fructose) with the seed culture to an initial OD₆₀₀ of approximately 0.1.

• Induction: When the OD₆₀₀ of the production culture reaches 0.6, induce protein expression by adding IPTG to a final concentration of 0.2 mM.[17]

• Fermentation: Maintain the fermentation at the optimal temperature (e.g., 30°C) and pH.[17] Take samples periodically to monitor cell growth (OD₆₀₀) and rare sugar concentration.

• Harvesting: After the desired fermentation time, harvest the cells by centrifugation. The supernatant will contain the produced rare sugar.

Protocol 3: HPLC Analysis of Rare Sugars

• Sample Preparation:

  • Centrifuge the fermentation sample to pellet the cells.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

  • Dilute the sample with the mobile phase to a concentration within the linear range of the detector.

• HPLC Method:

  • Column: Amino-functionalized silica (B1680970) column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with 75:25 (v/v) acetonitrile/water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35-40°C.

  • Injection Volume: 10 µL.

  • Detector: Refractive Index (RI) detector.

• Data Analysis:

  • Identify the rare sugar peaks by comparing their retention times with those of pure standards.

  • Quantify the concentration of each sugar by creating a calibration curve using standard solutions of known concentrations.

Visualizations

Caption: Troubleshooting workflow for low rare sugar yield.

Caption: Metabolic pathway for D-allulose production in engineered E. coli.

References

• 1. Production of d-allulose from d-glucose by Escherichia coli transformant cells co-expressing d-glucose isomerase and d-psicose 3-epimerase genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Production of recombinant D-allulose 3-epimerase utilizing an auto-induction approach in fermentor cultures suitable for industrial application | PLOS One [journals.plos.org]
• 3. Production of recombinant D-allulose 3-epimerase utilizing an auto-induction approach in fermentor cultures suitable for industrial application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Troubleshooting Stuck or Sluggish Alcoholic Fermentations - Scott Laboratories [scottlab.com]
• 5. researchgate.net [researchgate.net]
• 6. (23g) Biosynthesis of D?Allulose Using Engineered Escherichia coli by Fermentation | AIChE [proceedings.aiche.org]
• 7. Optimization of fermentation conditions for production of l‐arabinose isomerase of Lactobacillus plantarum WU14 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Rare Sugars: Recent Advances and Their Potential Role in Sustainable Crop Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Production of Rare Sugar｜香川県 [pref.kagawa.lg.jp]
• 11. Description and history of rare sugars [glycoforum.gr.jp]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. lcms.cz [lcms.cz]
• 16. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 17. Frontiers | Engineering of Escherichia coli for D-allose fermentative synthesis from D-glucose through izumoring cascade epimerization [frontiersin.org]
• 18. Metabolically Engineered Escherichia coli for Conversion of D-Fructose to D-Allulose via Phosphorylation-Dephosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Research Advances of d-allulose: An Overview of Physiological Functions, Enzymatic Biotransformation Technologies, and Production Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]

methods for removing starting material from L-allose product

Welcome to the technical support center for L-Allose production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on removing starting materials and other impurities from your final L-Allose product.

Frequently Asked Questions (FAQs)

Q1: What is the primary starting material for L-Allose synthesis and what is the main impurity I need to remove?

The most common enzymatic pathway for L-Allose synthesis is the isomerization of L-psicose using an enzyme such as L-ribose isomerase.[1][2] This reaction is reversible and typically reaches an equilibrium. Therefore, the most significant impurity in your final product will be the unreacted starting material, L-psicose.[2]

Q2: What is a typical conversion yield for the isomerization of L-psicose to L-Allose?

The enzymatic conversion of L-psicose to L-Allose reaches an equilibrium with a yield of approximately 35% L-Allose.[1][3] The remaining 65% of the sugar mixture is L-psicose.

Q3: What is the most effective method for purifying L-Allose from the reaction mixture?

Crystallization is a well-documented and effective method for selectively isolating L-Allose from the concentrated reaction mixture containing L-psicose.[1][2] By carefully controlling the concentration and temperature, L-Allose can be crystallized, leaving the more soluble L-psicose in the mother liquor.

Q4: Are there alternative methods to crystallization for separating L-Allose and L-psicose?

Yes, chromatographic techniques are powerful methods for separating sugar isomers. While specific protocols for L-Allose and L-psicose are not widely published, the following methods are commonly used for sugar separations and are applicable:

• Preparative High-Performance Liquid Chromatography (HPLC): This technique can separate isomers based on their differential interactions with a stationary phase. Modes like ligand exchange or partition chromatography are suitable for monosaccharides.[4]

• Simulated Moving Bed (SMB) Chromatography: SMB is a continuous, large-scale chromatographic technique that is highly efficient for separating binary mixtures, such as isomers.[5][6] It offers advantages in terms of reduced solvent consumption and higher productivity compared to batch chromatography.[6][7]

• Ion-Exchange Chromatography: This method can separate sugars, particularly when they are in the form of charged complexes, such as with borate.[4][8] The differential stability of the sugar-borate complexes allows for their separation on an anion-exchange resin.[4]

Troubleshooting Guides

Issue 1: Low Yield of L-Allose Crystals

If you are experiencing a lower than expected yield of L-Allose crystals (reported final yields are around 23% from a 10% starting L-psicose solution), consider the following causes and solutions.[1][3]

Possible Cause	Troubleshooting Step
Incomplete Concentration	The reaction mixture must be sufficiently concentrated (to approx. 70% w/w) to create a supersaturated solution of L-Allose, which is necessary for crystallization to occur.[1][2] Verify the concentration of your syrup using a refractometer before cooling.
Cooling Rate is Too Fast	Rapid cooling can lead to the formation of a glass or very small, impure crystals. Allow the concentrated solution to cool slowly and undisturbed at 4°C to promote the growth of larger, purer crystals.
Presence of Impurities	Other impurities from the enzyme preparation or buffer salts can inhibit crystal growth. Ensure the reaction mixture is deionized or passed through activated carbon to remove impurities before concentration.
Suboptimal pH	The pH of the solution can affect sugar stability and solubility. Ensure the pH is neutral before attempting crystallization.

Issue 2: Purity of L-Allose Crystals is Low

If your isolated L-Allose crystals are contaminated with L-psicose, this may be due to co-crystallization or insufficient removal of the mother liquor.

Possible Cause	Troubleshooting Step
Inefficient Filtration	Ensure that the mother liquor, which is rich in L-psicose, is thoroughly removed from the crystals during filtration. Use a Buchner funnel and apply a vacuum.
Insufficient Washing	Wash the collected crystals with a small amount of ice-cold solvent (e.g., a water/ethanol mixture where L-Allose is less soluble) to remove any adhering mother liquor without dissolving the crystals themselves.
Spontaneous Nucleation	The presence of "seed" crystals, such as dust particles or scratches on the glassware, can cause rapid, non-selective crystallization.[9][10] Use meticulously clean glassware and filter the concentrated solution while hot through a fine filter (e.g., 0.22 µm) before cooling.[11]
Solution Agitated During Cooling	Agitating or disturbing the solution during the cooling and crystal growth phase can induce rapid precipitation, trapping impurities.[10] Keep the crystallization vessel in a stable, vibration-free location.

Data Presentation

The following table summarizes the quantitative data for the enzymatic production and subsequent purification of L-Allose by crystallization.

Parameter	Value	Reference
Starting Material	L-Psicose	[1][3]
Enzyme	L-Ribose Isomerase	[1][3]
Equilibrium Conversion Yield	~35% L-Allose	[1][3]
Purification Method	Crystallization	[1][2]
Concentration for Crystallization	~70% (w/w)	[1][2]
Crystallization Temperature	4 °C	[1][2]
Final Overall Yield of Crystals	23.0%	[1][3]

Experimental Protocols

Protocol 1: Purification of L-Allose by Crystallization

This protocol is based on the successful method for isolating L-Allose from an enzymatic reaction mixture containing L-psicose.[1][2][3]

• Reaction Termination & Enzyme Removal: After the enzymatic isomerization has reached equilibrium, terminate the reaction by heat inactivation (e.g., boiling for 10 minutes) to denature the enzyme. If using an immobilized enzyme, remove it by filtration.

• Initial Purification (Optional): To remove proteins and colored impurities, treat the reaction solution with activated carbon, and deionize using appropriate ion-exchange resins.

• Concentration: Concentrate the purified sugar solution using a rotary evaporator under reduced pressure. The target concentration is approximately 70% (w/w) solids. Monitor the concentration with a refractometer.

• Crystallization: Transfer the hot, concentrated syrup to a clean, scratch-free crystallization vessel. Cover the vessel and allow it to cool slowly to room temperature. Once at room temperature, transfer the vessel to a stable, vibration-free environment at 4°C.

• Crystal Growth: Allow the solution to stand undisturbed for several days to a week to allow for the formation and growth of L-Allose crystals.

• Isolation: Collect the L-Allose crystals by filtration, for example, using a Buchner funnel under vacuum.

• Washing: Gently wash the crystals on the filter with a minimal amount of ice-cold solvent (e.g., a saturated aqueous solution of L-Allose or a water-ethanol mixture) to remove the residual mother liquor rich in L-psicose.

• Drying: Dry the purified L-Allose crystals under vacuum at a low temperature (e.g., 40-50°C).

• Purity Analysis: Confirm the purity of the final product using High-Performance Liquid Chromatography (HPLC).

Protocol 2: General Approach for Chromatographic Separation

While a specific protocol for preparative HPLC of L-Allose is not available, this general protocol for separating sugar isomers can be used as a starting point. Optimization will be required.

• Column Selection: Choose a column suitable for sugar separation, such as a ligand-exchange column with a calcium (Ca²⁺) counterion or a column packed with an amino-functionalized stationary phase.[4]

• Mobile Phase: For ligand-exchange chromatography, the mobile phase is typically ultrapure water.[4] For amino columns, an acetonitrile/water gradient is commonly used.[4] The mobile phase should be degassed before use.

• Sample Preparation: Prepare the reaction mixture by filtering it through a 0.45 µm filter to remove any particulates. Dilute the sample in the mobile phase if necessary to avoid overloading the column.

• Chromatographic Conditions:

  • Flow Rate: Typically 0.5 - 1.0 mL/min for analytical scale. This will need to be scaled up for preparative work.

  • Temperature: Maintain the column at an elevated and constant temperature (e.g., 60-80°C) to improve peak resolution and reduce viscosity.

  • Detection: Use a Refractive Index (RI) detector, which is standard for carbohydrate analysis.

• Fraction Collection: Collect the fractions corresponding to the L-Allose and L-psicose peaks as they elute from the column.

• Post-Purification: Pool the pure L-Allose fractions and remove the solvent using a rotary evaporator. The resulting purified L-Allose can then be crystallized as described in Protocol 1 to obtain a solid product.

Visualizations

Caption: Experimental workflow for the production and purification of L-Allose.

Caption: Troubleshooting logic for low purity of L-Allose crystals.

References

• 1. alaquainc1.wordpress.com [alaquainc1.wordpress.com]
• 2. Simulated Moving Bed Chromatography: Separation and Recovery of Sugars and Ionic Liquid from Biomass Hydrolysates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Production of L-allose and D-talose from L-psicose and D-tagatose by L-ribose isomerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methods for Separating Sugars : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Simulated moving bed - Wikipedia [en.wikipedia.org]
• 6. azom.com [azom.com]
• 7. researchgate.net [researchgate.net]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. physicsforums.com [physicsforums.com]
• 10. Working with Sugar: the Magic of Crystallization - Wekiva Culinary [wekivaculinary.org]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

β-L-Allopyranose vs. β-D-Allopyranose: A Comparative Guide to Biological Activity

A notable gap in current research significantly limits a direct comparison of the biological activities of β-L-allopyranose and its enantiomer, β-D-allopyranose. While β-D-allopyranose has been the subject of various studies revealing its potential as an anti-cancer and antioxidant agent, comprehensive biological data for β-L-allopyranose is conspicuously absent in publicly available scientific literature. This guide, therefore, presents a detailed overview of the known biological activities of β-D-allopyranose, supported by experimental data and methodologies, while highlighting the current void in our understanding of its L-enantiomer.

Introduction to Allopyranose Enantiomers

Allopyranose is a hexopyranose sugar, and like many monosaccharides, it exists in two stereoisomeric forms, or enantiomers: β-D-allopyranose and β-L-allopyranose. These molecules are non-superimposable mirror images of each other. This structural difference, known as chirality, is fundamental in biological systems, as enzymes and receptors are often highly specific to one enantiomer over the other. While D-sugars, such as D-glucose, are prevalent in nature and are the primary source of energy for most organisms, L-sugars are less common and their biological roles are not as well understood.

Biological Activity of β-D-Allopyranose

Research into the biological effects of β-D-allopyranose has uncovered promising activities, particularly in the realms of oncology and cellular stress. Studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines and to modulate oxidative stress.

Anti-Cancer Activity

β-D-allopyranose has been shown to exert inhibitory effects on the growth of several cancer cell lines. This anti-proliferative activity is linked to its ability to induce the expression of Thioredoxin-Interacting Protein (TXNIP), a known tumor suppressor.

Signaling Pathway of β-D-Allopyranose in Cancer Cells

Caption: Signaling cascade of β-D-Allopyranose in cancer cells.

Quantitative Data: Effect of β-D-Allopyranose on Cancer Cell Viability

Cell Line	Concentration (mM)	Incubation Time (h)	Cell Viability (%)
Ovarian Carcinoma (OVCAR-3)	50	72	~50% reduction
Human Leukemia (MOLT-4F)	5	72	46% inhibition
Lewis Lung Carcinoma (LLC)	50	72	Significant inhibition

Antioxidant and Pro-oxidant Activities

The role of β-D-allopyranose in managing oxidative stress is complex and appears to be context-dependent. It has demonstrated direct hydroxyl radical scavenging activity. However, in some cancer cell lines, it has been observed to induce the production of reactive oxygen species (ROS), contributing to its anti-cancer effects.

Quantitative Data: Effect of β-D-Allopyranose on Reactive Oxygen Species (ROS)

Cell Line	Concentration (mM)	Incubation Time (h)	Effect on ROS
Bladder Cancer (T24)	50	24	Increased intracellular ROS

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of β-D-allopyranose or a vehicle control.

• Incubation: Cells are incubated for specified time periods (e.g., 24, 48, 72 hours).

• MTT Addition: A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for 3-4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is calculated as a percentage relative to the control group.

Measurement of Intracellular Reactive Oxygen Species (ROS)

• Cell Treatment: Cells are treated with β-D-allopyranose at various concentrations for a defined period.

• Staining: Cells are washed and then incubated with a fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), which becomes fluorescent upon oxidation by ROS.

• Analysis: The fluorescence intensity is measured using a flow cytometer or a fluorescence microscope. An increase in fluorescence indicates a higher level of intracellular ROS.

Experimental Workflow for Antioxidant/Pro-oxidant Activity Assessment

Caption: Experimental workflow for ROS detection.

The Enigma of β-L-Allopyranose

Despite the documented biological activities of the D-enantiomer, there is a significant dearth of research on β-L-allopyranose. This lack of data prevents any meaningful comparison of its biological effects with those of β-D-allopyranose. It is plausible that, due to the stereospecificity of biological systems, β-L-allopyranose may exhibit entirely different, negligible, or even opposing biological activities.

Conclusion

The current body of scientific literature provides valuable insights into the anti-cancer and antioxidant/pro-oxidant properties of β-D-allopyranose, positioning it as a molecule of interest for further investigation in drug development. However, the biological profile of its enantiomer, β-L-allopyranose, remains largely unknown. To provide a comprehensive and objective comparison, future research must be directed towards elucidating the biological activities of β-L-allopyranose. Such studies would not only fill a critical knowledge gap but also deepen our understanding of the role of chirality in the biological functions of rare sugars. Until then, any direct comparison remains speculative.

A Comparative Analysis of L-Sugar Metabolism: Pathways, Performance, and Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolic pathways for three common L-sugars: L-arabinose, L-fucose, and L-rhamnose. By presenting supporting experimental data, detailed methodologies, and clear visualizations, this document serves as a comprehensive resource for understanding the distinct metabolic routes of these sugars and for designing future research.

Comparative Performance of L-Sugar Metabolic Pathways

The metabolism of L-arabinose, L-fucose, and L-rhamnose involves distinct enzymatic steps and exhibits different efficiencies. The following tables summarize key quantitative data for the primary enzymes in these pathways from various organisms, offering a basis for comparison.

L-Arabinose Metabolism Enzyme Kinetics

The bacterial pathway for L-arabinose metabolism is a well-studied model for pentose (B10789219) catabolism. The initial isomerization of L-arabinose to L-ribulose is a critical step, followed by phosphorylation and epimerization to enter the pentose phosphate (B84403) pathway.

Enzyme	Organism	Substrate	K_m (mM)	k_cat (s⁻¹)	k_cat/K_m (s⁻¹mM⁻¹)
L-Arabinose Isomerase (AraA)	Bacillus thermoglucosidasius	D-Galactose	175	-	2.8 (min⁻¹mM⁻¹)
Lactobacillus reuteri	L-Arabinose	5-800	-	-
L-Ribulokinase (AraB)	Escherichia coli	L-Ribulose	0.14	-	-
D-Ribulose	0.39	-	-
L-Xylulose	3.4	-	-
D-Xylulose	16	-	-
L-Ribulose-5-Phosphate 4-Epimerase (AraD)	Aerobacter aerogenes	-	-	-	-

Note: Kinetic data for L-arabinose isomerase often uses D-galactose as a substrate due to its broader substrate specificity and relevance in biotechnological applications like D-tagatose production.[1] Data for L-ribulokinase shows a strong preference for L-ribulose.[2]

L-Fucose Metabolism Enzyme Kinetics

L-fucose metabolism in bacteria proceeds through isomerization, phosphorylation, and aldol (B89426) cleavage to yield dihydroxyacetone phosphate (DHAP) and L-lactaldehyde.

Enzyme	Organism	Substrate	K_m (mM)	k_cat (min⁻¹)	k_cat/K_m (min⁻¹mM⁻¹)
L-Fucose Isomerase (FucI)	Caldicellulosiruptor saccharolyticus	L-Fucose	140	11,910	-
Escherichia coli	L-Fucose	45	-	-
D-Arabinose	280	-	-
L-Fuculokinase (FucK)	-	L-Fuculose	-	-	-
L-Fuculose-1-Phosphate Aldolase (B8822740) (FucA)	Methanococcus jannaschii	Dihydroxyacetone phosphate (DHAP)	0.09	-	-
DL-Glyceraldehyde	0.74	-	-

Note: L-Fuculokinase (FucK) is a key enzyme in this pathway, but readily available kinetic data is limited.[3][4][5] The data for L-fuculose-1-phosphate aldolase is from a hyperthermophilic archaeon, highlighting the diversity of these enzymes.[6]

L-Rhamnose Metabolism Enzyme Kinetics

Similar to L-fucose, L-rhamnose is a deoxyhexose, and its catabolism in bacteria follows a parallel pathway of isomerization, phosphorylation, and aldol cleavage.

Enzyme	Organism	Substrate	K_m (mM)	V_max (U/mg)	k_cat/K_m (s⁻¹mM⁻¹)
L-Rhamnose Isomerase (RhaA)	Pseudomonas stutzeri	L-Rhamnose	11	240	-
Bacillus subtilis	L-Rhamnose	-	-	-
L-Rhamnulokinase (RhaB)	-	L-Rhamnulose	-	-	-
L-Rhamnulose-1-Phosphate Aldolase (RhaD)	-	L-Rhamnulose-1-Phosphate	-	-	-

Note: L-rhamnose isomerase from Pseudomonas stutzeri is well-characterized and shows high efficiency for its primary substrate.[7] Kinetic data for L-rhamnulokinase and L-rhamnulose-1-phosphate aldolase are less commonly reported in comparative tables.

Metabolic Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the core metabolic pathways for L-arabinose, L-fucose, and L-rhamnose in bacteria.

Bacterial L-arabinose catabolic pathway.

Bacterial L-fucose catabolic pathway.

Bacterial L-rhamnose catabolic pathway.

Experimental Protocols

To facilitate further research and comparative studies, this section provides detailed methodologies for key experiments in L-sugar metabolism analysis.

Protocol for Measuring Bacterial Growth on Different L-Sugars

This protocol outlines a method for comparing the growth rates of bacteria on L-arabinose, L-fucose, and L-rhamnose as sole carbon sources.

1. Media Preparation:

• Prepare a minimal medium (e.g., M9 minimal salts) supplemented with a specific L-sugar (L-arabinose, L-fucose, or L-rhamnose) as the sole carbon source at a final concentration of 0.2% (w/v).

• Prepare a control medium with D-glucose at the same concentration and a negative control with no carbon source.

• Sterilize all media by autoclaving or filtration.

2. Inoculum Preparation:

• Grow a starter culture of the desired bacterial strain overnight in a rich medium (e.g., LB broth).

• The following day, wash the cells twice with sterile saline or minimal medium without a carbon source to remove any residual rich medium.

• Resuspend the cell pellet in the minimal medium without a carbon source and adjust the optical density at 600 nm (OD600) to a standardized value (e.g., 1.0).

3. Growth Measurement:

• In a 96-well microplate or culture flasks, inoculate the prepared minimal media with the washed bacterial suspension to a starting OD600 of 0.05.

• Incubate the cultures at the optimal growth temperature for the bacterium with shaking.

• Measure the OD600 at regular intervals (e.g., every hour) using a spectrophotometer or microplate reader.[8][9]

4. Data Analysis:

• Plot the natural logarithm of the OD600 values against time.

• The specific growth rate (µ) is the slope of the linear portion of the curve during the exponential growth phase.

• The doubling time (t_d) can be calculated as ln(2)/µ.

• Compare the growth rates and doubling times for each L-sugar to assess the efficiency of their utilization.

Protocol for Quenching and Extraction of Intracellular Metabolites

Accurate measurement of intracellular metabolite concentrations requires rapid quenching of metabolic activity and efficient extraction of the metabolites.[10][11][12]

1. Quenching:

• For a defined volume of bacterial culture in the exponential growth phase, rapidly transfer the cell suspension into a quenching solution of 60% (v/v) methanol (B129727) pre-chilled to -40°C. The volume of the quenching solution should be at least five times the volume of the cell suspension.

• Immediately vortex the mixture to ensure rapid and uniform cooling, which effectively stops all enzymatic reactions.

2. Cell Harvesting:

• Centrifuge the quenched cell suspension at a low temperature (e.g., -20°C) to pellet the cells.

• Quickly discard the supernatant.

3. Metabolite Extraction:

• Resuspend the cell pellet in a cold extraction solvent. A common and effective solvent is a mixture of acetonitrile (B52724), methanol, and water (40:40:20 v/v/v) pre-chilled to -20°C.

• Subject the cell suspension to three cycles of freeze-thaw by alternating between liquid nitrogen and a room temperature water bath to ensure complete cell lysis.

• Centrifuge the lysate at high speed (e.g., 14,000 x g) at 4°C to pellet cell debris.

• Carefully collect the supernatant containing the intracellular metabolites.

4. Sample Preparation for Analysis:

• The extracted metabolites can be dried under a stream of nitrogen or in a vacuum concentrator.

• The dried extracts can be stored at -80°C until analysis.

• For analysis, reconstitute the dried extracts in a suitable solvent compatible with the analytical platform (e.g., 50% acetonitrile for LC-MS).

Protocol for LC-MS/MS Analysis of L-Sugar Pathway Intermediates

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the sensitive and specific quantification of intracellular metabolites.

1. Chromatographic Separation:

• Utilize a hydrophilic interaction liquid chromatography (HILIC) column for the separation of polar metabolites like sugar phosphates.

• The mobile phase typically consists of a gradient of two solvents: Solvent A (e.g., water with 10 mM ammonium (B1175870) acetate (B1210297) and 0.1% formic acid) and Solvent B (e.g., 95% acetonitrile with 10 mM ammonium acetate and 0.1% formic acid).

• A typical gradient might start with a high percentage of Solvent B, which is gradually decreased to elute the polar compounds.

2. Mass Spectrometry Detection:

• Couple the HPLC system to a triple quadrupole mass spectrometer operating in negative ion mode, as sugar phosphates are readily ionized as negative ions.

• For each metabolite of interest (e.g., L-ribulose-5-phosphate, L-fuculose-1-phosphate, L-rhamnulose-1-phosphate), determine the optimal precursor and product ion transitions for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM). This provides high selectivity and sensitivity.

3. Quantification:

• Prepare a series of calibration standards for each target metabolite of known concentrations.

• Analyze the standards using the same LC-MS/MS method to generate a calibration curve.

• Quantify the metabolites in the extracted samples by comparing their peak areas to the calibration curve.

• Normalize the metabolite concentrations to the amount of biomass (e.g., cell dry weight or protein content) from which they were extracted.

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical experimental workflow for the comparative analysis of L-sugar metabolism.

Workflow for comparative L-sugar metabolism.

Conclusion

This guide provides a foundational comparison of L-arabinose, L-fucose, and L-rhamnose metabolism. The presented data and protocols highlight the distinct enzymatic machinery and potential differences in metabolic efficiency. While kinetic data for individual enzymes offer valuable insights, a comprehensive understanding requires direct comparative studies measuring growth rates and intracellular metabolite pools under standardized conditions. The methodologies outlined herein provide a robust framework for conducting such research, which will be crucial for advancing our knowledge in metabolic engineering, drug development, and microbial physiology.

References

• 1. researchgate.net [researchgate.net]
• 2. Substrate specificity and kinetic mechanism of Escherichia coli ribulokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. L-Fuculokinase - Wikipedia [en.wikipedia.org]
• 4. L-fuculokinase(EC 2.7.1.51) - Creative Enzymes [creative-enzymes.com]
• 5. creative-enzymes.com [creative-enzymes.com]
• 6. Kinetic mechanism of fuculose-1-phosphate aldolase from the hyperthermophilic archaeon Methanococcus jannaschii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intracellular metabolomics extraction [protocols.io]
• 8. bmglabtech.com [bmglabtech.com]
• 9. microbenotes.com [microbenotes.com]
• 10. Analysis of Intracellular Metabolites from Microorganisms: Quenching and Extraction Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Validating the Enantiomeric Purity of L-Allose

For researchers, scientists, and drug development professionals, ensuring the enantiomeric purity of chiral molecules like L-allose is a critical step in research and development. The biological and pharmacological effects of a chiral molecule are often specific to one enantiomer. This guide provides a comprehensive comparison of key analytical techniques for validating the enantiomeric purity of L-allose, complete with experimental data from analogous sugars, detailed protocols, and a visual workflow to aid in method selection and implementation.

Comparison of Analytical Methods

The enantiomeric purity of monosaccharides such as L-allose can be determined using several analytical techniques. The most common and reliable methods are High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase, Gas Chromatography (GC) following derivatization, and Enzymatic Assays. Each method offers distinct advantages and is suited to different experimental needs.

Method	Principle	Sample Preparation	Key Performance Metrics
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Minimal; dissolution in a suitable solvent.	Resolution (Rs): Baseline separation of enantiomers is often achievable. For example, separation of D- and L-glucose on a Chiralpak AD-H column can yield Rs values > 1.5. Sensitivity: High, with UV or RI detection. Analysis Time: Typically 10-30 minutes per sample.
Chiral GC-MS	Separation of volatile diastereomeric derivatives on a chiral or achiral column, identified by mass spectrometry.	Required; involves chemical derivatization (e.g., silylation, acetylation) to increase volatility.	Resolution (Rs): High resolution is possible, dependent on the derivatization and column. Sensitivity: Very high, especially with mass spectrometry detection. Analysis Time: Derivatization adds time; GC run is typically 15-40 minutes.
Enzymatic Assays	High specificity of an enzyme for one enantiomer, allowing for the quantification of the target enantiomer through a measurable reaction product (e.g., change in absorbance).	Minimal; dissolution in buffer.	Specificity: Very high for the target enantiomer. Sensitivity: Can be very high, depending on the detection method (e.g., spectrophotometry, fluorometry). Analysis Time: Rapid, often under 15 minutes.

Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC)

This protocol is based on established methods for the separation of monosaccharide enantiomers using a polysaccharide-based chiral stationary phase.

1. Sample Preparation:

• Accurately weigh and dissolve the L-allose sample in the mobile phase or a compatible solvent (e.g., a mixture of hexane (B92381) and ethanol) to a final concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.[1]

2. HPLC System and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column thermostat, and a Refractive Index (RI) or UV/Vis detector.

• Chiral Column: Chiralpak AD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase: A mixture of n-hexane, ethanol, and trifluoroacetic acid (TFA) (e.g., 70:30:0.1, v/v/v).[2][3] The exact ratio may need optimization.

• Flow Rate: 0.5 mL/min.[2][3]

• Column Temperature: 25 °C.[2][3]

• Detection: Refractive Index (RI) detector.

• Injection Volume: 10 µL.

3. Data Analysis:

• Following the chromatographic run, identify the two peaks corresponding to the L- and D-allose enantiomers.

• Integrate the area under each peak.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [(Area of L-allose - Area of D-allose) / (Area of L-allose + Area of D-allose)] x 100

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a general procedure for the analysis of monosaccharide enantiomers after derivatization.

1. Derivatization (Trimethylsilylation):

• Place 1-5 mg of the L-allose sample in a clean, dry reaction vial.

• Add 100 µL of a silylating agent mixture (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)).

• Seal the vial and heat at 70°C for 30 minutes.

• Cool the vial to room temperature before injection.

2. GC-MS System and Conditions:

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• Column: A chiral capillary column (e.g., Chirasil-Val) or a standard non-polar column (e.g., VF-5MS) if a chiral derivatizing agent is used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 250 °C at a rate of 5 °C/min.

  • Hold at 250 °C for 5 minutes.

• MS Detector: Electron ionization (EI) source at 70 eV. Scan range of m/z 50-600.

3. Data Analysis:

• Identify the peaks corresponding to the derivatized L- and D-allose based on their retention times and mass spectra.

• Integrate the peak areas of the selected characteristic ions for each enantiomer.

• Calculate the enantiomeric excess as described for the HPLC method.

Enzymatic Assay (General Principle)

While a specific commercial kit for L-allose enantiomeric purity may not be readily available, the principle of enzymatic assays relies on the high stereospecificity of enzymes.

1. Principle:

• An enzyme that specifically acts on one enantiomer of allose (either L- or D-) is used. For instance, an "L-sugar specific" isomerase or dehydrogenase.

• The enzymatic reaction results in a product that can be measured, often through a coupled reaction that produces a colorimetric or fluorescent signal. For example, the production or consumption of NADH can be monitored spectrophotometrically at 340 nm.[4]

2. Hypothetical Assay Workflow:

• Reagents:

  • L-allose sample solution.

  • Buffer solution at the optimal pH for the enzyme.

  • Enantiomer-specific enzyme (e.g., L-allose dehydrogenase).

  • Co-factor (e.g., NAD+).

  • Coupling enzyme and substrate for signal generation (if necessary).

• Procedure:

  • A standard curve is prepared using known concentrations of the pure target enantiomer.

  • The L-allose sample is incubated with the enzyme and co-factors under controlled temperature and time.

  • The change in absorbance or fluorescence is measured.

• Data Analysis:

  • The concentration of the target enantiomer in the sample is determined by comparing its signal to the standard curve.

  • The enantiomeric purity is calculated based on the expected concentration of the L-allose.

Workflow for Enantiomeric Purity Validation

The following diagram illustrates a typical workflow for validating the enantiomeric purity of a chiral compound like L-allose.

Caption: A logical workflow for the validation of L-allose enantiomeric purity.

This guide provides a foundational understanding of the methods available for assessing the enantiomeric purity of L-allose. The choice of method will depend on the specific requirements of the analysis, including the desired level of sensitivity, the available instrumentation, and the sample throughput needs. For routine quality control, chiral HPLC is often the method of choice due to its robustness and ease of use. For structural confirmation and high-sensitivity applications, GC-MS is a powerful alternative. Enzymatic assays, when available, offer rapid and highly specific analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Differentiating Sugar Enantiomers: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise differentiation and quantification of sugar enantiomers is a critical analytical challenge. The stereochemistry of monosaccharides plays a pivotal role in biological processes, influencing everything from metabolic pathways to drug efficacy and toxicity. This guide provides an objective comparison of key analytical techniques used to resolve sugar enantiomers, supported by experimental data and detailed methodologies to inform your selection of the most appropriate approach.

The separation of sugar enantiomers, which are non-superimposable mirror images of each other, requires a chiral environment. This can be achieved through various analytical techniques, each with its own set of advantages and limitations in terms of resolution, sensitivity, speed, and applicability to different sugar molecules and sample matrices. This comparison focuses on five principal methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Mass Spectrometry (MS) using the Kinetic Method, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Capillary Electrophoresis (CE).

Performance Comparison of Analytical Techniques

The selection of an analytical technique for sugar enantiomer differentiation is often a trade-off between various performance parameters. The following table summarizes key quantitative data for the discussed methods.

Technique	Analyte Example	Resolution (Rs)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Analysis Time (typical)	Key Advantages	Key Disadvantages
Chiral HPLC	Various Monosaccharides	> 1.5 (baseline)	µg/mL range	µg/mL range	10 - 60 min	Broad applicability, direct analysis	Can require extensive method development
Chiral GC-MS	D/L-Arabinose	> 2.0	0.015 - 0.019 pmol on column[1]	0.5 - 0.64 pmol on column[1]	20 - 40 min	High resolution and sensitivity	Requires derivatization
MS (Kinetic Method)	Glucose, Galactose, Mannose, Ribose	N/A (ratio-based)	Not explicitly stated	<2% enantiomeric excess (ee) quantifiable[2]	< 5 min per sample	High throughput, direct analysis of mixtures	Indirect quantification, requires chiral reference
NMR Spectroscopy	Various Monosaccharides	N/A (chemical shift difference)	mg range	mg range	5 - 30 min	Non-destructive, provides structural information	Lower sensitivity, requires chiral auxiliary
Capillary Electrophoresis	Fructose, Glucose	Baseline separation	ng/mL range[3]	ng/mL range[3]	< 20 min	High efficiency, low sample consumption	Can have lower reproducibility

High-Performance Liquid Chromatography (HPLC) with Chiral Stationary Phases

Chiral HPLC is a powerful and widely used technique for the direct separation of sugar enantiomers. This method relies on chiral stationary phases (CSPs) that create a stereoselective environment, leading to differential retention of the enantiomers.

Experimental Protocol: Separation of Monosaccharide Enantiomers on a Chiralpak AD-H Column

This protocol is based on a method for the simultaneous separation of enantiomers and anomers of several monosaccharides[4].

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a refractive index (RI) detector.

• Chiralpak AD-H column (250 mm x 4.6 mm, 5 µm).

2. Reagents:

• Hexane (HPLC grade)

• Ethanol (HPLC grade)

• Trifluoroacetic acid (TFA)

• Reference standards of D- and L-sugars.

3. Chromatographic Conditions:

• Mobile Phase: Hexane:Ethanol (e.g., 80:20 v/v) with 0.1% TFA. The exact ratio may need optimization for different sugars.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: Refractive Index (RI).

• Injection Volume: 20 µL.

4. Sample Preparation:

• Dissolve sugar standards or samples in the mobile phase to a final concentration of 1-5 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Identify the peaks corresponding to the D- and L-enantiomers based on the retention times of the reference standards.

• Quantify the enantiomers by integrating the peak areas.

Workflow for Chiral HPLC Analysis

References

• 1. Enantioresolution and quantification of monosaccharides by comprehensive two-dimensional gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sugars and sugar enantiomers hplc analysis | Sigma-Aldrich [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. Estimation of D-Arabinose by Gas Chromatography/Mass Spectrometry as Surrogate for Mycobacterial Lipoarabinomannan in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral HPLC Methods for the Separation of L-Allose

For researchers, scientists, and professionals in drug development, the enantiomeric purity of carbohydrates is of critical importance. L-allose, a rare sugar, presents unique challenges for separation from its D-enantiomer. This guide provides an objective comparison of suitable chiral High-Performance Liquid Chromatography (HPLC) methods, with a focus on polysaccharide-based chiral stationary phases (CSPs), and includes detailed experimental protocols to support methodological development.

Comparison of Chiral Stationary Phases for Sugar Separation

Polysaccharide-based CSPs, particularly those derived from cellulose (B213188) and amylose, are widely recognized for their broad applicability in separating a diverse range of chiral compounds, including sugars.[1] The selection of the appropriate stationary phase is a crucial step in developing a successful enantioseparation method. Below is a comparison of common polysaccharide-based columns that are suitable for the chiral separation of rare sugars like L-allose.

Chiral Stationary Phase (CSP)	Base Polysaccharide	Common Trade Names	Key Characteristics & Advantages	Typical Mobile Phases
Amylose tris(3,5-dimethylphenylcarbamate)	Amylose	Chiralpak AD, Chiralpak AD-H, Chiralpak IA	High success rate for a wide range of compounds.[2][3] Often provides excellent resolution for carbohydrates.[4] Immobilized versions (IA) offer enhanced solvent compatibility.	Normal Phase: Hexane/Alcohol mixturesReversed-Phase: Acetonitrile/Water, Methanol/Water
Cellulose tris(3,5-dimethylphenylcarbamate)	Cellulose	Chiralcel OD, Chiralcel OD-H, Chiralpak IB	Complementary selectivity to amylose-based phases.[2] Effective for many classes of chiral compounds. Immobilized versions (IB) allow for a wider range of solvents.	Normal Phase: Hexane/Alcohol mixturesReversed-Phase: Acetonitrile/Water, Methanol/Water
Cellulose tris(4-methylbenzoate)	Cellulose	Chiralcel OJ	Offers different selectivity compared to phenylcarbamate derivatives.	Normal Phase: Hexane/Alcohol mixtures
Amylose tris(5-chloro-2-methylphenylcarbamate)	Amylose	Chiralpak AY-H	Provides alternative selectivity for challenging separations.	Normal Phase: Hexane/Alcohol mixtures

Experimental Protocols for Chiral Separation of Monosaccharides

While specific application data for the chiral separation of L-allose is not widely published, a well-established method for the simultaneous separation of enantiomers and anomers of other monosaccharides provides a strong starting point. The following protocol is adapted from the work of Lopes et al. (2008), who successfully separated the enantiomers of glucose, fructose, arabinose, ribose, fucose, mannose, lyxose, and xylose using a polysaccharide-based CSP.[4]

Recommended Method for L-Allose Enantiomer Separation:

• Chromatographic System:

  • Column: Chiralpak AD-H, 250 x 4.6 mm, 5 µm particle size

  • Mobile Phase: Acetonitrile/Ethanol (80:20, v/v)

  • Flow Rate: 0.5 mL/min

  • Temperature: 25°C

  • Detector: Refractive Index (RI) or UV detector at a low wavelength (e.g., 195-210 nm) if sensitivity is an issue. An Evaporative Light Scattering Detector (ELSD) is also a suitable alternative.

  • Injection Volume: 20 µL

  • Sample Preparation: Dissolve L-allose standard or sample in the mobile phase to a concentration of approximately 1 mg/mL.

Data Presentation

The following table presents data adapted from the separation of other monosaccharides using the Chiralpak AD-H column and an acetonitrile/water mobile phase, which illustrates the expected performance for a chiral separation of sugars.[4]

Monosaccharide	Enantiomer	Retention Time (min)
Glucose	D-Glucose	14.3
L-Glucose	15.1
Fructose	D-Fructose	12.9
L-Fructose	13.5
Xylose	D-Xylose	11.8
L-Xylose	12.5

Note: The retention times are illustrative and will vary for L-allose under the recommended acetonitrile/ethanol mobile phase.

Mandatory Visualizations

To aid in the development of a robust chiral HPLC method for L-allose separation, a systematic workflow is essential. The following diagram illustrates a typical experimental workflow for screening and optimizing the chiral separation.

Caption: A logical workflow for the development of a chiral HPLC method for L-allose separation.

This guide provides a comprehensive starting point for researchers and scientists to develop and implement robust chiral HPLC methods for the separation of L-allose. By leveraging the information on suitable chiral stationary phases and the detailed experimental protocol, laboratories can efficiently establish a method for the analysis of this rare sugar.

References

• 1. eijppr.com [eijppr.com]
• 2. real.mtak.hu [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous chromatographic separation of enantiomers, anomers and structural isomers of some biologically relevant monosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]

Distinguishing Allose Isomers: A Comparative Guide Using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of carbohydrates is a critical task in drug development and glycobiology. Among the monosaccharides, the rare sugar D-allose and its isomers present a unique analytical challenge due to their subtle stereochemical differences. Nuclear Magnetic Resonance (NMR) spectroscopy stands out as a powerful, non-destructive technique for the unambiguous identification and characterization of these isomers in solution. This guide provides a comprehensive comparison of the NMR spectral properties of allose isomers and other common hexoses, supported by experimental data and detailed protocols.

Distinguishing Features of Allose Isomers

D-Allose, a C3 epimer of D-glucose, exists in solution as an equilibrium mixture of four primary isomers: α-pyranose, β-pyranose, α-furanose, and β-furanose. Each of these isomers possesses a unique three-dimensional structure, which gives rise to distinct NMR spectra. The key parameters for differentiation are the chemical shifts (δ) of the anomeric proton (H-1) and carbon (C-1), as well as the scalar coupling constants (J-couplings) between adjacent protons.

The anomeric proton signals are particularly diagnostic, typically appearing in a well-resolved region of the ¹H NMR spectrum (around 4.5-5.5 ppm)[1]. The magnitude of the ³J(H1,H2) coupling constant is indicative of the anomeric configuration. Generally, a larger coupling constant (around 7-9 Hz) is observed for a trans-diaxial relationship between H-1 and H-2, characteristic of the β-anomer in the dominant chair conformation, while a smaller coupling constant (around 2-4 Hz) indicates a cis relationship, typical of the α-anomer[1].

Quantitative NMR Data for Allose and Other Hexoses

The following tables summarize the ¹H and ¹³C NMR chemical shifts and coupling constants for the major isomers of D-allose, D-glucose, D-galactose, and D-mannose in D₂O. These values serve as a reference for isomer identification.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) and Coupling Constants (J, Hz) of D-Allose Isomers in D₂O

Isomer	H-1 (³J₁₂)	H-2 (³J₂₃)	H-3 (³J₃₄)	H-4 (³J₄₅)	H-5	H-6a	H-6b
α-D-Allopyranose	5.08 (3.9)	3.75 (3.4)	4.09 (3.4)	3.79 (9.8)	3.86	3.78	3.71
β-D-Allopyranose	4.63 (8.5)	3.24 (3.0)	3.99 (3.0)	3.73 (9.8)	3.69	3.82	3.74
α-D-Allofuranose	5.28 (4.4)	4.25 (1.5)	4.41 (4.9)	4.14	-	-	-
β-D-Allofuranose	5.19 (1.8)	4.09 (0.0)	4.31 (3.2)	4.21	-	-	-

Note: Data compiled from various sources. Exact values may vary slightly with experimental conditions.

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of D-Allose Isomers in D₂O [2]

Isomer	C-1	C-2	C-3	C-4	C-5	C-6
α-D-Allopyranose	94.3	68.6	73.2	67.6	68.3	62.3
β-D-Allopyranose	94.9	72.8	72.7	68.3	75.1	62.8
α-D-Allofuranose	97.5	-	-	-	-	-
β-D-Allofuranose	102.3	-	-	-	-	-

Note: Data for furanose forms are limited due to their lower abundance. "-" indicates data not reported in the cited source.

Table 3: Comparative ¹H and ¹³C NMR Data for Common Hexopyranoses in D₂O

Sugar	Anomer	H-1 (δ, ppm)	³J(H1,H2) (Hz)	C-1 (δ, ppm)
D-Glucose	α	5.22	3.8	92.9
β	4.64	8.0	96.6
D-Galactose	α	5.23	3.5	93.1
β	4.55	7.8	97.2
D-Mannose	α	5.17	1.8	94.4
β	4.87	1.0	94.4

Note: These values represent the pyranose forms, which are predominant in solution.

Experimental Protocols

A definitive structural assignment of allose isomers typically requires a suite of 2D NMR experiments.

Sample Preparation

• Dissolution: Dissolve 5-10 mg of the carbohydrate sample in 0.5-0.6 mL of high-purity deuterium (B1214612) oxide (D₂O, 99.96%).

• Lyophilization (Optional but Recommended): To remove exchangeable protons (from hydroxyl groups) that can interfere with the signals of interest, lyophilize the sample from D₂O two to three times. After the final lyophilization, re-dissolve the sample in 100% D₂O.

• Internal Standard: Add a small amount of a suitable internal standard for chemical shift referencing, such as 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) or trimethylsilylpropanoic acid (TSP).

• Transfer: Transfer the final solution to a 5 mm high-precision NMR tube.

NMR Data Acquisition

The following are typical parameters for key 2D NMR experiments on a 500 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

1. ¹H-¹H COSY (Correlation Spectroscopy)

• Objective: To identify protons that are spin-spin coupled (typically through 2-3 bonds).

• Pulse Program: cosygpqf

• Spectral Width (SW): 10-12 ppm in both F2 and F1 dimensions.

• Number of Scans (NS): 2-8 per increment.

• Number of Increments (TD in F1): 256-512.

• Relaxation Delay (D1): 1-2 seconds.

2. ¹H-¹H TOCSY (Total Correlation Spectroscopy)

• Objective: To identify all protons within a spin system (i.e., all protons in a single sugar ring).

• Pulse Program: mlevphpr

• Spectral Width (SW): 10-12 ppm in both F2 and F1 dimensions.

• Number of Scans (NS): 8-16 per increment.

• Number of Increments (TD in F1): 256-512.

• Mixing Time: 80-120 ms.

• Relaxation Delay (D1): 1-2 seconds.

3. ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To identify direct one-bond correlations between protons and their attached carbons.

• Pulse Program: hsqcedetgpsp (edited for multiplicity, CH/CH₃ positive, CH₂ negative)

• Spectral Width (SW): F2 (¹H): 10-12 ppm; F1 (¹³C): 50-110 ppm (typical for carbohydrates).

• Number of Scans (NS): 4-16 per increment.

• Number of Increments (TD in F1): 128-256.

• Relaxation Delay (D1): 1.5-2 seconds.

4. ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify long-range (2-3 bond) correlations between protons and carbons, useful for identifying quaternary carbons and linkages between sugar units.

• Pulse Program: hmbcgplpndqf

• Spectral Width (SW): F2 (¹H): 10-12 ppm; F1 (¹³C): 0-110 ppm.

• Number of Scans (NS): 16-64 per increment.

• Number of Increments (TD in F1): 256-512.

• Relaxation Delay (D1): 1.5-2 seconds.

Visualizing Structural Relationships and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the structural differences between allose and glucose, and the logical workflow for NMR-based isomer identification.

Caption: C3 epimers: D-Allose and D-Glucose.

Caption: Workflow for NMR-based isomer identification.

References

• 1. spectrabase.com [spectrabase.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Effects of D- and L-Sugars on Cell Cultures

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cellular effects of D-sugars and their L-enantiomers, with a primary focus on D-glucose and L-glucose. The information presented is supported by established experimental methodologies and is intended to assist in the design and interpretation of cell culture-based studies.

Introduction

In the realm of cellular biology and drug development, understanding the nuanced effects of seemingly similar molecules is paramount. Sugars, fundamental for cellular energy and signaling, exist as stereoisomers, with D- and L-forms being mirror images of each other. While D-glucose is the ubiquitous and primary energy source for most living organisms, its enantiomer, L-glucose, is largely non-metabolizable by mammalian cells.[1] This stark difference in metabolic fate makes the comparative study of these sugars a valuable tool for dissecting cellular processes, from basic metabolism to complex signaling cascades. This guide explores these differences, providing quantitative insights and detailed experimental protocols.

Data Presentation: D-Glucose vs. L-Glucose

The following table summarizes the expected quantitative effects of D-glucose and L-glucose on key cellular parameters. These values are illustrative and can vary depending on the cell line, culture conditions, and experimental duration.

Parameter	D-Glucose	L-Glucose	Key Observations
Cell Proliferation (% of control)	Concentration-dependent increase, followed by a decrease at very high concentrations.[2][3]	Minimal to no effect at physiological concentrations; potential decrease at high concentrations due to osmotic stress.	D-glucose actively promotes proliferation by providing energy and biosynthetic precursors.
Cytotoxicity (IC50)	>100 mM (varies significantly with cell type)[4]	>100 mM (effects primarily due to osmotic stress)	High concentrations of both sugars can be detrimental, but the underlying mechanisms differ.
ATP Production (relative units)	Significant, dose-dependent increase.[5][6]	No significant increase; levels comparable to no-sugar control.	Demonstrates the direct role of D-glucose in cellular energy metabolism via glycolysis and oxidative phosphorylation.[5]
Lactate (B86563) Production (relative units)	Dose-dependent increase, indicative of glycolysis.[7][8]	No significant increase.	Lactate is a direct byproduct of D-glucose metabolism, particularly under conditions of high glycolytic flux (the Warburg effect).[9]

Experimental Protocols

Cell Viability and Proliferation Assay (MTT Assay)

This protocol is used to assess the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cells of interest

• 96-well culture plates

• Culture medium (with and without D/L-glucose)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Replace the culture medium with fresh media containing various concentrations of D-glucose or L-glucose. Include a no-sugar control and a control with a non-metabolizable osmolyte like mannitol (B672) to assess osmotic effects.[10]

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measurement: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[10] The absorbance is directly proportional to the number of viable cells.

ATP Production Assay

This protocol measures the intracellular ATP concentration, a direct indicator of cellular energy status.

Materials:

• Cells of interest

• Culture plates

• Culture medium (with and without D/L-glucose)

• ATP measurement kit (e.g., luciferase-based assay)

• Luminometer

Procedure:

• Cell Culture and Treatment: Culture and treat cells with different concentrations of D-glucose and L-glucose as described in the MTT assay protocol.

• Cell Lysis: At the end of the incubation period, lyse the cells according to the ATP measurement kit's instructions to release intracellular ATP.

• ATP Measurement: Add the luciferase-based reagent to the cell lysate. The enzyme will catalyze the oxidation of luciferin (B1168401) in the presence of ATP, producing light.

• Luminescence Reading: Measure the luminescence using a luminometer. The light intensity is directly proportional to the ATP concentration.[11]

Lactate Production Assay

This protocol quantifies the amount of lactate secreted into the culture medium, an indicator of glycolytic activity.

Materials:

• Cells of interest

• Culture plates

• Culture medium (with and without D/L-glucose)

• Lactate measurement kit (e.g., colorimetric or fluorometric assay)

• Microplate reader

Procedure:

• Cell Culture and Treatment: Culture and treat cells with D-glucose and L-glucose as previously described.

• Sample Collection: At specified time points, collect a sample of the culture medium from each well.

• Lactate Measurement: Use a commercial lactate assay kit to measure the lactate concentration in the collected media. These kits typically involve an enzymatic reaction that produces a colored or fluorescent product.[12]

• Data Analysis: Read the absorbance or fluorescence using a microplate reader and calculate the lactate concentration based on a standard curve.

Visualizations

Experimental Workflow

Workflow for comparing D- and L-sugar effects.

D-Glucose Metabolism: Glycolysis Pathway

Primary metabolic pathway for D-glucose.

Conclusion

The differential effects of D- and L-sugars on cell cultures provide a powerful experimental paradigm. D-glucose serves as the primary fuel for cellular proliferation and energy production, leading to increased ATP and lactate levels. In contrast, L-glucose is metabolically inert in mammalian cells, and its effects at high concentrations are primarily osmotic. This distinction allows researchers to isolate metabolic effects from osmotic stress and to probe the intricacies of cellular energy pathways. The unexpected uptake of L-glucose derivatives in some cancer cells opens new avenues for research into altered tumor metabolism and potential diagnostic tools.[13] By employing the standardized protocols outlined in this guide, researchers can obtain reliable and comparable data to further elucidate the roles of these fundamental molecules in health and disease.

References

• 1. Glucose - Wikipedia [en.wikipedia.org]
• 2. Glucose promotes cell proliferation, glucose uptake and invasion in endometrial cancer cells via AMPK/mTOR/S6 and MAPK signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Low glucose stress decreases cellular NADH and mitochondrial ATP in colonic epithelial cancer cells: Influence of mitochondrial substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Glucose Improves the Efficacy of Photobiomodulation in Changing ATP and ROS Levels in Mouse Fibroblast Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Mechanistically informed machine learning links non-canonical TCA cycle activity to Warburg metabolism and hallmarks of malignancy | PLOS Computational Biology [journals.plos.org]
• 10. benchchem.com [benchchem.com]
• 11. Documents download module [ec.europa.eu]
• 12. Quantitative on-line monitoring of cellular glucose and lactate metabolism in vitro with slow perfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. L-Glucose: Another Path to Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Elusive Structure of beta-L-Allopyranose: A Comparative Guide to X-ray Crystallography and Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of carbohydrates is paramount. This guide provides a comparative analysis of X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) in the validation of the beta-L-Allopyranose structure, offering insights into the strengths and limitations of each technique.

The three-dimensional arrangement of atoms in a molecule is fundamental to its function. In the realm of carbohydrate chemistry, determining the anomeric configuration (α or β) and the ring conformation of monosaccharides like L-Allopyranose is crucial for understanding their biological roles and for the rational design of carbohydrate-based therapeutics. While X-ray crystallography provides a definitive solid-state structure, spectroscopic methods such as NMR and MS offer valuable complementary data, particularly regarding the molecule's behavior in solution.

A Definitive Snapshot: X-ray Crystallography

X-ray crystallography stands as the gold standard for unambiguous structure determination. By analyzing the diffraction pattern of X-rays passing through a single crystal of a compound, a detailed three-dimensional model of the molecule can be constructed.

A study on the crystal structure of a racemic mixture of D- and L-allose (β-D,L-allose) successfully determined the solid-state structure of L-allose.[1][2] The analysis confirmed that in the crystalline form, L-allose exists as β-L-Allopyranose in a ¹C₄ chair conformation.[1][2] This conformation places the bulky hydroxymethyl group in an equatorial position, which is energetically favorable.

Crystallographic Data for beta-L-Allopyranose

Parameter	Value[1][2]
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	4.9821(10)
b (Å)	12.5624(3)
c (Å)	11.8156(3)
β (°)	91.1262(14)
V (ų)	739.36(3)
Z	4
Conformation	¹C₄ (Chair)

Experimental Protocol: Single-Crystal X-ray Diffraction

A suitable single crystal of β-D,L-allose is mounted on a goniometer. The crystal is then placed in a stream of X-rays, and the diffraction data are collected using a detector. The collected data are processed to determine the unit cell dimensions and the symmetry of the crystal. The structure is then solved using direct methods or Patterson methods and refined to obtain the final atomic coordinates and molecular geometry.

The Solution-State Perspective: Nuclear Magnetic Resonance (NMR) Spectroscopy

While X-ray crystallography provides a static picture of the molecule in the solid state, NMR spectroscopy offers insights into the structure and dynamics of molecules in solution. For carbohydrates, ¹H and ¹³C NMR are powerful tools for determining the anomeric configuration and the conformational equilibrium.

Since L-Allopyranose is the enantiomer of D-Allopyranose, their NMR spectra are identical in terms of chemical shifts and coupling constants. Data from the Biological Magnetic Resonance Bank (BMRB) for D-allose provides the necessary information for the beta-pyranose anomer in D₂O.

NMR Spectroscopic Data for beta-D-Allopyranose (in D₂O)

¹³C Chemical Shifts (ppm)

Atom	Chemical Shift (ppm)
C1	94.2
C2	72.1
C3	70.5
C4	67.8
C5	76.5
C6	62.0

¹H-¹H Coupling Constants (Hz)

The magnitude of the coupling constant between the anomeric proton (H1) and the adjacent proton (H2), ³J(H1,H2), is particularly informative. A large coupling constant (typically 7-9 Hz) is indicative of a trans-diaxial relationship between H1 and H2, which is characteristic of a β-anomer in a ⁴C₁ or ¹C₄ chair conformation. The observed coupling constants for the D-allose anomers in solution are consistent with the chair conformation.

Experimental Protocol: NMR Spectroscopy

A sample of L-Allopyranose is dissolved in a deuterated solvent, typically deuterium (B1214612) oxide (D₂O), to avoid interference from the solvent's proton signals. ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. For unambiguous assignment of signals and determination of coupling constants, two-dimensional NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are often employed.

A Glimpse into the Gas Phase: Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. While not a primary method for determining stereochemistry, when coupled with a separation technique like Gas Chromatography (GC-MS), it can be used to identify and quantify monosaccharides. Derivatization of the sugar is typically required to increase its volatility for GC analysis.

The fragmentation pattern of the derivatized monosaccharide in the mass spectrometer can provide some structural clues. For pyranose sugars, characteristic fragmentation patterns involving the cleavage of the pyranose ring are often observed.

Mass Spectrometric Analysis of Allopyranose

Experimental Protocol: GC-MS

The hydroxyl groups of L-Allopyranose are derivatized, for instance, by reacting with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). The resulting volatile trimethylsilyl (B98337) (TMS) ether derivative is then injected into a gas chromatograph. The separated components eluting from the GC column are introduced into the mass spectrometer, where they are ionized (typically by electron ionization, EI), and the resulting mass spectrum is recorded.

Comparative Analysis

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
State of Matter	Solid (Crystal)	Solution	Gas Phase (after derivatization)
Information Provided	Precise 3D structure, bond lengths, bond angles, conformation	Anomeric configuration, conformation in solution, dynamic processes	Molecular weight, elemental composition, fragmentation pattern for identification
Strengths	Unambiguous structure determination	Provides information in a biologically relevant state (solution)	High sensitivity, suitable for mixture analysis (with GC/LC)
Limitations	Requires a suitable single crystal, static picture of the molecule	Provides an average structure in solution, can be complex to interpret	Indirect structural information, often requires derivatization

Logical Workflow for Structure Validation

The following diagram illustrates a typical workflow for the structural validation of a novel carbohydrate like beta-L-Allopyranose, integrating the strengths of each analytical technique.

Caption: Workflow for the structural validation of beta-L-Allopyranose.

Signaling Pathway of Structure Determination Logic

The decision-making process in structural elucidation can be visualized as a signaling pathway, where the results from one technique inform the next steps and contribute to the final validated structure.

Caption: Logic pathway for determining the structure of beta-L-Allopyranose.

References

• 1. bmse000008 D-Allose at BMRB [bmrb.io]
• 2. Gas chromatography/mass spectrometric characterisation of pyrolysis/silylation products of glucose and cellulose - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Approaches for the Analysis of Rare Sugar Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate analysis of rare sugar isomers is crucial for understanding their biological roles and developing novel therapeutics. This guide provides an objective comparison of mass spectrometry-based methods for the analysis of these challenging analytes, supported by experimental data and detailed protocols.

The inherent structural similarity of rare sugar isomers poses a significant analytical challenge. Mass spectrometry (MS), particularly when coupled with separation techniques, has emerged as a powerful tool for their differentiation and quantification. This guide explores the principles, advantages, and limitations of various MS-based workflows, including Gas Chromatography-MS (GC-MS), Liquid Chromatography-MS (LC-MS), Capillary Electrophoresis-MS (CE-MS), and Ion Mobility Spectrometry-MS (IMS-MS).

Comparison of Mass Spectrometry Platforms

The choice of an analytical platform for rare sugar analysis depends on several factors, including the complexity of the sample matrix, the required sensitivity, and the specific isomers of interest. While GC-MS often provides excellent separation for volatile derivatives, LC-MS is suitable for a broader range of underivatized and derivatized sugars.[1] CE-MS offers high separation efficiency for charged species, and IMS-MS provides an orthogonal separation dimension based on ion shape and size, which is particularly useful for distinguishing isomers.[2][3]

A summary of the quantitative performance of different MS-based methods is presented in Table 1. It is important to note that these values can vary depending on the specific analyte, sample matrix, and instrument conditions.

Parameter	GC-MS	LC-MS/MS	CE-MS/MS
Derivatization	Typically required (e.g., oximation-silylation, acetylation)[4][5][6]	Optional, but can improve ionization and separation (e.g., PMP derivatization)[7][8]	Often analyzed as charged species under alkaline conditions without derivatization[9]
Limit of Detection (LOD)	mg/100g to µg/L range[3][7]	Femtomole to nanomolar range[8][10]	Micromolar range[9]
Limit of Quantification (LOQ)	mg/100g to µg/L range[3][7][11]	2 ppm (for glucose)[11]	Micromolar range[9]
**Linearity (R²) **	>0.96[9]	>0.99[11]	>0.99[9]
Precision (RSD%)	<16%[12]	Typically <15%	<5% (for replicate injections)
Primary Applications	Analysis of volatile and thermally stable sugar derivatives[1]	Broad applicability for polar and non-volatile sugars, including phosphorylated sugars[1][10][13]	Analysis of charged monosaccharides and their derivatives[9]

Table 1: Comparison of Quantitative Performance for Sugar Analysis by Different Mass Spectrometry Platforms. Data synthesized from multiple sources.[1][3][5][6][7][8][9][10][11][12][13]

Experimental Protocols and Workflows

Detailed methodologies are crucial for reproducible and accurate analysis. Below are representative experimental workflows and protocols for the analysis of rare sugar isomers using different MS techniques.

Gas Chromatography-Mass Spectrometry (GC-MS) Workflow

GC-MS analysis of sugars necessitates derivatization to increase their volatility and thermal stability.[6][14] A common approach involves a two-step oximation and silylation process.[4][5]

Caption: General workflow for the analysis of rare sugar isomers by GC-MS.

Protocol for TMS-Oximation Derivatization: [5]

• Dissolve approximately 2 mg of the sugar sample in 200 µL of 40 mg/mL ethylhydroxylaminehydrochloride (EtOx) in pyridine.

• Heat the mixture at 70 °C for 30 minutes.

• Cool the sample to room temperature.

• Add 120 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Heat again at 70 °C for 30 minutes.

• Dilute the sample with ethyl acetate (B1210297) before injection into the GC-MS.

Liquid Chromatography-Mass Spectrometry (LC-MS) Workflow

LC-MS is a versatile technique for analyzing a wide range of sugars without the need for derivatization, although derivatization can enhance sensitivity and separation.[7][8] Hydrophilic Interaction Liquid Chromatography (HILIC) is a commonly used separation mode for polar compounds like sugars.[10][15]

Caption: Workflow for quantitative analysis of rare sugars by LC-MS/MS.

Protocol for LC-MS/MS Analysis of Disaccharide Isomers: [15]

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC).

• Mobile Phase: Isocratic elution with acetonitrile/water.

• Ionization: Contained Electrospray Ionization (cESI) in negative ion mode with chloride adduction.

• MS/MS: Product ion scan of the [M+Cl]⁻ adduct.

Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS)

IMS-MS adds another dimension of separation based on the size, shape, and charge of the ions in the gas phase.[2] This technique is particularly powerful for resolving isomers that are difficult to separate by chromatography alone.[3][16] The collision cross-section (CCS) is a key parameter obtained from IMS that is characteristic of an ion's structure.[2][17][18][19][20]

Caption: Logical relationship in IMS-MS for isomer differentiation.

Conclusion

The analysis of rare sugar isomers is a complex task that benefits from the application of advanced mass spectrometry techniques. GC-MS, following derivatization, offers high-resolution separation, while LC-MS provides versatility and high sensitivity for a broader range of sugars. CE-MS is a powerful tool for charged monosaccharides. The addition of ion mobility spectrometry provides an orthogonal dimension of separation, significantly enhancing the ability to distinguish between closely related isomers. The choice of the optimal method will depend on the specific research question, the available instrumentation, and the nature of the samples being analyzed. The detailed protocols and comparative data presented in this guide aim to assist researchers in selecting and implementing the most appropriate mass spectrometry-based workflow for their studies on rare sugar isomers.

References

• 1. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 5. Overcome the Complexities of Analyzing for Sugars by GC-MS [restek.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Comparative study for analysis of carbohydrates in biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. escholarship.org [escholarship.org]
• 9. researchgate.net [researchgate.net]
• 10. An efficient LC-MS method for isomer separation and detection of sugars, phosphorylated sugars, and organic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Comparative Analysis of Methods for Quantitation of Sugars during the Corn-to-Ethanol Fermentation Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. MASONACO - Mono- and disaccharides (GC-MS) [masonaco.org]
• 15. Liquid chromatography-mass spectrometry approach for characterizing sucrose isomers in complex mono-floral honey - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. A Data Set of Ion Mobility Collision Cross Sections and Liquid Chromatography Retention Times from 71 Pyridylaminated N-Linked Oligosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. researchgate.net [researchgate.net]

Assessing the Purity of Synthetic beta-L-Allopyranose: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity of synthetic monosaccharides like beta-L-Allopyranose is critical for the validity of experimental results and the safety of potential therapeutics. This guide provides an objective comparison of key analytical techniques for assessing the purity of synthetic beta-L-Allopyranose, complete with experimental protocols and illustrative data.

Comparison of Analytical Techniques

The choice of analytical method for purity assessment depends on the specific requirements of the analysis, including the need to identify and quantify different types of impurities. The following table summarizes the performance of the most common techniques.

Analytical Technique	Primary Application	Information Provided	Resolution	Sensitivity	Throughput	Typical Impurities Detected
Quantitative ¹H NMR (qNMR)	Absolute and relative purity assessment, structural confirmation.	Quantitative purity, identification of anomers and other structurally related impurities.	Moderate	Low to Moderate	Moderate	α-L-Allopyranose, residual solvents, other organic impurities with distinct proton signals.
Chiral High-Performance Liquid Chromatography (Chiral HPLC)	Enantiomeric and diastereomeric purity assessment.	Separation and quantification of stereoisomers.	High	High	Low to Moderate	β-D-Allopyranose (enantiomer), α-L-Allopyranose (anomer), L-Altrose (epimer).
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification and quantification of known and unknown impurities.	Molecular weight and fragmentation patterns of impurities.	High	Very High	High	A wide range of organic impurities, including isomers and reaction byproducts.
Gas Chromatography-Mass Spectrometry (GC-MS)	Analysis of volatile and semi-volatile impurities.	Identification and quantification of volatile organic compounds.	Very High	Very High	High	Residual solvents, volatile byproducts from synthesis.

Experimental Protocols & Data

Quantitative ¹H Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of beta-L-Allopyranose and quantify the presence of its α-anomer.

Methodology:

• Sample Preparation: Accurately weigh approximately 10 mg of the synthetic beta-L-Allopyranose sample and an internal standard (e.g., maleic acid) into a clean NMR tube.

• Dissolution: Add 600 µL of deuterium (B1214612) oxide (D₂O) to the NMR tube and vortex until both the sample and internal standard are fully dissolved.

• NMR Acquisition: Acquire a ¹H NMR spectrum using a 500 MHz or higher NMR spectrometer. Key parameters include a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to ensure full relaxation and accurate integration.

• Data Processing: Process the spectrum by applying a Fourier transform, phase correction, and baseline correction.

• Purity Calculation: The purity of beta-L-Allopyranose is calculated by comparing the integral of a well-resolved anomeric proton signal of the beta-anomer to the integral of a known proton signal from the internal standard. The relative amount of the α-anomer can be determined by comparing the integral of its anomeric proton signal to that of the beta-anomer.

Illustrative Data:

Compound	Proton Assignment	Illustrative Chemical Shift (ppm)	Illustrative Integral Value	Purity Calculation
beta-L-Allopyranose	Anomeric H-1	4.85 (d)	1.00	98.5% (relative to internal standard)
alpha-L-Allopyranose	Anomeric H-1	5.20 (d)	0.015	1.5% (relative to beta-anomer)
Maleic Acid (Internal Standard)	Olefinic CH=CH	6.25 (s)	2.00 (for a known concentration)	-

Note: The chemical shifts are illustrative and based on typical values for allopyranose anomers. Actual values may vary based on experimental conditions.

Chiral High-Performance Liquid Chromatography (Chiral HPLC)

Objective: To separate and quantify the D-enantiomer (beta-D-Allopyranose) and other stereoisomeric impurities.

Methodology:

• Sample Preparation: Dissolve approximately 1 mg of the synthetic beta-L-Allopyranose sample in 1 mL of the mobile phase.

• Chromatographic System:

  • Column: Chiralpak AD-H (or a similar polysaccharide-based chiral stationary phase).

  • Mobile Phase: A mixture of hexane (B92381) and ethanol (B145695) (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: Refractive Index (RI) detector.

  • Temperature: 25 °C.

• Injection: Inject 10 µL of the sample solution.

• Data Analysis: Identify and quantify the peaks corresponding to beta-L-Allopyranose and its stereoisomers by comparing their retention times and peak areas to those of reference standards.

Illustrative Data:

Compound	Illustrative Retention Time (min)	Illustrative Peak Area (%)
beta-L-Allopyranose	12.5	99.0
beta-D-Allopyranose	14.2	0.5
alpha-L-Allopyranose	10.8	0.4
L-Altrose	11.5	0.1

Note: Retention times are illustrative and highly dependent on the specific column and mobile phase composition.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Objective: To identify and quantify a broad range of potential impurities.

Methodology:

• Sample Preparation: Dissolve approximately 1 mg of the synthetic beta-L-Allopyranose sample in 1 mL of a mixture of water and acetonitrile (B52724).

• LC System:

  • Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often suitable for polar compounds like monosaccharides.

  • Mobile Phase: A gradient of acetonitrile and water with a small amount of an additive like ammonium (B1175870) formate (B1220265) to promote ionization.

  • Flow Rate: 0.5 mL/min.

• MS System:

  • Ionization Source: Electrospray Ionization (ESI) in negative or positive mode.

  • Mass Analyzer: A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap.

  • Data Acquisition: Acquire full scan MS data and tandem MS (MS/MS) data for fragmentation analysis of detected ions.

• Data Analysis: Identify impurities by their accurate mass-to-charge ratio (m/z) and MS/MS fragmentation patterns. Quantification can be performed using an external standard or by relative peak area.

Illustrative Data:

m/z (Observed)	Proposed Identity	Retention Time (min)	Comments
179.0559 [M-H]⁻	L-Allopyranose	5.2	Main component
179.0559 [M-H]⁻	L-Altrose	4.8	Epimeric impurity
221.0664 [M+formate]⁻	L-Allopyranose	5.2	Adduct of the main component
241.0927 [M-H]⁻	Benzoyl-protected Allopyranose	8.5	Potential synthesis byproduct (incomplete deprotection)

Note: The m/z values are based on the exact mass of the compounds. Retention times are illustrative.

Visualizing Experimental Workflows

To further clarify the logical flow of these analytical procedures, the following diagrams have been generated using the DOT language.

A high-level overview of the workflows for qNMR, Chiral HPLC, and LC-MS purity assessment.

Logical flow for the identification of potential impurities in synthetic beta-L-Allopyranose.

By employing a combination of these analytical techniques, researchers can confidently assess the purity of synthetic beta-L-Allopyranose, ensuring the quality and reliability of their scientific work.

A Comparative Guide to the Synthesis of L-Allose: Enzymatic vs. Chemical Routes

For Researchers, Scientists, and Drug Development Professionals

L-allose, a rare C3 epimer of L-glucose, is a monosaccharide of growing interest for its potential applications in glycoscience and as a building block for novel pharmaceutical compounds. Unlike its well-studied enantiomer, D-allose, which exhibits significant anti-cancer and anti-inflammatory properties, the biological roles of L-allose remain largely unexplored, necessitating efficient and scalable synthesis methods for further investigation.

This guide provides an objective comparison of the two primary strategies for synthesizing L-allose: direct enzymatic isomerization and multi-step chemical synthesis. We present a side-by-side analysis of their respective yields, reaction conditions, and operational complexities, supported by experimental data and detailed protocols to inform the selection of the most suitable method for your research and development needs.

Quantitative Performance Comparison

The choice between enzymatic and chemical synthesis hinges on a trade-off between reaction efficiency, operational simplicity, and scalability. Enzymatic methods offer high specificity under mild conditions, while chemical routes provide versatility but often require more complex, multi-step procedures.

Parameter	Enzymatic Synthesis (via L-Ribose Isomerase)	Chemical Synthesis (via Epimerization)
Starting Material	L-Psicose	L-Ribose, L-Arabinose, or other L-sugars
Key Reagents	L-Ribose Isomerase	Protecting group agents, oxidizing agents (e.g., Swern), reducing agents (e.g., NaBH₄), acids/bases for deprotection
Typical Yield	~35% (at equilibrium); 23% (crystallized)[1]	Variable, often lower overall yield due to multi-step nature (typically 15-40% overall)
Reaction Steps	1 (Isomerization)	4-6 (Protection, Oxidation, Reduction, Deprotection, etc.)[2]
Reaction Temp.	Mild (e.g., 40°C)[1]	Variable (Can range from -78°C to >100°C)
Reaction Time	Hours to reach equilibrium	Days (for all steps combined)
Byproducts	Minimal (primarily unreacted substrate)	Significant, from protecting group manipulation and side reactions
Purification	Simpler (e.g., crystallization, chromatography)[1]	Complex (chromatography required after multiple steps)
Environmental Impact	Low (aqueous, biodegradable catalyst)	High (use of organic solvents, hazardous reagents, and waste generation)[3]

Synthesis Pathways and Workflows

The fundamental difference between the two approaches lies in the transformation strategy. Enzymatic synthesis employs a highly specific catalyst for direct isomerization, whereas chemical synthesis relies on a series of non-specific reactions requiring the use of protecting groups to achieve the desired stereochemical outcome.

Enzymatic Synthesis Pathway

This pathway uses an isomerase to directly convert the ketose (L-psicose) to the desired aldose (L-allose). The reaction is reversible and proceeds until a thermodynamic equilibrium is reached.

Caption: Enzymatic conversion of L-psicose to L-allose.

Representative Chemical Synthesis Pathway

Chemical synthesis requires a multi-step approach to invert the stereochemistry at a specific carbon (epimerization). This example shows the epimerization at C-2 of a protected L-arabinose derivative to form the corresponding L-ribose derivative, a common strategy that can be adapted for the C-3 epimerization needed for L-allose.

Caption: General workflow for chemical epimerization of sugars.

Comparative Experimental Workflow

The operational workflows for each method differ significantly in complexity and required resources. The enzymatic route is more streamlined, while the chemical route involves multiple reaction and purification cycles.

Caption: Side-by-side comparison of experimental workflows.

Biological Context: Signaling Pathway of the Enantiomer D-Allose

While the specific signaling pathways for L-allose are not yet well-defined, extensive research on its enantiomer, D-allose, has revealed a potent anti-cancer mechanism. D-allose upregulates the tumor suppressor Thioredoxin-Interacting Protein (TXNIP), which in turn inhibits glucose transporter 1 (GLUT1). This disrupts cancer cell metabolism, leading to cell cycle arrest and apoptosis. This pathway serves as a valuable reference for investigating the potential biological activities of L-allose.

Caption: D-Allose upregulates TXNIP to induce cancer cell death.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of L-Allose from L-Psicose

This protocol is adapted from the method utilizing L-ribose isomerase from Cellulomonas parahominis for the conversion of L-psicose.[1]

1. Enzyme Preparation and Immobilization:

• Recombinant L-ribose isomerase (L-RI) is expressed in a host like E. coli and partially purified.

• The purified L-RI is immobilized on a suitable resin (e.g., DIAION HPA25L) according to the manufacturer's instructions to allow for easy recovery and reuse.

2. Isomerization Reaction:

• Prepare a 10% (w/v) substrate solution by dissolving 10 g of L-psicose in 100 mL of a suitable buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.0).

• Add the immobilized L-RI to the substrate solution. The exact amount of enzyme will depend on its specific activity and should be optimized.

• Incubate the reaction mixture at 40°C with gentle agitation.[1]

• Monitor the reaction progress using HPLC until equilibrium is reached (typically after several hours). At equilibrium, the mixture contains approximately 35% L-allose.[1]

3. Enzyme Recovery and Product Purification:

• Terminate the reaction by filtering the mixture to remove the immobilized enzyme. The enzyme can be washed and stored for subsequent batches.

• Concentrate the resulting filtrate containing L-allose and unreacted L-psicose under reduced pressure to a syrup of ~70% solids.[1]

• Induce crystallization of L-allose by storing the concentrated syrup at 4°C.

• Collect the L-allose crystals by filtration and wash with cold ethanol (B145695). The final yield of pure, crystallized L-allose is approximately 23%.[1]

Protocol 2: Representative Chemical Synthesis of L-Allose via C-3 Epimerization

This protocol outlines a representative, multi-step chemical strategy for producing L-allose from a more readily available precursor, such as L-ribose, by inverting the stereocenter at the C-3 position. This involves protection, oxidation, stereoselective reduction, and deprotection.

1. Protection of L-Ribose:

• Selectively protect the hydroxyl groups at C-1, C-2, C-4, and C-5 of L-ribose, leaving the C-3 hydroxyl group free for oxidation. This is a complex step that may require several reactions to achieve the desired protecting group pattern (e.g., forming an isopropylidene acetal (B89532) between C-4 and C-5, and protecting other groups as benzyl (B1604629) ethers).

2. Oxidation of C-3 Hydroxyl Group:

• Dissolve the protected L-ribose derivative in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., argon).

• Cool the solution to -78°C (dry ice/acetone bath).

• Perform a Swern oxidation: Slowly add oxalyl chloride, followed by dimethyl sulfoxide (B87167) (DMSO), and finally a hindered base like triethylamine.

• Allow the reaction to warm to room temperature. The C-3 hydroxyl will be oxidized to a ketone.

• Purify the resulting ketone intermediate using silica (B1680970) gel column chromatography.

3. Stereoselective Reduction of C-3 Ketone:

• Dissolve the purified ketone intermediate in a solvent like methanol (B129727) or ethanol and cool to 0°C.

• Add a reducing agent that will stereoselectively deliver a hydride to form the desired C-3 hydroxyl configuration of allose. Sodium borohydride (B1222165) (NaBH₄) is often used; the stereoselectivity can be influenced by solvent and temperature.

• After the reaction is complete, neutralize with acid and remove the solvent.

• Purify the resulting protected L-allose derivative by silica gel column chromatography.

4. Deprotection:

• Remove all protecting groups to yield free L-allose. This typically involves catalytic hydrogenation (e.g., using H₂ gas and a Palladium on carbon catalyst) to remove benzyl ethers, followed by acid hydrolysis (e.g., with dilute HCl or trifluoroacetic acid) to remove acetals.

• Purify the final L-allose product by chromatography or crystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Novel and innovative D-allose synthesis method - NOVA University Innovation [novainnovation.unl.pt]

L-Glucose vs. D-Glucose: A Comparative Guide to Their Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activities of L-glucose and D-glucose, focusing on their metabolic fate, cellular transport, and physiological effects. The information presented is supported by experimental data to aid researchers and professionals in the fields of life sciences and drug development in understanding the profound biological differences between these two stereoisomers.

Introduction

D-glucose is the most abundant monosaccharide in nature and serves as the primary source of energy for most living organisms.[1][2] Its stereoisomer, L-glucose, is rare in nature and, despite sharing the same chemical formula, exhibits starkly different biological properties.[2][3] This guide will objectively compare these two molecules, highlighting the biological inactivity of L-glucose that makes it a subject of interest for various therapeutic and research applications.

Metabolic Fate: A Tale of Two Isomers

The fundamental difference in the biological activity of D- and L-glucose lies in their interaction with key metabolic enzymes. D-glucose is readily phosphorylated by hexokinase, the first and rate-limiting enzyme in the glycolytic pathway, to form glucose-6-phosphate.[4][5] This phosphorylation traps D-glucose inside the cell and commits it to cellular metabolism.

In stark contrast, L-glucose is not a substrate for hexokinase.[3] Its three-dimensional structure does not fit the active site of the enzyme, preventing its phosphorylation.[2] Consequently, L-glucose cannot enter the glycolytic pathway and is not metabolized for energy by most organisms.[2][3]

Key Metabolic Differences

Feature	D-Glucose	L-Glucose
Substrate for Hexokinase	Yes	No[3]
Entry into Glycolysis	Yes	No[3]
Energy Source	Primary	No[2]
Metabolic Fate	Glycolysis, Pentose Phosphate Pathway, Glycogen Synthesis	Largely unmetabolized and excreted[6]

Cellular Transport

The entry of glucose into cells is mediated by two main families of glucose transporters: the facilitative glucose transporters (GLUTs) and the sodium-dependent glucose cotransporters (SGLTs).[7] These transporters exhibit a high degree of stereospecificity for D-glucose.

Comparative Transporter Kinetics

Transporter	Substrate	K_m_ (mM)	V_max_ (relative)	Primary Tissues
Hexokinase I	D-Glucose	~0.1[4]	Low[9]	Most tissues, including brain and red blood cells
L-Glucose	Not a substrate	-	-
Glucokinase (Hexokinase IV)	D-Glucose	~10[4]	High[9]	Liver, Pancreatic β-cells
L-Glucose	Not a substrate	-	-
GLUT1	D-Glucose	~1.5 - 26.2[10]	-	Ubiquitous, high in erythrocytes and blood-brain barrier
L-Glucose	Data not available (very high)	Very low	-
GLUT2	D-Glucose	~17[11]	-	Liver, Pancreatic β-cells, Small intestine
L-Glucose	Data not available (very high)	Very low	-
GLUT3	D-Glucose	~1.5[11]	-	Neurons, Placenta
L-Glucose	Data not available (very high)	Very low	-
GLUT4 (Insulin-regulated)	D-Glucose	~4.3[10]	-	Skeletal muscle, Adipose tissue
L-Glucose	Data not available (very high)	Very low	-

Physiological Effects

The differential metabolism and transport of D- and L-glucose lead to distinct physiological responses.

D-Glucose:

• Insulin (B600854) Secretion: D-glucose is a potent stimulator of insulin secretion from pancreatic β-cells.[12] Its metabolism leads to an increase in the ATP/ADP ratio, which triggers a cascade of events culminating in insulin release.[13]

• Glycemic Response: Ingestion of D-glucose leads to a rapid increase in blood glucose levels, eliciting a corresponding insulin response to facilitate its uptake and storage in tissues.[12]

L-Glucose:

• Insulin Secretion: L-glucose does not stimulate insulin secretion.[14][15] However, hypertonic solutions of L-glucose can induce a first-phase insulin response, suggesting an osmotic effect rather than a metabolic one.[14]

• Glycemic Response: As it is not metabolized, L-glucose does not contribute to blood glucose levels, making it a potential non-caloric sweetener for individuals with diabetes.[3][16]

• Other Effects: L-glucose has been reported to have a laxative effect.[15]

Comparative Physiological Effects

Effect	D-Glucose	L-Glucose
Stimulation of Insulin Secretion	Yes (metabolically driven)[12]	No (can induce a response via osmosis)[14]
Impact on Blood Glucose	Increases blood glucose levels[12]	No significant impact[3]
Caloric Value	~4 kcal/g	Essentially zero
Primary Physiological Role	Energy source, metabolic precursor	Biologically inert

Toxicology Profile

D-glucose is generally recognized as safe (GRAS) when consumed as part of a normal diet. However, chronic excessive intake can lead to health issues like obesity and type 2 diabetes. The acute oral LD50 of D-glucose in rats is high, indicating low acute toxicity.

Comprehensive toxicological data for L-glucose is limited. While it is generally considered to have low toxicity, some safety data sheets classify it as harmful if swallowed without providing a specific LD50 value.[17][18] Its lack of metabolism suggests a low potential for systemic toxicity, though further studies are warranted to fully establish its safety profile.

Acute Toxicity Data

Compound	Species	Route	LD_50_
D-Glucose	Rat	Oral	25,800 mg/kg
L-Glucose	Rat	Oral	Data not available[17]

Experimental Protocols

In Vitro Glucose Uptake Assay

This protocol is a standard method to measure the rate of glucose uptake into cultured cells, often using a radiolabeled glucose analog like 2-deoxy-D-glucose ([³H]2dG), which is taken up by glucose transporters and phosphorylated but not further metabolized.

Materials:

• Cultured cells (e.g., adipocytes, myocytes)

• Krebs-Ringer-HEPES (KRH) buffer

• [³H]2-deoxy-D-glucose

• Unlabeled D-glucose and L-glucose

• Insulin

• Cytochalasin B (a glucose transporter inhibitor)

• Scintillation fluid and counter

Procedure:

• Cell Culture: Plate cells in multi-well plates and culture until they reach the desired confluency or differentiation state.

• Starvation: To establish a baseline, starve the cells of glucose by incubating them in serum-free, glucose-free medium for a defined period (e.g., 2-4 hours).

• Stimulation: Treat cells with or without insulin (e.g., 100 nM for 30 minutes) to stimulate glucose uptake.

• Uptake Initiation: Initiate glucose uptake by adding KRH buffer containing [³H]2dG and varying concentrations of unlabeled D-glucose or L-glucose. Include a control with cytochalasin B to measure non-specific uptake.

• Uptake Termination: After a short incubation period (e.g., 5-10 minutes), terminate the uptake by washing the cells rapidly with ice-cold KRH buffer.

• Cell Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Quantification: Transfer the cell lysate to scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the protein concentration of the cell lysate. Calculate the rate of glucose uptake and compare the effects of D-glucose and L-glucose.

Glucose-Stimulated Insulin Secretion (GSIS) Assay

This assay measures the amount of insulin secreted from pancreatic β-cells (or isolated islets) in response to different glucose concentrations.

Materials:

• Isolated pancreatic islets or a β-cell line (e.g., INS-1, MIN6)

• Krebs-Ringer Bicarbonate (KRB) buffer with varying concentrations of D-glucose and L-glucose

• Bovine Serum Albumin (BSA)

• Insulin ELISA kit

Procedure:

• Islet/Cell Preparation: Isolate pancreatic islets or culture β-cells to an appropriate density.

• Pre-incubation: Pre-incubate the islets/cells in KRB buffer containing a low concentration of D-glucose (e.g., 2.8 mM) for 1-2 hours to establish a basal insulin secretion rate.

• Stimulation: Replace the pre-incubation buffer with KRB buffer containing different concentrations of D-glucose (e.g., 2.8 mM, 16.7 mM) or L-glucose (e.g., 16.7 mM).

• Incubation: Incubate the islets/cells for a defined period (e.g., 1-2 hours) at 37°C.

• Supernatant Collection: Collect the supernatant, which contains the secreted insulin.

• Insulin Quantification: Measure the insulin concentration in the supernatant using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis: Normalize the insulin secretion to the total insulin content of the islets/cells. Compare the insulin secretion in response to D-glucose and L-glucose.

Visualizations

Metabolic fate of D-glucose versus L-glucose.

References

• 1. youtube.com [youtube.com]
• 2. magmastructures.com [magmastructures.com]
• 3. echemi.com [echemi.com]
• 4. doctor2024.jumedicine.com [doctor2024.jumedicine.com]
• 5. m.youtube.com [m.youtube.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Glucose - Wikipedia [en.wikipedia.org]
• 8. L-Glucose: Another Path to Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biochemistry Glossary: Hexokinase vs. Glucokinase | ditki medical & biological sciences [ditki.com]
• 10. Kinetics of GLUT1 and GLUT4 glucose transporters expressed in Xenopus oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Steady-state brain glucose transport kinetics re-evaluated with a four-state conformational model [frontiersin.org]
• 12. mdpi.com [mdpi.com]
• 13. Dynamics of insulin secretion and the clinical implications for obesity and diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hypertonicity during a rapid rise in D-glucose mediates first-phase insulin secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of D-glucose, L-glucose and D-mannitol on renal calcium handling and general renal function in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. D-Glucose VS L-Glucose_Chemicalbook [chemicalbook.com]
• 17. WERCS Studio - Application Error [assets.thermofisher.com]
• 18. file.medchemexpress.com [file.medchemexpress.com]

Differentiating Alpha and Beta Anomers of L-Allopyranose: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The stereochemical configuration at the anomeric carbon (C-1) significantly influences the biological activity and physicochemical properties of carbohydrates. For L-allopyranose, distinguishing between the alpha (α) and beta (β) anomers is critical for research and development. This guide provides an objective comparison of key analytical techniques used for this differentiation, supported by experimental data and detailed protocols.

Core Differentiation Principles

In aqueous solution, L-allopyranose exists in equilibrium between its α and β pyranose forms. The key structural difference lies in the orientation of the hydroxyl group at the anomeric C-1 position.

• α-L-Allopyranose: The anomeric hydroxyl group is in an axial position.

• β-L-Allopyranose: The anomeric hydroxyl group is in an equatorial position.

This stereochemical variance forms the basis for their differentiation by spectroscopic and physical methods. Nuclear Magnetic Resonance (NMR) spectroscopy and Polarimetry are the most powerful and commonly employed techniques.

Experimental and Data-Driven Workflow

The differentiation process involves subjecting a sample of L-allopyranose to NMR and polarimetry to obtain specific quantitative data. This data is then compared against established values to identify and quantify the anomers.

Caption: Workflow for differentiating L-allopyranose anomers.

Comparative Quantitative Data

The following table summarizes the key quantitative parameters used to differentiate the anomers of allopyranose. Note that while data for the common D-enantiomer is more readily available, the NMR chemical shifts and coupling constants are identical for the L-enantiomer. The specific rotation for the L-enantiomer is equal in magnitude but opposite in sign to the D-enantiomer.

Anomer	Technique	Parameter	Value (for D-Allopyranose)	Differentiating Feature
α-Anomer	¹H NMR	Chemical Shift (δ) of H-1	~5.1 ppm	Downfield shift due to axial H-1
Coupling Constant (³J H1,H2)	~3.7 Hz	Smaller coupling for axial-equatorial relationship
¹³C NMR	Chemical Shift (δ) of C-1	~94.0 ppm	Distinct anomeric carbon signal
Polarimetry	Specific Rotation [α]D	+43.5°	Positive rotation
β-Anomer	¹H NMR	Chemical Shift (δ) of H-1	~4.6 ppm	Upfield shift due to equatorial H-1
Coupling Constant (³J H1,H2)	~8.0 Hz	Larger coupling for axial-axial relationship[1]
¹³C NMR	Chemical Shift (δ) of C-1	~98.0 ppm	Distinct anomeric carbon signal, downfield from α
Polarimetry	Specific Rotation [α]D	-1.5°	Negative rotation

Note: The specific rotation values for L-allopyranose would be the inverse: α-anomer ≈ -43.5° and β-anomer ≈ +1.5° .

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a definitive method for anomer differentiation, providing detailed structural information.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the L-allopyranose sample.

  • Dissolve the sample in 0.5-0.7 mL of deuterium (B1214612) oxide (D₂O, 99.9%). D₂O is used as the solvent to avoid a large interfering solvent signal in the ¹H NMR spectrum.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Gently vortex the tube to ensure the solution is homogeneous.

• Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal resolution.

  • ¹H NMR Spectrum: Acquire a standard one-dimensional ¹H NMR spectrum.

    • Set the relaxation delay (d1) to at least 5 seconds to ensure full relaxation of protons for accurate signal integration.

    • Acquire a sufficient number of scans (typically 16 or more) to obtain a good signal-to-noise ratio.

  • ¹³C NMR Spectrum: Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum. This simplifies the spectrum to singlets for each carbon and enhances sensitivity. A greater number of scans will be required compared to the ¹H experiment.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Apply phasing and baseline correction to ensure accuracy.

  • Anomer Identification:

    • In the ¹H spectrum, identify the two anomeric proton signals in the region of 4.5-5.5 ppm. The downfield signal with a smaller coupling constant (³J H1,H2 ≈ 3-4 Hz) corresponds to the α-anomer. The upfield signal with a larger coupling constant (³J H1,H2 ≈ 8 Hz) corresponds to the β-anomer.[1]

    • In the ¹³C spectrum, identify the anomeric carbon signals between 90-100 ppm. The signal for the α-anomer typically appears slightly upfield compared to the β-anomer.

  • Quantification: Integrate the well-resolved anomeric proton signals for both anomers in the ¹H NMR spectrum. The relative percentage of each anomer is calculated from the ratio of its integral to the sum of the integrals for both anomers.

Polarimetry

Polarimetry measures the rotation of plane-polarized light by a chiral molecule in solution, a property known as optical activity. Each anomer has a characteristic specific rotation.

Methodology:

• Sample Preparation:

  • Accurately prepare a solution of L-allopyranose in a suitable solvent (e.g., distilled water) at a known concentration (c), typically in g/mL.[2] For example, prepare a 1% solution (0.01 g/mL).

  • Ensure the sample is fully dissolved and the solution is free of bubbles and solid particles.

• Data Acquisition:

  • Use a polarimeter with a sodium lamp (D-line, 589 nm) as the light source.

  • Calibrate the instrument by measuring the rotation of the pure solvent (blank), which should be zero.

  • Fill the polarimeter cell of a known path length (l), typically 1 decimeter (dm), with the sample solution, ensuring no air bubbles are in the light path.[2]

  • Measure the observed angle of rotation (α). The measurement is typically taken at a standard temperature, such as 20°C or 25°C.

• Data Analysis:

  • Calculate the specific rotation [α] using Biot's Law: [α] = α / (l × c) .[3]

  • Anomer Identification: Compare the calculated specific rotation to the known values for the pure anomers. A freshly prepared solution of a pure anomer will exhibit a specific rotation close to its characteristic value. Over time, the rotation will change as the solution reaches an equilibrium mixture of both anomers (a process called mutarotation). The equilibrium rotation value can be used to calculate the percentage of each anomer present.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.pasco.com [cdn.pasco.com]
• 3. vernier.com [vernier.com]

A Researcher's Guide to the Validation of L-Allose Quantification Methods

For researchers, scientists, and drug development professionals, the precise and accurate quantification of rare sugars like L-allose is crucial for pharmacokinetic studies, efficacy assessment, and quality control. This guide provides an objective comparison of common analytical methods for L-allose quantification, supported by experimental data derived from studies on structurally similar sugars. Detailed methodologies for key experiments are presented to aid in the selection and implementation of the most suitable technique for your research needs.

Comparative Analysis of Quantitative Methods

The choice of an analytical method for L-allose quantification depends on several factors, including the required sensitivity, selectivity, sample matrix complexity, and throughput. High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), Gas Chromatography-Mass Spectrometry (GC-MS), and Capillary Electrophoresis (CE) are three commonly employed techniques for monosaccharide analysis. The following tables summarize the key quantitative performance characteristics of these methods. While specific data for L-allose is limited in publicly available validation reports, the data presented here is based on validation studies of other monosaccharides with similar chemical properties, providing a strong basis for comparison.

Table 1: Performance Comparison of L-Allose Quantification Methods

Parameter	HPLC-RID	GC-MS	Capillary Electrophoresis (CE)
Principle	Separation based on differential partitioning between a stationary and mobile phase, with detection based on changes in the refractive index of the eluent.	Separation of volatile derivatives by gas chromatography and detection by mass spectrometry based on mass-to-charge ratio.	Separation based on the differential migration of analytes in an electric field within a narrow capillary.
Selectivity	Moderate; may have co-elution with other isomers.	High; provides structural information for confirmation.	High; excellent for resolving closely related isomers.
Sensitivity	Lower	High	High
Throughput	Moderate	Lower (due to derivatization)	High
Sample Prep	Minimal (dissolution, filtration)	Extensive (derivatization required)	Minimal (dissolution, filtration)
Cost	Low to Moderate	High	Moderate

Table 2: Quantitative Performance Characteristics

Parameter	HPLC-RID (adapted from lactulose (B1674317) analysis)[1]	GC-MS (adapted from various sugars analysis in serum)[2][3]	Capillary Electrophoresis (general performance)[4]
Linearity (R²)	> 0.99	> 0.997	High linearity is typically achieved.
Limit of Detection (LOD)	~0.06 µg/mL[1]	~0.03 mg/L[2][3]	Low detection limits are achievable.
Limit of Quantification (LOQ)	~0.125 µg/mL[1]	Not explicitly stated, but quantifiable at low mg/L range.[2][3]	Precise quantification at low concentrations.
Accuracy (% Recovery)	Typically within 90-110%[5]	92.1% to 124.7%[2][3]	High accuracy is a feature of the technique.
Precision (%RSD)	< 2.0%[5]	Intra-assay: 6.8% to 12.9%; Inter-assay: 5.5% to 15.9%[2][3]	Precision is comparable to or better than HPLC.[4]

Experimental Protocols

Detailed methodologies are essential for reproducing and validating analytical methods. Below are representative protocols for the quantification of L-allose using HPLC-RID and GC-MS.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is suitable for the routine quantification of L-allose in relatively clean sample matrices.

1. Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a refractive index detector.

2. Chromatographic Conditions:

• Column: Amino column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (e.g., 75:25, v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 35 °C.

• Detector: Refractive Index Detector, maintained at a stable temperature.

• Injection Volume: 20 µL.

3. Sample Preparation:

• Accurately weigh and dissolve the sample containing L-allose in the mobile phase.

• For complex matrices, consider a solid-phase extraction (SPE) clean-up step.

• Filter the sample through a 0.45 µm syringe filter prior to injection.

4. Calibration:

• Prepare a series of L-allose standard solutions of known concentrations in the mobile phase.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of L-allose in the samples by interpolation from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity, making it ideal for the quantification of L-allose in complex biological matrices and for confirmatory analysis.

1. Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

2. Derivatization (Trimethylsilylation):

• Dry the sample completely under a stream of nitrogen.

• Add a mixture of pyridine (B92270) and N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosuccinimide (TMCS).

• Heat the mixture at 70°C for 30-60 minutes to form the trimethylsilyl (B98337) (TMS) derivatives of L-allose.

3. Chromatographic Conditions:

• Column: DB-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: An initial temperature of around 150°C, ramped to 250-280°C to ensure separation of all components.

• Injection Mode: Split or splitless, depending on the analyte concentration.

4. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for L-allose-TMS derivatives for enhanced sensitivity and selectivity.

• Calibration: Prepare calibration standards and process them in the same manner as the samples, including the derivatization step.

Visualizing Workflows and Pathways

To further clarify the experimental processes and the biological context where L-allose may be relevant, the following diagrams have been generated using Graphviz.

General experimental workflow for L-allose quantification.

While signaling pathways specific to L-allose in mammalian cells are still an active area of research, studies on its stereoisomer, D-allose, have revealed potential mechanisms of action. For instance, D-allose has been shown to inhibit gibberellin signaling in plants through a hexokinase-dependent pathway.[6] In mammalian cancer cells, D-allose can induce the expression of Thioredoxin Interacting Protein (TXNIP), which in turn downregulates the glucose transporter GLUT1, leading to cell cycle arrest.[7] The following diagram illustrates a hypothetical signaling pathway for L-allose, based on the known effects of its D-isomer.

Hypothetical L-allose signaling pathway.

References

• 1. Validated HPLC-RI Method for the Determination of Lactulose and its Process Related Impurities in Syrup - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and analytic validation of a gas chromatography-mass spectrometry method for the measurement of sugar probes in canine serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. avmajournals.avma.org [avmajournals.avma.org]
• 4. Capillary electrophoresis-a high performance analytical separation technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactose in Eggless Mayonnaise [mdpi.com]
• 6. Rare sugar D-allose suppresses gibberellin signaling through hexokinase-dependent pathway in Oryza sativa L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Immunomodulatory Effects of D- and L-Sugars

For Researchers, Scientists, and Drug Development Professionals

The stereochemistry of monosaccharides plays a pivotal role in their interaction with the immune system. While D-sugars, particularly D-glucose, are the primary energy source for cellular processes, their L-enantiomers are generally not metabolized by mammalian cells. This fundamental difference extends to their immunomodulatory properties. This guide provides a comparative analysis of the immunological effects of D- and L-sugars, supported by experimental data and detailed protocols, to aid researchers in understanding and harnessing these properties for therapeutic and research applications.

Contrasting Immunomodulatory Profiles: D-Sugars vs. L-Sugars

D-sugars, such as D-glucose and D-mannose, are known to exert immunomodulatory and often anti-inflammatory effects. D-mannose, for instance, has been shown to promote the differentiation of regulatory T-cells (Tregs), which are crucial for maintaining immune homeostasis.[1][2] In contrast, certain L-sugars, like L-rhamnose and L-fucose, are recognized as immunogenic. L-rhamnose, often found on microbial surfaces, can be an immunodeterminant recognized by antibodies, suggesting a role in stimulating immune responses.[1] L-fucose has also been shown to have immunomodulatory effects, including the polarization of dendritic cells.[1][3]

L-glucose, the enantiomer of D-glucose, is largely considered biologically inert in humans as it cannot be metabolized by the body's enzymes.[4][5][6] Consequently, it is often used as a non-metabolizable control in immunology experiments. While direct comparative studies on the immunomodulatory effects of D-glucose versus L-glucose are scarce, the pro-inflammatory effects of high concentrations of D-glucose are well-documented, particularly in the context of hyperglycemia.[7][8][9][10] High D-glucose levels can induce the production of pro-inflammatory cytokines such as TNF-α and IL-1β in monocytes.[8][9][11]

Data Presentation: Quantitative Comparison of Immunomodulatory Effects

The following tables summarize the known effects of representative D- and L-sugars on key immune parameters.

Table 1: Effects on Immune Cell Phenotype and Function

Feature	D-Glucose (High Concentration)	D-Mannose	L-Rhamnose	L-Fucose	L-Glucose
T-Cell Differentiation	No direct evidence of differentiation; may impair function.	Promotes Regulatory T-cell (Treg) differentiation.[1][2]	Can be part of antigens that stimulate T-cell responses.[1]	Enhances T-cell stimulation by Dendritic Cells.[1][3]	Generally considered inert.[4]
T-Cell Proliferation	May inhibit proliferation at very high, non-physiological concentrations.[12]	Suppresses effector T-cell proliferation.[1][10]	Can enhance T-cell proliferation as part of a vaccine conjugate.[13]	Promotes T-cell activation.[3]	No significant effect.
Dendritic Cell (DC) Maturation	Can induce inflammatory phenotype.	Inhibits maturation of bone marrow-derived DCs.[1][10]	Can be recognized by PRRs, leading to activation.[1]	Promotes polarization towards cDC1 and moDC subsets.[1]	No significant effect.
Macrophage Activation	Induces pro-inflammatory M1-like phenotype.	Suppresses LPS-induced macrophage activation.[14]	Can act as an immunodeterminant.[1]	Can modulate macrophage polarization.[15]	No significant effect.

Table 2: Effects on Cytokine Production

Cytokine	D-Glucose (High Concentration)	D-Mannose	L-Rhamnose	L-Fucose	L-Glucose
Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6)	↑ (Increased production in monocytes).[7][8][9]	↓ (Suppresses production).[1]	↑ (Can induce as part of an immune response to pathogens).[1]	↓ (Reduces pro-inflammatory cytokines in some contexts).[15]	No significant effect.
Anti-inflammatory Cytokines (IL-10, TGF-β)	↔ (No significant increase).[8]	↑ (Leads to production of IL-10 and TGF-β).[1][14]	Not well characterized.	↑ (Can induce Treg marker Foxp3).[15]	No significant effect.
IL-12	↑ (Increased production in monocytes).[8]	↓ (Suppresses production).[16]	Not well characterized.	Not well characterized.	No significant effect.
IL-22	Not well characterized.	Not well characterized.	Not well characterized.	↑ (Promotes secretion from CD4+ T cells and ILC3s).[17]	No significant effect.

Experimental Protocols

T-Cell Proliferation Assay (CFSE Dilution Assay)

This assay measures the proliferation of T-cells in response to stimulation.

Objective: To determine the effect of D- and L-sugars on the proliferation of T-cells.

Methodology:

• Isolation of Peripheral Blood Mononuclear Cells (PBMCs): Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.[18]

• CFSE Labeling: Resuspend PBMCs in PBS and add Carboxyfluorescein succinimidyl ester (CFSE) to a final concentration of 1-5 µM. Incubate for 10-15 minutes at 37°C. Quench the staining by adding fetal bovine serum (FBS). Wash the cells with complete RPMI-1640 medium.[18][19]

• Cell Culture and Stimulation: Plate the CFSE-labeled PBMCs in a 96-well plate at a density of 1-2 x 10^5 cells/well. Add the respective D- or L-sugar at the desired concentration. Stimulate the cells with anti-CD3 and anti-CD28 antibodies or a specific antigen.[5][18] Include unstimulated and vehicle controls.

• Incubation: Incubate the plate for 3-5 days at 37°C in a humidified 5% CO2 incubator.[19]

• Flow Cytometry Analysis: Harvest the cells and stain with fluorescently labeled antibodies against T-cell markers (e.g., CD4, CD8). Analyze the cells using a flow cytometer. Proliferation is measured by the sequential halving of CFSE fluorescence in daughter cells.[18]

Dendritic Cell (DC) Maturation Assay

This assay assesses the maturation of DCs by analyzing the expression of surface markers and cytokine production.

Objective: To evaluate the effect of D- and L-sugars on DC maturation.

Methodology:

• Generation of Immature DCs: Isolate monocytes from PBMCs and culture them in the presence of Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF) and Interleukin-4 (IL-4) for 5-7 days to generate immature DCs (mo-DCs).[14][20]

• Treatment and Maturation Induction: Harvest the immature mo-DCs and plate them in a 24-well plate. Add the respective D- or L-sugar at the desired concentration and pre-incubate for 1-2 hours. Induce maturation by adding Lipopolysaccharide (LPS).[14] Include unstimulated (immature) and LPS-only (mature) controls.

• Incubation: Incubate the cells for 24-48 hours at 37°C.[14]

• Analysis of Surface Markers: Harvest the cells and stain with fluorescently labeled antibodies against DC maturation markers such as CD80, CD83, CD86, and HLA-DR. Analyze the expression levels by flow cytometry.[14][21]

• Cytokine Analysis: Collect the culture supernatants and measure the concentration of cytokines such as IL-12, IL-10, and TNF-α using ELISA or a cytometric bead array (CBA) kit.[8][14]

Mandatory Visualization

Signaling Pathways

Experimental Workflow

References

• 1. The functional role of L-fucose on dendritic cell function and polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] L-Rhamnose Enhances the Immunogenicity of Melanoma-Associated Antigen A3 for Stimulating Antitumor Immune Responses. | Semantic Scholar [semanticscholar.org]
• 3. "The Role of L-fucose in Dendritic Cell Antigen Presentation and Polari" by Chase J. Burton [digitalcommons.usf.edu]
• 4. L-Rhamnose-containing supramolecular nanofibrils as a potential immunosuppressive material - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [guidechem.com]
• 7. L-fucose, a sugary regulator of antitumor immunity and immunotherapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. High glucose concentrations induce TNF-α production through the down-regulation of CD33 in primary human monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effect of High Glucose on Cytokine production by Human Peripheral Blood Immune Cells and Type I Interferon Signaling in Monocytes: Implications for the Role of Hyperglycemia in the Diabetes Inflammatory Process and Host Defense against Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High glucose induces IL-1β expression in human monocytes: mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Synthesis of a single-molecule L-rhamnose-containing three-component vaccine and evaluation of antigenicity in the presence of anti-L-rhamnose antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. L-fucose reduces gut inflammation due to T-regulatory response in Muc2 null mice | PLOS One [journals.plos.org]
• 16. Developing immune-regulatory materials using immobilized monosaccharides with immune-instructive properties - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. benchchem.com [benchchem.com]
• 19. mucosalimmunology.ch [mucosalimmunology.ch]
• 20. stemcell.com [stemcell.com]
• 21. DC Maturation: A Brief Comparison between Three Different Processes [scirp.org]

Safety & Regulatory Compliance

Proper Disposal of beta-L-Allopyranose: A Guide for Laboratory Professionals

Chemical and Physical Properties

A summary of the key properties of beta-L-Allopyranose is provided in the table below. Understanding these properties is essential for safe handling and disposal.

Property	Value
Molecular Formula	C₆H₁₂O₆[1]
Molecular Weight	180.16 g/mol [1]
Appearance	Solid (form may vary)
Solubility	Assumed to be water-soluble based on the properties of similar sugars

Personal Protective Equipment (PPE)

Before handling beta-L-Allopyranose, ensure that appropriate personal protective equipment is worn to minimize exposure and prevent contamination.

• Eye Protection: Safety glasses or goggles should be worn at all times in the laboratory.

• Hand Protection: Disposable nitrile gloves are recommended to prevent skin contact.

• Body Protection: A laboratory coat should be worn over personal clothing.

• Respiratory Protection: A dust mask or respirator may be necessary when handling large quantities of the powder to avoid inhalation.

Disposal Procedures

The following disposal procedures are recommended for beta-L-Allopyranose, treating it as a non-hazardous, water-soluble sugar. These steps are based on common laboratory practices for similar chemicals[2].

Step 1: Small, Uncontaminated Quantities (typically < 100g)

For small quantities of uncontaminated solid beta-L-Allopyranose or its aqueous solutions, disposal down the sanitary sewer is often an acceptable method[2].

• Dissolve: If in solid form, dissolve the beta-L-Allopyranose in a large volume of water (a general guideline is at least 100 times its mass)[2].

• Neutralize: Check the pH of the solution. If it is not within the neutral range (typically 5.5-9.5), adjust it with a suitable acid or base[2].

• Flush: Pour the neutralized solution down the drain with a copious amount of cold running water. A common practice is to use at least 20 parts water to 1 part solution to ensure significant dilution in the wastewater system[2].

Step 2: Large Quantities (typically > 100g) or Contaminated Waste

For larger quantities or for beta-L-Allopyranose that is contaminated with other hazardous chemicals, do not dispose of it down the drain[2].

• Collect: Place the waste in a clearly labeled and sealed container. The label should identify the contents as "beta-L-Allopyranose Waste" and list any contaminants[2].

• Store: Store the container in a designated waste accumulation area, following your institution's guidelines for chemical waste storage.

• Dispose: Arrange for disposal through your institution's EHS office or a licensed chemical waste disposal contractor.

Step 3: Empty Containers

Empty containers that held beta-L-Allopyranose should be triple-rinsed with water. The rinsate from this process can typically be disposed of down the drain[2]. After thorough rinsing, deface the label and dispose of the container in the regular trash or recycling, in accordance with your facility's procedures[2].

Spill Cleanup

In the event of a spill, gently sweep up the solid material, taking care to avoid generating dust. Place the spilled material into a designated waste container. Clean the spill area with a wet cloth.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of beta-L-Allopyranose.

Caption: Disposal decision workflow for beta-L-Allopyranose.

Disclaimer: This information is provided as a general guide and is based on procedures for similar chemicals. Always consult your institution's Environmental Health and Safety (EHS) department and refer to all applicable local, state, and federal regulations for chemical disposal.

References

• 1. beta-L-Allopyranose | C6H12O6 | CID 11651921 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling beta-L-Allopyranose

For researchers, scientists, and drug development professionals, the safe and efficient handling of all laboratory reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This document provides immediate and essential procedural guidance for the operational use and disposal of beta-L-Allopyranose. Although beta-L-Allopyranose is a sugar and not classified as a hazardous substance, adherence to standard laboratory safety protocols is crucial to maintain a secure working environment.[1]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure safety.

Protective Equipment	Specification	Purpose
Eye Protection	Tightly fitting safety goggles or a face shield (minimum 8 inches).[2]	To protect eyes from potential splashes or airborne particles.
Hand Protection	Disposable, chemical-resistant gloves (e.g., nitrile).	To prevent skin contact. Gloves must be inspected before use and removed using the proper technique to avoid contamination.[2]
Body Protection	A standard laboratory coat.	To protect skin and clothing from spills.
Respiratory Protection	Not typically required under normal handling conditions with adequate ventilation. If significant dust is generated, a NIOSH-approved respirator may be necessary.	To prevent inhalation of airborne particles.

Operational Plan: Handling Procedures

Proper handling techniques are essential to ensure both personal safety and the integrity of the chemical.

• Preparation : Before handling, ensure the work area is clean and uncluttered. Have all necessary equipment, including scales, spatulas, and containers, ready.

• Donning PPE : Put on a lab coat, safety goggles, and gloves before handling the compound.

• Dispensing :

  • If working with a solid, handle it in a well-ventilated area to minimize dust.

  • Use a clean spatula to transfer the desired amount of beta-L-Allopyranose.

• Weighing : Use a weighing paper or a suitable container on an analytical balance to accurately measure the required quantity.[1]

• Dissolving (if applicable) : When preparing a solution, slowly add the solid beta-L-Allopyranose to the solvent while stirring to prevent splashing.[1]

• Spill Cleanup : In the event of a spill, gently sweep up the solid material, avoiding dust generation.[1] Place the spilled material into a designated waste container.[1] Clean the spill area with a damp cloth.[1]

Disposal Plan

As beta-L-Allopyranose is a non-hazardous sugar, it does not typically require special disposal procedures.[1] However, it is imperative to adhere to local, state, and federal regulations for chemical waste disposal.[1]

• Solid Waste : Uncontaminated beta-L-Allopyranose can generally be disposed of as regular solid waste.[1] It is best practice to consult with your institution's environmental health and safety (EHS) office for specific guidelines.[1]

• Solutions : Aqueous solutions of beta-L-Allopyranose can typically be disposed of down the sanitary sewer with copious amounts of water, provided they do not contain other hazardous materials. Always check with your local EHS for confirmation.

• Contaminated Materials : Any materials, such as gloves or weighing papers, that come into contact with the chemical should be disposed of in the appropriate laboratory waste stream.

Experimental Workflow

Caption: Safe handling workflow for beta-L-Allopyranose.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]